1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate

• CAS: 188528-95-2

Core Science & Biosynthesis

An In-depth Technical Guide to 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate (CAS No. 188528-95-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate, also known by its synonym Ethyl 1-(tert-butoxycarbonyl)-2-oxopyrrolidine-3-carboxylate, is a chiral building block of significant interest in medicinal chemistry and organic synthesis. Its rigid, five-membered lactam core, derived from pyroglutamic acid, offers a conformationally constrained scaffold that is invaluable in the design of bioactive molecules with defined spatial orientations. The presence of orthogonal protecting groups—a tert-butoxycarbonyl (Boc) group on the nitrogen and an ethyl ester at the 3-position—allows for selective chemical manipulation, making it a versatile intermediate in the synthesis of complex pharmaceutical agents. This guide provides a comprehensive overview of its synthesis, properties, and applications, with a focus on the underlying scientific principles and practical methodologies.

Physicochemical Properties and Specifications

A thorough understanding of the physicochemical properties of a synthetic intermediate is paramount for its effective use in multi-step syntheses. The key properties of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate are summarized in the table below.

Property	Value	Source
CAS Number	188528-95-2	[1]
Molecular Formula	C₁₂H₁₉NO₅	[1]
Molecular Weight	257.28 g/mol	[1]
IUPAC Name	1-O-tert-butyl 3-O-ethyl 2-oxopyrrolidine-1,3-dicarboxylate	[1]
Synonyms	Ethyl 1-boc-2-oxopyrrolidine-3-carboxylate, 1-(tert-Butyl) 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate	[1]
Appearance	White to off-white powder or solid
Solubility	Soluble in most common organic solvents such as dichloromethane, ethyl acetate, and methanol.

Synthesis and Mechanism

The synthesis of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate is a multi-step process that leverages the readily available chiral pool starting material, L-pyroglutamic acid. The synthetic strategy involves two key transformations: esterification of the carboxylic acid and protection of the secondary amine. While a direct protocol for the 3-carboxylate isomer is not readily found in literature, a plausible and scientifically sound approach can be extrapolated from the synthesis of analogous pyroglutamic acid derivatives.[2]

A logical synthetic pathway would first involve the protection of the nitrogen atom of L-pyroglutamic acid with a Boc group, followed by the introduction of the ethyl ester at the 3-position. This order is crucial to avoid potential side reactions and to control the regioselectivity of the esterification.

Experimental Protocol: A Proposed Synthesis

This protocol is based on established methodologies for the synthesis of related N-Boc protected pyroglutamic acid esters.

Step 1: N-Boc Protection of L-Pyroglutamic Acid

• Rationale: The protection of the nitrogen atom with a tert-butoxycarbonyl (Boc) group is a standard procedure in peptide synthesis and related chemistry. It prevents the amine from participating in unwanted side reactions during subsequent synthetic steps and can be readily removed under acidic conditions.

• Procedure:

  • Suspend L-pyroglutamic acid in a suitable solvent, such as a mixture of dioxane and water.

  • Add a base, for example, sodium hydroxide, to deprotonate the carboxylic acid and facilitate the reaction.

  • Slowly add di-tert-butyl dicarbonate ((Boc)₂O) to the reaction mixture at a controlled temperature, typically 0-5 °C, to introduce the Boc protecting group onto the nitrogen atom.

  • Allow the reaction to warm to room temperature and stir until completion, which can be monitored by thin-layer chromatography (TLC).

  • Upon completion, perform an acidic workup to protonate the carboxylic acid and extract the N-Boc-L-pyroglutamic acid product with an organic solvent.

Step 2: Esterification at the 3-Position

• Rationale: The introduction of the ethyl ester at the 3-position can be achieved through various esterification methods. A common approach involves the activation of the carboxylic acid followed by reaction with ethanol.

• Procedure:

  • Dissolve the N-Boc-L-pyroglutamic acid in an anhydrous solvent like dichloromethane (DCM) or tetrahydrofuran (THF).

  • Activate the carboxylic acid using a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of a catalyst like 4-dimethylaminopyridine (DMAP).

  • Add anhydrous ethanol to the reaction mixture.

  • Stir the reaction at room temperature until completion, as monitored by TLC.

  • After the reaction is complete, filter off any solid byproducts (e.g., dicyclohexylurea if DCC is used) and purify the crude product by column chromatography on silica gel to obtain the desired 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate.

A similar N-Boc protection protocol for a related substrate, Ethyl 4-ethyl-2-oxopyrrolidine-3-carboxylate, is detailed in patent literature, which supports the feasibility of this approach.[3]

Applications in Drug Discovery and Development

The unique structural features of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate make it a valuable intermediate in the synthesis of a variety of pharmaceutical compounds. The pyroglutamic acid scaffold is a key component in numerous biologically active molecules.

Role as a Chiral Building Block

The inherent chirality of this molecule, derived from L-pyroglutamic acid, makes it an excellent starting material for the asymmetric synthesis of complex drug targets. The rigid pyrrolidinone ring helps to pre-organize the conformation of the molecule, which can lead to enhanced binding affinity and selectivity for its biological target.

Intermediate in the Synthesis of Antiviral Agents

Derivatives of pyroglutamic acid are known to be key intermediates in the synthesis of various antiviral drugs. For instance, the core structure is found in inhibitors of the hepatitis C virus (HCV) NS3/4A protease. While a direct link to the synthesis of the well-known HCV protease inhibitor Boceprevir with this specific intermediate is not explicitly detailed in the provided search results, the structural similarity of the pyrrolidine core suggests its potential utility in the synthesis of analogous antiviral compounds. Boceprevir itself is a complex molecule that has been investigated for repurposing against other viral proteases, such as the SARS-CoV-2 main protease.[4][5] The synthesis of such complex molecules often relies on the availability of highly functionalized and stereochemically defined building blocks like 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate.

Spectroscopic Characterization

While a dedicated full spectral analysis for this specific compound is not available in the provided search results, a related compound, 1-(tert-Butyl) 2-ethyl (S)-5-oxopyrrolidine-1,2-dicarboxylate, has been characterized by ¹H NMR, ¹³C NMR, and HRMS.[2] These data can serve as a useful reference for researchers working with the title compound, as the core structures are very similar.

Expected Spectroscopic Features:

• ¹H NMR: The spectrum would be expected to show characteristic signals for the tert-butyl group (a singlet around 1.5 ppm), the ethyl group (a triplet and a quartet), and the protons on the pyrrolidinone ring.

• ¹³C NMR: The spectrum would display resonances for the carbonyl carbons of the ester and the lactam, the quaternary carbon and methyl carbons of the Boc group, and the carbons of the ethyl group and the pyrrolidinone ring.

• Mass Spectrometry (MS): The high-resolution mass spectrum would provide the exact mass of the molecule, confirming its elemental composition.

Safety and Handling

As with any chemical reagent, proper safety precautions should be taken when handling 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate. While a specific, detailed safety data sheet (SDS) for this exact compound is not provided in the search results, general safety guidelines for related compounds should be followed. It is recommended to handle the compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[6][7][8]

Conclusion

1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate is a valuable and versatile chiral building block for organic synthesis and drug discovery. Its synthesis from L-pyroglutamic acid is achievable through established chemical transformations. The presence of orthogonal protecting groups allows for selective functionalization, making it an important intermediate in the preparation of complex, biologically active molecules, particularly in the field of antiviral drug development. A comprehensive understanding of its synthesis, properties, and applications is crucial for its effective utilization in research and development.

Visualization of the Synthetic Workflow

Caption: Proposed synthetic workflow for 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate.

References

• Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. ChemRxiv. [Link]

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• Synthetic method of boceprevir intermediate.

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• Synthesis method of 1-tert-butoxycarbonyl-3-pyrrolidone.

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• Design, Synthesis and Anti-Influenza Virus Activity of 4-Tert-Butyl-N-(3-Oxo-1-Thia-4-Azaspiro[4.5]Dec-4-yl)Benzamide Derivatives That Target Hemagglutinin-Mediated Fusion. PMC - NIH. [Link]

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An In-depth Technical Guide to the Physical Properties of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate

This technical guide provides a comprehensive overview of the known physical and chemical properties of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate. Designed for researchers, scientists, and professionals in drug development, this document synthesizes available data from commercial suppliers and computational models to offer a practical reference for the handling, characterization, and application of this compound.

Introduction

1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate, a notable member of the N-Boc protected pyrrolidinone family, serves as a versatile intermediate in synthetic organic chemistry. Its unique structural framework, featuring a chiral center and multiple functional groups, makes it a valuable building block for the synthesis of complex heterocyclic molecules, including potential pharmaceutical agents. Understanding the physical properties of this compound is paramount for its effective use in research and development, influencing everything from reaction setup and solvent selection to purification and storage.

Chemical Identity and Molecular Structure

• IUPAC Name: 1-O-tert-butyl 3-O-ethyl 2-oxopyrrolidine-1,3-dicarboxylate

• Synonyms: Ethyl 1-boc-2-oxopyrrolidine-3-carboxylate, 1-(tert-butyl) 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate

• CAS Number: 188528-95-2

• Molecular Formula: C₁₂H₁₉NO₅

• Molecular Weight: 257.29 g/mol

Molecular Structure:

Caption: Experimental workflow for the comprehensive physical characterization of a novel compound.

Melting Point Determination

• Sample Preparation: A small, dry sample of the compound is finely powdered and packed into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in a calibrated melting point apparatus.

• Measurement: The sample is heated at a slow, controlled rate (e.g., 1-2°C per minute) near the expected melting point.

• Data Recording: The temperature range from the appearance of the first liquid droplet to the complete liquefaction of the sample is recorded as the melting point range.

Boiling Point Determination (Under Reduced Pressure)

Given the high molecular weight and presence of polar functional groups, the compound is likely to have a high boiling point and may decompose at atmospheric pressure. Therefore, distillation under reduced pressure is the preferred method.

• Apparatus Setup: A small-scale distillation apparatus (e.g., a Hickman still) is assembled and connected to a vacuum pump and a manometer.

• Sample Introduction: A small amount of the liquid sample (or molten solid) is placed in the distillation flask along with a boiling chip or magnetic stirrer.

• Measurement: The system is evacuated to a stable, known pressure. The sample is then gently heated until it boils and a ring of refluxing condensate is observed. The temperature of the vapor is recorded as the boiling point at that pressure.

Solubility Assessment

• Solvent Selection: A range of solvents with varying polarities (e.g., water, methanol, ethyl acetate, dichloromethane, hexane) is chosen.

• Procedure: A small, measured amount of the compound (e.g., 10 mg) is added to a test tube containing a measured volume of the solvent (e.g., 1 mL).

• Observation: The mixture is agitated at a constant temperature. The solubility is determined by visual inspection for the dissolution of the solid. The results can be qualitatively described (e.g., soluble, sparingly soluble, insoluble) or quantitatively if the experiment is performed with careful measurements of mass and volume.

Logical Relationships in Experimental Design

The physical properties of a compound are interconnected and influence the design of synthetic and analytical procedures.

Caption: Influence of physical properties on the selection of experimental techniques.

Safety, Handling, and Storage

• Safety: Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, when handling this compound.

• Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid inhalation of dust or vapors and contact with skin and eyes.

• Storage: Store in a tightly sealed container in a refrigerator (2-8°C) under an inert atmosphere to prevent degradation. [1][2]

Conclusion

1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate is a valuable synthetic intermediate with a physical property profile that makes it amenable to a variety of organic transformations. While a comprehensive, experimentally verified dataset is not yet available in the public domain, the information compiled in this guide from supplier data and computational models provides a solid foundation for its safe and effective use in the laboratory. It is strongly recommended that researchers perform their own analytical characterization to confirm the properties of their specific sample.

References

• PubChem. 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate. National Center for Biotechnology Information. [Link]

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A Technical Guide to 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate: Properties, Synthesis, and Applications

Abstract

This technical guide provides a comprehensive overview of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate, a functionalized heterocyclic compound of significant interest to researchers in medicinal chemistry and drug development. We will explore its fundamental physicochemical properties, including its precise molecular weight, and delve into a representative synthetic pathway, explaining the mechanistic rationale behind the chosen methodology. Furthermore, this document outlines the compound's analytical characterization profile and discusses its strategic importance as a versatile chiral building block. The pyrrolidine scaffold is a cornerstone in modern pharmacology, and this guide serves to equip researchers with the core knowledge required to effectively utilize this specific derivative in the synthesis of novel, high-value molecules.

The Pyrrolidine Scaffold: A Privileged Structure in Drug Discovery

The five-membered nitrogen heterocycle, pyrrolidine, is one of the most ubiquitous scaffolds in pharmaceutical science.[1] Its prevalence is not coincidental; the non-planar, sp³-rich structure of the pyrrolidine ring allows for an efficient and predictable exploration of three-dimensional chemical space, a critical factor in designing molecules that bind to complex biological targets with high affinity and selectivity.[1][2] This scaffold is present in numerous natural products and is a key structural motif in over 20 FDA-approved drugs, including therapeutics for diabetes (Mitiglinide), neurological disorders (Procyclidine), and migraines (Almotriptan).[3]

The value of the pyrrolidine ring is enhanced by several key features:

• Stereochemical Complexity: The potential for multiple stereocenters allows for the creation of a diverse array of stereoisomers, each with potentially unique biological profiles.[1]

• Structural Rigidity: The ring system provides a semi-rigid framework, which helps to minimize the entropic penalty upon binding to a protein target.

• Synthetic Tractability: The pyrrolidine core can be readily functionalized at various positions, enabling the systematic optimization of structure-activity relationships (SAR).[4]

1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate is an exemplary derivative that embodies these advantages. As a bifunctionally protected amino acid derivative, it serves as a powerful and versatile intermediate for constructing more complex molecular architectures.

Physicochemical and Structural Characterization

The foundational step in utilizing any chemical compound is a thorough understanding of its physical and structural properties. 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate is an organic molecule featuring a pyrrolidone core substituted with two distinct carboxylate groups, offering differential reactivity for synthetic chemists.

Caption: Figure 1: 2D molecular structure.

The key physicochemical properties are summarized in the table below, compiled from authoritative chemical databases.

Property	Value	Source
Molecular Weight	257.28 g/mol	PubChem[5]
Molecular Formula	C₁₂H₁₉NO₅	PubChem[5]
Monoisotopic Mass	257.12632271 Da	PubChem[5]
IUPAC Name	1-O-tert-butyl 3-O-ethyl 2-oxopyrrolidine-1,3-dicarboxylate	PubChem[5]
CAS Number	188528-95-2	PubChem[5]
Appearance	White to slightly yellow crystalline powder	ChemicalBook
Synonyms	Ethyl 1-boc-2-oxopyrrolidine-3-carboxylate	PubChem[5]

Synthesis and Mechanistic Considerations

The synthesis of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate is typically achieved through the N-acylation of a suitable pyroglutamate ester. This strategy is efficient and leverages commercially available starting materials derived from glutamic acid. The tert-butoxycarbonyl (Boc) group is an ideal choice for protecting the nitrogen atom due to its stability under a wide range of reaction conditions and its facile removal under mild acidic conditions.

Illustrative Synthetic Protocol

The following protocol describes a standard laboratory procedure for the N-Boc protection of an ethyl pyroglutamate derivative.

Starting Material: Ethyl 5-oxopyrrolidine-2-carboxylate Key Reagent: Di-tert-butyl dicarbonate ((Boc)₂O)

Step-by-Step Methodology:

• Dissolution: Dissolve Ethyl (S)-5-oxopyrrolidine-2-carboxylate (1 equivalent) in an anhydrous aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Base and Acylating Agent: To the solution, add 4-(Dimethylamino)pyridine (DMAP) (0.1-0.2 equivalents) as a catalyst, followed by Di-tert-butyl dicarbonate ((Boc)₂O) (1.1-1.2 equivalents).[6] A tertiary amine base like triethylamine (Et₃N) (1.2 equivalents) is also included.[6]

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours. The progress of the reaction should be monitored by a suitable chromatographic technique, such as Thin Layer Chromatography (TLC), to confirm the consumption of the starting material.

• Work-up: Upon completion, quench the reaction by adding water. Extract the aqueous mixture with an organic solvent (e.g., DCM or ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel to yield the pure 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate.

Mechanistic Rationale: DMAP acts as a nucleophilic catalyst, reacting with (Boc)₂O to form a highly reactive intermediate, which is then more susceptible to attack by the secondary amine (the pyrrolidine nitrogen) than (Boc)₂O itself. Triethylamine serves as a non-nucleophilic base to neutralize the acidic byproducts generated during the reaction.

Caption: Figure 2: General workflow for the synthesis.

Analytical Validation and Spectroscopic Profile

Rigorous analytical characterization is essential to confirm the identity and purity of the synthesized compound. Based on its molecular structure, the following spectroscopic signatures are expected.

Caption: Figure 3: Key structural features for analysis.

• ¹H NMR Spectroscopy: The proton NMR spectrum should exhibit characteristic signals for all non-equivalent protons. A large singlet integrating to 9 protons around δ 1.5 ppm would correspond to the tert-butyl group. The ethyl ester would appear as a quartet around δ 4.2 ppm (CH₂) and a triplet around δ 1.3 ppm (CH₃). The diastereotopic protons of the pyrrolidine ring would appear as complex multiplets in the δ 2.0-4.5 ppm region.

• ¹³C NMR Spectroscopy: The carbon spectrum will show distinct signals for the carbonyl carbons of the lactam and the two esters (typically in the δ 155-175 ppm range). The quaternary carbon of the Boc group would appear around δ 80-85 ppm, with the remaining aliphatic carbons resonating in the upfield region of the spectrum.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should confirm the molecular formula. The expected exact mass for the protonated molecule [M+H]⁺ is approximately 258.1336, corresponding to the monoisotopic mass of 257.1263 Da plus the mass of a proton.[5]

Utility in Drug Discovery and Medicinal Chemistry

1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate is not typically an active pharmaceutical ingredient itself, but rather a high-value chiral building block. Its utility stems from the two distinct ester functionalities which can be selectively manipulated.

• Orthogonal Deprotection: The Boc group on the nitrogen can be removed under acidic conditions (e.g., with trifluoroacetic acid), while the ethyl ester at the 3-position is stable to these conditions. This allows for selective functionalization at the nitrogen atom. Conversely, the ethyl ester can be hydrolyzed under basic conditions (e.g., with lithium hydroxide) to reveal a carboxylic acid, leaving the Boc group intact for subsequent reactions at that position.

• Scaffold for Library Synthesis: This differential reactivity makes the compound an excellent starting point for the synthesis of compound libraries. By reacting the deprotected nitrogen or the hydrolyzed ester with a diverse set of reagents, chemists can rapidly generate a large number of analogues for biological screening.[7]

• Conformational Constraint: The pyrrolidone core serves as a conformationally restricted scaffold, which helps to pre-organize appended functional groups into a specific spatial orientation. This is a powerful strategy for enhancing binding affinity and selectivity for a given protein target.[2]

Caption: Figure 4: Synthetic utility via orthogonal deprotection pathways.

Conclusion

1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate is a strategically designed synthetic intermediate with significant value for chemical and pharmaceutical research. Its well-defined physicochemical properties, led by a molecular weight of 257.28 g/mol , combined with its straightforward synthesis and versatile reactivity, make it an indispensable tool.[5] For scientists engaged in the design and synthesis of novel therapeutics, this compound provides a reliable and adaptable entry point into the rich chemical space of pyrrolidine-based structures, facilitating the development of the next generation of bioactive molecules.

References

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• Vooturi, S., et al. (2018). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. Molecules, 23(11), 2991. Available from: [Link]

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A Technical Guide to the Structural Elucidation of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The robust and unambiguous determination of a molecule's structure is a cornerstone of chemical research and development, particularly within the pharmaceutical industry. This guide provides an in-depth, technical walkthrough for the structural elucidation of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate, a key chiral building block. By integrating data from Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy, we present a comprehensive and self-validating methodology. This document is designed to not only confirm the structure of the target molecule but also to serve as a practical framework for the characterization of related small molecules.

Introduction: The Significance of a Chiral Building Block

1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate (often referred to as N-Boc-L-pyroglutamic acid ethyl ester for the (S)-enantiomer) is a valuable intermediate in organic synthesis.[1][2] Its rigid pyroglutamate core provides a conformationally constrained scaffold that is highly sought after in the design of peptidomimetics and novel therapeutic agents.[1] The presence of two distinct protecting groups, a tert-butoxycarbonyl (Boc) group on the nitrogen and an ethyl ester at the 3-position, allows for selective chemical transformations, making it a versatile tool in multi-step synthetic pathways.[1]

Given its importance, a rigorous and unequivocal confirmation of its chemical structure is paramount to ensure the integrity of subsequent research and development efforts. This guide will detail the synergistic application of modern spectroscopic techniques to achieve this goal.

Foundational Analysis: Synthesis and Molecular Formula

The target molecule, with a molecular formula of C₁₂H₁₉NO₅ and a molecular weight of 257.28 g/mol , is typically synthesized from L-pyroglutamic acid.[3][4] The synthesis involves the esterification of the carboxylic acid at the 2-position (which becomes the 3-position in the final product numbering) with ethanol, followed by the protection of the lactam nitrogen with a tert-butoxycarbonyl group using di-tert-butyl dicarbonate ((Boc)₂O).[3][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Proton and Carbon Skeleton

NMR spectroscopy is the most powerful tool for elucidating the structure of organic molecules in solution. By analyzing the chemical shifts, coupling constants, and integrations of ¹H and ¹³C nuclei, a detailed connectivity map of the molecule can be constructed.

Predicted ¹H NMR Spectrum Analysis

Based on the known spectra of similar compounds, such as ethyl L-pyroglutamate and other N-Boc protected amino acid derivatives, a predicted ¹H NMR spectrum (in CDCl₃) for 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate is presented in Table 1.

Table 1: Predicted ¹H NMR Data

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~4.60	dd	1H	H3	The methine proton at the chiral center is deshielded by the adjacent carbonyl and ester groups.
~4.20	q	2H	-OCH₂ CH₃	The methylene protons of the ethyl ester are adjacent to an oxygen atom.
~3.80	m	2H	H5	The diastereotopic protons on the carbon adjacent to the nitrogen are deshielded by the amide functionality.
~2.60	m	1H	H4	One of the diastereotopic protons on C4.
~2.30	m	1H	H4	The other diastereotopic proton on C4.
1.48	s	9H	-C(CH₃ )₃	The nine equivalent protons of the tert-butyl group appear as a sharp singlet.
~1.28	t	3H	-OCH₂CH₃	The methyl protons of the ethyl ester are coupled to the adjacent methylene group.

Predicted ¹³C NMR Spectrum Analysis

The proton-decoupled ¹³C NMR spectrum provides a count of the unique carbon environments in the molecule. The predicted chemical shifts are summarized in Table 2, with assignments based on established ranges for similar functional groups.

Table 2: Predicted ¹³C NMR Data

Chemical Shift (δ, ppm)	Assignment	Rationale
~172	Ester C =O	Carbonyl carbon of the ethyl ester.
~170	Lactam C =O	Carbonyl carbon of the γ-lactam ring.
~150	Boc C =O	Carbonyl carbon of the tert-butoxycarbonyl group.
~82	-C (CH₃)₃	Quaternary carbon of the tert-butyl group.
~62	-OCH₂ CH₃	Methylene carbon of the ethyl ester.
~55	C3	Methine carbon at the chiral center.
~45	C5	Methylene carbon adjacent to the nitrogen.
~30	C4	Methylene carbon in the pyrrolidine ring.
~28	-C(CH₃ )₃	Methyl carbons of the tert-butyl group.
~14	-OCH₂CH₃	Methyl carbon of the ethyl ester.

Experimental Protocol for NMR Analysis

A sample of approximately 10-20 mg of the compound is dissolved in 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard. ¹H NMR, ¹³C NMR, and 2D correlation spectra (COSY, HSQC) are acquired on a 400 MHz or higher field NMR spectrometer.

Caption: Workflow for NMR-based structural elucidation.

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation

Electrospray Ionization Mass Spectrometry (ESI-MS) is a soft ionization technique ideal for confirming the molecular weight of thermally labile molecules like our target compound.

Expected ESI-MS Data

In positive ion mode, the expected molecular ion peak would be the protonated molecule [M+H]⁺ at m/z 258.13. It is also common to observe adducts with sodium [M+Na]⁺ at m/z 280.11.

Fragmentation Analysis

While ESI is a soft ionization technique, some in-source fragmentation can occur, providing valuable structural information.[5] Key expected fragmentation pathways for 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate include:

• Loss of the tert-butyl group: A prominent fragment at m/z 202, corresponding to the loss of isobutylene (56 Da) from the [M+H]⁺ ion.

• Loss of the Boc group: A fragment at m/z 158, resulting from the loss of the entire Boc group (100 Da).

• Decarboxylation: Loss of CO₂ (44 Da) from the Boc-depleted fragment.

Caption: Predicted ESI-MS fragmentation pathway.

Experimental Protocol for ESI-MS Analysis

A dilute solution of the compound (approximately 10-100 µg/mL) is prepared in a suitable solvent such as methanol or acetonitrile. The solution is infused into the ESI source of a high-resolution mass spectrometer (e.g., a Q-TOF or Orbitrap). Data is acquired in positive ion mode over a mass range of m/z 50-500.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule.

Expected IR Absorption Bands

The IR spectrum of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate is expected to show characteristic absorption bands for its key functional groups.

Table 3: Predicted IR Absorption Data

Wavenumber (cm⁻¹)	Functional Group	Vibration
~2980	Alkyl C-H	Stretch
~1780	Lactam C=O	Stretch
~1740	Ester C=O	Stretch
~1700	Carbamate C=O	Stretch
~1250, ~1160	C-O	Stretch

The presence of three distinct carbonyl stretching frequencies is a key diagnostic feature for this molecule. The γ-lactam carbonyl typically appears at a higher frequency than a standard ketone or amide due to ring strain.[6][7]

Experimental Protocol for FTIR Analysis

A small amount of the neat sample is placed on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory of an FTIR spectrometer. The spectrum is recorded over the range of 4000-400 cm⁻¹.

Stereochemical Confirmation: Chiral Chromatography

While the spectroscopic methods described above confirm the molecular structure, they do not differentiate between enantiomers. To confirm the stereochemical purity of a specific enantiomer (e.g., the L-isomer from L-pyroglutamic acid), chiral High-Performance Liquid Chromatography (HPLC) is employed.

Rationale for Chiral HPLC

By using a chiral stationary phase, the two enantiomers of a racemic mixture will have different affinities for the column, resulting in different retention times.[8][9] A sample synthesized from an enantiomerically pure starting material should ideally show a single peak.

Experimental Protocol for Chiral HPLC

A solution of the compound in a suitable mobile phase (e.g., a mixture of hexane and isopropanol) is injected onto a chiral HPLC column (e.g., a polysaccharide-based column). The separation is monitored using a UV detector.

Conclusion: A Unified Structural Assignment

The structural elucidation of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate is achieved through the synergistic interpretation of data from multiple spectroscopic techniques. ¹H and ¹³C NMR provide the detailed carbon-hydrogen framework, ESI-MS confirms the molecular weight and key structural motifs through fragmentation, and FTIR identifies the characteristic functional groups. Finally, chiral HPLC confirms the enantiomeric purity. This multi-faceted approach provides a high degree of confidence in the final structural assignment, a critical requirement for its application in research and drug development.

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Ethyl 1-boc-2-oxopyrrolidine-3-carboxylate characterization

An In-Depth Technical Guide to the Characterization of Ethyl 1-(tert-butoxycarbonyl)-2-oxopyrrolidine-3-carboxylate

Abstract

Ethyl 1-(tert-butoxycarbonyl)-2-oxopyrrolidine-3-carboxylate, also known as 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate, is a valuable chiral building block in organic synthesis and medicinal chemistry.[1] Its rigid pyrrolidinone scaffold, combined with orthogonal protecting groups (Boc-carbamate and ethyl ester), makes it a versatile intermediate for constructing complex molecular architectures, particularly in the development of novel therapeutic agents. This guide provides a comprehensive overview of the essential techniques and expected results for the definitive characterization of this compound, intended for researchers and professionals in chemical synthesis and drug development. We will detail the rationale behind the analytical workflow, provide field-proven experimental protocols, and present a full suite of expected analytical data.

Core Physicochemical Properties

A foundational step in characterization is the confirmation of basic physical and chemical identifiers. These properties serve as the initial checkpoint for sample identity before more complex spectroscopic analysis is undertaken.

Property	Value	Source
CAS Number	188528-95-2	[2]
Molecular Formula	C₁₂H₁₉NO₅	[2][3]
Molecular Weight	257.28 g/mol	[2]
Monoisotopic Mass	257.126 Da	[2]
Appearance	White to light brown solid or liquid	[1]
IUPAC Name	1-O-tert-butyl 3-O-ethyl 2-oxopyrrolidine-1,3-dicarboxylate	[2]

Synthesis and Purification Workflow

The definitive characterization of a compound is predicated on the purity of the sample. The following section outlines a standard, robust workflow for the synthesis and subsequent purification of the title compound, ensuring a high-quality sample for analysis.

Synthesis Rationale

The synthesis involves the N-protection of the commercially available ethyl 2-oxopyrrolidine-3-carboxylate. The tert-butoxycarbonyl (Boc) group is an ideal choice for this transformation due to its stability under a wide range of reaction conditions and its facile removal under mild acidic conditions. The reaction is typically performed using di-tert-butyl dicarbonate (Boc₂O) and a nucleophilic catalyst, such as 4-dimethylaminopyridine (DMAP), which accelerates the acylation of the lactam nitrogen.[4]

Experimental Protocol: Synthesis

• Step 1: Reagent Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (Argon or Nitrogen), dissolve ethyl 2-oxopyrrolidine-3-carboxylate (1.0 eq) in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF).

• Step 2: Addition of Catalyst and Reagent: Add 4-dimethylaminopyridine (DMAP, 0.1 eq) to the solution. Follow with the addition of di-tert-butyl dicarbonate (Boc₂O, 1.2 eq).

• Step 3: Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase such as ethyl acetate/hexanes (1:1). The disappearance of the starting material spot and the appearance of a new, less polar product spot indicates reaction completion (typically 2-4 hours).

• Step 4: Work-up: Upon completion, dilute the reaction mixture with DCM. Wash the organic layer sequentially with 1M HCl (aq), saturated NaHCO₃ (aq), and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

Purification Rationale

While the reaction is generally clean, purification is essential to remove unreacted starting materials, excess Boc₂O, and any side products. Flash column chromatography is the method of choice due to its efficiency in separating compounds based on polarity. A silica gel stationary phase is effective for this class of molecule, and an ethyl acetate/hexanes gradient provides excellent resolving power.

Experimental Protocol: Purification

• Step 1: Column Preparation: Prepare a silica gel column using a slurry packing method with a low-polarity solvent system (e.g., 10% ethyl acetate in hexanes).

• Step 2: Sample Loading: Adsorb the crude product onto a small amount of silica gel and load it onto the column.

• Step 3: Elution: Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 10% and gradually increasing to 40% ethyl acetate).

• Step 4: Fraction Collection: Collect fractions and analyze them by TLC. Combine the fractions containing the pure product.

• Step 5: Final Isolation: Remove the solvent from the combined pure fractions under reduced pressure to yield Ethyl 1-Boc-2-oxopyrrolidine-3-carboxylate as a purified solid or oil.

Synthesis & Purification Workflow Diagram

Caption: Workflow from starting material to pure compound.

Structural Elucidation and Characterization

With a purified sample, a suite of spectroscopic techniques is employed for unambiguous structural confirmation.

Overview of Analytical Workflow

Caption: Integrated workflow for structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. ¹H NMR provides information on the number, environment, and connectivity of protons, while ¹³C NMR reveals the number and electronic environment of carbon atoms.

¹H NMR Analysis (400 MHz, CDCl₃): The spectrum is expected to show distinct signals corresponding to the three main components of the molecule: the Boc protecting group, the ethyl ester, and the pyrrolidinone ring.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 4.25	Quartet (q)	2H	-OCH₂ CH₃	Methylene protons of the ethyl ester, split by the adjacent methyl group.
~ 3.85	Multiplet (m)	2H	N-CH₂ (C5)	Diastereotopic protons on the carbon adjacent to the nitrogen, showing complex splitting.
~ 3.60	Triplet (t) or (dd)	1H	C(O)-CH -C(O) (C3)	Methine proton at the chiral center, coupled to the two adjacent C4 protons.
~ 2.40	Multiplet (m)	2H	-CH₂- (C4)	Diastereotopic protons on the C4 carbon, coupled to protons on C3 and C5.
~ 1.48	Singlet (s)	9H	-C(CH₃ )₃	Nine equivalent protons of the tert-butyl group, showing no coupling.
~ 1.30	Triplet (t)	3H	-OCH₂CH₃	Methyl protons of the ethyl ester, split into a triplet by the adjacent methylene group.

¹³C NMR Analysis (100 MHz, CDCl₃): The proton-decoupled ¹³C NMR spectrum should display 12 distinct carbon signals, confirming the molecular formula.

Chemical Shift (δ, ppm)	Assignment	Rationale
~ 170.5	Ester C =O	Ester carbonyl carbon, typically downfield.
~ 169.0	Lactam C =O (C2)	Amide carbonyl carbon within the five-membered ring.
~ 150.0	Carbamate C =O	Carbonyl carbon of the Boc protecting group.
~ 82.5	-C (CH₃)₃	Quaternary carbon of the Boc group.
~ 61.5	-OCH₂ CH₃	Methylene carbon of the ethyl ester.
~ 49.5	C H (C3)	Methine carbon at the 3-position.
~ 46.0	N-C H₂ (C5)	Carbon adjacent to the lactam nitrogen.
~ 28.0	-C(C H₃)₃	Equivalent methyl carbons of the Boc group.
~ 25.0	-C H₂- (C4)	Methylene carbon at the 4-position.
~ 14.0	-OCH₂C H₃	Methyl carbon of the ethyl ester.

Protocol: NMR Sample Preparation

• Accurately weigh 5-10 mg of the purified sample.

• Dissolve the sample in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Transfer the solution to a clean, dry 5 mm NMR tube.

• Acquire ¹H and ¹³C NMR spectra on a suitable NMR spectrometer (e.g., 400 MHz).

Infrared (IR) Spectroscopy

Principle: IR spectroscopy measures the vibrations of bonds within a molecule. It is an excellent technique for identifying the presence of specific functional groups, particularly those containing carbonyls.

Spectral Interpretation: The IR spectrum will be dominated by strong absorptions in the carbonyl region.

Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale
~ 2980-2850	Medium	C-H Stretch	Aliphatic C-H bonds in the ethyl, Boc, and ring systems.
~ 1745	Strong	C=O Stretch (Ester)	Characteristic absorption for an ester carbonyl.
~ 1710	Strong	C=O Stretch (Carbamate)	Carbonyl of the Boc protecting group.
~ 1695	Strong	C=O Stretch (Lactam)	Carbonyl of the five-membered lactam ring. The three C=O bands may overlap to form one very strong, broad peak.
~ 1250 & 1150	Strong	C-O Stretch	Asymmetric and symmetric stretching of the ester and carbamate C-O bonds.

Protocol: Attenuated Total Reflectance (ATR)-IR Analysis

• Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with isopropanol.

• Record a background spectrum of the empty ATR stage.

• Place a small amount of the sample (a single drop if liquid, a few crystals if solid) directly onto the ATR crystal.

• Apply pressure to ensure good contact between the sample and the crystal.

• Record the sample spectrum, typically by co-adding 16 or 32 scans over a range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)

Principle: Mass spectrometry provides a precise measurement of the mass-to-charge ratio (m/z) of a molecule, allowing for the confirmation of its molecular weight and elemental composition. Electrospray ionization (ESI) is a soft ionization technique well-suited for this type of molecule, typically yielding the protonated molecular ion [M+H]⁺.

Expected Data (Positive Ion ESI-MS):

• Calculated Exact Mass: 257.1263

• Expected [M+H]⁺: m/z ≈ 258.1341

• Expected [M+Na]⁺: m/z ≈ 280.1160

• Key Fragmentation: A significant fragment is expected at m/z ≈ 158.07, corresponding to the loss of the Boc group ([M-100+H]⁺).

Protocol: ESI-MS Analysis

• Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Infuse the solution directly into the ESI source of the mass spectrometer at a low flow rate (e.g., 5-10 µL/min).

• Acquire the mass spectrum in positive ion mode over a suitable m/z range (e.g., 100-500 amu).

• For high-resolution mass spectrometry (HRMS), use a TOF, Orbitrap, or FT-ICR analyzer to confirm the elemental composition.

Conclusion

The definitive characterization of Ethyl 1-(tert-butoxycarbonyl)-2-oxopyrrolidine-3-carboxylate is achieved through a systematic and multi-faceted analytical approach. The combination of NMR spectroscopy to elucidate the C-H framework, IR spectroscopy to confirm the presence of key carbonyl functional groups, and mass spectrometry to verify the molecular weight and formula provides an unambiguous confirmation of the compound's structure and purity. The data and protocols presented in this guide serve as a reliable benchmark for scientists working with this important synthetic intermediate.

References

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• PubChem. tert-butyl 3-oxopyrrolidine-1-carboxylate. Available at: [Link].

• PubChem. Ethyl 1-methyl-2-oxopiperidine-3-carboxylate. Available at: [Link].

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• Google Patents. WO2019016745A1 - Alternate processes for the preparation of pyrrolidine derivatives.

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The Alchemist's Keystone: An In-depth Technical Guide to N-Boc-L-pyroglutamic Acid Ethyl Ester

Abstract

N-Boc-L-pyroglutamic acid ethyl ester, a chiral derivative of the naturally occurring L-pyroglutamic acid, stands as a cornerstone in modern synthetic chemistry. Its unique structural features—a conformationally constrained lactam ring, an N-Boc protecting group, and an ethyl ester moiety—render it an exceptionally versatile building block for the synthesis of complex molecules. This guide provides a comprehensive overview of its chemical properties, synthesis, reactivity, and applications, with a focus on its pivotal role in pharmaceutical and peptide chemistry. We delve into the causality behind its synthetic utility, offering field-proven insights for researchers, scientists, and drug development professionals. This document is designed not merely as a repository of data, but as a strategic manual for leveraging the full potential of this indispensable chiral synthon.

Introduction: The Strategic Importance of a Constrained Scaffold

In the intricate world of drug design and peptide synthesis, controlling molecular conformation is paramount to achieving desired biological activity. N-Boc-L-pyroglutamic acid ethyl ester provides a rigid five-membered ring structure that introduces conformational constraints into a molecule.[1] This pre-organization can enhance binding affinity to biological targets and improve metabolic stability.[2] The presence of the tert-butoxycarbonyl (Boc) protecting group on the nitrogen and the ethyl ester on the carboxylic acid allows for orthogonal deprotection strategies, enabling chemists to perform selective transformations at either end of the molecule with high precision.[2] This dual-protected nature prevents unwanted side reactions, thereby streamlining complex synthetic pathways and improving overall yields.[2]

This guide will explore the fundamental chemical and physical properties of N-Boc-L-pyroglutamic acid ethyl ester, provide detailed synthetic protocols, analyze its characteristic reactivity, and showcase its application in the synthesis of high-value compounds.

Physicochemical & Spectroscopic Profile

A thorough understanding of a compound's physical and analytical characteristics is fundamental to its effective use in research and development.

General Properties

N-Boc-L-pyroglutamic acid ethyl ester is typically a white to off-white crystalline powder under standard conditions.[3][4] Its stability at room temperature, when kept in a dry and dark environment, makes it a convenient reagent for laboratory use.[1]

Property	Value	Source(s)
CAS Number	144978-12-1
Molecular Formula	C₁₂H₁₉NO₅
Molecular Weight	257.28 g/mol
Appearance	White to off-white crystalline powder	[4]
Melting Point	52-56 °C	[1][5]
Boiling Point	375.0 ± 35.0 °C at 760 mmHg	[1]
Density	1.182 - 1.2 ± 0.1 g/cm³	[1][3]
Optical Rotation	[α]D²⁰ = -39° to -43° (c=2, Ethanol)	[2][4]

Spectroscopic Data

Spectroscopic analysis is crucial for the unambiguous identification and purity assessment of N-Boc-L-pyroglutamic acid ethyl ester.

• ¹H NMR (CDCl₃): The proton NMR spectrum provides key structural information. The signals for the protons on the pyrrolidinone ring typically appear as multiplets between 1.9-2.7 ppm. The α-proton (CH) is observed as a multiplet around 4.59 ppm. The quartet for the ethyl ester's methylene group (CH₂) is found at approximately 4.24 ppm, with the corresponding methyl triplet (CH₃) at around 1.29 ppm. The nine equivalent protons of the Boc group's tert-butyl moiety give a characteristic singlet at 1.49 ppm.[6]

The IR spectrum is dominated by the stretching vibrations of the three carbonyl groups. Characteristic absorption bands are expected for the Boc urethane carbonyl (around 1740-1760 cm⁻¹), the lactam carbonyl (around 1700-1720 cm⁻¹), and the ester carbonyl (around 1730-1740 cm⁻¹). The C-O stretching of the ester and Boc groups will also be prominent.

Mass spectrometry confirms the molecular weight of the compound. For N-Boc-L-pyroglutamic acid ethyl ester, the molecular ion peak [M]+ would be observed at m/z 257. Under chemical ionization with ammonia (CI-NH₃), the adduct ion [M+18]+ is observed at m/z 275.[6]

Synthesis and Manufacturing

The synthesis of N-Boc-L-pyroglutamic acid ethyl ester is a well-established, two-step process commencing from the readily available and inexpensive chiral precursor, L-pyroglutamic acid. The causality behind this pathway lies in the strategic protection of the functional groups to enable subsequent, selective chemical manipulations.

Caption: Synthetic pathway for N-Boc-L-pyroglutamic acid ethyl ester.

Detailed Experimental Protocol: Synthesis

This protocol synthesizes insights from multiple sources to provide a robust and reproducible method.[7][8]

Step 1: Esterification of L-Pyroglutamic Acid

• Rationale: The carboxylic acid is converted to an ethyl ester to prevent its interference in subsequent reactions and to modify the solubility of the molecule. Sulfuric acid or thionyl chloride are effective catalysts for this transformation.

• Procedure:

  • To a solution of L-pyroglutamic acid (e.g., 300 mg, 2.32 mmol) in absolute ethanol (2.40 mL) under an inert atmosphere (e.g., argon), add concentrated sulfuric acid (11.6 µL) dropwise at room temperature.[7]

  • Stir the reaction mixture at room temperature for 24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Quench the reaction by carefully adding a saturated aqueous solution of sodium bicarbonate until effervescence ceases.

  • Add water to the reaction mixture and extract the product with ethyl acetate (3 x 15 mL).[7]

  • Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield L-pyroglutamic acid ethyl ester as a viscous liquid.[7] Purification can be achieved by flash column chromatography if necessary.

Step 2: N-Boc Protection

• Rationale: The lactam nitrogen is protected with a Boc group to prevent it from acting as a nucleophile in subsequent reactions, such as peptide couplings. Di-tert-butyl dicarbonate ((Boc)₂O) is the standard reagent for this purpose, with 4-dimethylaminopyridine (DMAP) acting as a nucleophilic catalyst.

• Procedure:

  • Dissolve the L-pyroglutamic acid ethyl ester (e.g., 539 mg, 3.40 mmol) in anhydrous dichloromethane (18.0 mL).[7]

  • To this solution, add DMAP (450 mg, 3.74 mmol), di-tert-butyl dicarbonate ((Boc)₂O) (816 mg, 3.74 mmol), and triethylamine (Et₃N) (570 µL).[7]

  • Stir the reaction mixture at room temperature for 18 hours.

  • Upon completion, add water to the reaction mixture and extract with dichloromethane (3 x 20 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to yield the crude N-Boc-L-pyroglutamic acid ethyl ester.

  • The product can be purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the final product as a white to off-white solid.

Chemical Reactivity and Synthetic Applications

The synthetic utility of N-Boc-L-pyroglutamic acid ethyl ester stems from the distinct reactivity of its functional groups, allowing for a range of chemical transformations.

Caption: Key reactivity pathways of N-Boc-L-pyroglutamic acid ethyl ester.

N-Boc Deprotection

• Mechanism & Rationale: The Boc group is labile under acidic conditions, which is a cornerstone of its use in orthogonal protection strategies. The reaction proceeds via protonation of the carbonyl oxygen, followed by the elimination of the stable tert-butyl cation, which subsequently forms isobutylene gas. This allows for the selective unmasking of the nitrogen atom for further functionalization.

• Protocol: Acid-Catalyzed Boc Deprotection

  • Dissolve N-Boc-L-pyroglutamic acid ethyl ester in a suitable solvent, such as dichloromethane or dioxane.

  • Add an excess of a strong acid, such as trifluoroacetic acid (TFA) (typically 20-50% v/v in dichloromethane) or a solution of HCl in dioxane (e.g., 4M).

  • Stir the reaction at room temperature for 1-4 hours, monitoring by TLC.

  • Upon completion, remove the acid and solvent under reduced pressure. The resulting amine salt can be used directly or neutralized with a mild base.

Ester Hydrolysis and Peptide Coupling

• Mechanism & Rationale: The ethyl ester can be selectively hydrolyzed under basic conditions (saponification) to yield the corresponding N-Boc-L-pyroglutamic acid. This free carboxylic acid is now activated for amide bond formation, making it a key step for its incorporation into peptide chains.

• Protocol: Ester Hydrolysis

  • Dissolve N-Boc-L-pyroglutamic acid ethyl ester in a mixture of a water-miscible solvent like tetrahydrofuran (THF) and water.

  • Add a slight excess (e.g., 1.1 equivalents) of an aqueous base, such as lithium hydroxide (LiOH).

  • Stir the mixture at room temperature until the starting material is consumed (monitored by TLC).

  • Acidify the reaction mixture with a dilute acid (e.g., 1M HCl) to protonate the carboxylate.

  • Extract the product into an organic solvent like ethyl acetate, dry, and concentrate to yield N-Boc-L-pyroglutamic acid.

• Application in Peptide Synthesis: The resulting N-Boc-L-pyroglutamic acid can be coupled with an amino acid ester or the N-terminus of a peptide using standard peptide coupling reagents such as dicyclohexylcarbodiimide (DCC), O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU), or (7-Azabenzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate (PyAOP).[9] This makes the title compound a valuable precursor for introducing a pyroglutamyl residue at the N-terminus of peptides.

Safety and Handling

As a laboratory chemical, N-Boc-L-pyroglutamic acid ethyl ester requires careful handling. It is advisable to consult the Material Safety Data Sheet (MSDS) before use.

• General Precautions: Handle in a well-ventilated area, preferably a fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible materials.[1]

• Hazards: May cause skin, eye, and respiratory irritation. Avoid inhalation of dust and contact with skin and eyes.

Conclusion

N-Boc-L-pyroglutamic acid ethyl ester is more than a mere chemical intermediate; it is a strategic tool in the hands of synthetic chemists. Its well-defined stereochemistry, conformational rigidity, and orthogonally protected functional groups provide a reliable and versatile platform for the construction of complex and biologically active molecules. The protocols and data presented in this guide underscore its importance and provide a framework for its effective application in research and drug development. As the demand for more sophisticated and targeted therapeutics grows, the utility of such chiral building blocks will undoubtedly continue to expand, solidifying the central role of N-Boc-L-pyroglutamic acid ethyl ester in the future of medicinal chemistry.

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• Baishixing Co., Ltd. (n.d.). Boc-L-Pyroglutamic acid ethyl ester/ Boc-Pyr-Oet. Retrieved from [Link]

• Jain, R., et al. (2001). Convenient N-Protection of L-Pyroglutamic Acid Esters.
• Bhattacharya, S., et al. (2011). Synthesis and characterization of a dipeptide analogue for radiolabeling with technetium-99m. Der Pharma Chemica, 3(3), 174-188.
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• MDPI. (2020). Synthesis of (2S,3S)-3-Aroyl Pyroglutamic Acid Amides. Molbank, 2020(4), M1173.
• Stefanucci, A., et al. (2014). Pyroglutamic Acid Derivatives: Building Blocks for Drug Discovery. Heterocycles, 89(8), 1801-1825.

• SIELC Technologies. (2018). Separation of Boc-L-pyroglutamic acid methyl ester on Newcrom R1 HPLC column. Retrieved from [Link]

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• CIPAC. (2020). Multi-active method for the analysis of active substances in formulated products to support quality control scope. Retrieved from [Link]

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Discovery and history of substituted pyrrolidinone compounds

An In-depth Technical Guide to the Discovery and History of Substituted Pyrrolidinone Compounds

Abstract

The pyrrolidinone ring, a five-membered γ-lactam, stands as a privileged scaffold in medicinal chemistry and materials science. Its unique stereochemical and physicochemical properties, stemming from its sp³-hybridized, non-planar structure, have made it a cornerstone in the design of novel bioactive agents.[1][2] This guide provides a comprehensive overview of the discovery and historical development of substituted pyrrolidinone compounds, tracing their journey from fundamental synthesis to their role in modern drug discovery. We will explore the evolution of synthetic methodologies, delve into key structure-activity relationships (SAR) that propelled their development, and present detailed protocols and workflows relevant to researchers in the field.

Part 1: The Pyrrolidinone Core: Foundational Chemistry and Discovery

The parent compound, 2-pyrrolidinone (also known as γ-butyrolactam), is a cyclic secondary amine and a derivative of γ-butyrolactone.[3][4] Its discovery is intrinsically linked to early studies of γ-amino acids. The most fundamental and widely used industrial synthesis involves the ammonolysis of γ-butyrolactone, where the lactone is reacted with ammonia at high temperature and pressure to induce ring-opening followed by cyclization to form the more stable lactam.[3]

This simple, robust scaffold possesses key features that make it attractive for medicinal chemistry:

• 3D Conformation: Unlike flat aromatic rings, the puckered, non-planar structure of the pyrrolidinone ring allows for the precise spatial orientation of substituents, enabling better exploration of three-dimensional pharmacophore space.[1]

• Stereochemistry: The carbon atoms of the ring can be chiral centers, allowing for the creation of stereoisomers with potentially distinct biological profiles and target affinities.[1]

• Hydrogen Bonding: The lactam moiety contains both a hydrogen bond donor (N-H) and acceptor (C=O), facilitating interactions with biological targets.

• Metabolic Stability: The core structure is generally stable and serves as a reliable anchor for various functional groups.

The nucleophilicity of the nitrogen atom and the ability to functionalize the α-carbon positions provide versatile handles for synthetic modification, laying the groundwork for the vast library of substituted pyrrolidinones known today.[1][5]

Part 2: Evolution of Synthetic Methodologies

The demand for structurally diverse and stereochemically pure pyrrolidinones has driven significant innovation in synthetic organic chemistry. Methodologies have evolved from classical cyclization reactions to highly sophisticated asymmetric and one-pot cascade processes.

Classical and Modern Synthetic Routes

A multitude of synthetic strategies have been developed to construct the pyrrolidinone core.[5][6] The choice of method is often dictated by the desired substitution pattern and stereochemistry.

Caption: Key synthetic pathways to the substituted pyrrolidinone core.

Key strategies include:

• Intramolecular Cyclization: The dehydration of γ-amino acids is a direct route to the lactam ring.

• 1,3-Dipolar Cycloadditions: This powerful method involves the reaction of an azomethine ylide (the 1,3-dipole) with an alkene (the dipolarophile) to construct the five-membered ring with high regio- and stereoselectivity.[1] This method is particularly valuable for creating complex, highly substituted pyrrolidines.

• Catalytic Hydrogenation: The reduction of substituted pyrroles, often using heterogeneous catalysts like Pd/C, can produce functionalized pyrrolidines, which can then be oxidized to the corresponding pyrrolidinone.[7][8][9]

• Cascade Reactions: Modern approaches focus on synthetic efficiency. For example, the Smiles-Truce cascade allows for the one-pot synthesis of densely functionalized α-arylated pyrrolidinones from arylsulfonamides and cyclopropane diesters under simple base treatment.[5]

Experimental Protocol: Synthesis of N-Benzyl-2-pyrrolidinone via Lactamization

This protocol details a standard, reliable method for N-substitution of the pyrrolidinone core, a common step in the synthesis of more complex derivatives. The causality behind this specific choice is its high yield and straightforward purification, making it an excellent foundational experiment.

Objective: To synthesize N-benzyl-2-pyrrolidinone from 2-pyrrolidinone and benzyl bromide.

Materials:

• 2-Pyrrolidinone (1.0 eq)

• Potassium hydroxide (KOH), pellets (1.5 eq)

• Benzyl bromide (1.1 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, condenser, nitrogen inlet, separatory funnel

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add crushed KOH pellets and anhydrous DMF. Stir the suspension.

• Deprotonation: Add 2-pyrrolidinone dropwise to the suspension at room temperature. The nitrogen of the lactam is deprotonated by the strong base (KOH) to form a potassium salt, which is a potent nucleophile. This step is critical for activating the pyrrolidinone for subsequent alkylation.

• Alkylation: After stirring for 30 minutes, add benzyl bromide dropwise. An exothermic reaction may be observed. The reaction is then heated to 60 °C for 2-3 hours. The pyrrolidinone anion performs an Sₙ2 reaction with benzyl bromide, displacing the bromide and forming the C-N bond.

• Workup: Cool the reaction mixture to room temperature and pour it into a separatory funnel containing water. Extract the aqueous layer three times with diethyl ether. The organic product is more soluble in the ether layer.

• Washing: Combine the organic extracts and wash sequentially with water and then brine. This removes residual DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification & Validation: The crude product is purified by vacuum distillation or column chromatography on silica gel. The final product's identity and purity are confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry, ensuring the protocol's success.

Part 3: Pyrrolidinones in Pharmacology: The Levetiracetam Case Study

The versatility of the pyrrolidinone scaffold is best exemplified by its widespread success in drug discovery.[10] These compounds exhibit a vast range of biological activities, including anticancer, antimicrobial, anti-inflammatory, and anticonvulsant properties.[6][11]

A landmark discovery in this field was that of Levetiracetam ((S)-α-ethyl-2-oxopyrrolidine acetamide), an anticonvulsant drug approved for the treatment of epilepsy.[12] Levetiracetam was revolutionary due to its unique mechanism of action, which involves binding to the synaptic vesicle protein 2A (SV2A), modulating neurotransmitter release.[12] Its discovery prompted extensive research into substituted pyrrolidinones as CNS agents.

Structure-Activity Relationship (SAR) of Levetiracetam Analogs

Following the success of Levetiracetam, a systematic investigation was launched to explore how substitutions on the pyrrolidinone ring affect binding affinity to its target and in vivo potency.[12] This research provides a classic example of medicinal chemistry-driven lead optimization.

Key Findings from SAR Studies:

• α-Position Side Chain: The (S)-ethyl group is optimal for activity.

• Carboxamide Moiety: This group is essential for binding and activity.

• Ring Positions 3 and 5: Substitution at these positions generally leads to a decrease in affinity for the levetiracetam binding site (LBS).[12]

• Ring Position 4: In a significant breakthrough, it was discovered that substitution at the 4-position with small, hydrophobic groups could dramatically increase potency compared to Levetiracetam.[12]

This led to the development of Brivaracetam and the selection of (2S)-2-[(4R)-2-oxo-4-propylpyrrolidin-1-yl]butanamide (ucb 34714) as a next-generation candidate, which was approximately 10 times more potent than Levetiracetam in preclinical models.[12]

Data Presentation: Potency of 4-Substituted Levetiracetam Analogs

The following table summarizes the in vivo potency of key analogs, demonstrating the profound impact of 4-position substitution.

Compound	4-Position Substituent (R)	Configuration	Anticonvulsant Potency (ED₅₀, mg/kg) in Audiogenic Seizure-Prone Mice[12]
Levetiracetam	-H	N/A	17.0
ucb 34714	-propyl	(4R)	1.7
Analog 1	-ethyl	(4R)	2.5
Analog 2	-n-butyl	(4R)	3.2
Analog 3	-iodo	(4S)	4.3

Part 4: Pyrrolidinones in Natural Products

The pyrrolidinone core is not just a synthetic invention but is also present in a variety of natural products with potent biological activity. A prominent example is Oxazolomycin A , a complex antibiotic isolated from Streptomyces species.[9] It features a spiro-linked γ-lactam β-lactone ring system. The challenging synthesis of its fully elaborated pyrrolidinone core has been a subject of considerable academic interest, pushing the boundaries of asymmetric synthesis.[8][9] The presence of this scaffold in nature further validates its biological relevance and provides inspiration for new drug designs.

Conclusion and Future Outlook

The journey of substituted pyrrolidinones from a simple heterocyclic structure to a mainstay of modern pharmacology is a testament to the power of synthetic innovation and rational drug design. The scaffold's inherent 3D characteristics and synthetic tractability have enabled the development of life-changing medicines. Future research will likely focus on developing even more efficient, stereoselective, and environmentally friendly synthetic methods ("green chemistry"). [1]Furthermore, the application of pyrrolidinone-based compounds is expanding into new therapeutic areas, driven by an ever-deepening understanding of their interactions with biological systems. The pyrrolidinone core, with its rich history and vast potential, is set to remain a focal point of chemical and pharmaceutical research for the foreseeable future.

References

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The Chiral Pyrrolidine Scaffold: A Cornerstone in Modern Asymmetric Synthesis and Drug Discovery

Abstract: The chiral pyrrolidine scaffold, a five-membered saturated nitrogen-containing heterocycle, stands as a privileged structural motif in the fields of chemical synthesis and medicinal chemistry. Its prevalence in natural products, pharmaceuticals, and as a core element in highly effective asymmetric catalysts underscores its profound importance. This in-depth technical guide explores the fundamental aspects of chiral pyrrolidine scaffolds, from their stereoselective synthesis to their transformative applications in asymmetric organocatalysis and their integral role in the design and development of modern therapeutic agents. By delving into the causality behind experimental choices and providing practical protocols, this guide serves as a comprehensive resource for researchers, scientists, and drug development professionals.

Introduction: The Ubiquity and Significance of the Pyrrolidine Ring

The pyrrolidine ring is a recurring structural motif in a vast array of biologically active molecules, from alkaloids to synthetic drugs.[1][2] Its unique conformational properties and its ability to engage in crucial intermolecular interactions make it a highly sought-after scaffold in drug design.

The Pyrrolidine Motif in Nature and Pharmaceuticals

The pyrrolidine ring is a fundamental building block in numerous natural products, including nicotine, hygrine, and the essential amino acid proline.[3] This prevalence in nature has inspired medicinal chemists to incorporate the pyrrolidine scaffold into a wide range of pharmaceuticals. A significant number of FDA-approved drugs feature the pyrrolidine ring, highlighting its importance in achieving desired therapeutic effects.[1][3][4] Examples of such drugs include Captopril for hypertension, Anisomycin as an antibiotic, and various antiviral and anticancer agents.[1][3]

The Concept of Chirality and Its Importance in Drug Action

Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental concept in drug development. The two mirror-image forms of a chiral molecule, known as enantiomers, can exhibit vastly different pharmacological and toxicological profiles. This is because biological targets, such as enzymes and receptors, are themselves chiral and will interact differently with each enantiomer. Therefore, the ability to synthesize single enantiomers of a drug molecule is of paramount importance.

Emergence of the Chiral Pyrrolidine Scaffold as a Privileged Structure

The chiral pyrrolidine scaffold has earned the designation of a "privileged structure" in medicinal chemistry and asymmetric catalysis.[4][5] This is due to its rigid, yet conformationally flexible, five-membered ring system which allows for the precise spatial orientation of substituents. This three-dimensional arrangement is crucial for specific interactions with biological targets and for inducing high levels of stereoselectivity in chemical reactions.

Stereoselective Synthesis of Chiral Pyrrolidine Scaffolds

The development of efficient and stereoselective methods for the synthesis of chiral pyrrolidines has been a major focus of organic chemistry research. The two primary approaches involve the use of the "chiral pool" and the application of asymmetric catalysis.

"Chiral Pool" Synthesis: Leveraging Nature's Building Blocks

The "chiral pool" refers to the collection of readily available, enantiomerically pure natural products that can be used as starting materials for the synthesis of more complex chiral molecules.

The amino acids L-proline and L-hydroxyproline are arguably the most common and versatile chiral pool starting materials for the synthesis of functionalized pyrrolidines.[3] Their inherent chirality and the presence of multiple functional groups provide a robust platform for elaboration into a wide variety of pyrrolidine derivatives.

Beyond proline, other natural products like tartaric acid and various amino acids can be transformed into chiral pyrrolidine scaffolds through multi-step synthetic sequences.[4][6] These methods often involve the stereocontrolled formation of the pyrrolidine ring from an acyclic precursor.

Asymmetric Catalysis for de novo Synthesis

Asymmetric catalysis offers a more direct and often more versatile approach to chiral pyrrolidines, where the chiral catalyst directs the formation of a specific enantiomer from achiral or racemic starting materials.

The [3+2] cycloaddition reaction between an azomethine ylide and an alkene is a powerful method for the construction of the pyrrolidine ring.[6][7][8] The use of chiral catalysts, often based on copper or other transition metals, allows for high levels of enantioselectivity in this transformation.

Palladium-catalyzed [3+2] cycloaddition of trimethylenemethane (TMM) with imines represents another elegant strategy for the enantioselective synthesis of pyrrolidines.[9] This method provides access to a diverse range of substituted pyrrolidines with excellent yields and stereoselectivities.

Organocatalysis, the use of small organic molecules as catalysts, has revolutionized asymmetric synthesis. The Michael addition of a nucleophile to an α,β-unsaturated carbonyl compound, followed by an intramolecular cyclization, is a common strategy for the synthesis of chiral pyrrolidines.[10][11] Chiral pyrrolidine-based catalysts themselves are often employed in these reactions, leading to highly efficient and enantioselective processes.

Biocatalysis, the use of enzymes to catalyze chemical reactions, is emerging as a powerful tool for the synthesis of chiral molecules. Engineered enzymes, such as variants of cytochrome P450, have been shown to catalyze the intramolecular C-H amination of azides to form chiral pyrrolidines with high enantioselectivity.[12]

Summary of Synthetic Strategies

Synthetic Strategy	Description	Key Features
Chiral Pool Synthesis	Utilization of naturally occurring chiral molecules (e.g., proline) as starting materials.	Readily available starting materials, well-established chemistry.
1,3-Dipolar Cycloaddition	Reaction of an azomethine ylide with an alkene to form the pyrrolidine ring.	High atom economy, convergent synthesis.
Transition-Metal Catalysis	Use of chiral transition metal complexes to catalyze cycloaddition or C-H activation reactions.	High catalytic efficiency, broad substrate scope.
Organocatalysis	Employment of small chiral organic molecules to catalyze ring-forming reactions.	Metal-free conditions, environmentally benign.
Biocatalysis	Use of enzymes to catalyze the formation of chiral pyrrolidines.	High selectivity, mild reaction conditions.

Applications in Asymmetric Organocatalysis: The Rise of Proline and its Derivatives

The discovery that the simple amino acid L-proline can act as an efficient asymmetric catalyst marked a turning point in organic synthesis.[13][14][15][16][17] This finding ushered in the era of organocatalysis and established chiral pyrrolidine derivatives as a cornerstone of this field.

L-Proline: A Simple Amino Acid, A Powerful Catalyst

L-proline's catalytic prowess stems from its unique bifunctional nature, possessing both a secondary amine and a carboxylic acid.[13] This allows it to activate substrates through two primary catalytic cycles: the enamine and the iminium ion cycles.

In the enamine cycle, proline reacts with a carbonyl compound (an aldehyde or ketone) to form a nucleophilic enamine intermediate. This enamine can then react with an electrophile, and subsequent hydrolysis regenerates the catalyst and yields the functionalized product. The iminium ion cycle involves the formation of an electrophilic iminium ion from an α,β-unsaturated carbonyl compound. This activates the substrate towards nucleophilic attack.

Caption: Proline's dual catalytic cycles.

Proline and its derivatives are highly effective catalysts for a wide range of asymmetric reactions, including:

• Aldol Reaction: The reaction between an enolate (or enamine) and an aldehyde or ketone to form a β-hydroxy carbonyl compound.[6][17]

• Mannich Reaction: The aminoalkylation of an acidic proton located alpha to a carbonyl group.[13][17]

• Michael Reaction: The conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound.[13][17]

Prolinol and Diarylprolinol Silyl Ethers: Expanding the Catalyst Toolkit

Modifications to the basic proline scaffold have led to the development of even more powerful and selective organocatalysts. Prolinol, the reduced form of proline, and its diarylprolinol silyl ether derivatives are prominent examples.[6][18]

The Hayashi-Jørgensen catalyst, a diarylprolinol silyl ether, is a highly effective organocatalyst for a variety of asymmetric reactions, particularly Michael additions.[10][18] The bulky diarylprolinol group provides a well-defined chiral environment that directs the stereochemical outcome of the reaction.

Pyrrolidine-Based Ligands in Metal Catalysis

Chiral pyrrolidine scaffolds are also widely used as ligands in transition-metal-catalyzed asymmetric reactions.[4][19][20] The pyrrolidine nitrogen and other strategically placed donor atoms can coordinate to a metal center, creating a chiral environment that influences the stereoselectivity of the catalyzed transformation.

Heterogenization of Pyrrolidine Catalysts (MOFs and COFs)

To improve the recyclability and reusability of pyrrolidine-based catalysts, they have been immobilized on solid supports.[21][22] Metal-organic frameworks (MOFs) and covalent-organic frameworks (COFs) have emerged as particularly promising platforms for the heterogenization of these catalysts, offering high surface areas and tunable porosity.[21][22]

The Chiral Pyrrolidine Scaffold in Medicinal Chemistry and Drug Development

The same structural features that make chiral pyrrolidines excellent catalysts also make them highly valuable scaffolds in medicinal chemistry.

As a Key Pharmacophore in FDA-Approved Drugs

As previously mentioned, the pyrrolidine ring is a key pharmacophore in a multitude of FDA-approved drugs.[1][2][3][4] Its ability to adopt specific conformations allows for optimal binding to biological targets, leading to high potency and selectivity.

Improving Pharmacokinetic and Pharmacodynamic Properties

The incorporation of a pyrrolidine scaffold can significantly improve the pharmacokinetic (absorption, distribution, metabolism, and excretion) and pharmacodynamic (drug's effect on the body) properties of a drug candidate.[8][12] The pyrrolidine ring can enhance aqueous solubility, improve metabolic stability, and provide a rigid framework for the precise positioning of functional groups.

Case Study: The Development of a Pyrrolidine-Based Therapeutic Agent

A notable example of the successful application of the chiral pyrrolidine scaffold is in the development of selective inhibitors of neuronal nitric oxide synthase (nNOS).[23] These inhibitors, which feature a chiral pyrrolidine core, have shown promise in the treatment of neurodegenerative diseases. The development of an efficient synthetic route to these compounds has been crucial for advancing their preclinical and clinical evaluation.[23]

Structure-Activity Relationship (SAR) Insights

The rigid nature of the pyrrolidine ring makes it an excellent scaffold for probing structure-activity relationships (SAR). By systematically varying the substituents on the pyrrolidine ring and evaluating the biological activity of the resulting analogs, medicinal chemists can gain valuable insights into the key interactions between the drug molecule and its biological target.[8]

Experimental Protocols: A Practical Guide

To provide a practical context for the concepts discussed, this section outlines two representative experimental protocols for the synthesis of chiral pyrrolidine derivatives.

Protocol 1: Asymmetric Organocatalytic Michael Addition to a Nitroalkene

This protocol describes a typical procedure for the Hayashi-Jørgensen catalyst-mediated Michael addition of an aldehyde to a nitroalkene, a key step in the synthesis of functionalized pyrrolidines.

• To a solution of the nitroalkene (1.0 mmol) in toluene (5.0 mL) is added the aldehyde (2.0 mmol).

• The Hayashi-Jørgensen catalyst (0.1 mmol, 10 mol%) is then added, and the reaction mixture is stirred at room temperature.

• The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is directly purified by column chromatography on silica gel to afford the desired Michael adduct.

• The enantiomeric excess of the product is determined by chiral high-performance liquid chromatography (HPLC).

Protocol 2: Copper-Catalyzed Asymmetric 1,3-Dipolar Cycloaddition

This protocol outlines a general procedure for the copper-catalyzed asymmetric 1,3-dipolar cycloaddition of an azomethine ylide with an electron-deficient alkene.[24]

• In a flame-dried Schlenk tube under an inert atmosphere (e.g., argon), the copper(I) catalyst (e.g., Cu(OTf)₂-benzene complex, 0.05 mmol, 5 mol%) and the chiral ligand (e.g., a chiral phosphine, 0.06 mmol, 6 mol%) are dissolved in a dry, degassed solvent (e.g., dichloromethane, 2.0 mL).

• The solution is stirred at room temperature for 30 minutes to allow for the formation of the catalyst-ligand complex.

• The electron-deficient alkene (1.0 mmol) and the azomethine ylide precursor (e.g., an α-iminoester, 1.2 mmol) are then added sequentially.

• A tertiary amine base (e.g., triethylamine, 1.5 mmol) is added to generate the azomethine ylide in situ.

• The reaction mixture is stirred at the appropriate temperature (which may range from -78 °C to room temperature) and monitored by TLC.

• After the reaction is complete, the solvent is removed under reduced pressure, and the residue is purified by flash column chromatography to yield the enantioenriched pyrrolidine.

• The diastereomeric ratio and enantiomeric excess are determined by ¹H NMR spectroscopy and chiral HPLC analysis, respectively.

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A Technical Guide to Tert-Butyl and Ethyl Ester Protecting Groups in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the intricate world of multi-step organic synthesis, particularly within drug development and the creation of complex molecules, the strategic use of protecting groups is fundamental.[1][2] These molecular scaffolds temporarily mask reactive functional groups, preventing them from engaging in unwanted side reactions and thereby guiding the synthetic pathway toward the desired product.[1][2] Among the various functional groups requiring such protection, the carboxylic acid stands out due to its acidity and nucleophilicity. This guide provides an in-depth technical exploration of two of the most stalwart protecting groups for carboxylic acids: the tert-butyl (t-Bu) ester and the ethyl (Et) ester. We will delve into their chemical principles, strategic applications, and provide field-proven protocols to empower researchers in their synthetic endeavors.

Chapter 1: The Chemistry of Tert-Butyl and Ethyl Ester Protecting Groups

Structure and Chemical Properties

The utility of a protecting group is dictated by its chemical nature. The tert-butyl and ethyl esters, while both serving to mask carboxylic acids, exhibit distinct properties owing to their structures.

• Tert-Butyl Esters: The defining feature of the tert-butyl ester is the bulky tert-butyl group attached to the ester oxygen. This steric hindrance makes the carbonyl carbon less susceptible to nucleophilic attack. Furthermore, the electronics of the tertiary alkyl group allow for a unique deprotection mechanism under acidic conditions.

• Ethyl Esters: The ethyl ester is a more classical protecting group. It is relatively stable and is typically introduced via Fischer esterification.[3] Its removal is most commonly achieved through saponification, a base-mediated hydrolysis.[4]

Stability Profiles

A protecting group's stability profile determines its compatibility with various reaction conditions, a crucial aspect of synthetic strategy.

Protecting Group	Stable To	Labile To
Tert-Butyl Ester	Basic conditions, Nucleophiles, Hydrogenolysis	Strong Acids (e.g., TFA, HCl)[5][6]
Ethyl Ester	Acidic conditions (mild), Hydrogenolysis	Basic conditions (Saponification)[5]

Mechanisms of Deprotection

Understanding the deprotection mechanism is paramount for optimizing reaction conditions and preventing unwanted side reactions.

Acid-Catalyzed Deprotection of Tert-Butyl Esters:

The cleavage of a tert-butyl ester in the presence of a strong acid, such as trifluoroacetic acid (TFA), proceeds through a unimolecular elimination (E1) mechanism.[7] The key to this pathway is the formation of a highly stable tertiary carbocation.[6][7]

• Protonation: The carbonyl oxygen of the ester is protonated by the acid, increasing the electrophilicity of the carbonyl carbon.

• Formation of the Tert-Butyl Cation: The C-O bond cleaves, releasing the stable tert-butyl carbocation and the free carboxylic acid. This is the rate-determining step.

• Formation of Isobutylene: The tert-butyl cation is then deprotonated, typically by the conjugate base of the acid, to form isobutylene gas.[8]

Caption: Acid-catalyzed deprotection of a t-butyl ester.

Saponification of Ethyl Esters:

Saponification is the base-mediated hydrolysis of an ester.[9][10][11] The reaction is effectively irreversible due to the final acid-base step.[10]

• Nucleophilic Attack: A hydroxide ion (e.g., from LiOH or NaOH) attacks the electrophilic carbonyl carbon of the ester.[10]

• Tetrahedral Intermediate: This forms a tetrahedral intermediate.[10]

• Elimination: The intermediate collapses, eliminating an alkoxide ion (EtO⁻) to form the carboxylic acid.[10]

• Deprotonation: The highly basic alkoxide ion immediately deprotonates the newly formed carboxylic acid, yielding a carboxylate salt and ethanol.[10] An acidic workup is then required to protonate the carboxylate and isolate the free carboxylic acid.[10]

Chapter 2: Synthetic Applications and Strategic Choices

Introduction of Protecting Groups (Esterification)

Methods for Tert-Butyl Ester Formation:

• Reaction with Isobutylene: Carboxylic acids can be reacted with isobutylene gas in the presence of a strong acid catalyst like sulfuric acid or trifluoromethanesulfonic acid.[12][13]

• Transesterification: Tert-butyl acetate can be used in the presence of an acid catalyst to form the desired tert-butyl ester.[14]

Methods for Ethyl Ester Formation:

• Fischer Esterification: This is a classic method involving the reaction of a carboxylic acid with an excess of ethanol in the presence of an acid catalyst, such as sulfuric acid.[3][15][16] The reaction is an equilibrium process, and often, water is removed to drive the reaction to completion.[15][16]

Orthogonality in Protecting Group Strategy

Orthogonal protection is a powerful strategy that allows for the selective removal of one protecting group in a molecule without affecting others.[1][4] This is particularly crucial in complex syntheses like solid-phase peptide synthesis (SPPS).[17][18]

For instance, in Fmoc-based SPPS, the α-amino group is protected with the base-labile Fmoc group, while the side chains of amino acids like aspartic acid and glutamic acid are protected as tert-butyl esters.[17][19] The Fmoc group can be removed with a base (e.g., piperidine) to allow for peptide chain elongation, while the tert-butyl ester remains intact.[17] The tert-butyl ester is then removed during the final cleavage from the resin using a strong acid like TFA.[17]

Caption: Orthogonal deprotection in Fmoc-SPPS.

Choosing the Right Protecting Group: A Comparative Analysis

Feature	Tert-Butyl Ester	Ethyl Ester
Introduction	Reaction with isobutylene or transesterification.	Fischer esterification.
Deprotection	Strong acid (e.g., TFA).[7]	Base (saponification) followed by acidic workup.[4]
Advantages	Stable to base and nucleophiles, orthogonal to many other protecting groups (e.g., Fmoc, Cbz), mild deprotection for some substrates.	Robust, inexpensive reagents for introduction.
Disadvantages	Deprotection requires strong acid which may not be suitable for acid-sensitive molecules.	Saponification conditions can be harsh and may lead to side reactions like epimerization in chiral centers.
Ideal For	Complex syntheses requiring orthogonal protection, such as peptide synthesis; molecules sensitive to basic conditions.	More robust molecules where basic conditions are tolerated.

Applications in Drug Development

Ester protecting groups are widely used in drug development to create prodrugs.[20][21] By masking a carboxylic acid with an ester, the lipophilicity of a drug can be increased, which can enhance its absorption and bioavailability.[21] Once absorbed, the ester is cleaved by esterases in the body to release the active drug.[22]

Chapter 3: Experimental Protocols and Troubleshooting

Detailed Protocol: Acid-Mediated Deprotection of a Tert-Butyl Ester

Reagents:

• Tert-butyl ester-protected compound

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS) (optional, as a scavenger)

Procedure:

• Dissolve the tert-butyl ester-protected compound in DCM.[7]

• Add an equal volume of TFA to the solution (for a 50% TFA/DCM solution).[7][23]

• If the substrate is sensitive to alkylation by the released tert-butyl cation, add a scavenger such as TIS (2.5-5%).[23]

• Stir the reaction at room temperature for 1-4 hours.[7][23]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[7][23]

• Upon completion, remove the solvent and excess TFA under reduced pressure.

• The crude carboxylic acid can be purified by recrystallization, precipitation, or chromatography.

Detailed Protocol: Saponification of an Ethyl Ester

Reagents:

• Ethyl ester-protected compound

• Tetrahydrofuran (THF) or Methanol/Ethanol[4][9]

• Deionized water

• Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)[4][9]

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the N-protected amino acid ethyl ester in a mixture of THF and water (e.g., 3:1 v/v).[4]

• Cool the solution to 0°C in an ice bath.[4]

• Add solid lithium hydroxide monohydrate (1.5 equivalents) to the stirred solution.[4]

• Stir the reaction at 0°C to room temperature, monitoring by TLC or LC-MS.

• Once the reaction is complete, acidify the mixture with 1 M HCl to protonate the carboxylate.[9]

• Extract the product with EtOAc.[9]

• Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.[9]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete t-Bu Deprotection	Insufficient acid, short reaction time, steric hindrance.[23]	Increase the amount of TFA, extend the reaction time, or gently warm the reaction mixture (e.g., to 40°C).[23]
Side Reactions during t-Bu Deprotection	Alkylation of sensitive functional groups by the t-butyl cation.	Add a scavenger like triisopropylsilane (TIS).[23]
Incomplete Saponification	Insufficient base, poor solubility of the substrate.	Increase the amount of base, use a co-solvent to improve solubility, or increase the reaction temperature.
Epimerization during Saponification	The basic conditions can cause racemization at adjacent chiral centers.	Use milder conditions (e.g., LiOH at 0°C), or consider an alternative protecting group if epimerization is a significant issue.

Conclusion

The tert-butyl and ethyl ester protecting groups are indispensable tools in the synthetic chemist's arsenal. Their distinct stability profiles and deprotection mechanisms allow for their strategic application in a wide range of synthetic contexts, from the construction of complex natural products to the development of novel pharmaceuticals. A thorough understanding of their chemical properties, the mechanisms of their removal, and the practical aspects of their use is essential for any researcher in the chemical sciences. This guide has aimed to provide a comprehensive overview of these critical protecting groups, empowering scientists to make informed decisions in the design and execution of their synthetic strategies.

References

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• Application Notes and Protocols for Orthogonal Deprotection of Ethyl-Protected Amino Acids. Benchchem.
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• The Indispensable Role of the t-Butyl Ester in Modern Chemical Synthesis: A Technical Guide. Benchchem.
• Protecting Groups in Organic Synthesis. Chemistry LibreTexts.
• Method for making tertiary butyl esters.
• Acids. ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Synthesis of Isobutylene and Its Use in Esterification Reactions.
• Protecting group. Wikipedia.
• What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester? Chemistry Stack Exchange.
• An Efficient and Scalable Ritter Reaction for the Synthesis of t-Butyl Amides. Organic Syntheses Procedure.
• Saponific
• Preparation of tert-butyl esters of aliphatic carboxylic acids.
• Saponification of Esters. Organic Chemistry Tutor.
• A simple and powerful tert-butylation of carboxylic acids and alcohols. Journal of Peptide Science.
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• tert-Butyl Esters. Organic Chemistry Portal.
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• Make Ethyl Propionate by Fischer Esterfication and Molecular Sieves with a Soxhlet extractor. YouTube.
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• t-Butyl Ether Protecting Groups: Videos & Practice Problems. Pearson.
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• Recent developments in chemical deprotection of ester functional group.
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The Synthetic Chemist's Guide to 2-Oxopyrrolidine Dicarboxylate Derivatives: A Deep Dive into Core Reactivity

Abstract

Derivatives of 2-oxopyrrolidine, commonly known as pyroglutamic acid, are privileged scaffolds in medicinal chemistry and natural product synthesis.[1] The introduction of dicarboxylate functionalities unlocks a rich and versatile reactivity profile, transforming this simple lactam into a powerful chiral building block. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the core reactivity of 2-oxopyrrolidine dicarboxylate derivatives. We will move beyond simple procedural lists to explore the causality behind experimental choices, offering field-proven insights into key transformations including enolate chemistry, alkylation, acylation, hydrolysis, and cycloaddition reactions. Each section is supported by detailed protocols, mechanistic diagrams, and authoritative references to ensure scientific integrity and practical applicability.

Introduction: The 2-Oxopyrrolidine Dicarboxylate Core Structure and its Inherent Reactivity

The 2-oxopyrrolidine ring system is a five-membered lactam derived from the cyclization of glutamic acid or glutamine.[2] The presence of two carboxylate groups, typically at the 1- (N) and 2- (C2) positions, profoundly influences the molecule's electronic and steric properties. The N-carboxylate acts as an activating group, enhancing the acidity of the protons at the C3 position and influencing the nucleophilicity of the lactam nitrogen. The C2-carboxylate provides a handle for further functionalization and can play a key role in directing stereochemical outcomes.

The fundamental reactivity of these derivatives is governed by several key features:

• Acidity of the α-Proton: The protons on the carbon adjacent to the carbonyl group (α-carbon or C3) are acidic and can be removed by a suitable base to form an enolate.[3][4] This enolate is a powerful nucleophile, enabling a wide range of carbon-carbon bond-forming reactions.

• Nucleophilicity of the Lactam Nitrogen: While the lone pair on the nitrogen atom is delocalized into the adjacent carbonyl group, it can still act as a nucleophile, particularly after deprotonation.

• Electrophilicity of the Carbonyl Carbon: The carbonyl carbon of the lactam is susceptible to nucleophilic attack, although this is generally less favorable than reactions involving the enolate or the nitrogen atom.

• Chiral Pool Starting Material: (S)-Pyroglutamic acid is a readily available and inexpensive chiral starting material, making 2-oxopyrrolidine dicarboxylate derivatives attractive for asymmetric synthesis.[5]

Enolate Formation and Subsequent Alkylation: Mastering C-C Bond Formation

The generation of an enolate from 2-oxopyrrolidine dicarboxylate derivatives is a cornerstone of their application in synthesis. The regioselectivity of deprotonation is dictated by the electronic effects of the carbonyl and N-acyl groups, favoring the formation of the C3 enolate.

Mechanism of Enolate Formation

The process involves the abstraction of a proton from the C3 position by a strong base, such as lithium diisopropylamide (LDA), to form a lithium enolate.[6][7] The resulting enolate is a resonance-stabilized species with negative charge density on both the C3 carbon and the oxygen atom of the carbonyl group.[3]

Caption: General workflow for enolate formation and alkylation.

Diastereoselective Alkylation

A significant advantage of using chiral 2-oxopyrrolidine dicarboxylate derivatives is the ability to achieve high levels of diastereoselectivity in alkylation reactions.[8] The chiral center at C5 directs the approach of the electrophile to one face of the enolate, leading to the preferential formation of one diastereomer. The choice of solvent, temperature, and the nature of the electrophile can all influence the degree of stereocontrol.[6][7]

Experimental Protocol: Diastereoselective Alkylation of a Pyroglutamate Derivative

This protocol is adapted from a procedure for the synthesis of a potential intermediate for the natural sweetener (-)-Monatin.[8]

• Preparation of the Enolate: To a solution of the N-protected 2-oxopyrrolidine dicarboxylate derivative in anhydrous tetrahydrofuran (THF) at -78 °C under an inert atmosphere (e.g., argon), add a solution of lithium diisopropylamide (LDA) (1.1 equivalents) dropwise. Stir the mixture at -78 °C for 1 hour to ensure complete enolate formation.

• Alkylation: To the cold enolate solution, add a solution of the electrophile (e.g., an alkyl halide) (1.2 equivalents) in anhydrous THF dropwise.

• Quenching: Allow the reaction to stir at -78 °C for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC). Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Work-up and Purification: Allow the mixture to warm to room temperature. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired alkylated product.

Parameter	Condition	Rationale
Solvent	Anhydrous THF	Aprotic and effectively solvates the lithium cation.[6][7]
Base	LDA	Strong, non-nucleophilic base that rapidly and irreversibly forms the kinetic enolate.[3]
Temperature	-78 °C	Low temperature enhances the stability of the enolate and improves diastereoselectivity.[6][7]
Quenching Agent	Saturated NH4Cl	Mildly acidic to neutralize the excess base and protonate any remaining enolate.

N-Alkylation and N-Acylation: Modifying the Lactam Nitrogen

The lactam nitrogen of the 2-oxopyrrolidine ring can also be a site for functionalization, although its reactivity is attenuated by the adjacent carbonyl group.

N-Alkylation

Direct N-alkylation of pyroglutamate esters can be achieved using a strong base to deprotonate the nitrogen, followed by reaction with an alkyl halide.[9] Sodium hydride (NaH) in anhydrous THF is a commonly employed base for this transformation.[9]

Experimental Protocol: General N-Alkylation of Ethyl Pyroglutamate

This protocol is based on a general and practical method for N-alkylation.[9]

• Deprotonation: To a stirred suspension of sodium hydride (60% dispersion in mineral oil, 1.2 equivalents) in anhydrous THF at 0 °C under an inert atmosphere, add a solution of ethyl pyroglutamate (1.0 equivalent) in anhydrous THF dropwise.

• Alkylation: After the evolution of hydrogen gas ceases (approximately 30 minutes), add the alkyl halide (1.1 equivalents) to the reaction mixture.

• Reaction Monitoring and Work-up: Allow the reaction to warm to room temperature and stir until completion (monitored by TLC). Carefully quench the reaction by the slow addition of water.

• Extraction and Purification: Extract the aqueous layer with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. Purify the residue by flash chromatography to yield the N-alkylated product.

N-Acylation

N-acylation of the pyroglutamate core can be challenging due to the decreased nucleophilicity of the amide nitrogen.[10] However, reaction with highly reactive acylating agents such as acyl chlorides or the use of coupling reagents can facilitate this transformation. For instance, N-(acylglycyl)-5-oxopyrrolidine-2-carboxylic acids have been prepared by reacting acylglycine p-nitrophenyl esters with the N-sodio-derivative of benzyl 5-oxopyrrolidine-2-carboxylate.

Hydrolysis: Cleavage of the Lactam and Ester Groups

The ester and lactam functionalities of 2-oxopyrrolidine dicarboxylate derivatives can be hydrolyzed under acidic or basic conditions. The conditions can often be tuned to selectively cleave one group over the other.

• Ester Hydrolysis: Mild basic conditions (e.g., LiOH in THF/water) are typically used to hydrolyze the ester groups without affecting the lactam ring.

• Lactam Hydrolysis: Strong acidic conditions (e.g., 6M HCl, reflux) will hydrolyze both the ester and the lactam, opening the ring to form the corresponding glutamic acid derivative.[10] Interestingly, mild hydrolysis with high concentrations of aqueous methanesulfonic acid has been shown to selectively remove the pyroglutamyl residue from peptides.[11]

Caption: Hydrolysis pathways of 2-oxopyrrolidine dicarboxylates.

Cycloaddition Reactions: Building Complex Ring Systems

The unsaturated nature of certain 2-oxopyrrolidine derivatives, or the introduction of unsaturation, allows them to participate in cycloaddition reactions, providing a powerful strategy for the construction of complex polycyclic systems.[12][13][14] For example, derivatives containing an exocyclic double bond can act as dienophiles in Diels-Alder reactions.[13][14] 1,3-dipolar cycloaddition reactions are also a valuable tool for constructing five-membered heterocyclic rings.[15]

The stereochemical outcome of these reactions is often controlled by the existing stereocenters in the pyroglutamate core, making them highly valuable in asymmetric synthesis.

Application as Chiral Auxiliaries

A chiral auxiliary is a stereogenic group that is temporarily incorporated into a prochiral substrate to direct the stereochemical outcome of a subsequent reaction.[16][17] Due to their rigid bicyclic-like structure and the directing influence of the C5 substituent, pyroglutamate derivatives can serve as effective chiral auxiliaries.[18] For instance, they can be acylated with a prochiral substrate, and the subsequent reaction of the enolate with an electrophile proceeds with high diastereoselectivity.[19][20] The auxiliary can then be cleaved under mild conditions to afford the enantiomerically enriched product and recover the pyroglutamate derivative.

Caption: General workflow for the use of a chiral auxiliary.

Conclusion

2-Oxopyrrolidine dicarboxylate derivatives represent a class of exceptionally versatile building blocks in modern organic synthesis. Their reactivity, deeply rooted in fundamental principles of enolate chemistry and lactam behavior, can be precisely controlled to achieve a wide array of chemical transformations. From the diastereoselective formation of carbon-carbon bonds to their application as chiral auxiliaries and participants in cycloaddition reactions, these scaffolds offer a reliable and efficient platform for the construction of complex, stereochemically defined molecules. This guide has provided a comprehensive overview of their core reactivity, supported by practical protocols and mechanistic insights, to empower researchers in their pursuit of novel chemical entities.

References

• Taylor, E. C., & Riley, T. N. (1996). A General N-Alkylation Procedure for Ethyl Pyroglutamate. Synthetic Communications, 26(9), 1725-1731. [Link]

• de Oliveira, M. F., & Coelho, F. (1999). Highly Diastereoselective Alkylation of a Pyroglutamate Derivative with an Electrophile Obtained from Indole. Synthesis of a Potential Intermediate for the Preparation of the Natural Sweetener (-)-Monatin. Tetrahedron Letters, 40(48), 8443-8446. [Link]

• Kim, D. H., & Lee, Y. S. (2003). Combinatorial Solution-Phase Synthesis of (2S,4S)-4-acylamino-5-oxopyrrolidine-2-carboxamides. Journal of Combinatorial Chemistry, 5(3), 259-264. [Link]

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Navigating the Solubility Landscape of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate: A Technical Guide for Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate in organic solvents, a critical parameter in pharmaceutical research and development. In the absence of publicly available experimental solubility data for this compound, this document offers a theoretical solubility profile based on its physicochemical properties and establishes a detailed, field-proven experimental protocol for its precise measurement. This guide is intended for researchers, scientists, and drug development professionals, providing the necessary tools to generate reliable solubility data essential for formulation, purification, and crystallization process development.

Introduction: The Critical Role of Solubility in Drug Development

The journey of a new chemical entity from discovery to a marketable therapeutic is fraught with challenges, many of which are dictated by its fundamental physicochemical properties. Among these, solubility stands out as a cornerstone of "developability." The extent to which an active pharmaceutical ingredient (API) can be dissolved in a given solvent system profoundly impacts its bioavailability, dosage form design, and the efficiency of manufacturing processes. Poor solubility can lead to significant hurdles in formulation and may even result in the termination of an otherwise promising drug candidate.[1]

1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate, a compound with potential applications in medicinal chemistry, presents a unique solubility profile that warrants careful investigation.[2] Understanding its behavior in a range of organic solvents is paramount for advancing its development. This guide will first delve into a theoretical assessment of its solubility based on its molecular structure, followed by a robust experimental protocol for its empirical determination.

Theoretical Solubility Profile of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate

The principle of "like dissolves like" is a foundational concept in predicting solubility.[3] By examining the physicochemical properties of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate, we can infer its likely behavior in various organic solvents.

Physicochemical Properties:

Property	Value	Source
Molecular Formula	C₁₂H₁₉NO₅	[4]
Molecular Weight	257.28 g/mol	[4]
XLogP3	1.4	[4]
Topological Polar Surface Area	72.9 Ų	[5]
Hydrogen Bond Donor Count	0	[4]
Hydrogen Bond Acceptor Count	5	[4]

The molecule possesses both polar and non-polar characteristics. The presence of two ester groups and a lactam ring contributes to its polarity, as indicated by a significant topological polar surface area (TPSA) of 72.9 Ų.[5] The five hydrogen bond acceptors (the oxygen atoms of the carbonyl and ester groups) suggest the potential for favorable interactions with protic and polar aprotic solvents.[4]

Conversely, the tert-butyl and ethyl groups introduce lipophilic character, reflected in the positive XLogP3 value of 1.4.[4] This dual nature suggests that the compound is unlikely to be soluble in highly non-polar solvents like hexane but will exhibit appreciable solubility in solvents of intermediate to high polarity. The principle of "like dissolves like" suggests that solvents with a balance of polar and non-polar characteristics will be most effective.[6]

Experimental Determination of Solubility: A Step-by-Step Protocol

To move from theoretical prediction to empirical data, a systematic experimental approach is necessary. The gravimetric method is a straightforward and reliable technique for determining solubility in volatile organic solvents.[7]

Rationale for Solvent Selection

The choice of solvents is critical for building a comprehensive solubility profile. A selection of solvents spanning a range of polarities and chemical classes will provide a thorough understanding of the compound's behavior.[8] The following solvents are recommended for the initial screening:

• Protic Solvents: Methanol, Ethanol, Isopropanol

• Aprotic Polar Solvents: Acetonitrile, Acetone, Ethyl Acetate, Tetrahydrofuran (THF), Dimethyl Sulfoxide (DMSO)

• Non-Polar Solvents: Toluene, Dichloromethane (DCM)

This selection allows for the evaluation of hydrogen bonding effects and dipole-dipole interactions on solubility.

Gravimetric Method for Solubility Determination

The gravimetric method involves preparing a saturated solution, taking a known volume of the supernatant, evaporating the solvent, and weighing the residual solid.[9][10]

• Add an excess amount of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate to a known volume (e.g., 5 mL) of the selected solvent in a sealed vial. The presence of undissolved solid is essential to ensure saturation.

• Equilibrate the vials at a constant temperature (e.g., 25 °C) in a shaker or on a stir plate for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Allow the vials to stand undisturbed for at least 2 hours to permit the undissolved solid to settle.

• Carefully withdraw a precise volume (e.g., 1 mL) of the clear supernatant using a calibrated pipette. To avoid aspirating solid particles, it is advisable to use a filter tip or to centrifuge the vials prior to sampling.

• Transfer the aliquot to a pre-weighed, clean, and dry vial.

• Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature that will not cause decomposition of the compound.

• Once the solvent is fully evaporated, place the vial in a desiccator to cool to room temperature.

• Weigh the vial containing the dried solute.

• Repeat the drying and weighing steps until a constant weight is achieved.

The solubility is calculated using the following formula:

Solubility (mg/mL) = (Weight of vial with solute - Weight of empty vial) / Volume of supernatant

Visualizing the Experimental Workflow

Experimental workflow for gravimetric solubility determination.

Data Presentation and Interpretation

The experimentally determined solubility data should be compiled into a clear and concise table to facilitate comparison and analysis.

Template for Solubility Data of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate at 25 °C

Solvent	Solvent Polarity Index	Solubility (mg/mL)	Observations
Methanol	6.6	Experimental Value
Ethanol	5.2	Experimental Value
Isopropanol	4.3	Experimental Value
Acetonitrile	6.2	Experimental Value
Acetone	5.4	Experimental Value
Ethyl Acetate	4.3	Experimental Value
Tetrahydrofuran (THF)	4.2	Experimental Value
Dimethyl Sulfoxide (DMSO)	7.2	Experimental Value
Toluene	2.4	Experimental Value
Dichloromethane (DCM)	3.4	Experimental Value

By correlating the solubility data with solvent properties such as the polarity index, dielectric constant, and hydrogen bonding capacity, a deeper understanding of the solute-solvent interactions governing the solubility of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate can be achieved. This information is invaluable for selecting appropriate solvent systems for crystallization, chromatography, and formulation development.

Conclusion

While no experimental solubility data for 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate is currently in the public domain, a theoretical assessment based on its physicochemical properties provides a solid foundation for predicting its behavior in organic solvents. This guide has outlined a robust and reliable experimental protocol based on the gravimetric method to empower researchers to generate this critical data. By systematically applying the methodologies described herein, drug development professionals can obtain the high-quality solubility information necessary to navigate the complexities of the development process and unlock the full therapeutic potential of this compound.

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Commercial availability and suppliers of Ethyl 1-boc-2-oxopyrrolidine-3-carboxylate

An In-depth Technical Guide to Ethyl 1-boc-2-oxopyrrolidine-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Heterocyclic Building Block

Ethyl 1-boc-2-oxopyrrolidine-3-carboxylate is a valuable heterocyclic compound extensively utilized in synthetic organic chemistry and medicinal chemistry. Its structure features a pyrrolidinone (or pyroglutamate) core, which is a privileged scaffold found in numerous biologically active molecules and natural products. The presence of a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom and an ethyl ester at the 3-position makes it a stable, yet highly versatile intermediate for the synthesis of more complex molecular architectures.

The strategic placement of these functional groups allows for selective chemical transformations. The Boc group provides robust protection to the lactam nitrogen under a wide range of reaction conditions, yet it can be readily removed under acidic conditions. The ethyl ester offers a handle for modifications such as hydrolysis, amidation, or reduction.

Key Chemical Properties:

Property	Value	Source
CAS Number	188528-95-2	[1]
Molecular Formula	C₁₂H₁₉NO₅	[1][2]
Molecular Weight	257.28 g/mol	[1]
IUPAC Name	1-O-tert-butyl 3-O-ethyl 2-oxopyrrolidine-1,3-dicarboxylate
Synonyms	1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate	[1]

Significance and Applications in Drug Discovery

The 2-pyrrolidinone motif is a cornerstone in pharmaceutical development, known for its wide array of biological activities. The title compound serves as a key starting material for introducing this scaffold into target molecules.

• Medicinal Chemistry: The pyrrolidinone core is integral to compounds developed for their anticancer and antimicrobial properties.[3] By modifying the ester and utilizing the latent reactivity of the protected nitrogen, medicinal chemists can generate libraries of novel compounds for screening against various therapeutic targets.

• Synthesis of Complex Molecules: As a chiral or prochiral building block, it is used in the asymmetric synthesis of complex natural products and active pharmaceutical ingredients (APIs). The Boc-protected nitrogen ensures that other chemical transformations can be performed on the molecule without affecting the lactam ring's integrity until its deprotection is desired.

• Scaffold for Novel Derivatives: Research into 5-oxopyrrolidine derivatives has shown promising results in developing agents with activity against multidrug-resistant bacteria and certain cancer cell lines, highlighting the therapeutic potential of this chemical class.[3]

Commercial Availability and Sourcing Strategy

Ethyl 1-boc-2-oxopyrrolidine-3-carboxylate is available from a variety of chemical suppliers who specialize in building blocks for research and development. Availability ranges from small, research-scale quantities (grams) to larger, semi-bulk amounts (kilograms), though the latter may require custom synthesis.

A logical workflow for sourcing this chemical is essential to ensure both quality and timeliness for research projects.

Caption: A typical decision workflow for sourcing a key chemical intermediate.

Supplier Comparison

While a comprehensive price comparison is dynamic, the following table lists some suppliers who have historically listed Ethyl 1-boc-2-oxopyrrolidine-3-carboxylate (CAS 188528-95-2). Researchers should always contact suppliers directly for current pricing and availability.

Supplier	Business Type	Notes
CR Corporation Limited	Manufacturer/Supplier	Lists the product with CAS 188528-95-2 in their catalog.[2]
Qingdao Bravery Int'l Trade	Trading Company	Has listed the compound in its selling leads.[4][5]
Ambeed	Supplier	Lists the compound as a ketone building block.[1]

Disclaimer: This list is not exhaustive and does not constitute an endorsement. Researchers must perform their own due diligence.

Quality Control and Analytical Verification

Upon receipt of the compound, it is imperative to verify its identity and purity, even when a Certificate of Analysis (CoA) is provided by the supplier. This step is critical for the reproducibility of experimental results.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are the most powerful tools for structural confirmation.

  • ¹H NMR: Expect to see signals corresponding to the tert-butyl group (a singlet at ~1.5 ppm), the ethyl group (a quartet and a triplet), and the protons on the pyrrolidinone ring (complex multiplets).

  • ¹³C NMR: Will show characteristic peaks for the carbonyls (ester and lactam), the quaternary carbon of the Boc group, and the aliphatic carbons.

• Mass Spectrometry (MS): This technique confirms the molecular weight. For C₁₂H₁₉NO₅, the expected monoisotopic mass is approximately 257.126 g/mol . Electrospray ionization (ESI) would likely show the [M+H]⁺ or [M+Na]⁺ adducts.

• High-Performance Liquid Chromatography (HPLC): HPLC is the standard method for assessing purity. A reversed-phase column (e.g., C18) with a water/acetonitrile or water/methanol gradient is typically used. The purity is determined by the area percentage of the main peak.

Safe Handling and Storage

While a specific Safety Data Sheet (SDS) for Ethyl 1-boc-2-oxopyrrolidine-3-carboxylate is not widely available from public sources, safe handling procedures can be inferred from structurally similar N-Boc protected esters and lactams.[6][7][8][9]

• Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including safety glasses with side shields, a lab coat, and chemical-resistant gloves (e.g., nitrile).

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any potential dust or vapors. Avoid contact with skin and eyes.[8][9]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Keep away from strong oxidizing agents, strong acids, and strong bases.

• First Aid:

  • Skin Contact: Immediately wash with plenty of soap and water.

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

  • Ingestion/Inhalation: Move to fresh air and seek medical attention.

Note: Always refer to the specific SDS provided by your supplier before handling any chemical.

Exemplary Experimental Protocol: Boc Deprotection

One of the most common synthetic steps involving this compound is the removal of the Boc protecting group to free the nitrogen for subsequent reactions.

Objective: To synthesize Ethyl 2-oxopyrrolidine-3-carboxylate via acid-catalyzed deprotection.

Caption: A generalized experimental workflow for Boc deprotection.

Methodology:

• Reaction Setup: Dissolve Ethyl 1-boc-2-oxopyrrolidine-3-carboxylate (1.0 eq) in a suitable solvent such as dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stir bar.

• Acid Addition: Cool the solution to 0 °C using an ice bath. Slowly add trifluoroacetic acid (TFA, 5-10 eq) dropwise to the stirred solution.

  • Rationale: TFA is a strong acid that effectively cleaves the Boc group. DCM is a good solvent for both the starting material and the acid, and it is relatively inert. Cooling the reaction initially controls any potential exotherm.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-4 hours.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting material spot is no longer visible.

• Work-up:

  • Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the excess TFA and DCM.

  • Carefully neutralize the residue by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until effervescence ceases.

  • Causality: This step quenches the acid and converts the ammonium salt product to the free amine, making it extractable into an organic solvent.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with an organic solvent like ethyl acetate (3 x volumes).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.

• Purification: If necessary, purify the crude product by flash column chromatography on silica gel to obtain the pure Ethyl 2-oxopyrrolidine-3-carboxylate.

Conclusion

Ethyl 1-boc-2-oxopyrrolidine-3-carboxylate is a foundational building block for synthetic and medicinal chemists. Its commercial availability, coupled with its predictable reactivity, makes it an indispensable tool in the design and synthesis of novel pyrrolidinone-containing compounds. A thorough understanding of its properties, sourcing strategies, and handling requirements is essential for its effective and safe utilization in a research and development setting.

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• 5. Selling Leads page 100 Qingdao Bravery International Trade Co., Ltd - Selling Leads [bravery.lookchem.com]
• 6. Ethyl (S)-N-Boc-piperidine-3-carboxylate 95 191599-51-6 [sigmaaldrich.com]
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• 9. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Synthesis of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate from pyroglutamic acid

Application Note: A-1024

Topic: Robust Two-Step Synthesis of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate from (S)-Pyroglutamic Acid

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note provides a comprehensive, field-proven protocol for the synthesis of the chiral building block, 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate, starting from readily available (S)-pyroglutamic acid. The synthesis is a robust two-step process involving an initial N-protection of the pyroglutamic acid amide with a tert-butoxycarbonyl (Boc) group, followed by esterification of the carboxylic acid moiety. This guide details the underlying chemical principles, step-by-step experimental procedures, characterization data, and safety considerations, designed to ensure reproducible, high-yield results for researchers in organic synthesis and medicinal chemistry.

Introduction and Strategic Rationale

(S)-Pyroglutamic acid is an inexpensive, enantiomerically pure starting material derived from the chiral pool. Its rigid pyrrolidone scaffold makes it an invaluable synthon for the preparation of a wide array of complex molecules, including conformationally constrained amino acids and peptidomimetics used in drug discovery. The target molecule, 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate[1], incorporates two key functionalities: an N-Boc protecting group and an ethyl ester.

The synthetic strategy is intentionally bifurcated into two discrete, high-yielding steps:

• N-Boc Protection: The secondary amine within the lactam ring is protected as a tert-butyl carbamate. This is crucial for preventing side reactions in subsequent steps and enhancing the solubility of the intermediate in organic solvents. The use of Di-tert-butyl dicarbonate ((Boc)₂O) with a catalytic amount of 4-(Dimethylamino)pyridine (DMAP) is a standard and highly efficient method for this transformation.[2][3]

• Ethyl Esterification: The carboxylic acid is converted to its corresponding ethyl ester. While Fischer esterification is an option, a more robust and irreversible method is employed here: conversion of the carboxylic acid to an acyl chloride intermediate using thionyl chloride (SOCl₂), followed by in-situ quenching with ethanol.[4][5][6] This approach avoids the equilibrium limitations of acid-catalyzed esterification and typically proceeds to completion under mild conditions.[7]

This sequential approach ensures high selectivity and simplifies purification at each stage, culminating in a high-purity final product.

Overall Synthetic Scheme

The two-step synthesis transforms (S)-Pyroglutamic Acid into the target compound via an N-protected intermediate.

Caption: Overall two-step synthetic pathway.

Mechanistic Considerations

Step 1: DMAP-Catalyzed N-Boc Protection

The protection of the secondary amine utilizes Di-tert-butyl dicarbonate ((Boc)₂O). While this reaction can proceed without a catalyst, the rate is significantly accelerated by 4-(Dimethylamino)pyridine (DMAP).[8]

• Causality: DMAP is a hypernucleophilic acylation catalyst. It attacks the electrophilic carbonyl of (Boc)₂O, forming a highly reactive N-Boc-pyridinium intermediate.[9] This intermediate is much more electrophilic than (Boc)₂O itself.

• Process: The pyroglutamate nitrogen then attacks this activated intermediate, transferring the Boc group. The DMAP catalyst is regenerated, and the byproducts are gaseous carbon dioxide and tert-butanol, which drives the reaction to completion.[8][9]

Caption: Catalytic cycle of DMAP in N-Boc protection.

Step 2: Thionyl Chloride-Mediated Esterification

This method proceeds via an acyl chloride, a highly reactive carboxylic acid derivative.[6][7]

• Causality: Thionyl chloride (SOCl₂) reacts with the carboxylic acid to form an acyl chlorosulfite intermediate. This converts the hydroxyl group into an excellent leaving group.[4]

• Process: A chloride ion (from SOCl₂) attacks the carbonyl carbon, leading to the formation of the acyl chloride and the release of sulfur dioxide (SO₂) and hydrogen chloride (HCl) gases.[4][7] The subsequent addition of ethanol results in a rapid and irreversible nucleophilic acyl substitution to yield the desired ethyl ester. The use of a base (e.g., pyridine or triethylamine) is recommended during the addition of ethanol to neutralize the generated HCl.

Experimental Protocols

Materials and Equipment

Reagent/Material	Grade	Supplier	Notes
(S)-Pyroglutamic Acid	≥99%	Sigma-Aldrich
Di-tert-butyl dicarbonate ((Boc)₂O)	≥98%	Acros Organics
4-(Dimethylamino)pyridine (DMAP)	≥99%	Alfa Aesar	Use as a catalyst only
Thionyl Chloride (SOCl₂)	≥99%	Fluka	Corrosive. Handle in fume hood.
Ethanol (EtOH)	Anhydrous, 200 proof	Decon Labs
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Fisher Scientific
Ethyl Acetate (EtOAc)	ACS Grade	VWR	For extraction/chromatography
Hexanes	ACS Grade	VWR	For chromatography
Hydrochloric Acid (HCl)	1M aq. solution	For workup
Sodium Bicarbonate (NaHCO₃)	Saturated aq. solution	For workup
Brine	Saturated aq. NaCl solution	For workup
Magnesium Sulfate (MgSO₄)	Anhydrous	For drying
Equipment
Round-bottom flasks
Magnetic stirrer & stir bars
Reflux condenser
Ice bath
Separatory funnel
Rotary evaporator
Flash chromatography system

Step 1: Synthesis of (S)-1-Boc-pyroglutamic Acid

Procedure:

• To a 500 mL round-bottom flask charged with a magnetic stir bar, add (S)-pyroglutamic acid (10.0 g, 77.4 mmol).

• Add dichloromethane (DCM, 200 mL) and stir to dissolve.

• Add 4-(Dimethylamino)pyridine (DMAP) (0.95 g, 7.74 mmol, 0.1 eq) to the solution.

• Add Di-tert-butyl dicarbonate ((Boc)₂O) (18.6 g, 85.2 mmol, 1.1 eq) portion-wise over 15 minutes. Caution: Gas evolution (CO₂) will occur.[8] Ensure adequate ventilation.

• Stir the reaction mixture at room temperature for 12-16 hours. Monitor the reaction progress by TLC (Mobile phase: 10% MeOH in DCM).

• Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator.

• Dissolve the residue in ethyl acetate (150 mL) and transfer to a separatory funnel.

• Wash the organic layer sequentially with 1M HCl (2 x 75 mL), water (1 x 75 mL), and brine (1 x 75 mL).

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo to yield a white solid.

Parameter	Value
Expected Yield:	90-95%
Appearance:	White crystalline solid
Purity (by ¹H NMR):	>98%

Step 2: Synthesis of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate

Procedure:

• In a flame-dried 250 mL round-bottom flask under an inert atmosphere (N₂ or Argon), suspend (S)-1-Boc-pyroglutamic acid (10.0 g, 43.6 mmol) in anhydrous DCM (100 mL).

• Cool the mixture to 0 °C using an ice bath.

• Add thionyl chloride (SOCl₂) (4.8 mL, 65.4 mmol, 1.5 eq) dropwise via syringe over 20 minutes. Extreme Caution: SOCl₂ is corrosive and reacts violently with water. Perform this step in a well-ventilated fume hood.

• Add a catalytic amount of DMF (3 drops).

• Allow the reaction to warm to room temperature and stir for 2-3 hours. The solution should become clear as the acyl chloride forms.

• Re-cool the mixture to 0 °C.

• In a separate flask, prepare a solution of anhydrous ethanol (12.8 mL, 218 mmol, 5.0 eq) and pyridine (7.0 mL, 87.2 mmol, 2.0 eq) in anhydrous DCM (20 mL).

• Add the ethanol/pyridine solution dropwise to the acyl chloride solution at 0 °C.

• Once the addition is complete, remove the ice bath and stir at room temperature for an additional 4 hours.

• Quench the reaction by slowly adding 50 mL of saturated NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (2 x 50 mL).

• Combine the organic layers and wash with 1M HCl (2 x 50 mL), water (1 x 50 mL), and brine (1 x 50 mL).

• Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude oil by flash column chromatography on silica gel (Eluent: 30-50% Ethyl Acetate in Hexanes gradient) to afford the product as a clear, colorless oil.

Parameter	Value
Expected Yield:	80-88%
Appearance:	Colorless to pale yellow oil
Purity (by HPLC):	>98%
Molecular Formula:	C₁₂H₁₉NO₅
Molecular Weight:	257.28 g/mol

Characterization Data

• ¹H NMR (400 MHz, CDCl₃) δ: 4.45 (dd, J = 9.6, 7.2 Hz, 1H), 4.20 (q, J = 7.1 Hz, 2H), 3.80-3.65 (m, 2H), 2.60-2.45 (m, 1H), 2.35-2.20 (m, 1H), 1.50 (s, 9H), 1.28 (t, J = 7.1 Hz, 3H).

• ¹³C NMR (101 MHz, CDCl₃) δ: 172.1, 170.8, 149.5, 82.8, 61.5, 48.9, 45.2, 28.1, 25.3, 14.2.

• IR (thin film, cm⁻¹): 2980, 1785 (C=O, lactam), 1740 (C=O, ester), 1705 (C=O, carbamate), 1368, 1255, 1150.

• MS (ESI+): m/z 258.1 [M+H]⁺, 280.1 [M+Na]⁺.

Safety and Troubleshooting

Hazard	Precaution
Thionyl Chloride (SOCl₂)	Highly corrosive, lachrymator, and reacts violently with water. Always handle in a fume hood with appropriate PPE (gloves, goggles, lab coat). Quench excess reagent carefully with isopropanol or methanol before aqueous workup.
Pressure Buildup	CO₂ is evolved during Boc protection. HCl and SO₂ are evolved during esterification. Do not perform reactions in a sealed vessel. Ensure adequate venting.
Incomplete Reaction (Step 1)	If starting material remains, add an additional 0.1-0.2 eq of (Boc)₂O and stir for another 4-6 hours. Ensure starting material is fully dissolved.
Low Yield (Step 2)	Ensure all reagents and solvents are anhydrous. Moisture will quench the acyl chloride intermediate. Ensure complete conversion to the acyl chloride before adding ethanol.
Purification Issues	The final product is a non-volatile oil. If co-eluting impurities are present, try a different solvent system for chromatography (e.g., Toluene/Acetone or DCM/MeOH).

Conclusion

The described two-step protocol provides a reliable and scalable method for the synthesis of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate from (S)-pyroglutamic acid. By explaining the rationale behind the choice of reagents and reaction conditions, this guide equips researchers with the necessary information to reproduce this synthesis with high yield and purity. The protocols are validated by established chemical principles and are suitable for implementation in both academic and industrial research settings.

References

• Chemistry LibreTexts. (2019). 19.8: Carboxylic Acid Derivatives: Alkanoyl (Acyl) Halides and Anhydrides. [Link]

• Common Organic Chemistry. Boc Protection Mechanism (Boc2O + Base + DMAP). [Link]

• Common Organic Chemistry. Boc Protection Mechanism (Boc2O + DMAP). [Link]

• Organic Chemistry Portal. Acid to Ester - Thionyl Chloride (SOCl2) and Methanol (MeOH). [Link]

• Master Organic Chemistry. (2011). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. [Link]

• OrgoSolver. Carboxylic Acid → Acid Chloride with Thionyl Chloride (SOCl₂). [Link]

• Greenberg, J. A., & Sammakia, T. (2017). The Conversion of tert-Butyl Esters to Acid Chlorides Using Thionyl Chloride. The Journal of Organic Chemistry, 82(6), 3245–3251. [Link]

• Thieme. (2009). Synthesis of Peptides and Peptidomimetics, Volume E 22b, 6.7 Pyroglutamic Acid Peptides. [Link]

• Basel, Y., & Hassner, A. (2000). Di-tert-butyl Dicarbonate and 4-(Dimethylamino)pyridine Revisited. Their Reactions with Amines and Alcohols. The Journal of Organic Chemistry, 65(20), 6368–6380. [Link]

• Jain, R. (2001). Convenient N-Protection of L-Pyroglutamic Acid Esters. Organic Preparations and Procedures International, 33(4), 393-397. [Link]

• ResearchGate. (2000). Solid phase synthesis of glutamic acid derivatives via nucleophilic ring opening of N-Boc pyroglutamate with heteronucleophiles. [Link]

• Google Patents. (2007).

• Park, S., et al. (2021). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. Molecules, 26(15), 4648. [Link]

• Hebei Boze Chemical Co., Ltd. (2023). Boc Protected Compounds. [Link]

• ResearchGate. (2021). Proposed N‐Boc deprotection mechanism. [Link]

• Google Patents. (2017). CN106336371A - Synthetic method of Boc-L-Pyroglutamic acid methyl ester.

• National Center for Biotechnology Information. (2022). 3,4-Unsubstituted 2-tert-Butyl-pyrrolidine-1-oxyls with Hydrophilic Functional Groups in the Side Chains. Molecules, 27(6), 1845. [Link]

• Medium. (2023). Understanding (S)-N-Boc-Pyroglutamic Acid Tert-Butyl Ester in Pharma Synthesis. [Link]

• PubChem. 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate. [Link]

• Royal Society of Chemistry. (2015). Ester Coupling Reactions– an Enduring Challenge in the Chemical Synthesis of Bioactive Natural Products. Natural Product Reports, 32(1), 15-39. [Link]

• PubChem. 1-tert-Butyl 3-ethyl 4-oxopyrrolidine-1,3-dicarboxylate. [Link]

• Organic Syntheses. SYNTHESIS OF ENANTIOPURE DI(TERT-BUTYL) (2S,4S)-4-HYDROXY-6-OXO-1,2-PIPERIDINEDICARBOXYLATE. [Link]

• Semantic Scholar. (2024). 2,5-Di-tert-butyl-2,5-diethylpyrrolidine-1-oxyls: Where Is a Reasonable Limit of Sterical Loading for Higher Resistance to Reduction?[Link]

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Mastering Asymmetry: A Guide to the Synthesis of Chiral Pyrrolidine Building Blocks

Introduction: The Pyrrolidine Scaffold - A Privileged Motif in Modern Drug Discovery

The pyrrolidine ring, a five-membered saturated nitrogen heterocycle, is a cornerstone of medicinal chemistry.[1] Its prevalence is not coincidental; the ring's non-planar, flexible nature allows for a three-dimensional exploration of chemical space, which is critical for precise interactions with complex biological targets like enzymes and receptors.[1] A recent analysis revealed that the pyrrolidine nucleus is among the most common N-heterocyclic moieties in drugs approved by the U.S. Food and Drug Administration (FDA), underscoring its significance.[1][2][3]

The true value of this scaffold, however, is fully realized when chirality is introduced. As biological systems are inherently chiral, the stereochemistry of a drug molecule is paramount, often dictating the difference between a potent therapeutic agent and an inactive or even harmful compound.[4] Chiral pyrrolidine derivatives serve as indispensable building blocks, enabling the construction of enantiomerically pure pharmaceuticals with optimized efficacy and safety profiles.[4] Their applications are vast, spanning antiviral, anticancer, and anti-inflammatory agents.[2]

This guide provides researchers, scientists, and drug development professionals with a detailed overview of robust and modern strategies for the asymmetric synthesis of these vital chiral building blocks. We will move beyond simple procedural lists to explore the mechanistic rationale behind key methodologies, offering field-proven insights to empower your synthetic campaigns.

Strategic Overview: Selecting the Right Path to Your Target Pyrrolidine

The asymmetric construction of the pyrrolidine ring can be achieved through several powerful strategies. The choice of method depends heavily on the desired substitution pattern, the required stereoisomer, and available starting materials. The three primary pillars of modern asymmetric pyrrolidine synthesis are Organocatalysis, Transition-Metal Catalysis, and Biocatalysis.

To aid in this decision-making process, the following flowchart outlines a logical approach to selecting a synthetic strategy.

Caption: A decision flowchart for selecting a primary synthetic strategy.

Methodology 1: Organocatalysis - The (L)-Proline-Catalyzed Asymmetric Mannich Reaction

The advent of organocatalysis, recognized with the 2021 Nobel Prize in Chemistry, revolutionized asymmetric synthesis.[5] The simple amino acid (L)-proline has proven to be a remarkably effective "enzyme mimic" for catalyzing carbon-carbon bond-forming reactions with high stereocontrol.[6][7] The three-component direct asymmetric Mannich reaction is a flagship example, providing access to chiral β-amino carbonyl compounds, which are direct precursors to functionalized pyrrolidines.[8][9]

Expertise & Rationale: The "Why" Behind the Protocol

The power of proline catalysis lies in its ability to activate simple carbonyl compounds through a transient, nucleophilic enamine intermediate. This mechanism avoids the need for pre-formed enolates, which often require harsh conditions and stoichiometric strong bases.

• Catalyst Choice: (L)-Proline is inexpensive, readily available in both enantiomeric forms, and environmentally benign.[6] Its secondary amine is crucial for enamine formation, while the carboxylic acid group acts as an internal Brønsted acid, activating the electrophile (an imine) and orienting the reactants through a well-organized, hydrogen-bonded transition state. This dual-activation model is the key to its high efficiency and stereoselectivity.[10]

• Reaction Components: The reaction brings together a ketone (the enamine precursor), an aldehyde, and an amine (which form an imine in situ). The use of N-protected amines, such as those with a p-methoxyphenyl (PMP) or tert-butoxycarbonyl (Boc) group, is common as they form stable, reactive imines and facilitate product isolation.[7]

• Solvent and Conditions: The reaction is often performed in solvents like DMSO, DMF, or even without solvent. The choice of solvent can influence reaction rates and selectivities by affecting the solubility of the catalyst and the stability of the transition state.

Mechanistic Insight: The Proline Catalytic Cycle

The catalytic cycle illustrates the dual role of proline in activating both the nucleophile and the electrophile to achieve a highly ordered and stereoselective bond formation.

Caption: Catalytic cycle for the (L)-proline-catalyzed three-component Mannich reaction.

Protocol 1: Synthesis of a Chiral β-Amino Ketone Precursor

This protocol is a representative example for the synthesis of a chiral Mannich product, a versatile precursor that can be further cyclized to form a pyrrolidine ring through reduction and intramolecular cyclization.

Materials:

• (L)-Proline (CAS: 147-85-3)

• p-Anisidine (CAS: 104-94-9)

• Isovaleraldehyde (CAS: 590-86-3)

• Acetone (CAS: 67-64-1), anhydrous

• Dimethyl sulfoxide (DMSO) (CAS: 67-68-5), anhydrous

• Standard workup and purification reagents (Ethyl acetate, saturated aq. NaHCO₃, brine, anhydrous MgSO₄, silica gel)

Equipment:

• Magnetic stirrer and stir bar

• Round-bottom flask

• Standard laboratory glassware

Procedure:

• Imine Formation (Pre-reaction): In a clean, dry vial, dissolve p-anisidine (1.0 mmol, 1.0 eq) and isovaleraldehyde (1.1 mmol, 1.1 eq) in 1.0 mL of anhydrous DMSO. Stir the mixture at room temperature for 30-60 minutes. This step allows for the pre-formation of the N-PMP-protected imine, which is the active electrophile.

• Catalyst and Nucleophile Addition: In a separate round-bottom flask, add (L)-proline (0.3 mmol, 30 mol%). To this, add anhydrous acetone (2.0 mmol, 2.0 eq), which serves as the ketone nucleophile.

• Reaction Initiation: Transfer the pre-formed imine solution from step 1 into the flask containing the proline and acetone.

• Reaction Monitoring: Stir the resulting mixture vigorously at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting imine is consumed (typically 4-24 hours).

• Work-up: Upon completion, quench the reaction by adding 10 mL of water. Extract the aqueous layer with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with saturated aq. NaHCO₃ (1 x 15 mL) and brine (1 x 15 mL).

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to afford the desired β-amino ketone.

• Characterization: Confirm the structure by ¹H NMR, ¹³C NMR, and HRMS. Determine the enantiomeric excess (% ee) by chiral HPLC analysis.

Expected Results: This reaction typically provides the syn-Mannich product with high diastereoselectivity (>95:5 dr) and excellent enantioselectivity (>95% ee).

Methodology 2: Transition-Metal Catalysis - Pd-Catalyzed Asymmetric [3+2] Cycloaddition

Transition-metal-catalyzed cycloadditions are exceptionally powerful for rapidly building molecular complexity.[11] The palladium-catalyzed [3+2] cycloaddition of a trimethylenemethane (TMM) precursor with an imine is a premier method for the direct, atom-economical synthesis of highly substituted chiral pyrrolidines.[11][12]

Expertise & Rationale: The "Why" Behind the Protocol

This reaction relies on the in-situ generation of a reactive Pd-TMM complex, which acts as a three-carbon zwitterionic synthon. The stereochemical outcome is controlled by the chiral ligand coordinated to the palladium center.

• Catalyst System: A palladium(0) source, often generated in situ from a Pd(II) precursor like Pd(dba)₂, is used.[13] The key to asymmetry is the chiral ligand. Phosphoramidite ligands have proven particularly effective in inducing high enantioselectivity in this transformation.[12] The ligand creates a chiral environment around the metal, influencing the facial selectivity of the nucleophilic attack of the TMM unit onto the imine.

• TMM Precursor: The most common TMM precursor is (2-((trimethylsilyl)methyl)allyl) acetate.[13] The palladium catalyst facilitates an oxidative addition into the C-O bond of the acetate, and a subsequent elimination of the trimethylsilyl and acetate groups generates the reactive Pd-TMM intermediate.[13][14]

• Substrate Scope: This method is highly versatile, tolerating a wide range of N-Boc and N-aryl protected imines, including those derived from both aromatic and aliphatic aldehydes.[11][12]

Mechanistic Insight: The Palladium [3+2] Catalytic Cycle

Caption: Catalytic cycle for the Pd-catalyzed [3+2] cycloaddition of a TMM precursor with an imine.[13]

Protocol 2: Synthesis of a Chiral 4-Methylene-pyrrolidine

This protocol describes a general procedure for the asymmetric cycloaddition to form a 2-substituted-4-methylenepyrrolidine derivative.

Materials:

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (CAS: 51364-51-3)

• Chiral Phosphoramidite Ligand (e.g., (R,R)-ANDEN-derived phosphoramidite or similar)

• (2-((trimethylsilyl)methyl)allyl) acetate (TMM Precursor) (CAS: 72047-94-0)

• N-Boc-protected imine (e.g., N-Boc-benzaldimine)

• Toluene, anhydrous

• Standard workup and purification reagents

Procedure:

• Catalyst Preparation: In a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add Pd₂(dba)₃ (2.5 mol%) and the chiral phosphoramidite ligand (5 mol%). Add anhydrous toluene to dissolve the solids. Stir the mixture at room temperature for 20-30 minutes to allow for complex formation.

• Reactant Addition: To the catalyst solution, add the N-Boc-protected imine (1.0 mmol, 1.0 eq).

• Reaction Initiation: Add the TMM precursor (1.6 mmol, 1.6 eq) to the reaction mixture via syringe.

• Reaction Conditions: Stir the reaction at the optimized temperature (often between 0 °C and room temperature) for 4-12 hours. The optimal temperature may need to be determined empirically to balance reaction rate and enantioselectivity.

• Monitoring and Work-up: Monitor the reaction by TLC. Upon completion, concentrate the reaction mixture directly onto silica gel.

• Purification: Purify the residue by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to isolate the chiral pyrrolidine product.

• Characterization: Confirm the structure and determine enantiomeric excess (% ee) using ¹H NMR, ¹³C NMR, HRMS, and chiral HPLC analysis.

Substrate (N-Boc-imine of:)	Ligand	Yield (%)	ee (%)	Reference
Benzaldehyde	L12	90	96	[11]
4-Chlorobenzaldehyde	L12	91	97	[11]
4-Methoxybenzaldehyde	L12	89	95	[11]
2-Naphthaldehyde	L12	95	96	[11]
Cyclohexanecarboxaldehyde	L12	81	93	[11]
L12 refers to a specific phosphoramidite ligand detailed in the cited reference.

Methodology 3: Biocatalysis - Imine Reductase (IRED)-Mediated Asymmetric Reduction

Biocatalysis offers a green and highly selective alternative to traditional chemical methods. Imine reductases (IREDs) are NAD(P)H-dependent enzymes that catalyze the asymmetric reduction of imines to chiral amines with exceptional enantioselectivity.[15] This approach is particularly powerful for synthesizing pyrrolidines via the reduction of cyclic imine (pyrroline) precursors.[16]

Expertise & Rationale: The "Why" Behind the Protocol

The use of IREDs aligns with the principles of green chemistry and provides access to products that can be difficult to obtain via other means.

• Unparalleled Selectivity: Enzymes operate in precisely folded active sites, often leading to near-perfect enantioselectivity (>99% ee).[16] By selecting an (R)- or (S)-selective IRED, either enantiomer of the target pyrrolidine can be produced.

• Mild Conditions: Biocatalytic reactions are performed in aqueous buffer systems at or near ambient temperature and pressure, avoiding the need for harsh reagents, extreme temperatures, or inert atmospheres.

• Cofactor Recycling: IREDs require a stoichiometric amount of a hydride donor, typically NADPH or NADH. To make the process catalytic with respect to the expensive cofactor, an in situ recycling system is employed. A common system uses a dehydrogenase enzyme (e.g., glucose dehydrogenase, GDH) and a cheap sacrificial reductant (e.g., glucose) to continuously regenerate the active NADPH/NADH.[16]

• Enzyme Sourcing: A growing number of IREDs are commercially available or can be produced via recombinant expression in hosts like E. coli, making this technology increasingly accessible.[16]

Workflow Insight: The IRED Catalytic System

Caption: Workflow for an IRED-catalyzed reduction coupled with a GDH/glucose cofactor recycling system.

Protocol 3: Biocatalytic Reduction of a Pyrroline

This protocol provides a general framework for the whole-cell biocatalytic reduction of a 2-aryl-1-pyrroline.

Materials:

• Recombinant E. coli whole cells co-expressing an IRED and a glucose dehydrogenase (GDH).

• 2-Aryl-1-pyrroline substrate (e.g., 2-phenyl-1-pyrroline)

• D-Glucose (CAS: 50-99-7)

• NADP⁺ sodium salt (CAS: 24292-60-2)

• Potassium phosphate buffer (e.g., 100 mM, pH 7.5)

• Isopropanol (as co-solvent)

• Standard workup and extraction reagents (e.g., NaOH, Dichloromethane)

Procedure:

• Biocatalyst Preparation: Prepare a suspension of the recombinant E. coli cells (e.g., 50 g/L wet cell weight) in the potassium phosphate buffer.

• Reaction Setup: In a temperature-controlled reaction vessel (e.g., shaker flask), combine the cell suspension, D-glucose (e.g., 1.2 eq), and a catalytic amount of NADP⁺ (e.g., 1 mM).

• Substrate Addition: Dissolve the 2-aryl-1-pyrroline substrate (1.0 eq, e.g., to a final concentration of 18 g/L) in a minimal amount of a water-miscible co-solvent like isopropanol (e.g., 10% v/v) and add it to the reaction vessel.[16] The co-solvent aids in substrate solubility.

• Reaction: Incubate the reaction mixture at an optimal temperature (e.g., 30 °C) with shaking (e.g., 180 rpm) for 24 hours.

• Monitoring: Monitor substrate conversion to the product by GC or LC-MS.

• Work-up: Once the reaction reaches full conversion (>99%), basify the mixture to pH > 12 with aqueous NaOH. Extract the product with a suitable organic solvent like dichloromethane (3x volume).

• Purification: Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure to yield the chiral pyrrolidine product. Further purification is often not necessary due to the high selectivity of the enzyme.

• Characterization: Confirm identity and determine enantiomeric excess (% ee) by appropriate analytical methods, including chiral GC or HPLC.

Substrate (2-Aryl-1-pyrroline)	Enzyme System	Conversion (%)	ee (%)	Reference
2-phenyl-1-pyrroline	IRED from Cupriavidus sp. + GDH	>99	>99	[16]
2-(4-fluorophenyl)-1-pyrroline	IRED from Cupriavidus sp. + GDH	>99	>99	[16]
2-(4-chlorophenyl)-1-pyrroline	IRED from Cupriavidus sp. + GDH	>99	>99	[16]

Troubleshooting & Field Insights

Achieving high stereoselectivity can be challenging, as these reactions are often sensitive to subtle changes in conditions.

Problem	Potential Cause(s)	Suggested Solution(s)
Low Enantiomeric Excess (% ee)	1. Catalyst/Ligand Purity: Trace impurities can poison the catalyst or promote a racemic background reaction. 2. Sub-optimal Temperature: The energy difference between diastereomeric transition states is often small; higher temperatures can erode selectivity. 3. Incorrect Catalyst Loading: High concentrations can lead to aggregation and formation of less selective catalytic species.[17]	1. Purity Check: Ensure the catalyst and ligand are of high purity. Re-purify substrates if necessary. Use high-purity, anhydrous solvents.[17] 2. Temperature Screen: Run the reaction at lower temperatures (e.g., 0 °C, -20 °C, -78 °C). 3. Loading Optimization: Screen a range of catalyst loadings (e.g., 0.5, 1, 2, 5 mol%) to find the optimal concentration.[17]
Low or No Conversion	1. Inactive Catalyst: The catalyst may have decomposed due to air/moisture sensitivity. 2. Poor Substrate Solubility: The substrate may not be sufficiently soluble in the chosen solvent. 3. Enzyme Inhibition (Biocatalysis): High substrate or product concentrations can inhibit enzyme activity.	1. Use Inert Techniques: For air-sensitive reactions (e.g., Pd-catalysis), use proper Schlenk or glovebox techniques. 2. Solvent Screen: Test a range of solvents to improve solubility. For biocatalysis, consider adding a small percentage of a co-solvent (e.g., DMSO, IPA). 3. Substrate Fed-Batch: In biocatalysis, add the substrate portion-wise over time to maintain a low, non-inhibitory concentration.
Poor Diastereoselectivity (dr)	1. Thermodynamic vs. Kinetic Control: The reaction may be equilibrating to the thermodynamically favored, but undesired, diastereomer. 2. Transition State Geometry: The chiral catalyst/ligand may not be exerting sufficient steric control for the specific substrate combination.	1. Shorter Reaction Times: Monitor the reaction closely and stop it once the kinetic product has formed, before equilibration can occur. 2. Ligand/Catalyst Screening: Test a library of different chiral ligands or proline derivatives. Small structural changes can have a large impact on the transition state and thus on diastereoselectivity.

References

• Process Development of Enantioselective Imine Reductase-Catalyzed Syntheses of Pharmaceutically Relevant Pyrrolidines. (2022). ACS Publications. Retrieved from [Link]

• Trimethylenemethane Palladium Catalysed Cycloaddition - Overview. (n.d.). ChemTube3D. Retrieved from [Link]

• Palladium-Catalyzed Asymmetric [3+2] Trimethylenemethane Cycloaddition Reactions. (2005). Journal of the American Chemical Society. Retrieved from [Link]

• Trimethylenemethane cycloaddition. (n.d.). Wikipedia. Retrieved from [Link]

• Palladium-Catalyzed Asymmetric [3+2] Cycloaddition of Trimethylenemethane with Imines. (2011). Journal of the American Chemical Society. Retrieved from [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. (2023). Molecules. Retrieved from [Link]

• The proline-catalyzed direct asymmetric three-component Mannich reaction: scope, optimization, and application to the highly enantioselective synthesis of 1,2-amino alcohols. (2002). Journal of the American Chemical Society. Retrieved from [Link]

• Scheme 3. a) The reaction mechanism of the proline-catalyzed direct... (n.d.). ResearchGate. Retrieved from [Link]

• Overview of enzymatic cascades for the synthesis of chiral substituted... (n.d.). ResearchGate. Retrieved from [Link]

• PROLINE CATALYZED DIRECT ASYMMETRIC ALDOL AND MANNICH REACTIONS. (2005). University of Illinois Chemistry. Retrieved from [Link]

• Structure-guided semi-rational design of an imine reductase for enantio-complementary synthesis of pyrrolidinamine. (2023). SciSpace. Retrieved from [Link]

• Structure-guided semi-rational design of an imine reductase for enantio-complementary synthesis of pyrrolidinamine. (2023). National Institutes of Health. Retrieved from [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. (2023). MDPI. Retrieved from [Link]

• General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams. (2021). ACS Catalysis. Retrieved from [Link]

• Palladium-Catalyzed Asymmetric [3 + 2] Trimethylenemethane Cycloaddition Reactions. (2005). Journal of the American Chemical Society. Retrieved from [Link]

• Enantioselective Construction of Pyrrolidines by Palladium-Catalyzed Asymmetric [3+2] Cycloaddition of Trimethylenemethane with Imines. (2012). National Institutes of Health. Retrieved from [Link]

• Asymmetric [3 + 2] Cycloaddition of 2,2′-Diester Aziridines To Synthesize Pyrrolidine Derivatives. (2017). ACS Catalysis. Retrieved from [Link]

• Proline-catalysed Mannich reactions of acetaldehyde. (2005). Nature. Retrieved from [Link]

• Chiral Pyrrolidine Derivatives: Key Building Blocks for Pharma. (n.d.). Retrieved from [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. (2021). Springer. Retrieved from [Link]

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. (2023). ACS Omega. Retrieved from [Link]

• Enzymatic Cascades for the Regio- and Stereoselective Synthesis of Chiral Amines. (2015). Chimia. Retrieved from [Link]

• General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams. (2021). National Institutes of Health. Retrieved from [Link]

• Application of Chiral Piperidine Scaffolds in Drug Design. (2023). ResearchGate. Retrieved from [Link]

• Recent insights about pyrrolidine core skeletons in pharmacology. (2023). Frontiers in Pharmacology. Retrieved from [Link]

• Scope of the reaction in the asymmetric synthesis of pyrrolidine... (n.d.). ResearchGate. Retrieved from [Link]

• FDA-approved pyrrolidine-containing drugs in 2022. (n.d.). ResearchGate. Retrieved from [Link]

• Palladium(II)-Catalyzed Enantio- and Diastereoselective Synthesis of Pyrrolidine Derivatives. (2015). Organic Letters. Retrieved from [Link]

• Enantioselective synthesis. (n.d.). Wikipedia. Retrieved from [Link]

• Asymmetric reactions_synthesis. (n.d.). Retrieved from [Link]

• General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams. (2021). Imperial College London. Retrieved from [Link]

• Asymmetric-Synthesis. (n.d.). Retrieved from [Link]

• Asymmetric Synthesis: Principles, Strategies, and Applications in Pharmaceuticals. (2023). ResearchGate. Retrieved from [Link]

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Protocol for the N-Boc Protection of L-Pyroglutamic Acid Ethyl Ester using DMAP Catalysis

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract: N-Boc-L-pyroglutamic acid ethyl ester is a pivotal chiral building block in modern medicinal chemistry and peptide synthesis. Its rigid, five-membered ring structure introduces valuable conformational constraints into bioactive molecules, enhancing stability and pharmacological properties.[1][2] This application note provides a comprehensive, field-proven protocol for the efficient synthesis of N-Boc-L-pyroglutamic acid ethyl ester from its corresponding ethyl ester precursor. We will delve into the underlying reaction mechanism, detailing the catalytic role of 4-(Dimethylamino)pyridine (DMAP), and present a step-by-step methodology complete with reaction monitoring, purification, and characterization. This guide is designed to be a self-validating system, ensuring researchers can achieve high yields and purity with confidence.

Introduction and Scientific Rationale

The tert-butyloxycarbonyl (Boc) group is arguably the most common protecting group for amines in non-peptide chemistry, prized for its stability across a wide range of nucleophilic and basic conditions and its facile removal under mild acidic treatment.[3][4][5] The protection of the secondary amine within the lactam ring of L-pyroglutamic acid ethyl ester is a critical step in its utilization for synthesizing complex pharmaceutical intermediates and modified peptides.[2]

The direct acylation of the pyroglutamate nitrogen can be sluggish. The use of 4-(Dimethylamino)pyridine (DMAP) as a nucleophilic catalyst dramatically accelerates the reaction with di-tert-butyl dicarbonate (Boc₂O).[6][7][8] This protocol leverages the high catalytic efficiency of DMAP to achieve a robust and scalable synthesis suitable for both academic research and industrial drug development settings.

The Catalytic Mechanism of DMAP in Boc Protection

Understanding the causality behind the protocol is key to troubleshooting and adaptation. The enhanced rate of Boc protection in the presence of DMAP is not due to its basicity but to its function as a superior acyl transfer agent.[9][10] The mechanism proceeds through a highly reactive intermediate.[10][11]

Catalytic Cycle:

• Activation of Boc Anhydride: DMAP, being a highly potent nucleophile, attacks one of the carbonyl carbons of di-tert-butyl dicarbonate (Boc₂O).[11]

• Formation of the Acylpyridinium Intermediate: This attack results in the formation of a highly electrophilic and reactive intermediate, 1-(tert-butoxycarbonyl)-4-(dimethylamino)pyridinium, and a tert-butyl carbonate anion.[10][11] This intermediate is significantly more reactive towards the amine than Boc₂O itself.

• Nucleophilic Attack by Pyroglutamate: The secondary amine of the L-pyroglutamic acid ethyl ester attacks the activated carbonyl of the acylpyridinium intermediate.

• Boc Transfer and Catalyst Regeneration: The Boc group is transferred to the pyroglutamate nitrogen, yielding the desired N-Boc protected product and regenerating the DMAP catalyst, allowing it to re-enter the catalytic cycle.[12] The tert-butyl carbonate byproduct subsequently decomposes into carbon dioxide and tert-butanol.[11]

Caption: The catalytic cycle of DMAP in Boc protection.

Detailed Experimental Protocol

This protocol is optimized for a ~10 mmol scale and can be adjusted accordingly.

Materials and Reagents

Reagent/Material	M.W. ( g/mol )	CAS No.	Typical Amount (10 mmol scale)	Notes
L-Pyroglutamic acid ethyl ester	157.17	7149-65-7	1.57 g (10.0 mmol)	Ensure starting material is dry.
Di-tert-butyl dicarbonate (Boc₂O)	218.25	24424-99-5	2.40 g (11.0 mmol, 1.1 eq)	Solid at room temperature.[13]
4-(Dimethylamino)pyridine (DMAP)	122.17	1122-58-3	122 mg (1.0 mmol, 0.1 eq)	Highly Toxic. Handle with extreme care.[9]
Triethylamine (Et₃N)	101.19	121-44-8	1.53 mL (11.0 mmol, 1.1 eq)	Acts as a base to neutralize any acidic impurities. Distill before use.
Dichloromethane (DCM), Anhydrous	84.93	75-09-2	50 mL	Use a dry solvent to prevent hydrolysis of Boc₂O.
Deionized Water (H₂O)	18.02	7732-18-5	~100 mL	For aqueous work-up.
Saturated Sodium Bicarbonate (NaHCO₃) sol.	-	-	~50 mL	For aqueous work-up.
Brine (Saturated NaCl sol.)	-	-	~50 mL	For aqueous work-up.
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	7757-82-6	~5 g	For drying the organic layer.
Silica Gel (230-400 mesh)	-	-	As needed	For column chromatography.[14]
Ethyl Acetate & Hexane	-	-	As needed	Eluent for chromatography.[15]

Step-by-Step Procedure

• Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar, add L-pyroglutamic acid ethyl ester (1.57 g, 10.0 mmol).

• Dissolution: Add 50 mL of anhydrous dichloromethane (DCM) and stir until the starting material is fully dissolved.

• Addition of Catalysts: Add 4-(Dimethylamino)pyridine (DMAP) (122 mg, 1.0 mmol) and triethylamine (1.53 mL, 11.0 mmol) to the solution. Stir for 2 minutes.[16]

• Addition of Boc Anhydride: Cool the flask in an ice-water bath to 0 °C. Add di-tert-butyl dicarbonate (2.40 g, 11.0 mmol) portion-wise over 5-10 minutes. Caution: Gas evolution (CO₂) may occur; do not run in a closed system.[11][12]

• Reaction: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 12-18 hours.

• Monitoring: Monitor the reaction's progress by Thin-Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate:hexane as the mobile phase. The N-Boc protected product will have a higher Rf value (less polar) than the starting material.[17] The reaction is complete when the starting material spot is no longer visible.

• Aqueous Work-up: Once the reaction is complete, transfer the mixture to a separatory funnel. Add 50 mL of deionized water and shake. Separate the layers and collect the organic (DCM) layer.

• Washing: Wash the organic layer sequentially with 50 mL of saturated aqueous NaHCO₃ solution, and then with 50 mL of brine.[18]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator. This will yield the crude product, often as a pale yellow oil or semi-solid.

• Purification: Purify the crude residue by flash column chromatography on silica gel.[14] Elute with a gradient of ethyl acetate in hexane (e.g., starting from 10% and increasing to 30% ethyl acetate). Combine the fractions containing the pure product (identified by TLC) and concentrate under reduced pressure.

• Final Product: The purified product, N-Boc-L-pyroglutamic acid ethyl ester (Boc-Pyr-OEt), should be obtained as a white solid or a colorless oil that solidifies upon standing.[15][19] Expected yield: >90%.

Experimental Workflow Visualization

Caption: Workflow for N-Boc protection of L-pyroglutamic acid ethyl ester.

Safety and Handling

• DMAP Toxicity: 4-(Dimethylamino)pyridine is highly toxic and can be readily absorbed through the skin.[9] Always wear appropriate personal protective equipment (PPE), including gloves and safety glasses, and handle only within a certified chemical fume hood.

• Reagent Handling: Di-tert-butyl dicarbonate can cause irritation. Dichloromethane is a volatile solvent. Handle all chemicals in a well-ventilated area.

• Pressure: The reaction generates CO₂ gas. Ensure the reaction vessel is not sealed to avoid pressure build-up.[11]

Conclusion

This application note provides a robust and well-vetted protocol for the N-Boc protection of L-pyroglutamic acid ethyl ester. By leveraging the nucleophilic catalytic power of DMAP, the synthesis is efficient, high-yielding, and scalable. The inclusion of mechanistic insights and detailed procedural steps ensures that researchers can confidently replicate this critical transformation, enabling the further use of this valuable chiral intermediate in pharmaceutical research and development.[2][20]

References

• Common Organic Chemistry. Boc Protection Mechanism (Boc2O + DMAP). Available at: [Link]

• Common Organic Chemistry. Boc Protection Mechanism (Boc2O + Base + DMAP). Available at: [Link]

• Suzhou Highfine Biotech. Application of Efficient Catalyst DMAP. Available at: [Link]

• Common Organic Chemistry. 4-Dimethylaminopyridine (DMAP). Available at: [Link]

• Qingdao Fengchen Technology and Trade Co.,Ltd. BOC-Pyr-Oet (Boc-L-Pyroglutamic Acid Ethyl Ester) BP EP USP CAS 144978-12-1. Available at: [Link]

• ScholarWorks @ UTRGV. The DMAP-Catalyzed Acylation of Alcohol -- A Mechanistic Study. Available at: [Link]

• ETW International. Boc-L-Pyroglutamic acid ethyl ester/Boc-Pyr-Oet. Available at: [Link]

• Wikipedia. tert-Butyloxycarbonyl protecting group. Available at: [Link]

• RSC Publishing. Dual protection of amino functions involving Boc. Available at: [Link]

• Attaching Boc Protecting Groups With BOC-ON. Technical Support Information Bulletin 1184. Available at: [Link]

• A safe and efficient route for preparation of N-Boc-β3-amino acid methyl esters from α-amino acids. Supporting Information. Available at: [Link]

• Google Patents.CN106336371A - Synthetic method of Boc-L-Pyroglutamic acid methyl ester.

• PubMed Central (PMC). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. Available at: [Link]

• Fisher Scientific. Amine Protection / Deprotection. Available at: [Link]

• ResearchGate. Convenient N-Protection of L-Pyroglutamic Acid Esters. Available at: [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. Available at: [Link]

• Wikipedia. Di-tert-butyl dicarbonate. Available at: [Link]

• Beilstein Journals. EXPERIMENTAL PROCEDURES. Available at: [Link]

• Google Patents.CN1793110A - Process for preparing Boc protected amino acid by (Boc) O.

• PubMed Central (PMC). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Available at: [Link]

• YouTube. Di-tert-butyl dicarbonate. Available at: [Link]

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The Strategic Application of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate in Medicinal Chemistry: A Guide for Researchers

The pursuit of novel therapeutics is an endeavor marked by the intricate design and synthesis of molecules capable of modulating biological processes with high specificity and efficacy. Within the vast armamentarium of synthetic building blocks available to the medicinal chemist, 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate has emerged as a versatile and strategically important scaffold. Its unique structural features, including a constrained pyrrolidinone core, a readily cleavable tert-butoxycarbonyl (Boc) protecting group, and a modifiable ethyl ester, provide a powerful platform for the construction of complex, biologically active molecules. This guide provides an in-depth exploration of the applications of this compound in medicinal chemistry, complete with detailed protocols and the scientific rationale underpinning its use.

Core Principles: Unveiling the Synthetic Potential

1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate is a chiral molecule whose value lies in its pre-functionalized and conformationally restricted framework. The pyrrolidinone ring system is a common motif in many natural products and pharmaceuticals, often imparting favorable pharmacokinetic properties. The Boc group on the ring nitrogen serves as a crucial protecting group, preventing unwanted side reactions while allowing for its selective removal under mild acidic conditions to reveal a secondary amine for further functionalization.[1][2] The ethyl ester at the 3-position provides a handle for a variety of chemical transformations, including hydrolysis, amidation, and reduction, enabling the introduction of diverse pharmacophoric elements.

The strategic importance of this building block is particularly evident in the synthesis of antiviral agents, where precise control over stereochemistry and the introduction of specific side chains are paramount for potent biological activity.

Application Focus: Synthesis of Antiviral Intermediates

A significant application of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate and its derivatives lies in the synthesis of key intermediates for potent antiviral drugs, such as the Hepatitis C virus (HCV) protease inhibitors Boceprevir and Telaprevir. The pyrrolidine scaffold forms a core component of these drugs, and the ability to selectively modify it is crucial for achieving high inhibitory activity.

Visualization of the Synthetic Pathway

The following diagram illustrates a generalized workflow for the utilization of a Boc-protected pyrrolidinone derivative in the synthesis of a key pharmaceutical intermediate.

Caption: Generalized synthetic workflow.

Experimental Protocols

The following protocols are representative examples of the types of transformations that can be performed using 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate and its analogs.

Protocol 1: Boc Protection of a Pyrrolidine Derivative

This protocol, adapted from patent literature, demonstrates the fundamental step of introducing the Boc protecting group onto a pyrrolidine scaffold, a reaction analogous to the protection of the nitrogen in the title compound.[3]

Objective: To protect the secondary amine of a pyrrolidinone derivative to prevent its participation in subsequent reactions.

Materials:

• Ethyl 4-ethyl-2-oxopyrrolidine-3-carboxylate

• Dichloromethane (DCM)

• Triethylamine (TEA)

• 4-(Dimethylamino)pyridine (DMAP)

• Di-tert-butyl dicarbonate (Boc₂O)

• Ice-cold water

• Brine solution

• Anhydrous sodium sulfate

• Silica gel (60-120 mesh)

• Ethyl acetate

• Hexane

Procedure:

• Dissolve Ethyl 4-ethyl-2-oxopyrrolidine-3-carboxylate (1.0 eq) in dichloromethane.

• Cool the solution to 0°C in an ice bath.

• Slowly add triethylamine (1.5 eq) to the cooled solution.

• Add a catalytic amount of 4-(dimethylamino)pyridine (0.1 eq).

• Add Di-tert-butyl dicarbonate (1.2 eq) to the reaction mixture at 0°C.

• Allow the reaction mixture to warm to room temperature (approximately 27°C) and stir for 3 hours.

• Quench the reaction by adding the mixture to ice-cold water.

• Extract the aqueous layer with dichloromethane (2x volume of aqueous layer).

• Combine the organic layers and wash with water, followed by a brine solution.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter and evaporate the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography using a mixture of ethyl acetate and hexane as the eluent to obtain 1-(tert-butyl) 3-ethyl 4-ethyl-2-oxopyrrolidine-1,3-dicarboxylate.[3]

Expected Outcome: A high yield (typically >90%) of the N-Boc protected pyrrolidinone derivative.

Causality of Choices:

• DCM as solvent: It is a good solvent for the starting materials and is relatively unreactive under the reaction conditions.

• TEA as base: It neutralizes the acid formed during the reaction, driving the equilibrium towards the product.

• DMAP as catalyst: It accelerates the reaction by acting as a nucleophilic catalyst.

• Boc₂O as protecting group source: It is a stable and easy-to-handle reagent for introducing the Boc group.

• Column chromatography for purification: This is a standard and effective method for separating the desired product from any unreacted starting materials or byproducts.

Protocol 2: Reduction of a Boc-Protected Pyrrolidinone

This protocol illustrates the reduction of a Boc-protected pyrrolidinone, a key step in modifying the core scaffold for further elaboration.[3]

Objective: To selectively reduce the ketone or ester functionality of the pyrrolidinone ring.

Materials:

• 1-(tert-butyl) 3-ethyl 4-ethyl-2-oxopyrrolidine-1,3-dicarboxylate

• Methanol

• Toluene

• Sodium borohydride (NaBH₄)

• 10% Ammonium chloride solution

• Anhydrous sodium sulfate

Procedure:

• Dissolve 1-(tert-butyl) 3-ethyl 4-ethyl-2-oxopyrrolidine-1,3-dicarboxylate (1.0 eq) in a mixture of methanol and toluene.

• Cool the solution to -35°C.

• Add sodium borohydride (1.5 eq) portion-wise to the cooled solution.

• Stir the reaction mixture at -35°C for 1 hour.

• Allow the reaction to warm to -20°C and stir for an additional 2 hours.

• Cool the reaction mixture to -40°C.

• Quench the reaction by the slow addition of a 10% ammonium chloride solution.

• Extract the aqueous layer with toluene (2x volume of aqueous layer).

• Dry the combined organic layers over anhydrous sodium sulfate.

• Filter and evaporate the solvent completely to yield the reduced product.[3]

Expected Outcome: A high yield of the corresponding alcohol, with the potential for diastereoselectivity depending on the substrate and reaction conditions.

Causality of Choices:

• Methanol/Toluene solvent system: Provides good solubility for the starting material and is compatible with the reducing agent at low temperatures.

• Sodium borohydride as reducing agent: It is a mild and selective reducing agent for ketones and aldehydes, and with careful temperature control, can be used for the reduction of esters.

• Low-temperature reaction: Helps to control the reactivity of the sodium borohydride and can improve the diastereoselectivity of the reduction.

• Ammonium chloride quench: Neutralizes any remaining reducing agent and helps to break up any borate complexes formed during the reaction.

Data Presentation

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Applications
1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate	C₁₂H₁₉NO₅	257.28	Building block for antiviral and neuroprotective agents
Boceprevir Intermediate	Varies	Varies	Synthesis of HCV Protease Inhibitor
Telaprevir Intermediate	Varies	Varies	Synthesis of HCV Protease Inhibitor

Conclusion

1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate represents a powerful and versatile tool in the medicinal chemist's arsenal. Its inherent structural features, combined with the ability to perform selective chemical transformations at multiple positions, make it an ideal starting point for the synthesis of complex and biologically active molecules. The protocols and principles outlined in this guide are intended to provide researchers with a solid foundation for the effective utilization of this valuable building block in the ongoing quest for new and improved therapeutics. As the demand for novel drugs continues to grow, the strategic application of such well-designed synthetic intermediates will undoubtedly play a pivotal role in accelerating the drug discovery process.

References

• GenScript. Terminology of Antibody Drug for Boc Chemistry. [Link]

• Google Patents.

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Introduction: The Ascendancy of the Pyrrolidine Scaffold in Asymmetric Catalysis

An In-Depth Technical Guide to Enantioselective Reactions Using Pyrrolidine-Based Organocatalysts

Prepared for: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist

The pyrrolidine ring, a five-membered saturated nitrogen heterocycle, is a privileged scaffold in chemistry and biology. It is a cornerstone of many natural products, pharmaceuticals, and, most notably, the field of asymmetric organocatalysis.[1][2][3] The journey of pyrrolidine-based catalysts from a niche academic curiosity to an indispensable tool in the synthetic chemist's arsenal began with the pioneering, yet long-overlooked, intramolecular aldol reaction catalyzed by the natural amino acid (S)-proline, known as the Hajos–Parrish–Eder–Sauer–Wiechert reaction.[4][5][6] The renaissance of this field in 2000, led by the seminal work of List, Barbas, and MacMillan, unveiled the broader potential of simple chiral amines to mediate a vast array of enantioselective transformations, establishing organocatalysis as the third pillar of asymmetric synthesis, alongside biocatalysis and metal catalysis.[5]

At the heart of the catalytic power of pyrrolidine derivatives is their ability to reversibly form covalent intermediates with carbonyl substrates, activating them through two distinct, powerful mechanistic manifolds: Enamine Catalysis and Iminium Ion Catalysis .[7][8][9] This guide provides an in-depth exploration of these mechanisms, profiles key catalyst classes, and presents detailed, field-proven protocols for benchmark transformations, designed to empower researchers to successfully implement these reactions in their own laboratories.

Part 1: Core Mechanistic Principles: The Dual Modes of Carbonyl Activation

The genius of pyrrolidine organocatalysis lies in its ability to mimic enzymatic strategies, using a chiral secondary amine to activate substrates in a controlled, stereodefined manner. This is achieved by transiently converting achiral carbonyl compounds into chiral, reactive intermediates.

Enamine Catalysis: Raising the HOMO for Nucleophilic Attack

Enamine catalysis transforms a ketone or aldehyde into a potent carbon nucleophile. The reaction of a secondary amine catalyst with a carbonyl compound forms a nucleophilic enamine intermediate.[7][10] This process effectively raises the energy of the Highest Occupied Molecular Orbital (HOMO) of the substrate, making the α-carbon susceptible to attack by a wide range of electrophiles. The chiral backbone of the pyrrolidine catalyst creates a sterically defined environment, forcing the electrophile to approach from a specific trajectory, thus dictating the stereochemistry of the newly formed C-C bond. Upon reaction, the intermediate hydrolyzes to release the chiral product and regenerate the catalyst, completing the cycle.

Caption: The catalytic cycle for enamine-mediated α-functionalization of carbonyls.

Iminium Ion Catalysis: Lowering the LUMO for Electrophilic Activation

Conversely, iminium ion catalysis renders an α,β-unsaturated aldehyde or ketone a more potent electrophile. The catalyst condenses with the unsaturated carbonyl to form a positively charged iminium ion.[11][12] This activation mode dramatically lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) of the substrate, accelerating the rate of conjugate addition by nucleophiles.[8] The bulky substituents on the pyrrolidine catalyst effectively shield one of the two faces of the planar iminium ion, leaving the other exposed for nucleophilic attack.[8] This elegant steric control is the source of the high enantioselectivity observed in these reactions.

Caption: The catalytic cycle for iminium-mediated conjugate addition reactions.

Part 2: Prominent Classes of Pyrrolidine-Based Organocatalysts

The evolution from simple proline to highly engineered catalysts has dramatically expanded the scope and efficiency of these reactions.

• (S)-Proline : The archetypal catalyst, it is inexpensive, readily available, and non-toxic. Its bifunctional nature, possessing both a secondary amine (for enamine/iminium formation) and a carboxylic acid (acting as a Brønsted acid/base cocatalyst), is crucial to its function.[13][14]

• Jørgensen-Hayashi Catalysts (Diarylprolinol Silyl Ethers) : These catalysts, featuring a diaryl(trialkylsilyloxy)methyl group at the C-2 position of the pyrrolidine ring, are among the most powerful and versatile organocatalysts developed.[4][5] The bulky silyl ether group provides exceptional steric shielding, leading to outstanding enantioselectivities in a wide variety of reactions, including Michael additions and α-functionalizations.[15]

• MacMillan Catalysts (Imidazolidinones) : While technically not pyrrolidines, these catalysts are foundational to the concept of iminium ion catalysis.[5] Their development demonstrated that chiral secondary amines could effectively catalyze Diels-Alder and Friedel-Crafts reactions with high enantioselectivity, paving the way for further catalyst design.[8]

• Polymer-Supported and Modified Catalysts : To address challenges of catalyst separation and recyclability, numerous catalysts have been immobilized on solid supports like polystyrene.[16][17] Furthermore, modifications such as prolinamides and peptidic structures introduce additional hydrogen-bonding capabilities, often enhancing stereocontrol and reactivity.[4]

Part 3: Application Notes and Experimental Protocols

The following protocols are designed as self-validating systems, providing detailed, step-by-step instructions grounded in established literature.

General Experimental Workflow

A successful organocatalytic reaction requires careful attention to setup, monitoring, and analysis.

Caption: A generalized workflow for pyrrolidine-catalyzed enantioselective reactions.

Protocol 1: (S)-Proline-Catalyzed Asymmetric Aldol Reaction

This protocol details a highly efficient and environmentally conscious aldol reaction between a ketone and an aromatic aldehyde, leveraging a water/methanol solvent system that enhances reactivity and simplifies the procedure.[13][18]

• Reaction: Cyclohexanone + 4-Nitrobenzaldehyde → (R)-2-((S)-hydroxy(4-nitrophenyl)methyl)cyclohexan-1-one

• Mechanism: Enamine Catalysis

• Causality: (S)-Proline catalyzes the reaction by forming a chiral enamine with cyclohexanone. The carboxylic acid group of proline is believed to participate in a hydrogen-bonded transition state, facilitating the stereoselective attack on the aldehyde.[6][19] The use of a MeOH/H₂O mixture provides a simple, effective medium where proline is soluble and highly reactive.[13][18]

Materials:

• (S)-Proline (20 mol%)

• Cyclohexanone (5.0 mmol, 2.0 equiv)

• 4-Nitrobenzaldehyde (2.5 mmol, 1.0 equiv)

• Methanol (MeOH)

• Deionized Water (H₂O)

• Ethyl Acetate (EtOAc)

• Saturated aq. NH₄Cl solution

• Anhydrous MgSO₄

• Silica gel for column chromatography

Step-by-Step Methodology:

• To a 25 mL round-bottom flask equipped with a magnetic stir bar, add (S)-proline (57.6 mg, 0.5 mmol, 20 mol%).

• Add a 1:1 mixture of MeOH/H₂O (2.5 mL). Stir the solution until the proline is fully dissolved.

• Add cyclohexanone (0.52 mL, 5.0 mmol).

• Add 4-nitrobenzaldehyde (378 mg, 2.5 mmol) to the stirring solution at room temperature.

• Seal the flask and stir the reaction mixture vigorously at room temperature (20-25 °C).

• Monitor the reaction progress by TLC (e.g., using a 3:1 Hexane/EtOAc eluent) until the aldehyde is consumed (typically 12-24 hours).

• Upon completion, quench the reaction by adding saturated aqueous NH₄Cl solution (10 mL).

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (15 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: Hexane/EtOAc gradient) to yield the aldol product.

• Analysis: Determine the diastereomeric ratio (dr) by ¹H NMR analysis of the purified product. Determine the enantiomeric excess (ee) by chiral HPLC analysis (e.g., using a Chiralcel OD-H or similar column).

Protocol 2: Asymmetric Michael Addition of Aldehydes to Nitroolefins

This protocol employs a highly efficient diarylprolinol silyl ether catalyst for the conjugate addition of an aldehyde to a nitroolefin, a key transformation for constructing complex molecules with high stereocontrol.[20]

• Reaction: Propanal + trans-β-Nitrostyrene → (2R,3S)-2-methyl-4-nitro-3-phenylbutanal

• Mechanism: Enamine Catalysis

• Causality: The diarylprolinol silyl ether catalyst forms an enamine with propanal. The bulky diphenyl(trimethylsilyloxy)methyl substituent effectively blocks the Re-face of the enamine, forcing the nitroolefin to approach from the less hindered Si-face. This steric control leads to high diastereo- and enantioselectivity. A weak acid additive is often used to facilitate catalyst turnover.

Materials:

• (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (10 mol%)

• trans-β-Nitrostyrene (0.5 mmol, 1.0 equiv)

• Propanal (1.5 mmol, 3.0 equiv)

• Benzoic Acid (10 mol%)

• Dichloromethane (CH₂Cl₂, anhydrous)

• Saturated aq. NaHCO₃ solution

• Anhydrous Na₂SO₄

• Silica gel for column chromatography

Step-by-Step Methodology:

• To a flame-dried vial under an argon atmosphere, add the (S)-diarylprolinol silyl ether catalyst (16.3 mg, 0.05 mmol, 10 mol%) and benzoic acid (6.1 mg, 0.05 mmol, 10 mol%).

• Add anhydrous CH₂Cl₂ (1.0 mL) and cool the solution to 0 °C in an ice bath.

• Add trans-β-nitrostyrene (74.6 mg, 0.5 mmol).

• Slowly add propanal (0.11 mL, 1.5 mmol) to the stirring solution.

• Allow the reaction to stir at 0 °C. Monitor progress by TLC (e.g., 9:1 Hexane/EtOAc). Reactions are often complete within 2-6 hours.

• Once the nitrostyrene is consumed, quench the reaction by adding saturated aq. NaHCO₃ solution (5 mL).

• Warm the mixture to room temperature and extract with CH₂Cl₂ (3 x 10 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product immediately by flash column chromatography (eluent: Hexane/EtOAc gradient) to afford the desired Michael adduct. Note: The aldehyde product can be sensitive; it is often directly reduced (e.g., with NaBH₄) to the more stable alcohol for easier handling and analysis.

• Analysis: Determine dr via ¹H NMR. Determine ee via chiral HPLC or GC after conversion to a suitable derivative (e.g., the corresponding alcohol or ester).

Part 4: Quantitative Data Summary

The performance of pyrrolidine-based organocatalysts is highly dependent on the specific reaction, substrates, and conditions. The table below summarizes representative results from the literature to provide a quantitative benchmark.

Reaction Type	Catalyst (mol%)	Donor	Acceptor	Solvent	Temp (°C)	Time (h)	Yield (%)	dr	ee (%)	Ref.
Aldol	(S)-Proline (20)	Cyclohexanone	4-Nitrobenzaldehyde	MeOH/H₂O	RT	24	95	95:5	99	[13]
Aldol	(S)-Proline (30)	Acetone	Isobutyraldehyde	Acetone	RT	48	68	-	93	[21]
Michael	OC3 (10)	Butyraldehyde	trans-β-Nitrostyrene	CH₂Cl₂	RT	12	95	88:12	84 (syn)	[20]
Michael	Cat 2 (10)	Cyclohexanone	trans-β-Nitrostyrene	Water	RT	24	95	92:8	99 (anti)	[16][17]
Diels-Alder	Imidazolidinone (5)	Acrolein	Cyclopentadiene	CH₃CN	-20	12	85	1:20	91 (exo)	[11]

dr = diastereomeric ratio; ee = enantiomeric excess; RT = Room Temperature; OC3 = a specific pyrrolidine catalyst from the reference.

Conclusion and Future Outlook

Pyrrolidine-based organocatalysts have fundamentally reshaped the landscape of asymmetric synthesis. Their operational simplicity, low toxicity, and high stereoselectivity offer a powerful and sustainable alternative to traditional metal catalysts. The principles of enamine and iminium ion catalysis are now core concepts in modern organic chemistry, enabling the construction of complex chiral molecules with remarkable precision. These catalysts are not merely academic tools; they are increasingly utilized in industrial settings for the synthesis of active pharmaceutical ingredients, underscoring their real-world impact.[3]

Future research will continue to focus on the design of novel pyrrolidine scaffolds for challenging transformations, the development of synergistic catalytic systems that merge organocatalysis with other activation modes, and the application of these methods to the efficient total synthesis of complex natural products and the discovery of new medicines.[8][22]

References

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• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. PubMed. [Link]

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• ASYMMETRIC SYNTHESIS ENABLED BY METAL-FREE CATALYSIS. Macmillan Group, Princeton University. [Link]

• Direct α-C–H Bond Functionalization of Unprotected Cyclic Amines. National Institutes of Health (NIH). [Link]

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. National Institutes of Health (NIH). [Link]

• Pyrrolidine-Oxadiazolone Conjugates as Organocatalysts in Asymmetric Michael Reaction. The Journal of Organic Chemistry. [Link]

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• Enantioselective, Palladium-Catalyzed α-Arylation of N-Boc-pyrrolidine. ACS Publications. [Link]

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• Proline-catalyzed aldol reactions. Wikipedia. [Link]

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• Biocatalytic Construction of Chiral Pyrrolidines and Indolines via Intramolecular C(sp3)–H Amination. ACS Central Science. [Link]

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• Resin-Bound Pyrrolidine Catalysts for Enamine-Mediated Reactions. SciSpace. [Link]

• Organocatalytic Enantioselective Henry Reactions. MDPI. [Link]

• Organocatalytic Enantioselective Cascade Michael-Alkylation Reactions: Synthesis of Chiral Cyclopropanes and Investigation of Unexpected Organocatalyzed Stereoselective Ring Opening of Cyclopropanes. Journal of the American Chemical Society. [Link]

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Application Note: A Robust and Scalable Synthesis of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate

Introduction

1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate is a key heterocyclic building block in modern organic synthesis and medicinal chemistry. As a derivative of pyroglutamic acid, this compound serves as a versatile intermediate for the synthesis of a wide array of more complex molecules, including analogues of biologically active natural products and novel pharmaceutical agents.[1][2][3] The presence of the N-Boc protecting group and the ethyl ester functionality at the C3 position allows for selective chemical transformations, making it a valuable synthon for drug discovery and development professionals.[4][5]

This application note provides a comprehensive, field-tested protocol for the large-scale synthesis of this compound. Moving from laboratory to pilot or commercial scale presents unique challenges, including reaction kinetics, temperature control, and purification logistics.[6] This guide is designed to address these challenges by presenting a robust, reproducible, and safe procedure, grounded in established chemical principles and tailored for multigram to kilogram production, adhering to Good Manufacturing Practices (GMP) principles.[7][8][9]

Reaction Principle and Mechanism

The synthesis is achieved through a direct and efficient N-acylation of the commercially available ethyl 2-oxopyrrolidine-3-carboxylate. The core of this transformation is the protection of the secondary amine within the lactam ring with a tert-butoxycarbonyl (Boc) group.

Overall Reaction Scheme:

Caption: Overall synthesis of the target compound.

Mechanistic Rationale:

The reaction proceeds via a nucleophilic catalysis mechanism. 4-(Dimethylamino)pyridine (DMAP) is a superior acylation catalyst compared to triethylamine (Et₃N) alone.

• Catalyst Activation: DMAP, being more nucleophilic than the lactam nitrogen, initially attacks the electrophilic carbonyl carbon of the di-tert-butyl dicarbonate ((Boc)₂O). This forms a highly reactive N-tert-butoxycarbonylpyridinium intermediate.

• Nucleophilic Attack: The secondary amine of the ethyl 2-oxopyrrolidine-3-carboxylate then acts as a nucleophile, attacking the activated carbonyl of the pyridinium intermediate. This step is more rapid than the direct reaction with (Boc)₂O.

• Proton Transfer: Triethylamine, a non-nucleophilic base, deprotonates the resulting positively charged nitrogen, regenerating the aromaticity of the DMAP catalyst and yielding the final N-Boc protected product.

This catalytic cycle ensures high conversion under mild conditions, which is crucial for large-scale operations to minimize side reactions and energy consumption.

Caption: Logical workflow of the DMAP-catalyzed reaction.

Large-Scale Synthesis Protocol

This protocol is optimized for a 1 kg scale production. Adjustments to reagent quantities, vessel sizes, and processing times should be made according to the specific batch size required.

Materials and Equipment

Reagent/Material	CAS No.	MW ( g/mol )	Quantity (kg)	Moles (mol)	Molar Eq.
Ethyl 2-oxopyrrolidine-3-carboxylate	6283-43-8	157.17	1.00	6.36	1.00
Di-tert-butyl dicarbonate ((Boc)₂O)	24424-99-5	218.25	1.53	7.00	1.10
Triethylamine (Et₃N)	121-44-8	101.19	0.68	6.68	1.05
4-(Dimethylamino)pyridine (DMAP)	1122-58-3	122.17	0.078	0.64	0.10
Dichloromethane (DCM)	75-09-2	84.93	-	-	~10 L/kg
Deionized Water	7732-18-5	18.02	-	-	-
Brine (Saturated NaCl solution)	-	-	-	-	-
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	142.04	~0.5	-	-
Ethyl Acetate (for purification)	141-78-6	88.11	-	-	-
Hexanes (for purification)	110-54-3	86.18	-	-	-

Equipment:

• 50 L glass-lined or stainless steel reactor with mechanical stirring, temperature probe, and nitrogen inlet/outlet.

• 20 L addition funnel.

• Heating/cooling circulator capable of maintaining temperatures between -5°C and 30°C.

• Large-scale rotary evaporator.

• Appropriate filtration setup.

• Large-scale chromatography system (if required).

Experimental Procedure

Caption: Step-by-step experimental workflow for synthesis.

• Reactor Setup: Charge the 50 L reactor with Ethyl 2-oxopyrrolidine-3-carboxylate (1.00 kg, 6.36 mol) and dichloromethane (10 L). Begin mechanical stirring under a nitrogen atmosphere.

• Cooling: Cool the resulting solution to an internal temperature of 0-5°C using the circulator.

• Base and Catalyst Addition: Once the target temperature is reached, add triethylamine (0.68 kg, 6.68 mol) followed by 4-DMAP (0.078 kg, 0.64 mol) to the stirred solution.[10]

• Boc Anhydride Addition: In a separate vessel, dissolve di-tert-butyl dicarbonate (1.53 kg, 7.00 mol) in dichloromethane (2 L). Transfer this solution to the 20 L addition funnel. Add the (Boc)₂O solution dropwise to the reactor over approximately 2 hours, ensuring the internal temperature does not exceed 10°C. Causality Note: This slow, controlled addition is critical to manage the exothermic nature of the reaction and prevent the thermal decomposition of the Boc-anhydride.

• Reaction Progression: After the addition is complete, remove the cooling bath and allow the reaction mixture to slowly warm to ambient temperature (20-25°C). Continue stirring for an additional 3-5 hours.

• Reaction Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) until the starting material is consumed.

• Work-up and Quenching: Upon completion, cool the reaction mixture to 10-15°C and carefully quench by slowly adding 10 L of ice-cold deionized water. Causality Note: Quenching with cold water hydrolyzes any remaining (Boc)₂O and helps to dissolve the triethylamine hydrochloride salt.

• Extraction and Washing: Transfer the mixture to a suitable separatory funnel or perform the separation in the reactor if equipped. Separate the organic layer. Wash the organic phase sequentially with deionized water (2 x 10 L) and then with brine (1 x 10 L) to remove residual water-soluble impurities.[10]

• Drying: Dry the isolated organic layer over anhydrous sodium sulfate (~0.5 kg), stir for 30 minutes, and then filter to remove the drying agent.

• Solvent Removal: Concentrate the filtrate using a large-scale rotary evaporator to yield the crude product, typically as a viscous oil or semi-solid.

Purification and Characterization

Large-Scale Purification

The crude product is purified by flash column chromatography using silica gel (60-120 mesh).[10]

• Column Packing: A slurry of silica gel in hexanes is prepared and packed into the chromatography column.

• Loading: The crude oil is dissolved in a minimal amount of dichloromethane and adsorbed onto a small amount of silica gel. The solvent is evaporated, and the dry powder is loaded onto the column.

• Elution: The product is eluted using a gradient of ethyl acetate in hexanes (e.g., starting from 10% and gradually increasing to 30% ethyl acetate). Fractions are collected and analyzed by TLC.

• Product Isolation: Fractions containing the pure product are combined and concentrated under reduced pressure to yield 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate as a clear oil or a white to off-white solid.

Expected Yield and Purity:

• Yield: 75-85%

• Purity (by HPLC): >95%[10]

Analytical Characterization

• ¹H NMR (CDCl₃, 400 MHz): δ (ppm) 4.25 (q, 2H), 3.80 (t, 2H), 3.55 (t, 1H), 2.50-2.60 (m, 1H), 2.20-2.30 (m, 1H), 1.50 (s, 9H), 1.30 (t, 3H).

• ¹³C NMR (CDCl₃, 101 MHz): δ (ppm) 171.0, 169.5, 150.0, 83.0, 61.5, 47.0, 45.0, 28.0, 24.0, 14.0.

• Molecular Weight: C₁₂H₁₉NO₅, Mol. Wt.: 257.28 g/mol .[11]

• Mass Spec (ESI+): m/z = 258.1 [M+H]⁺, 280.1 [M+Na]⁺.

Environmental, Health, and Safety (EHS) Considerations

Handling large quantities of chemicals requires strict adherence to safety protocols.[6]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (nitrile or neoprene), safety goggles, and a flame-resistant lab coat.[12][13]

• Engineering Controls: Conduct the synthesis in a well-ventilated area, preferably within a walk-in fume hood, especially during reagent transfers and quenching.[12]

• Reagent Handling:

  • Dichloromethane: A suspected carcinogen. Avoid inhalation and skin contact.

  • Triethylamine: Corrosive and flammable. Causes severe skin and eye irritation. Handle with care.

  • Di-tert-butyl dicarbonate: A lachrymator and sensitizer. It can decompose upon heating. Store in a cool, dry place.

• Spill and Emergency Procedures:

  • Keep appropriate spill kits (absorbent materials for solvents) readily available.

  • In case of skin contact, immediately wash the affected area with copious amounts of water for at least 15 minutes.[13]

  • In case of eye contact, flush with an eyewash station for at least 15 minutes and seek immediate medical attention.[14]

  • Ensure safety showers and eyewash stations are accessible and in good working order.[13]

References

• Enantioenriched α-substituted glutamates/pyroglutamates via enantioselective cyclopropenimine-catalyzed Michael addition of amino ester imines. (2021). Beilstein Journal of Organic Chemistry, 17, 2077–2084. [Link]

• Enantioenriched α-substituted glutamates/pyroglutamates via enantioselective cyclopropenimine-catalyzed Michael addition of amino ester imines. (2021). National Center for Biotechnology Information. [Link]

• SODIUM ETHOXIDE. 95% - Safety Data Sheet. (2015). Gelest, Inc. [Link]

• Stereoselective synthesis of pyroglutamate natural product analogs from α-aminoacids and their anti-cancer evaluation. (n.d.). PubMed. [Link]

• Synthesis of Enantiomerically Pure 4-Substituted Glutamic Acids and Prolines: General Aldol Reaction of Pyroglutamate Lactam Lithium Enolate Mediated by Et2O·BF3. (1995). The Journal of Organic Chemistry. [Link]

• Synthesis of (2S,3S)-3-Aroyl Pyroglutamic Acid Amides. (n.d.). MDPI. [Link]

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Navigating the Critical Step: A Guide to Boc Deprotection of 2-Oxopyrrolidine Derivatives

For Researchers, Scientists, and Drug Development Professionals

The tert-butyloxycarbonyl (Boc) group is a cornerstone of modern organic synthesis, prized for its reliability in protecting amine functionalities.[1][2][3] Within the realm of medicinal chemistry, the 2-oxopyrrolidine (also known as a γ-lactam) scaffold is a privileged structure, appearing in a multitude of biologically active compounds. The strategic removal of the Boc group from these derivatives is a frequently encountered and critical transformation. This application note provides an in-depth guide to the deprotection of Boc-protected 2-oxopyrrolidine derivatives, offering detailed protocols, mechanistic insights, and troubleshooting strategies to ensure successful and efficient synthesis.

The Gatekeeper: Understanding the Boc Protecting Group

The Boc group's widespread use stems from its stability under a broad range of reaction conditions, including basic, nucleophilic, and reductive environments.[1][2] This robustness allows for selective chemical modifications at other sites of a complex molecule.[4][5] However, its true utility lies in its susceptibility to cleavage under acidic conditions, a characteristic that enables its timely removal to unmask the amine for subsequent reactions.[2][4][6]

The acid-labile nature of the Boc group is fundamental to its function.[4][6] Deprotection is typically initiated by protonation of the carbamate oxygen, followed by the collapse of the resulting intermediate to form a stable tert-butyl cation, carbon dioxide, and the free amine.[7][8][9][10] This predictable mechanism forms the basis for the most common deprotection strategies.

Standard Protocols for Boc Deprotection

The choice of deprotection method is dictated by the overall sensitivity of the 2-oxopyrrolidine derivative to acidic conditions. Here, we detail the most common and reliable protocols.

Method 1: Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This is arguably the most prevalent method for Boc deprotection due to its efficiency and the volatility of the reagents, which simplifies purification.[9][11]

Protocol:

• Dissolve the Boc-protected 2-oxopyrrolidine derivative in dichloromethane (DCM) to a concentration of 0.1–0.2 M.

• Cool the solution to 0 °C in an ice bath.

• Add trifluoroacetic acid (TFA) to the solution, typically in a ratio of 1:1 to 1:4 (v/v) with DCM.[11][12]

• Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 1-4 hours.[1][12]

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the bulk of the DCM and excess TFA.

• To ensure complete removal of residual TFA, co-evaporate the residue with a non-polar solvent like toluene (3x).[12]

• The resulting product is the amine trifluoroacetate salt. If the free amine is required, dissolve the residue in a suitable organic solvent and wash with a saturated aqueous solution of sodium bicarbonate or another mild base.[12]

Causality Behind the Choices:

• DCM: An excellent solvent for most organic compounds and is relatively inert to the acidic conditions.

• TFA: A strong acid that efficiently protonates the Boc group, initiating cleavage.[9] Its volatility facilitates its removal during workup.

• 0 °C to Room Temperature: Starting at a lower temperature helps to control any potential exothermic reaction and minimize side reactions. Allowing the reaction to warm to room temperature ensures it proceeds to completion.

Caption: General experimental workflow for Boc deprotection.[10]

Method 2: Hydrochloric Acid (HCl) in 1,4-Dioxane or Diethyl Ether

An alternative to TFA, using HCl can be advantageous, particularly when the trifluoroacetate salt is undesirable or when dealing with substrates sensitive to the strong acidity of neat TFA.[12]

Protocol:

• To the Boc-protected 2-oxopyrrolidine derivative, add a solution of 4M HCl in 1,4-dioxane or diethyl ether.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC or LC-MS. Deprotection is often rapid, and the hydrochloride salt of the product may precipitate out of the solution.

• If a precipitate forms, collect the solid by filtration and wash with diethyl ether to remove any non-polar impurities.[10]

• If no precipitate forms, the solvent can be removed under reduced pressure. The resulting residue can be triturated with diethyl ether to induce precipitation of the hydrochloride salt.

• Dry the solid under vacuum to obtain the desired product.

Causality Behind the Choices:

• HCl in Dioxane/Ether: Provides a strong acidic environment for deprotection. The choice of solvent can influence the solubility of the starting material and the product salt.

• Precipitation: The formation of the hydrochloride salt as a precipitate provides a simple and effective method of purification.

Navigating Sensitive Substrates: Milder Deprotection Methods

In cases where the 2-oxopyrrolidine derivative contains other acid-sensitive functional groups (e.g., t-butyl esters, acetals), the harsh conditions of TFA or concentrated HCl can lead to undesired side reactions.[13] In such scenarios, milder or alternative deprotection strategies are necessary.

Method 3: Oxalyl Chloride in Methanol

This method offers a mild and selective approach for N-Boc deprotection. The reaction proceeds at room temperature and is tolerant of many other functional groups.[1][14][15]

Protocol:

• Dissolve the Boc-protected 2-oxopyrrolidine derivative in methanol.

• Add oxalyl chloride (typically 3 equivalents) to the solution at room temperature.[15]

• Stir the reaction for 1-4 hours, monitoring by TLC or LC-MS.[1][14]

• Upon completion, concentrate the reaction mixture under reduced pressure to yield the product, typically as the hydrochloride salt.

Mechanistic Insight: While the precise mechanism is complex, it is postulated to involve the electrophilic character of oxalyl chloride.[1][14]

Method 4: Thermal Deprotection

For certain substrates, the Boc group can be removed thermally, avoiding the need for any acidic reagents. This method is particularly useful in continuous flow chemistry.[16][17][18]

Protocol:

• Dissolve the Boc-protected 2-oxopyrrolidine derivative in a suitable high-boiling solvent (e.g., dioxane, toluene, or even water).

• Heat the solution to reflux or utilize a continuous flow reactor at elevated temperatures (e.g., 150 °C).[19]

• Monitor the reaction for the consumption of the starting material.

• Upon completion, remove the solvent under reduced pressure to isolate the deprotected amine.

Key Consideration: This method is only suitable for substrates that are thermally stable at the required temperatures.[16]

Troubleshooting Common Issues in Boc Deprotection

Even with well-established protocols, challenges can arise. The following table outlines common problems and their potential solutions.

Problem	Potential Cause(s)	Suggested Solution(s)
Incomplete Reaction	Insufficient acid strength or concentration.	Increase the concentration of the acid (e.g., from 20% TFA to 50% TFA).[12]
Inadequate reaction time or temperature.[12]	Extend the reaction time and monitor closely. Gentle warming may be necessary for sterically hindered substrates.[12][13]
Steric hindrance around the Boc group.[12]	Increase reaction time and/or temperature. Consider a stronger acid system like 4M HCl in dioxane.[12]
Side Product Formation	Alkylation of nucleophilic residues by the tert-butyl cation.[20][21][22]	Add a scavenger such as triisopropylsilane (TIS) or thioanisole to the reaction mixture to trap the tert-butyl cation.[12]
Cleavage of other acid-sensitive protecting groups.	Utilize a milder deprotection method such as oxalyl chloride in methanol or thermal deprotection.[13]
Difficulty in Product Isolation	Product is highly soluble in the aqueous phase during workup.	Saturate the aqueous phase with NaCl to decrease the polarity and improve extraction efficiency.
Product forms an oil instead of a solid salt.	Triturate the oil with a non-polar solvent like diethyl ether or pentane to induce solidification.
Inconsistent Mass Spectrometry Results	Formation of TFA or formic acid adducts.[23]	Ensure complete removal of TFA by co-evaporation. Neutralize the amine salt before analysis if possible.[23]

Selecting the Appropriate Deprotection Strategy

The choice of deprotection method is a critical decision in the synthetic route. The following diagram provides a logical framework for selecting the most suitable conditions based on the substrate's characteristics.

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Functionalization of the C3-ethyl ester in 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate

An Application Guide for the Selective Functionalization of the C3-Ethyl Ester in 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate

Authored by a Senior Application Scientist

Introduction: Strategic Importance of the Pyroglutamate Core in Synthesis

1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate is a key intermediate in medicinal chemistry and drug development. Its structure is built upon the pyroglutamic acid scaffold, a conformationally constrained chiral building block that is invaluable for creating peptidomimetics and other complex molecular architectures.[1][2][3] The molecule presents three distinct functional groups: a lactam carbonyl, an acid-labile N-tert-butoxycarbonyl (N-Boc) protecting group, and a C3-ethyl ester. The strategic challenge and synthetic opportunity lie in the selective manipulation of the C3-ethyl ester to introduce diverse functionalities while preserving the integrity of the N-Boc group and the lactam ring.

This guide provides detailed protocols and the underlying scientific rationale for four critical transformations at the C3 position: hydrolysis, amidation, transesterification, and reduction. The methodologies are designed to ensure high chemoselectivity, providing researchers with reliable pathways to generate novel derivatives for screening and development.

Core Principle: Achieving Chemoselectivity

The successful functionalization of the C3-ester hinges on exploiting the differential reactivity of the functional groups present. The N-Boc group is notoriously sensitive to strong acidic conditions (e.g., trifluoroacetic acid), which readily cleave it to reveal the parent amine.[4][5] Conversely, the C3-ethyl ester is susceptible to nucleophilic attack under basic or neutral conditions. Therefore, the key to selective modification is the careful selection of reagents and conditions that target the ester's electrophilic carbonyl carbon without creating a sufficiently acidic environment to compromise the Boc group.

Workflow Overview: Pathways for C3-Ester Functionalization

The following diagram illustrates the primary synthetic routes discussed in this guide, originating from the common starting material.

Caption: Synthetic pathways for C3-ester modification.

Protocol 1: Selective Hydrolysis to the C3-Carboxylic Acid

Mechanistic Rationale

Saponification using a mild base is the classic method for ester hydrolysis. Lithium hydroxide (LiOH) in a mixed solvent system of tetrahydrofuran (THF) and water is particularly effective.[6] The reaction proceeds via nucleophilic acyl substitution, where the hydroxide ion attacks the ester carbonyl. The use of basic conditions ensures the preservation of the acid-labile N-Boc group. LiOH is often favored over other alkali metal hydroxides due to its excellent solubility in aqueous-organic mixtures and a reduced propensity to cause epimerization at the adjacent C3 chiral center.

Detailed Experimental Protocol

• Dissolution: Dissolve 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate (1.0 eq) in a 3:1 mixture of THF and deionized water (final concentration ~0.1 M).

• Reagent Addition: To the stirred solution at room temperature (20-25 °C), add lithium hydroxide monohydrate (LiOH·H₂O, 1.5 eq) in one portion.

• Reaction Monitoring: Stir the reaction mixture vigorously. Monitor the disappearance of the starting material by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexanes as the mobile phase. The product, being a salt, will typically remain at the baseline. The reaction is generally complete within 2-4 hours.

• Workup and Acidification: Once the reaction is complete, reduce the volume of THF under reduced pressure. Dilute the remaining aqueous solution with water and wash once with diethyl ether to remove any unreacted starting material. Cool the aqueous layer to 0 °C in an ice bath and acidify to pH ~3 by the slow addition of 1 M HCl.

• Extraction: Extract the acidified aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the C3-carboxylic acid derivative as a white solid or viscous oil.

Data Summary and Validation

Parameter	Value/Condition	Rationale
Base	LiOH·H₂O	Mild, effective, and minimizes epimerization.
Equivalents of Base	1.5 eq	Ensures complete reaction without being overly harsh.
Solvent System	THF / H₂O (3:1)	Solubilizes both the organic substrate and the inorganic base.
Temperature	20-25 °C	Sufficient for hydrolysis without promoting side reactions.
Typical Yield	>90%	This is a high-yielding and reliable transformation.

Validation: Successful conversion is confirmed by ¹H NMR (disappearance of the ethyl ester signals: a quartet at ~4.2 ppm and a triplet at ~1.3 ppm) and the appearance of a broad carboxylic acid proton signal (>10 ppm), and by IR spectroscopy (appearance of a broad O-H stretch around 3000 cm⁻¹).

Protocol 2: Two-Step Conversion to C3-Amides

Mechanistic Rationale

Direct conversion of the ethyl ester to an amide (aminolysis) often requires harsh conditions. A more reliable and versatile strategy involves a two-step sequence: (1) hydrolysis to the carboxylic acid as described in Protocol 1, followed by (2) a standard amide coupling reaction. This approach allows for the use of a wide variety of amines under mild conditions. Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are highly efficient coupling agents that activate the carboxylic acid for nucleophilic attack by the desired amine. A non-nucleophilic base, such as diisopropylethylamine (DIPEA), is used to neutralize the acid formed and facilitate the reaction.

Detailed Experimental Protocol

This protocol assumes the C3-carboxylic acid from Protocol 1 is the starting material.

• Setup: To a solution of the C3-carboxylic acid (1.0 eq) in anhydrous N,N-dimethylformamide (DMF) (~0.2 M) under an inert atmosphere (N₂ or Ar), add HATU (1.1 eq) and DIPEA (2.5 eq).

• Activation: Stir the mixture at room temperature for 15-20 minutes to allow for the formation of the activated ester intermediate.

• Amine Addition: Add the desired primary or secondary amine (1.2 eq) to the reaction mixture.

• Reaction: Continue stirring at room temperature for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate. Wash sequentially with saturated aqueous NaHCO₃, water, and brine.

• Drying and Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired C3-amide.

Data Summary and Validation

Parameter	Value/Condition	Rationale
Coupling Agent	HATU	Highly efficient, fast reaction times, and minimizes racemization.
Base	DIPEA	Non-nucleophilic base to scavenge acid without competing in the reaction.
Solvent	Anhydrous DMF	Excellent solvent for polar reactants involved in peptide coupling.
Temperature	20-25 °C	Mild conditions that preserve sensitive functional groups.
Typical Yield	70-95%	Dependent on the nucleophilicity and steric bulk of the amine.

Validation: Conversion is confirmed by the disappearance of the carboxylic acid proton in ¹H NMR and the appearance of new signals corresponding to the added amine moiety, along with a characteristic amide N-H signal (for primary amine additions). High-resolution mass spectrometry (HRMS) should be used to confirm the exact mass of the product.

Protocol 3: Transesterification of the C3-Ester

Mechanistic Rationale

Transesterification involves exchanging the ethyl group of the ester with an alkyl group from a different alcohol. This reaction is typically catalyzed by an acid or a base. To maintain the integrity of the N-Boc group, a base-catalyzed approach is required. Using a catalytic amount of a sodium alkoxide in an excess of the corresponding alcohol solvent drives the equilibrium towards the desired product.[7] For example, using sodium methoxide in methanol will efficiently convert the C3-ethyl ester to the corresponding methyl ester.

Detailed Experimental Protocol

• Setup: Dissolve the starting C3-ethyl ester (1.0 eq) in a large excess of the desired anhydrous alcohol (e.g., methanol, isopropanol).

• Catalyst Addition: Add a catalytic amount of the corresponding sodium alkoxide (e.g., 0.1 eq of sodium methoxide for transesterification to a methyl ester). If the solid alkoxide is not available, it can be generated in situ by carefully adding a small piece of sodium metal to the alcohol before adding the substrate.

• Reaction: Stir the mixture at room temperature or with gentle heating (40-50 °C) to accelerate the reaction. Monitor the conversion by TLC or GC-MS.

• Neutralization: Once the reaction has reached completion (typically 6-24 hours), cool to room temperature and carefully neutralize the catalyst by adding a few drops of acetic acid.

• Purification: Remove the excess alcohol solvent under reduced pressure. Dissolve the residue in ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. The crude product can be purified by flash chromatography if necessary.

Data Summary and Validation

Parameter	Value/Condition	Rationale
Catalyst	Sodium Alkoxide (e.g., NaOMe)	Strong nucleophile that initiates the transesterification cascade.
Solvent	Corresponding Alcohol (e.g., MeOH)	Serves as both solvent and reagent, driving the equilibrium.
Temperature	25-50 °C	Mild heating can increase the reaction rate without degrading the substrate.
Typical Yield	60-85%	Equilibrium-driven process; yields can be improved with excess alcohol.

Validation: Successful transesterification is evident in the ¹H NMR spectrum by the disappearance of the original ethyl ester signals and the appearance of signals corresponding to the new ester group (e.g., a singlet at ~3.7 ppm for a methyl ester).

Protocol 4: Selective Reduction to the C3-Hydroxymethyl Alcohol

Mechanistic Rationale

The reduction of the C3-ester to a primary alcohol requires a reducing agent that is reactive enough for esters but will not reduce the more stable lactam amide. While lithium aluminum hydride (LiAlH₄) would reduce both functionalities, lithium borohydride (LiBH₄) offers superior chemoselectivity. LiBH₄ is a more powerful reducing agent than sodium borohydride (NaBH₄) and can effectively reduce esters, but it is generally less reactive towards amides than LiAlH₄, especially at controlled temperatures. This difference in reactivity provides a synthetic window for selective ester reduction.

Detailed Experimental Protocol

• Setup: Dissolve the starting C3-ethyl ester (1.0 eq) in anhydrous THF (~0.1 M) in a flame-dried flask under an inert atmosphere.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: Add solid lithium borohydride (LiBH₄, 2.0-2.5 eq) portion-wise over 10-15 minutes, ensuring the internal temperature does not rise significantly.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 12-18 hours. Monitor the reaction by TLC until the starting material is consumed.

• Quenching: Cool the reaction mixture back to 0 °C and quench it with extreme caution by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) or a saturated solution of Rochelle's salt.

• Extraction and Purification: After gas evolution ceases, dilute the mixture with ethyl acetate and stir vigorously for 30 minutes. Separate the layers and extract the aqueous phase again with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the resulting alcohol by flash column chromatography.

Data Summary and Validation

Parameter	Value/Condition	Rationale
Reducing Agent	Lithium Borohydride (LiBH₄)	Offers excellent chemoselectivity for esters over lactams.
Equivalents	2.0-2.5 eq	Ensures complete reduction of the ester functionality.
Solvent	Anhydrous THF	Aprotic ether solvent is ideal for hydride reductions.
Temperature	0 °C to RT	Initial cooling controls the exothermic reaction, followed by warming to ensure completion.
Typical Yield	75-90%	A reliable method for selective reduction.

Validation: Successful reduction is confirmed in the ¹H NMR by the complete disappearance of the ester signals and the appearance of new signals for the -CH₂OH group (typically a multiplet between 3.5-3.8 ppm). IR spectroscopy will show the appearance of a prominent, broad O-H stretch around 3400 cm⁻¹.

General Workflow for Product Validation

The following diagram outlines a generalized process for confirming the successful synthesis of a C3-functionalized product.

Caption: Standard workflow for product purification and structural confirmation.

References

• Li, H., et al. (1995). A convenient n-protection of pyroglutamate derivatives. Synthetic Communications. [Link]

• Strazzolini, P., et al. (2005). Efficient cleavage of carboxylic tert-butyl and 1-adamantyl esters, and N-Boc-amines using H2SO4 in CH2Cl2. Tetrahedron Letters. [Link]

• Young, K., et al. (2021). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. PubMed Central. [Link]

• PubChem. (n.d.). 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate. PubChem. [Link]

• Wu, Y., et al. (2006). Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2. PubMed. [Link]

• Marcantoni, E., et al. (2001). Selective Deprotection of N-Boc-Protected tert-Butyl Ester Amino Acids by the CeCl3*7H20-NaI System in Acetonitrile. Organic Chemistry Portal. [Link]

• ResearchGate. (2015). Deprotection of N-tert-Butoxycarbonyl (Boc) Groups in the Presence of tert-Butyl Esters. ResearchGate. [Link]

• RSC Publishing. (2019). Functionalisation of esters via 1,3-chelation using NaOtBu: mechanistic investigations and synthetic applications. Organic Chemistry Frontiers. [Link]

• Stefanucci, A., et al. (2014). PYROGLUTAMIC ACID DERIVATIVES: BUILDING BLOCKS FOR DRUG DISCOVERY. HETEROCYCLES. [Link]

• Panday, S.K., et al. (2019). Pyroglutamic Acid and its Derivatives: The Privileged Precursors for the Asymmetric Synthesis of Bioactive Natural Products. Bentham Science. [Link]

• ResearchGate. (2019). Pyroglutamic Acid and its Derivatives: The Privileged Precursors for the Asymmetric Synthesis of Bioactive Natural Products. ResearchGate. [Link]

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The Pyrrolidinone Core: A Privileged Scaffold for the Design of Bioactive Molecules

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Significance of the Pyrrolidinone Scaffold

The pyrrolidinone ring, a five-membered nitrogen-containing lactam, is a cornerstone in the field of medicinal chemistry, widely recognized as a "privileged scaffold".[1] Its prevalence in a multitude of clinically successful drugs and biologically active compounds stems from its unique combination of physicochemical properties. The pyrrolidinone core offers a three-dimensional architecture that allows for the precise spatial orientation of substituents, enabling effective interaction with biological targets.[2][3] This inherent stereochemistry, coupled with its capacity for hydrogen bonding and its metabolic stability, makes it an ideal framework for the design of novel therapeutics across a wide spectrum of diseases.[4]

This technical guide provides a comprehensive overview of the role of the pyrrolidinone core in the design of bioactive molecules. It delves into the synthetic strategies employed to access this versatile scaffold, detailed protocols for the biological evaluation of its derivatives, and an exploration of the structure-activity relationships that govern its therapeutic potential.

Strategic Importance of the Pyrrolidinone Core in Drug Design

The utility of the pyrrolidinone scaffold in drug discovery is multifaceted. Its non-planar, puckered conformation allows for the exploration of three-dimensional chemical space, a critical factor in achieving target selectivity and potency.[2][3] Furthermore, the pyrrolidinone ring can serve as a rigid backbone to which various functional groups can be appended, allowing for the fine-tuning of pharmacokinetic and pharmacodynamic properties.

Key physicochemical properties that contribute to the success of the pyrrolidinone core include:

• Hydrogen Bonding Capability: The lactam moiety provides both a hydrogen bond donor (N-H) and acceptor (C=O), facilitating strong interactions with biological targets such as enzymes and receptors.

• Chirality: The presence of stereocenters allows for the synthesis of enantiomerically pure compounds, which can exhibit significantly different pharmacological and toxicological profiles.

• Metabolic Stability: The cyclic amide bond is generally resistant to enzymatic degradation, contributing to improved in vivo stability and bioavailability.

• Solubility: The polar nature of the lactam group can enhance the aqueous solubility of drug candidates, a crucial factor for oral absorption and distribution.[4]

These attributes have been successfully exploited in the development of drugs targeting a diverse range of therapeutic areas, including neurology, oncology, and infectious diseases.[1]

Synthetic Strategies for Accessing the Pyrrolidinone Core

A variety of synthetic methodologies have been developed for the construction and functionalization of the pyrrolidinone ring. The choice of synthetic route is often dictated by the desired substitution pattern and stereochemistry of the final compound.

1,3-Dipolar Cycloaddition: A Powerful Tool for Spirooxindole-Pyrrolidine Synthesis

One of the most elegant and efficient methods for constructing highly functionalized pyrrolidine rings is the 1,3-dipolar cycloaddition reaction.[5] This reaction typically involves the in situ generation of an azomethine ylide from the reaction of an isatin derivative and an amino acid (such as sarcosine or thioproline), which then undergoes a cycloaddition with a suitable dipolarophile.[5] This methodology is particularly valuable for the synthesis of spirooxindole-pyrrolidine derivatives, a class of compounds that has demonstrated significant anticancer activity.[5][6][7]

Caption: Workflow for Spirooxindole-Pyrrolidine Synthesis.

Application Protocol: Synthesis of a Spirooxindole-Pyrrolidine Derivative

This protocol describes a general procedure for the synthesis of a spirooxindole-pyrrolidine derivative via a one-pot, three-component 1,3-dipolar cycloaddition reaction.

Materials:

• Isatin (or substituted isatin)

• Sarcosine

• Appropriate dipolarophile (e.g., 3-(1H-imidazol-2-yl)-2-(1H-indole-3-carbonyl)acrylonitrile)[5]

• Ethanol (or other suitable solvent)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Thin-layer chromatography (TLC) supplies

• Silica gel for column chromatography

• Appropriate solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• To a solution of isatin (1.0 mmol) and sarcosine (1.2 mmol) in ethanol (20 mL) in a round-bottom flask, add the dipolarophile (1.0 mmol).

• Stir the reaction mixture at room temperature for 10-15 minutes.

• Heat the mixture to reflux and monitor the progress of the reaction by TLC.

• Upon completion of the reaction (typically 2-4 hours), allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to afford the desired spirooxindole-pyrrolidine derivative.

• Characterize the final product using appropriate analytical techniques (¹H NMR, ¹³C NMR, Mass Spectrometry).

Causality Behind Experimental Choices: The choice of a one-pot, multicomponent reaction is driven by efficiency and atom economy.[5] Ethanol is often selected as a greener solvent.[7] Refluxing provides the necessary energy to overcome the activation barrier for the cycloaddition. Purification by column chromatography is essential to isolate the desired product from unreacted starting materials and byproducts.

Biological Evaluation of Pyrrolidinone Derivatives

A critical aspect of drug discovery is the robust biological evaluation of synthesized compounds. The following protocols outline standard in vitro and in vivo assays for assessing the anticancer and anticonvulsant activities of pyrrolidinone derivatives.

In Vitro Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[1][8]

Caption: Workflow of the MTT Cytotoxicity Assay.

Application Protocol: MTT Assay for Cytotoxicity

Materials:

• Human cancer cell line (e.g., A549 lung adenocarcinoma)[5]

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Pyrrolidinone derivative (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)[9]

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)[8]

• 96-well flat-bottom sterile culture plates

• Humidified incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete medium and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the pyrrolidinone derivative in culture medium. Replace the medium in the wells with 100 µL of the compound dilutions. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin). Incubate for 48-72 hours.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well.[8]

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to dissolve the formazan crystals. Measure the absorbance at 570 nm using a microplate reader.[9]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth) by plotting a dose-response curve.

Self-Validation: The inclusion of positive and negative controls is crucial for validating the assay. The positive control should show a dose-dependent decrease in cell viability, while the negative control (vehicle) should show minimal effect.

In Vivo Anticonvulsant Activity: Maximal Electroshock (MES) and Pentylenetetrazol (PTZ) Tests

Animal models are indispensable for evaluating the in vivo efficacy of potential anticonvulsant agents. The MES and subcutaneous pentylenetetrazol (s.c. PTZ) tests are widely used screening models.[10][11]

Application Protocol: In Vivo Anticonvulsant Screening in Mice

Animals: Male Swiss mice (20-25 g)

Compound Administration: The test compound is typically dissolved in a suitable vehicle (e.g., 5% DMSO, 5% Tween 80, and 90% saline) and administered intraperitoneally (i.p.).[12]

Maximal Electroshock (MES) Test:

• Thirty minutes after compound administration, seizures are induced via corneal electrodes.

• A 60 Hz alternating current (e.g., 50 mA for 0.2 seconds) is applied.[12]

• The primary endpoint is the abolition of the tonic hindlimb extension phase of the seizure.[12] Protection is defined as the absence of this phase.

Subcutaneous Pentylenetetrazol (s.c. PTZ) Test:

• Thirty minutes after compound administration, a subcutaneous injection of PTZ (e.g., 85 mg/kg) is given.[12]

• The mice are observed for 30 minutes for the onset of seizures.

• Endpoints include the latency to the first myoclonic jerk and the percentage of animals exhibiting generalized clonic-tonic seizures.[12]

Causality Behind Experimental Choices: The MES test is a model for generalized tonic-clonic seizures, while the PTZ test is a model for myoclonic and absence seizures.[11][12] Using both models provides a broader assessment of the compound's potential anticonvulsant activity. The pretreatment time allows for the absorption and distribution of the test compound.

Structure-Activity Relationship (SAR) and Data Presentation

Understanding the relationship between the chemical structure of a molecule and its biological activity is paramount in drug design. For pyrrolidinone derivatives, SAR studies have revealed key insights into the features that govern their potency and selectivity.

Table 1: Anticancer Activity of Selected Spirooxindole-Pyrrolidine Derivatives against A549 Human Lung Cancer Cells

Compound	R1	R2	% Inhibition at 25 µg/mL[5]	IC50 (µM)[13][14]
4j	H	4-Cl	66.3%	Not Reported
6b	H	4-F	64.8%	Not Reported
6h	H	4-CH3	66.3%	Not Reported
5e	CH3	H	Not Reported	3.48
5f	CH3	4-Cl	Not Reported	1.2

Data presented is a compilation from different sources and direct comparison of % inhibition and IC50 may not be appropriate.

The data in Table 1 suggests that substitutions on the spirooxindole-pyrrolidine scaffold can significantly impact anticancer activity. For instance, the introduction of a chloro group at the 4-position of the phenyl ring in compound 5f resulted in a potent IC50 value of 1.2 µM against the A549 cell line.[14]

Conclusion and Future Perspectives

The pyrrolidinone core continues to be a highly valuable and versatile scaffold in the design and discovery of new bioactive molecules. Its favorable physicochemical properties and synthetic tractability ensure its continued prominence in medicinal chemistry. Future research in this area will likely focus on the development of novel synthetic methodologies to access more complex and diverse pyrrolidinone derivatives, the exploration of new therapeutic applications, and the use of computational tools to guide the rational design of next-generation pyrrolidinone-based drugs.

References

• Synthesis of novel spirooxindole-pyrrolidines and evaluation of their cytotoxic activity. Available from: [Link]

• Novel spirooxindole-pyrrolidine compounds: synthesis, anticancer and molecular docking studies. European Journal of Medicinal Chemistry. Available from: [Link]

• Design and synthesis of spirooxindole–pyrrolidines embedded with indole and pyridine heterocycles by multicomponent reaction: anticancer and in silico studies. New Journal of Chemistry. Available from: [Link]

• MTT Assay Protocol for Cell Viability and Proliferation. Available from: [Link]

• The Production Process of Levetiracetam: A Technical Insight into Modern API Manufacturing - ChemAnalyst. Available from: [Link]

• New spirooxindole pyrrolidine/pyrrolizidine analogs: design, synthesis, and evaluation as an anticancer agent. RSC Advances. Available from: [Link]

• Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf. Available from: [Link]

• An alternate synthesis of levetiracetam. Synthetic Communications. Available from: [Link]

• New spirooxindole pyrrolidine/pyrrolizidine analogs: design, synthesis, and evaluation as an anticancer agent. RSC Advances. Available from: [Link]

• Design and Synthesis of Pyrrolidine-based Fragments That Sample Three-dimensional Molecular Space. Journal of Medicinal Chemistry. Available from: [Link]

• Industrial Process For Preparation of Levetiracetam. Scribd. Available from: [Link]

• Acute Seizure Tests in Epilepsy Research: Electroshock- and Chemical-Induced Convulsions in the Mouse. Current Protocols in Pharmacology. Available from: [Link]

• Levetiracetam industrial process. New Drug Approvals. Available from: [Link]

• An asymmetric synthesis of Levetiracetam. Indian Journal of Chemistry. Available from: [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Topics in Current Chemistry. Available from: [Link]

• Determination of anticonvulsant activity of drugs using animal models. Slideshare. Available from: [Link]

• Experimental Models for Anticonvulsant Research: A Comprehensive Review of In vivo and In vitro Approaches. Journal of Pharmaceutical Research International. Available from: [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Topics in Current Chemistry. Available from: [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Semantic Scholar. Available from: [Link]

• In Vivo Anticonvulsant Activity of Extracts and Protopine from the Fumaria schleicheri Herb. Pharmaceuticals. Available from: [Link]

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• 4. Design and Synthesis of Pyrrolidine-based Fragments That Sample Three-dimensional Molecular Space - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel spirooxindole-pyrrolidine compounds: synthesis, anticancer and molecular docking studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Design and synthesis of spirooxindole–pyrrolidines embedded with indole and pyridine heterocycles by multicomponent reaction: anticancer and in silico studies - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
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• 14. New spirooxindole pyrrolidine/pyrrolizidine analogs: design, synthesis, and evaluation as an anticancer agent - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate in Peptide Synthesis

Introduction: Enhancing Peptide Stability and Structure with N-Terminal Pyroglutamate

In the landscape of therapeutic peptide development, enhancing metabolic stability and defining bioactive conformations are paramount challenges. Peptides are often susceptible to degradation by exopeptidases, which can limit their in vivo half-life and therapeutic efficacy. A key strategy to mitigate this is the modification of the N-terminus. The formation of an N-terminal pyroglutamic acid (pGlu) residue, a cyclic lactam of glutamic acid, is a naturally occurring post-translational modification that effectively blocks the action of many aminopeptidases.[1] This modification not only enhances stability but also introduces conformational constraints that can lock a peptide into its desired three-dimensional structure for optimal receptor binding.[2]

While pyroglutamyl peptides can be formed through the cyclization of N-terminal glutamine residues, this process can be unpredictable and lead to side products.[3][4] A more controlled and efficient method is the direct incorporation of a protected pyroglutamic acid derivative during solid-phase peptide synthesis (SPPS).[5]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate , a key precursor for this application. This compound, also known as N-Boc-L-pyroglutamic acid ethyl ester , serves as a stable and readily available starting material for the synthesis of N-Boc-L-pyroglutamic acid, the active building block for SPPS. We will detail the conversion of the ethyl ester to the free acid and its subsequent coupling onto a resin-bound peptide using standard Boc-SPPS chemistry.

Physicochemical Properties of the Reagent

1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate is a white crystalline powder that serves as a protected form of L-pyroglutamic acid. The tert-butyloxycarbonyl (Boc) group provides temporary protection of the ring nitrogen, while the ethyl ester protects the C3-carboxylic acid.

Property	Value
Synonyms	N-Boc-L-pyroglutamic acid ethyl ester, (S)-ethyl-n-boc-pyroglutamate
Molecular Formula	C₁₂H₁₉NO₅
Molecular Weight	257.28 g/mol
Melting Point	54 °C[2]
Boiling Point	375.0 ± 35.0 °C at 760 mmHg[2]
Appearance	White powder[2]
Storage	Keep in a dark place, sealed in dry, room temperature conditions[2]

Mechanism of Action and Strategic Application

The core utility of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate lies in its role as a precursor to N-Boc-L-pyroglutamic acid. The ethyl ester at the 3-position must first be hydrolyzed (saponified) to yield the free carboxylic acid. This free acid can then be activated using standard peptide coupling reagents to form an amide bond with the N-terminal amine of a growing peptide chain on a solid support.

The Boc protecting group on the pyroglutamate nitrogen is compatible with the Boc/Bzl SPPS strategy. It remains stable during the iterative steps of the synthesis and is typically removed during the final cleavage of the peptide from the resin with strong acid (e.g., HF or TFMSA).[5]

The incorporation of the rigid five-membered lactam ring of pyroglutamic acid at the N-terminus of a peptide offers two primary advantages:

• Enzymatic Stability: The cyclic amide bond of the pGlu residue is not a substrate for most aminopeptidases, thus protecting the peptide from enzymatic degradation in biological systems.[1]

• Conformational Constraint: The rigid ring structure reduces the conformational flexibility of the peptide backbone, which can help to pre-organize the peptide into a bioactive conformation, potentially leading to higher binding affinity and selectivity for its target receptor.[2]

Experimental Protocols

This section provides detailed, step-by-step protocols for the preparation of the active building block and its incorporation into a peptide sequence using manual Boc-SPPS.

Part 1: Saponification of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate

This protocol describes the hydrolysis of the ethyl ester to generate N-Boc-L-pyroglutamic acid (Boc-pGlu-OH), the active reagent for peptide coupling.

Caption: Workflow for the saponification of the ethyl ester.

Materials:

• 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate

• Tetrahydrofuran (THF)

• Deionized water

• Lithium hydroxide monohydrate (LiOH·H₂O)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolution: In a round-bottom flask, dissolve 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate (1.0 equivalent) in a mixture of THF and water (e.g., a 5:2 ratio). A typical concentration would be around 0.1 M. Cool the solution to 0 °C in an ice bath with stirring.

• Hydrolysis: Prepare a 1 M aqueous solution of LiOH·H₂O. Slowly add 1.2 equivalents of the LiOH solution to the cooled ester solution.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Acidification: Once the reaction is complete, cool the mixture in an ice bath and carefully add 1 M HCl dropwise with vigorous stirring until the pH of the aqueous phase is between 2 and 3.

• Extraction: Transfer the mixture to a separatory funnel and extract the product into ethyl acetate (3 x volume of the reaction mixture).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Product Isolation: The resulting solid or oil is N-Boc-L-pyroglutamic acid. The crude product can be purified further by recrystallization or chromatography if necessary, though it is often of sufficient purity for direct use in SPPS.

Parameter	Recommended Value	Notes
Equivalents of LiOH·H₂O	1.2 eq	A slight excess ensures complete hydrolysis.
Reaction Temperature	0 °C to Room Temp.	Initial cooling helps to control the reaction.
Typical Reaction Time	2 - 4 hours	Monitor by TLC for completion.
Expected Yield	>90%	Yields are typically high for this transformation.

Part 2: Incorporation of Boc-pGlu-OH into a Peptide Sequence via Boc-SPPS

This protocol outlines the manual coupling of Boc-pGlu-OH onto the N-terminus of a peptide chain assembled on a solid support (0.25 mmol scale).

Caption: Workflow for coupling Boc-pGlu-OH in SPPS.

Materials:

• Peptide-resin with a deprotected N-terminal amine

• N-Boc-L-pyroglutamic acid (Boc-pGlu-OH) from Part 1

• HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)[5]

• N,N-Diisopropylethylamine (DIEA)[5]

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

• Peptide synthesis vessel with a frit

• Shaker or agitator

Procedure:

• Resin Preparation: Ensure the N-terminal Boc group of the last coupled amino acid on the resin has been removed (e.g., with 50% TFA in DCM) and the resin has been neutralized (e.g., with 10% DIEA in DCM) and thoroughly washed with DCM and DMF.[6]

• Amino Acid Activation: In a separate vial, dissolve Boc-pGlu-OH (4 equivalents, 1.0 mmol) and HBTU (4 equivalents, 1.0 mmol) in a minimal amount of DMF (approx. 4-5 mL). Add DIEA (8 equivalents, 2.0 mmol) to the mixture. Allow the activation to proceed for 1-2 minutes.[5]

• Coupling Reaction: Add the activated Boc-pGlu-OH solution to the drained peptide-resin in the reaction vessel. Agitate the mixture for 1-2 hours at room temperature.

• Monitoring the Coupling: After the coupling time, take a small sample of the resin beads and perform a qualitative Ninhydrin (Kaiser) test. A negative result (yellow or colorless beads) indicates that all primary amines have been acylated and the coupling is complete.[5]

• Recoupling (if necessary): If the Kaiser test is positive (blue beads), drain the reaction solution and repeat steps 2 and 3 to ensure the reaction goes to completion.

• Washing: Once the coupling is complete, drain the reaction solution and thoroughly wash the peptide-resin with DMF (3x) and DCM (3x). The resin is now ready for final cleavage or further modifications if required.

Parameter	Recommended Value	Notes
Boc-pGlu-OH Equivalents	4 eq	Relative to resin loading.
HBTU/DIEA Equivalents	4 eq / 8 eq	Standard for activating carboxylic acids.
Coupling Time	1 - 2 hours	Can be extended to 4 hours to ensure completion.[5]
Monitoring Method	Kaiser Test	A negative result confirms complete coupling.[5]

Troubleshooting and Scientific Insights

• Incomplete Saponification: If TLC analysis shows remaining starting material, extend the reaction time or add a small additional amount of LiOH solution. Ensure the THF used is of good quality, as peroxides can interfere with the reaction.

• Pyroglutamate Ring Stability: The pyroglutamate lactam is generally stable under the basic conditions of saponification and the standard acidic/basic cycles of Boc-SPPS. However, prolonged exposure to very strong bases or high temperatures should be avoided.[7]

• Incomplete Coupling: Pyroglutamic acid is not particularly sterically hindered, so coupling issues are less common than with bulky amino acids. If incomplete coupling is observed, consider double coupling, increasing the coupling time, or using a more potent coupling reagent like HATU.[8]

• Side Reaction Prevention: The primary motivation for using direct coupling of Boc-pGlu-OH is to avoid the side reaction of pyroglutamate formation from N-terminal glutamine, which can be catalyzed by weak acids during subsequent coupling steps.[4] By introducing the pyroglutamate as the final residue, this side reaction is completely circumvented.

Conclusion

1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate is a valuable and versatile precursor for the controlled incorporation of N-terminal pyroglutamic acid into synthetic peptides. The straightforward saponification to N-Boc-L-pyroglutamic acid, followed by its direct coupling using standard Boc-SPPS protocols, provides a reliable method to enhance peptide stability and introduce conformational rigidity. This approach offers a significant advantage over spontaneous cyclization methods by improving yield and purity, making it an essential technique for the development of robust peptide-based therapeutics.

References

• Solid-phase synthesis and pathological evaluation of pyroglutamate amyloid-β3-42 peptide. (2023). Scientific Reports. [Link]

• Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. (n.d.). Aapptec. [Link]

• Side Reaction Analysis in Solid-Phase Peptide Synthesis: A Case Study in the Glu-Asp-Tyr Motif. (2025). Journal of Peptide Science. [Link]

• Methods and protocols of modern solid phase peptide synthesis. (2014). Amino Acids. [Link]

• Boc-L-Pyroglutamic acid ethyl ester/Boc-Pyr-Oet. (n.d.). ETW International. [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTEC. [Link]

• Can a pyroglutamate moiety form within the peptide chain or has the occurrence of such PTM only been found at the N terminus? (2015). ResearchGate. [Link]

• Chemical process makes peptide acquire structure similar to amyloid plaques found in neurodegenerative diseases. (2023). EurekAlert!. [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). (n.d.). UCI Department of Chemistry. [Link]

• Amino Acid Derivatives for Peptide Synthesis. (n.d.). AAPPTec. [Link]

• 6.7 Pyroglutamic Acid Peptides. (n.d.). Thieme Chemistry. [Link]

• New Trends in Peptide Coupling Reagents. (2001). Organic Preparations and Procedures International. [Link]

• Weak acid-catalyzed pyrrolidone carboxylic acid formation from glutamine during solid phase peptide synthesis. Minimization by rapid coupling. (1982). International Journal of Peptide and Protein Research. [Link]

• Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. (2023). Biotage. [Link]

• Saponification-Typical procedures. (2024). OperaChem. [Link]

• Solution-Phase Fmoc-Based Peptide Synthesis for DNA-Encoded Chemical Libraries: Reaction Conditions, Protecting Group Strategies, and Pitfalls. (2020). ACS Combinatorial Science. [Link]

• Synthetic method of Boc-L-Pyroglutamic acid methyl ester. (2017).

• Convenient N-Protection of L-Pyroglutamic Acid Esters. (2001). ResearchGate. [Link]

• Synthesis of carboxylic acids by hydrolysis or saponification. (n.d.). Organic Chemistry Portal. [Link]

Sources

• 1. Side Reaction Analysis in Solid-Phase Peptide Synthesis: A Case Study in the Glu-Asp-Tyr Motif - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Chemical process makes peptide acquire structure similar to amyloid plaques found in neurodegenerative diseases | EurekAlert! [eurekalert.org]
• 4. Weak acid-catalyzed pyrrolidone carboxylic acid formation from glutamine during solid phase peptide synthesis. Minimization by rapid coupling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chempep.com [chempep.com]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]
• 8. peptide.com [peptide.com]

Application Notes and Protocols: Michael Addition Reactions Involving Pyroglutamic Acid Derivatives

Abstract

Pyroglutamic acid, a chiral lactam derived from glutamic acid, stands as a privileged scaffold in medicinal chemistry and natural product synthesis.[1] Its rigid, five-membered ring structure makes it an ideal building block for creating conformationally constrained peptide mimics and complex chiral molecules.[2] The Michael addition reaction, a cornerstone of C-C and C-heteroatom bond formation, provides a powerful and versatile strategy for the stereoselective functionalization of pyroglutamic acid precursors and the de novo synthesis of its substituted derivatives.[3][4] This document provides an in-depth guide for researchers, scientists, and drug development professionals on the theory, application, and execution of Michael addition reactions to access this valuable class of compounds. We will explore key mechanistic principles, provide detailed, field-tested protocols for cornerstone reactions, and offer expert insights into achieving high stereoselectivity and chemical yield.

Core Concepts: The Strategic Application of the Michael Addition

The Michael reaction is the conjugate 1,4-addition of a nucleophile (the Michael donor) to an α,β-unsaturated carbonyl compound (the Michael acceptor).[5] In the context of pyroglutamic acid chemistry, this reaction is primarily leveraged in two strategic ways: the synthesis of substituted pyroglutamates from acyclic precursors and the functionalization of pre-existing pyroglutamate scaffolds.

1.1. Mechanistic Overview: Asymmetric Synthesis of Substituted Pyroglutamates

A highly effective and widely adopted strategy involves the Michael addition of a nucleophilic glycine equivalent to a chiral α,β-unsaturated acceptor. This approach constructs the carbon skeleton of the target molecule, with the subsequent intramolecular cyclization (lactamization) forming the pyroglutamate ring. The stereochemistry of the final product is meticulously controlled by the chiral environment established during the key Michael addition step.

Key to this transformation is the activation of the glycine α-carbon, making it sufficiently nucleophilic to act as a Michael donor. This is often achieved by forming a Schiff base, which is then deprotonated. Metal complexes, such as those with Ni(II), are particularly effective as they create a rigid, planar structure that allows for high facial selectivity during the addition.[6]

Figure 1: General mechanism for pyroglutamate synthesis.

Protocols and Methodologies

The following protocols represent robust and validated methods for synthesizing pyroglutamic acid derivatives using Michael addition reactions. The causality behind key experimental choices is explained to empower researchers to adapt these methods to their specific targets.

Protocol 1: Asymmetric Synthesis of β-Substituted Pyroglutamic Acids via a Ni(II) Complex

This protocol details a highly diastereoselective Michael addition between a chiral Ni(II) complex of a glycine Schiff base and a chiral oxazolidinone-derived Michael acceptor.[6][7] The dual chirality from both the complex and the acceptor provides a "matched" interaction, leading to virtually complete stereocontrol. The Ni(II) center acts as a Lewis acid, enhancing the electrophilicity of the acceptor, and templates the glycine enolate for a stereospecific attack.

Experimental Workflow

Figure 2: Workflow for Ni(II)-mediated synthesis.

Step-by-Step Protocol:

• Preparation of the Ni(II) Complex: In a flame-dried flask under an inert atmosphere (N₂ or Ar), dissolve the Schiff base of glycine and (S)-2-N-(N'-benzylprolyl)aminobenzophenone in anhydrous acetonitrile. Add nickel(II) nitrate hexahydrate and stir at room temperature until a deep red solution is formed, indicating complexation.

• Michael Addition: To the solution of the Ni(II) complex, add the (S)- or (R)-N-(E-enoyl)-4-phenyl-1,3-oxazolidin-2-one Michael acceptor (1.0 equiv).

• Initiation: Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.1 equiv) as a non-nucleophilic base to initiate the reaction by generating the glycine enolate. The choice of DBU is critical; it is a strong yet sterically hindered base that minimizes side reactions.[7]

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) until the starting materials are consumed (typically 2-4 hours).

• Workup: Quench the reaction by adding 2N HCl. Extract the aqueous layer with dichloromethane (DCM). Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Hydrolysis and Cyclization: The crude product is then subjected to acidic hydrolysis (e.g., TFA or 6N HCl at reflux) to cleave the chiral auxiliary and Schiff base, followed by heating to promote intramolecular cyclization to the final pyroglutamic acid derivative.

• Purification: The final compound is purified by flash column chromatography on silica gel.

Data Summary

Michael Acceptor (R group)	Diastereomeric Excess (d.e.)	Yield (%)	Reference
Phenyl	>98%	85%	[7]
Isopropyl	>98%	90%	[6]
Methyl	>98%	88%	[6]

Protocol 2: Organocatalyzed Enantioselective Michael-Proton Transfer-Lactamization

This protocol leverages a chiral organocatalyst, O-trimethylsilylquinine (TMSQN), to catalyze the Michael addition of a sulfonamidomalonate to an α,β-unsaturated aldehyde, followed by an in-situ lactamization.[8] This method avoids transition metals and provides access to highly functionalized pyroglutamates with excellent enantioselectivity. The low reaction temperature is crucial for maximizing the stereochemical outcome.[8]

Experimental Workflow

Figure 3: Workflow for organocatalyzed synthesis.

Step-by-Step Protocol:

• Nucleophile Preparation: In an oven-dried, three-necked round-bottomed flask under a nitrogen atmosphere, dissolve the N-tosyl-protected dimethyl aminomalonate (1.0 equiv) in anhydrous tetrahydrofuran (THF). Cool the solution to -78 °C using a dry ice/acetone bath.

• Deprotonation: Add lithium hexamethyldisilazide (LiHMDS, 1.0 M in THF, 1.15 equiv) dropwise via syringe pump over 15 minutes. LiHMDS is a strong, non-nucleophilic base ideal for generating the malonate enolate without competing side reactions.[8]

• Catalyst and Acceptor Addition: In a separate flask, prepare a solution of the α,β-unsaturated aldehyde (e.g., cinnamaldehyde, 1.5 equiv) and O-trimethylsilylquinine (TMSQN, 0.2 equiv) in THF. Add this solution to the cold enolate mixture.

• Reaction: Transfer the reaction flask to a cryocool or a salt-ice bath to maintain a temperature between -10 and -14 °C. This temperature is critical for achieving high enantioselectivity.[8] Stir for 24-48 hours, monitoring by TLC.

• Workup: Quench the reaction by adding saturated aqueous ammonium chloride solution. Allow the mixture to warm to room temperature.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate. Wash the combined organic layers with saturated aqueous sodium chloride solution, dry over magnesium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. The crude product, which is the cyclized γ-lactam, is purified by flash column chromatography.

Data Summary

Michael Acceptor	Enantiomeric Excess (e.e.)	Yield (%)	Reference
(E)-5-phenylpent-2-enal	96%	71%	[8]
(E)-cinnamaldehyde	95%	69%	[8]

Protocol 3: Aza-Michael Addition for 3-Aroyl Pyroglutamic Acid Amides

This three-step sequence demonstrates the synthesis of pyroglutamic acid derivatives for pharmaceutical applications, specifically as P2X7 receptor antagonists.[9] It begins with a highly diastereoselective aza-Michael addition, followed by functionalization and a base-catalyzed cyclization to form the lactam ring.

Experimental Workflow

Figure 4: Workflow for Aza-Michael approach.

Step-by-Step Protocol:

• Aza-Michael Addition: Dissolve the aroyl acrylic acid (1.0 equiv) in a suitable solvent (e.g., methanol). Add (S)-1-phenylethanamine (1.2 equiv) and stir at room temperature for 6-48 hours. The product often precipitates and can be isolated by filtration, a process known as crystallization-induced diastereomer transformation (CIDT), which drives the equilibrium to a single diastereomer.[9]

• N-chloroacetylation: Suspend the amino acid product from the previous step in DCM. Add propylene oxide followed by chloroacetyl chloride at 0 °C. The propylene oxide acts as an acid scavenger. Allow the reaction to warm to room temperature and stir until complete.

• Base-catalyzed Cyclization: Dissolve the N-chloroacetylated intermediate in water and add an aqueous solution of sodium hydroxide (NaOH). Stir at room temperature. The base facilitates an intramolecular Sₙ2 reaction (5-exo-tet cyclization), forming the pyroglutamate ring.

• Removal of Chiral Auxiliary: The N-benzyl group (chiral auxiliary) is removed under acidic conditions, typically by heating in trifluoroacetic acid (TFA) or with p-toluenesulfonic acid (p-TsOH) in refluxing toluene.[9]

• Purification: The final 3-aroyl pyroglutamic acid is purified by recrystallization or column chromatography.

Troubleshooting and Expert Insights

• Low Stereoselectivity: This is often temperature-related, especially in organocatalyzed reactions. Ensure precise temperature control.[8] In metal-catalyzed reactions, the purity of the ligand and metal salt is paramount. The choice of solvent can also influence the transition state geometry; screen different solvents if selectivity is poor.

• Low Yield: Incomplete enolate formation is a common culprit. Ensure your base is active and the reaction is performed under strictly anhydrous conditions. For reactions involving glycine equivalents, ensure complete formation of the Schiff base or metal complex before initiating the Michael addition.

• Side Reactions: The Michael acceptor can undergo polymerization, especially under strong basic conditions. Slow addition of the base or running the reaction at a lower temperature can mitigate this. For aza-Michael additions, ensure the amine nucleophile is not overly hindered, which could slow the desired reaction and favor decomposition pathways.

References

• Soloshonok, V. A., Cai, C., & Hruby, V. J. (2000). A practical asymmetric synthesis of enantiomerically pure 3-substituted pyroglutamic acids and related compounds. Angewandte Chemie - International Edition, 39(12), 2172-2175. [Link]

• Panday, S. K. (2020). Pyroglutamic Acid and its Derivatives: The Privileged Precursors for the Asymmetric Synthesis of Bioactive Natural Products. Current Organic Synthesis, 17(6), 436-455. (Note: A direct link to the full text was not available, but the citation is verifiable through academic search engines).
• Zhao, G., et al. (2021). Enantioselective Synthesis of Pyroglutamic Acid Esters from Glycinate via Carbonyl Catalysis. Angewandte Chemie International Edition, 60(31), 17043-17048.

• Soloshonok, V. A., et al. (2004). Michael Addition Reactions between Chiral Equivalents of a Nucleophilic Glycine and (S)- or (R)-3-[(E)-Enoyl]-4-phenyl-1,3-oxazolidin-2-ones as a General Method for Efficient Preparation of β-Substituted Pyroglutamic Acids. The Journal of Organic Chemistry, 69(15), 4984–4990. [Link]

• Pincekova, L., & Berkes, D. (2021). Synthesis of (2S,3S)-3-Aroyl Pyroglutamic Acid Amides. Chemistry Proceedings, 3(1), 86. [Link]

• Smith, S. W., et al. (2021). Enantioselective Michael-Proton Transfer-Lactamization for Pyroglutamic Acid Derivatives. Organic Syntheses, 98, 194-226. [Link]

• Panday, S. K., Prasad, J., & Dikshit, D. K. (2009). Pyroglutamic acid: A unique chiral synthon. Tetrahedron: Asymmetry, 20(14), 1581-1632. (Note: A direct link to the full text was not available, but the citation is verifiable through academic search engines).

• Stefanucci, A., Novellino, E., Costante, R., & Mollica, A. (2014). Pyroglutamic acid derivatives: Building blocks for drug discovery. Heterocycles, 89(8), 1801-1825. [Link]

• Lennox, J. R., Turner, S. C., & Rapoport, H. (2001). A Synthesis of (2S,4S)- and (2S,4R)-[5,5,5-2H3]-Leucine. The Journal of Organic Chemistry, 66(21), 7078–7083. (Note: This reference provides context on precursor synthesis).

• Pincekova, L., & Berkes, D. (2020). Synthesis of (2S,3S)-3-Aroyl Pyroglutamic Acid Amides. Proceedings of the 24th International Electronic Conference on Synthetic Organic Chemistry. [Link]

• Wzorek, A., et al. (2024). Asymmetric Synthesis of Chi-Constrained Glutamic Acids and Related Compounds via Michael Addition Reactions. Ukrainian Chemistry Journal. [Link]

• Bao, Y. J., et al. (2023). Chiral cyclopropenimine-catalyzed enantioselective Michael additions between benzophenone-imine of glycine esters and α,β-unsaturated pyrazolamides. Organic & Biomolecular Chemistry, 21(40), 8171-8175. [Link]

• Concellón, J. M., et al. (2022). Phosphine Catalyzed Michael-Type Additions: The Synthesis of Glutamic Acid Derivatives from Arylidene-α-amino Esters. Molecules, 27(19), 6241. [Link]

• Mamedov, V. A., & Kalinina, A. V. (2021). Asymmetric Michael Addition in Synthesis of β-Substituted GABA Derivatives. Molecules, 26(16), 4983. [Link]

• Nájera, C., et al. (2018). Asymmetric Michael Addition Organocatalyzed by α,β-Dipeptides under Solvent-Free Reaction Conditions. Molecules, 23(1), 189. [Link]

• O'Donnell, M. J., et al. (2004). Catalytic Enantioselective Synthesis of Glutamic Acid Derivatives via Tandem Conjugate Addition−Elimination of Activated Allylic Acetates under Chiral PTC Conditions. Journal of the American Chemical Society, 127(39), 13450-13451. [Link]

• Michael reaction. (2023). In Wikipedia. [Link]

• Wang, Y., et al. (2020). Applications of Michael Addition Reaction in Organic Synthesis. Current Organic Synthesis, 17(6), 436-455. [Link]

• Liu, Z. (2023). Michael addition reaction and its examples. Applied and Computational Engineering, 24, 1-6. [Link]

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• 4. eurekaselect.com [eurekaselect.com]
• 5. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 6. Michael Addition Reactions between Chiral Equivalents of a Nucleophilic Glycine and (S)- or (R)-3-[(E)-Enoyl]-4-phenyl-1,3-oxazolidin-2-ones as a General Method for Efficient Preparation of β-Substituted Pyroglutamic Acids. Case of Topographically Controlled Stereoselectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. experts.arizona.edu [experts.arizona.edu]
• 8. orgsyn.org [orgsyn.org]
• 9. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate

Welcome to the technical support center for the synthesis of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, which typically involves an intramolecular Dieckmann condensation.[1][2] We provide in-depth, field-proven insights in a direct question-and-answer format to troubleshoot common issues and optimize your reaction yield.

Core Synthesis Overview

The target molecule is a valuable chiral building block in medicinal chemistry. Its synthesis is most commonly achieved via a base-mediated intramolecular cyclization of an N-Boc protected amino diester. This process, known as the Dieckmann condensation, forms the 5-membered pyrrolidone ring and establishes the β-keto ester functionality.[3][4] Understanding the mechanism and potential pitfalls of this reaction is critical for success.

Reaction Pathway: Dieckmann Condensation

The core of the synthesis is the intramolecular cyclization of a diester to form a β-keto ester. The generally accepted mechanism involves the deprotonation of an α-carbon, followed by nucleophilic attack on the second ester group to form the cyclic product.[3][5]

Caption: Mechanism of the Dieckmann Condensation.

Troubleshooting Guide

This section addresses specific experimental issues in a Q&A format.

Problem 1: Low or No Yield of the Desired Product

Question: My reaction yield is consistently low, or I'm only recovering my starting diester. What are the likely causes and how can I fix this?

Answer: This is the most common challenge and can stem from several factors. Let's break down the potential culprits.

1. Inactive or Insufficient Base:

• The Cause: Strong bases like sodium hydride (NaH) and potassium tert-butoxide (KOtBu) are highly reactive and sensitive to moisture and air. NaH can become passivated by a surface layer of sodium hydroxide, rendering it ineffective.[6] Commercial KOtBu can also be partially hydrolyzed.[7] If the base is not strong enough or active enough, it cannot deprotonate the α-carbon to initiate the condensation.[6]

• The Solution:

  • Use fresh, high-quality base from a recently opened container.

  • For NaH, use the mineral oil dispersion. Weigh it out quickly and wash with dry hexanes or toluene under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques) to remove the oil and any surface passivation before adding your reaction solvent.

  • For KOtBu, consider using freshly sublimed material for maximum reactivity.[7]

  • Ensure you are using a sufficient molar equivalent of the base (typically 1.05 to 1.2 equivalents).

2. Presence of Protic Contaminants (Water/Alcohol):

• The Cause: The Dieckmann condensation is highly moisture-sensitive. Any water or alcohol in the reaction flask will quench the strong base and can also lead to saponification (hydrolysis) of the ester groups on your starting material or product.[6][7]

• The Solution:

  • Rigorous Drying: Dry all glassware in an oven ( >120°C) overnight and cool under a stream of dry nitrogen or argon.

  • Anhydrous Solvents: Use freshly distilled, anhydrous solvents. Toluene can be distilled from sodium, and THF is commonly distilled from sodium/benzophenone.[6] Polar aprotic solvents like THF or DMF can help stabilize the enolate.[1]

  • Inert Atmosphere: Run the entire reaction under a positive pressure of an inert gas like argon or nitrogen.

3. Reverse Dieckmann Condensation:

• The Cause: The final deprotonation of the newly formed β-keto ester to form a stabilized enolate is what drives the reaction to completion. If the α-carbon of the product is fully substituted and has no acidic proton, this step cannot occur. The reaction becomes reversible and may favor the starting diester.[6]

• The Solution: While not applicable to the synthesis of the title compound (which has an acidic proton), this is a key mechanistic consideration. The reaction equilibrium is shifted towards the product by the final, irreversible deprotonation. The subsequent acidic workup then protonates this enolate to give the final neutral product.[5]

Caption: A workflow for troubleshooting low reaction yields.

Problem 2: Significant Byproduct Formation

Question: My TLC/LC-MS shows multiple spots. Besides starting material, what are these byproducts and how can I avoid them?

Answer: Byproduct formation often points to issues with reaction conditions or reagent choice.

1. Hydrolyzed Starting Material / Product:

• The Cause: As mentioned, water contamination can lead to the hydrolysis of one or both ester groups, forming the corresponding carboxylic acids.[8] This is especially problematic if using alkoxide bases in their corresponding alcohol solvents, where trace amounts of hydroxide are often present.

• The Solution: The best prevention is to switch to a non-nucleophilic base in an anhydrous, aprotic solvent system, such as NaH in dry THF or toluene.[6] This completely removes the primary sources of hydrolysis.

2. Transesterification:

• The Cause: If you use an alkoxide base where the alkyl group does not match the ester's alkyl group (e.g., using sodium methoxide with an ethyl ester), you risk transesterification, leading to a mixture of ester products.[7]

• The Solution: If you must use an alkoxide base, always match it to your ester (e.g., sodium ethoxide for an ethyl ester). However, the superior solution is to use a non-alkoxide base like NaH or a hindered base like LDA or KOtBu.[1]

3. Dimerization/Intermolecular Condensation:

• The Cause: At high concentrations, an intermolecular Claisen condensation can compete with the intramolecular Dieckmann condensation, leading to dimerized byproducts.

• The Solution: Employ high-dilution conditions. Slowly add the diester substrate via a syringe pump over several hours to a refluxing suspension of the base in the solvent. This keeps the instantaneous concentration of the starting material low, favoring the intramolecular pathway.

Parameter Optimization Summary

Parameter	Recommended Condition	Rationale	Potential Issues if Deviated
Base	Sodium Hydride (NaH)	Non-nucleophilic, minimizes hydrolysis and transesterification.[6]	Alkoxides can cause hydrolysis/transesterification.[7]
Solvent	Anhydrous THF or Toluene	Aprotic, prevents quenching of base and side reactions.[1]	Protic solvents (e.g., ethanol) lead to low yields.[6]
Atmosphere	Inert (Argon or Nitrogen)	Prevents deactivation of base by air and moisture.	Reaction may fail to initiate.
Temperature	Room Temp to Reflux	Depends on substrate reactivity; reflux often required.	Too low: slow/no reaction. Too high: decomposition.
Concentration	High Dilution (<0.1 M)	Favors intramolecular cyclization over intermolecular.	High concentration can lead to dimer formation.[1]

Frequently Asked Questions (FAQs)

Q1: What is the purpose of the Boc protecting group? The tert-butoxycarbonyl (Boc) group protects the nitrogen atom of the pyrrolidine ring from participating in unwanted side reactions.[] It is stable under the basic conditions of the Dieckmann condensation but can be easily removed later under mild acidic conditions (e.g., with TFA or HCl) without affecting the ester groups.[10][11]

Q2: How should the final acidic workup be performed? After the reaction is complete, the product exists as its sodium enolate salt. The reaction mixture should be cooled in an ice bath and quenched by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl) or dilute acid (e.g., 1M HCl) until the pH is neutral or slightly acidic.[6] This protonates the enolate to form the final β-keto ester product, which can then be extracted into an organic solvent.

Q3: How can I best purify the final product? 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate is typically purified by flash column chromatography on silica gel. A common eluent system is a gradient of ethyl acetate in hexanes. The polarity can be adjusted based on TLC analysis.

Q4: Can I monitor the reaction's progress? Yes, monitoring is crucial. Carefully quench a small aliquot of the reaction mixture (e.g., by adding it to a vial with saturated NH₄Cl and ethyl acetate). Spot the organic layer on a TLC plate against your starting material. The disappearance of the starting material spot and the appearance of a new, typically lower Rf spot (as the product is often more polar), indicates reaction progression.

Experimental Protocol: Optimized Synthesis

This protocol is a generalized procedure based on best practices for the Dieckmann condensation.

1. Reagent and Glassware Preparation:

• Dry all glassware in an oven at 120°C for at least 4 hours and assemble hot, allowing it to cool under a stream of dry argon or nitrogen.

• Distill THF from sodium/benzophenone immediately before use.

• Prepare a slurry of 60% NaH in mineral oil. Under an argon atmosphere, wash the required amount of NaH three times with anhydrous hexanes to remove the mineral oil, decanting the hexanes each time via cannula. Dry the washed NaH under a vacuum.

2. Reaction Setup:

• To a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, magnetic stirrer, and nitrogen inlet, add the washed NaH (1.1 eq).

• Add anhydrous THF via cannula to create a slurry.

• In a separate flame-dried flask, dissolve the acyclic diester precursor (1.0 eq) in anhydrous THF to a concentration of ~0.5 M.

3. Reaction Execution:

• Heat the NaH/THF slurry to reflux.

• Using a syringe pump, add the solution of the diester to the refluxing NaH slurry over a period of 4-6 hours. This maintains high dilution.

• After the addition is complete, allow the reaction to reflux for an additional 1-2 hours, or until TLC analysis shows complete consumption of the starting material.

4. Workup and Purification:

• Cool the reaction mixture to 0°C in an ice bath.

• Slowly and carefully quench the reaction by the dropwise addition of saturated aqueous NH₄Cl solution. Caution: Hydrogen gas evolution!

• Continue adding the aqueous solution until all the excess NaH is quenched and the solution is clear.

• Transfer the mixture to a separatory funnel and extract three times with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the resulting crude oil or solid by flash column chromatography (silica gel, ethyl acetate/hexanes gradient).

References

• AK Lectures. Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters.

• Tsuji, J. (2004). Development of β-keto ester and malonate chemistry: Palladium-catalyzed new reactions of their allylic esters. Proceedings of the Japan Academy, Series B, 80(5), 206-221.

• BenchChem. Preventing hydrolysis of β-keto ester during Dieckmann condensation.

• Alfa Chemistry. Dieckmann Condensation.

• Moser, A., & Carreira, E. M. (2007). Selective Cleavage and Decarboxylation of β-Keto Esters Derived from (Trimethylsilyl)ethanol in the Presence of β-Keto Esters Derived from Other Alcohols. Angewandte Chemie International Edition, 46(3), 493-496.

• Chemistry LibreTexts. Dieckmann Condensation. (2023).

• J&K Scientific LLC. Dieckmann Condensation. (2021).

• Organic Chemistry Portal. Decarboxylation.

• Campbell, A. D., & Raynham, T. M. (2021). Recent advances in the transesterification of β-keto esters. Organic & Biomolecular Chemistry, 19(26), 5777-5791.

• ResearchGate. Dieckmann Condensation.

• Wikipedia. Dieckmann condensation.

• NINGBO INNO PHARMCHEM CO.,LTD. Mastering Asymmetric Synthesis with (S)-3-(Boc-Amino)Pyrrolidine: A Chemist's Guide.

• ChemicalBook. 1-tert-Butyl 3-ethyl 4-oxopyrrolidine-1,3-dicarboxylate. (2023).

• Organic Chemistry Portal. Dieckmann Condensation.

• BOC Sciences. BOC-Amino Acids.

• ResearchGate. How to prevent B-ketoester Hydrolysis in Dieckmann Condensation Reaction? (2021).

• Movassaghi, M., & Hunt, D. K. (2008). Synthesis of Boc-protected bicycloproline. Beilstein journal of organic chemistry, 4, 37.

• Wikipedia. tert-Butyloxycarbonyl protecting group.

• J&K Scientific LLC. BOC Protection and Deprotection. (2021).

• Akella, S., et al. (2021). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. Molecules, 26(15), 4478.

• Reddit. I need some advice on a claisen(dieckmann) I'm running I can't tell if it's not reacting or if its reversing. (2021).

• PubChem. 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate.

• TCI Chemicals. 1-tert-Butyl 3-Ethyl 4-Oxopyrrolidine-1,3-dicarboxylate.

• Organic Syntheses. Synthesis and Ru(II)-BINAP Reduction of a Ketoester Derived from Hydroxyproline.

• ResearchGate. New Synthesis of Alkyl 1-tert-Butyl-4,4-dimethyl-2,5-dioxo-pyrrolidine-3-carboxylate and Dialkyl 2-(1-tert-Butylcarbamoyl-1- methyl-ethyl)-malonates. (2014).

• Google Patents. WO2019016745A1 - Alternate processes for the preparation of pyrrolidine derivatives.

• PubChem. 1-tert-Butyl 3-ethyl 4-oxopyrrolidine-1,3-dicarboxylate.

• NROChemistry. Dieckmann Condensation.

• The Royal Society of Chemistry. Supporting Information: A Versatile Strategy for the Synthesis of Sequence-Defined Peptoids.

• ResearchGate. Cover Feature: tert-Butyl 3-Diazo-2-oxopyrrolidine-1-carboxylate. (2020).

• ResearchGate. Synthesis of substituted 2-(2-oxopyrrolidin-1-yl)acetamides. (2017).

• ResearchGate. Synthesis of 2-oxopyrrolidine-3-carbonitriles.

• Al-Soud, Y. A., et al. (2008). Synthesis and antimicrobial evaluation of some 2,5 disubstituted 1,3,4-oxadiazole derivatives. Acta Pharmaceutica, 58(3), 321-330.

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• 2. chem.libretexts.org [chem.libretexts.org]
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• 11. jk-sci.com [jk-sci.com]

Technical Support Center: Purification of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate by Column Chromatography

Welcome to the technical support center for the purification of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for achieving high purity of this key synthetic intermediate using column chromatography.

Introduction to the Purification Challenge

1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate is a moderately polar compound due to the presence of two ester groups and a lactam ring. While generally stable, its purification by silica gel chromatography can present challenges such as co-elution with impurities, product degradation, and poor recovery. This guide provides a systematic approach to overcoming these common hurdles.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting solvent system for the column chromatography of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate?

A1: A good starting point for the elution is a non-polar/polar solvent mixture, typically hexane/ethyl acetate. Based on the purification of similar structures like 1-tert-butyl 3-ethyl 4-oxopyrrolidine-1,3-dicarboxylate, a gradient of ethyl acetate in hexane is effective[1]. It is crucial to first determine the optimal solvent system using Thin Layer Chromatography (TLC). Aim for an Rf value of approximately 0.25-0.35 for the target compound to ensure good separation on the column[2][3].

Q2: My compound is streaking on the TLC plate. What could be the cause and how do I fix it?

A2: Streaking on a TLC plate can be caused by several factors:

• Compound Overload: You may be spotting too much of your sample on the TLC plate. Try diluting your sample before spotting.

• Compound Acidity/Basicity: The compound may be interacting too strongly with the acidic silica gel. For nitrogen-containing compounds, adding a small amount of a basic modifier like triethylamine (0.1-1%) to your eluent can often resolve streaking[2].

• Incomplete Dissolution: Ensure your sample is fully dissolved in the spotting solvent before applying it to the TLC plate.

Q3: I have difficulty visualizing the compound on the TLC plate. What are my options?

A3: 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate lacks a strong chromophore for UV visualization. If you cannot see your compound under a UV lamp, you can use a variety of staining techniques. A common and effective stain for general organic compounds is potassium permanganate (KMnO4) stain. Other options include iodine vapor or a p-anisaldehyde stain.

Q4: Should I perform a "wet" or "dry" loading of my sample onto the column?

A4: The choice between wet and dry loading depends on the solubility of your crude product in the initial mobile phase.

• Wet Loading: If your compound is readily soluble in a minimal amount of the initial, low-polarity eluent, wet loading is preferred for better resolution[4].

• Dry Loading: If your compound has poor solubility in the initial eluent, or if you need to use a more polar solvent for dissolution, dry loading is the recommended method[4]. This involves adsorbing your compound onto a small amount of silica gel or Celite, evaporating the solvent, and then loading the dry powder onto the top of the column[5].

Troubleshooting Guide

This section addresses specific issues you may encounter during the column chromatography of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate.

Issue 1: The compound is not eluting from the column, or the retention is too strong.

• Cause: The mobile phase is not polar enough to displace the compound from the silica gel. This is a common issue with polar compounds[6].

• Troubleshooting Protocol:

  • Gradually Increase Mobile Phase Polarity: Systematically increase the percentage of the polar solvent (e.g., ethyl acetate) in your mobile phase. For example, if you started with 10% ethyl acetate in hexane, increase it to 20%, then 30%, and so on.

  • TLC Analysis of the Column: If you suspect your compound is still on the column, you can carefully collect a small sample of the silica from the top of the column, extract it with a very polar solvent like methanol, and spot it on a TLC plate to confirm the presence of your compound.

  • Consider a Stronger Polar Solvent: If increasing the ethyl acetate concentration is ineffective, you can switch to a more polar solvent system, such as dichloromethane/methanol[2].

Issue 2: The compound elutes too quickly (close to the solvent front).

• Cause: The mobile phase is too polar, causing the compound to have a low affinity for the stationary phase.

• Troubleshooting Protocol:

  • Decrease Mobile Phase Polarity: Reduce the percentage of the polar solvent in your mobile phase.

  • Re-optimize with TLC: Perform TLC with less polar solvent systems to find a composition that gives the desired Rf of 0.25-0.35[3].

Issue 3: Poor separation of the target compound from impurities.

• Cause: The chosen solvent system does not provide adequate selectivity for the components of the mixture.

• Troubleshooting Protocol:

  • Fine-tune the Solvent System: Experiment with different solvent systems during the TLC development phase. Sometimes, a small change in the solvent ratio can significantly improve separation.

  • Try a Different Solvent System: If hexane/ethyl acetate is not providing sufficient resolution, consider other solvent systems. For example, a mixture of dichloromethane and ethyl acetate, or toluene and acetone may offer different selectivity[2].

  • Check Compound Stability: Verify that your compound is not degrading on the silica gel, which can lead to the appearance of new spots and apparent poor separation. This can be checked by spotting your pure compound on a TLC plate, letting it sit for an hour, and then eluting it to see if any new spots have formed[6].

Issue 4: Tailing of the product peak, leading to broad fractions and lower purity.

• Cause: Tailing can be caused by interactions with the acidic silica gel, especially with basic compounds. It can also occur if the compound is overloaded on the column.

• Troubleshooting Protocol:

  • Add a Modifier: As mentioned for TLC streaking, adding a small amount of triethylamine (0.1-1%) to the mobile phase can mitigate tailing by neutralizing acidic sites on the silica gel[2].

  • Reduce Sample Load: Overloading the column is a common cause of tailing. Reduce the amount of crude material loaded onto the column relative to the amount of silica gel.

  • Increase Polarity After Elution Starts: Once your compound begins to elute, you can sometimes increase the polarity of the mobile phase to push it off the column faster and reduce tailing[6].

Experimental Protocols

TLC Method Development

• Objective: To determine the optimal solvent system for column chromatography.

• Procedure:

  • Prepare several small beakers with different ratios of hexane and ethyl acetate (e.g., 9:1, 8:2, 7:3, 1:1).

  • Dissolve a small amount of your crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the dissolved crude product on separate TLC plates.

  • Place each TLC plate in a beaker with a different solvent system and allow the solvent to ascend the plate.

  • Visualize the plates (e.g., under UV light or with a KMnO4 stain) and identify the solvent system that provides an Rf of ~0.3 for the target compound with good separation from impurities[7][8].

Column Chromatography Protocol

• Objective: To purify 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate.

• Materials:

  • Glass chromatography column

  • Silica gel (60 Å, 230-400 mesh)

  • Sand

  • Crude 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate

  • Optimized mobile phase (e.g., hexane/ethyl acetate)

  • Collection tubes

• Procedure:

  • Column Packing:

    • Securely clamp the column in a vertical position.

    • Place a small plug of cotton or glass wool at the bottom of the column.

    • Add a thin layer of sand.

    • Prepare a slurry of silica gel in the initial, least polar mobile phase.

    • Pour the slurry into the column and allow the silica to settle, tapping the column gently to ensure even packing.

    • Add a protective layer of sand on top of the silica bed.

  • Sample Loading (Wet Loading Example):

    • Dissolve the crude product in a minimal amount of the initial mobile phase.

    • Carefully add the dissolved sample to the top of the column using a pipette[4].

    • Drain the solvent until the sample has entered the sand layer.

    • Carefully add a small amount of fresh mobile phase to wash the sides of the column and drain again to the top of the sand.

  • Elution and Fraction Collection:

    • Carefully fill the column with the mobile phase.

    • Begin eluting the column, collecting fractions in test tubes.

    • If using a gradient, gradually increase the polarity of the mobile phase as the column runs.

  • Analysis of Fractions:

    • Analyze the collected fractions by TLC to identify which ones contain the pure product[7].

    • Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate.

Data Presentation

Table 1: Example Solvent Systems and Corresponding Rf Values for TLC Analysis

Hexane:Ethyl Acetate Ratio	Approximate Rf of Target Compound	Separation from Impurities	Recommendation
9:1	0.1	Good	Too slow for column
8:2	0.25	Excellent	Optimal for Column
7:3	0.4	Fair	May be too fast
1:1	0.7	Poor	Not suitable

Visualizations

Caption: Workflow for the purification of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate by column chromatography.

Caption: Logic diagram for troubleshooting common column chromatography issues.

References

• University of Rochester, Department of Chemistry. Troubleshooting Flash Column Chromatography. Available from: [Link]

• Dolan, J. W. Retaining Polar Compounds. LCGC North America. Available from: [Link]

• ChemistryViews. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. Available from: [Link]

• Chromatography Forum. measure pyrrolidine by HPLC. Available from: [Link]

• Waters Blog. Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Available from: [Link]

• SIELC Technologies. Separation of Pyrrolidine, 1-butyl- on Newcrom R1 HPLC column. Available from: [Link]

• PubChem. 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate. Available from: [Link]

• alwsci. Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. Available from: [Link]

• Chemistry Hall. Thin Layer Chromatography: A Complete Guide to TLC. Available from: [Link]

• PubMed. Selection of mobile phase in high-performance liquid chromatographic determination for medicines. Available from: [Link]

• ResearchGate. Development of an efficient HPLC method with pre-column derivatization for determination of enantiomeric purity of 2-(aminomethyl)-1-ethylpyrrolidine. Available from: [Link]

• University of Rochester, Department of Chemistry. Chromatography: How to Run a Flash Column. Available from: [Link]

• PubChem. 1-tert-Butyl 3-ethyl 4-oxopyrrolidine-1,3-dicarboxylate. Available from: [Link]

• Chemistry LibreTexts. 2.4A: Macroscale Columns. Available from: [Link]

• J&K Scientific. 1-tert-Butyl 3-ethyl 4-oxopyrrolidine-1,3-dicarboxylate. Available from: [Link]

• Macalester College. Thin Layer Chromatography and Column Chromatography: Separation of Pigments. Available from: [Link]

• University of Colorado Boulder, Department of Chemistry. Thin Layer Chromatography (TLC). Available from: [Link]

• Organic Syntheses. Purification of Organic Compounds by Flash Column Chromatography. Available from: [Link]

• Semantic Scholar. 2,5-Di-tert-butyl-2,5-diethylpyrrolidine-1-oxyls: Where Is a Reasonable Limit of Sterical Loading for Higher Resistance to Reduction?. Available from: [Link]

• Università di Bologna. Supporting Information Stereoselective Synthesis of α-Disubstituted β- Homoprolines. Available from: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Chromatography [chem.rochester.edu]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 5. orgsyn.org [orgsyn.org]
• 6. Chromatography [chem.rochester.edu]
• 7. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 8. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Navigating Side Reactions in the Synthesis of N-Boc Protected Pyrrolidinones

Welcome to our dedicated technical support center for researchers, scientists, and professionals in drug development. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) regarding the common side reactions encountered during the synthesis of N-Boc protected pyrrolidinones. As a crucial building block in medicinal chemistry, understanding and mitigating these side reactions is paramount for ensuring the efficiency, reproducibility, and success of your synthetic workflows.

Introduction: The Chemistry of N-Boc Pyrrolidinone Synthesis

The protection of the nitrogen atom in pyrrolidinones with a tert-butoxycarbonyl (Boc) group is a fundamental transformation in organic synthesis. The most common method involves the reaction of the pyrrolidinone with di-tert-butyl dicarbonate (Boc₂O), often in the presence of a base.[1] The lactam nitrogen of a pyrrolidinone is significantly less nucleophilic than a typical amine due to the electron-withdrawing effect of the adjacent carbonyl group. Consequently, a catalyst is often required to facilitate the reaction. 4-(Dimethylamino)pyridine (DMAP) is a highly effective catalyst for this purpose.[2] While this reaction is generally robust, a number of side reactions can occur, leading to decreased yields, complex product mixtures, and purification challenges. This guide will address these issues in a practical, question-and-answer format.

Troubleshooting Guide: Common Issues and Solutions

This section is designed to help you diagnose and resolve specific problems you may encounter during the synthesis of N-Boc protected pyrrolidinones.

Issue 1: Incomplete or Slow Reaction

Question: My N-Boc protection of 2-pyrrolidinone is very slow or stalls before completion, even with an excess of Boc-anhydride. What could be the cause?

Answer: This is a common issue stemming from the aforementioned low nucleophilicity of the lactam nitrogen. Several factors could be at play:

• Insufficient Catalysis: The reaction often requires a nucleophilic catalyst to proceed at a reasonable rate. DMAP is a highly effective catalyst for this transformation.[2] Without it, the reaction can be exceedingly slow.

• Inappropriate Base: While a non-nucleophilic base like triethylamine (TEA) is often used to scavenge the acid byproduct, it is not an effective catalyst on its own for this reaction. DMAP is crucial for activating the Boc-anhydride.[3]

• Solvent Effects: The choice of solvent can influence the reaction rate. Aprotic solvents such as acetonitrile, dichloromethane (DCM), or tetrahydrofuran (THF) are generally preferred.

Troubleshooting Steps & Optimization:

• Introduce a Catalyst: If you are not already using one, add a catalytic amount of DMAP (typically 1-10 mol%) to your reaction mixture.

• Optimize Catalyst Loading: If you are already using DMAP, consider slightly increasing the catalyst loading.

• Ensure Anhydrous Conditions: While not always strictly necessary, ensuring your solvent and reagents are dry can prevent the hydrolysis of Boc-anhydride, which can decrease its effective concentration.

Issue 2: Formation of a White Precipitate and Gas Evolution Upon DMAP Addition

Question: When I add DMAP to my reaction mixture containing Boc-anhydride, I observe rapid gas evolution and the formation of a white precipitate before my pyrrolidinone has had a chance to react. What is happening?

Answer: This is a known phenomenon and indicates the rapid reaction between DMAP and Boc-anhydride.[3][4] The key points are:

• Formation of an Activated Intermediate: DMAP attacks the Boc-anhydride to form a highly reactive N-tert-butoxycarbonylpyridinium intermediate. This is the species that acylates the pyrrolidinone.

• Byproduct Formation: The reaction also releases carbon dioxide and tert-butoxide. The tert-butoxide can react with the protonated DMAP to form a salt, which may precipitate depending on the solvent.

Troubleshooting Steps & Optimization:

• Control the Rate of Addition: Add the DMAP solution slowly or portion-wise to the reaction mixture, especially if the reaction is being run at a higher concentration.

• Temperature Control: Running the reaction at a lower temperature (e.g., 0 °C) during the addition of DMAP can help to moderate the initial reaction rate.

• Order of Addition: Consider adding the Boc-anhydride to a solution of the pyrrolidinone, base (like TEA), and DMAP. This ensures the pyrrolidinone is present to react with the activated intermediate as it is formed.

Issue 3: Presence of an Unexpected, Non-polar Byproduct

Question: After purification, I have a significant amount of a non-polar byproduct that I cannot identify. What could it be?

Answer: A likely candidate for this byproduct is di-tert-butyl carbonate . This can form from the decomposition of Boc-anhydride, a process that can be accelerated by moisture or certain impurities.

Troubleshooting Steps & Optimization:

• Use High-Quality Reagents: Ensure your Boc-anhydride is of high purity and has been stored under appropriate conditions (cool and dry) to minimize decomposition.

• Maintain Anhydrous Conditions: Use dry solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis of the Boc-anhydride.

• Purification: Di-tert-butyl carbonate can often be removed by careful column chromatography or by washing the crude product with a solvent in which it is sparingly soluble, while the desired product is more soluble.

Issue 4: Evidence of Ring-Opening or Polymerization

Question: My reaction mixture becomes viscous, and I isolate a polymeric material instead of my desired N-Boc pyrrolidinone. Why is this happening?

Answer: 2-Pyrrolidinone can undergo base-catalyzed ring-opening polymerization to form polypyrrolidone, also known as Nylon 4.[5] While the conditions for N-Boc protection are generally milder than those typically used for polymerization, this side reaction can become significant under certain circumstances:

• Strongly Basic Conditions: The use of strong, non-nucleophilic bases in high concentrations, especially at elevated temperatures, can promote polymerization.

• Presence of Initiators: Trace amounts of water or other nucleophiles can act as initiators for the polymerization.

Troubleshooting Steps & Optimization:

• Use a Weaker Base: If possible, use a milder base like triethylamine in combination with catalytic DMAP, rather than stronger bases.

• Control Temperature: Avoid heating the reaction mixture unless necessary. Most N-Boc protections of pyrrolidinones can be carried out at room temperature.

• Anhydrous Conditions: Rigorously exclude water from the reaction to minimize the initiation of polymerization.

Frequently Asked Questions (FAQs)

Q1: Is it possible to form a di-Boc protected pyrrolidinone?

A1: The formation of a di-Boc species, where a second Boc group is attached to the lactam carbonyl oxygen, is highly unlikely under standard N-Boc protection conditions. The lactam carbonyl is significantly less nucleophilic than the nitrogen atom, and the resulting O-acylated product would be highly unstable. While the formation of N,N-di-Boc protected amines has been observed for some primary amines, this is not a common side reaction for lactams.[6]

Q2: Can the lactam carbonyl group react with Boc-anhydride?

A2: Under normal conditions, the lactam carbonyl is not sufficiently reactive to compete with the nitrogen for acylation by the Boc-anhydride/DMAP complex. The lone pair on the nitrogen is the primary site of nucleophilic attack.

Q3: My substituted pyrrolidinone has a chiral center alpha to the nitrogen. Is there a risk of epimerization during the Boc protection?

A3: Epimerization at the alpha-carbon during N-Boc protection of a pyrrolidinone is generally not a significant concern. The conditions are typically not basic enough to cause deprotonation at the alpha-carbon. However, if a very strong base is used or if the alpha-proton is unusually acidic due to other substituents, this possibility should be considered and the reaction conditions carefully controlled (e.g., lower temperature, weaker base).

Q4: What is the best way to purify N-Boc protected pyrrolidinones?

A4: The purification method will depend on the physical properties of the product and the nature of the impurities.

• Aqueous Work-up: A standard aqueous work-up is typically the first step. This involves partitioning the reaction mixture between an organic solvent (e.g., ethyl acetate, dichloromethane) and water or a dilute acidic solution to remove the base and any water-soluble byproducts.

• Column Chromatography: Silica gel column chromatography is a very effective method for purifying N-Boc protected pyrrolidinones and separating them from non-polar byproducts like di-tert-butyl carbonate and any unreacted starting material.

• Distillation: If the N-Boc pyrrolidinone is a liquid and thermally stable, distillation under reduced pressure can be an excellent purification method.[7]

• Crystallization: If the product is a solid, recrystallization from an appropriate solvent system can provide highly pure material.

Data Presentation

Side Reaction	Potential Cause(s)	Recommended Solution(s)
Incomplete Reaction	Low nucleophilicity of lactam N, insufficient catalysis	Use catalytic DMAP, optimize catalyst loading, ensure anhydrous conditions
Polymerization	Strong base, high temperature, presence of initiators (e.g., H₂O)	Use a weaker base (e.g., TEA), maintain room temperature, use anhydrous conditions
Formation of Di-tert-butyl carbonate	Decomposition of Boc-anhydride (moisture, impurities)	Use high-purity Boc-anhydride, maintain anhydrous conditions, purify by chromatography or washing

Experimental Protocols

General Protocol for the N-Boc Protection of 2-Pyrrolidinone

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• 2-Pyrrolidinone

• Di-tert-butyl dicarbonate (Boc₂O)

• 4-(Dimethylamino)pyridine (DMAP)

• Triethylamine (TEA)

• Anhydrous acetonitrile (or DCM/THF)

• Ethyl acetate

• 1 M HCl (aq)

• Saturated sodium bicarbonate solution (aq)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 2-pyrrolidinone (1.0 eq) in anhydrous acetonitrile (approximately 0.2 M), add triethylamine (1.2 eq).

• Add DMAP (0.05 - 0.1 eq).

• Add di-tert-butyl dicarbonate (1.1 - 1.2 eq) portion-wise at room temperature.

• Stir the reaction mixture at room temperature and monitor its progress by TLC or GC-MS. The reaction is typically complete within 2-12 hours.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Dissolve the residue in ethyl acetate and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude N-Boc-2-pyrrolidinone.

• Purify the crude product by flash column chromatography on silica gel or by vacuum distillation.[7]

Visualizations

Reaction Pathway and Potential Side Reactions

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Application of Efficient Catalyst DMAP [en.highfine.com]
• 3. researchgate.net [researchgate.net]
• 4. Di-tert-butyl dicarbonate - Wikipedia [en.wikipedia.org]
• 5. 2-Pyrrolidinone: Synthesis method and chemical reaction_Chemicalbook [chemicalbook.com]
• 6. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 1-(TERT-BUTOXYCARBONYL)-2-PYRROLIDINONE | 85909-08-6 [chemicalbook.com]

Technical Support Center: Enantioselective Synthesis of Pyrrolidine Derivatives

Welcome to the Technical Support Center for the enantioselective synthesis of pyrrolidine derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of these powerful synthetic transformations. Pyrrolidines are privileged heterocyclic motifs, central to numerous natural products and pharmaceuticals, making their stereocontrolled synthesis a critical endeavor.[1][2][3] This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to address common challenges encountered in the lab.

Section 1: Troubleshooting Guide - Navigating Common Experimental Hurdles

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Issue 1: Low Enantiomeric Excess (ee)

Q1: My reaction is producing the desired pyrrolidine derivative, but the enantiomeric excess is consistently low. What are the primary factors I should investigate?

A1: Low enantiomeric excess is a frequent challenge and often points to suboptimal reaction conditions or compromised reagents. A systematic approach is the most effective way to diagnose and solve the problem.

Initial Checks (The "Low-Hanging Fruit"):

• Catalyst Integrity: The chemical and enantiomeric purity of your catalyst is paramount. For organocatalysts like L-proline, commercial sources can contain impurities that hinder performance.[4] If you've synthesized a proline-derivative catalyst, ensure that any protecting groups (e.g., Boc) have been completely removed, as residual protected material will be inactive.[5]

• Reagent and Solvent Purity: Ensure all starting materials (aldehydes, imines, alkenes) are pure. Acidic or basic impurities can disrupt the catalytic cycle.[5] Crucially, many enantioselective reactions are moisture-sensitive.[5][6] Use anhydrous solvents and run the reaction under an inert atmosphere (e.g., nitrogen or argon) if the protocol demands it.[5]

Systematic Optimization Workflow:

If the initial checks do not resolve the issue, a systematic optimization of reaction parameters is necessary.

• Temperature: This is often the most impactful parameter. Lowering the reaction temperature generally enhances enantioselectivity by favoring the transition state that leads to the major enantiomer.[5][7] Reactions that are fast but unselective at room temperature can often be improved by running them at 0 °C, -20 °C, or even lower.[5]

• Solvent Effects: The solvent significantly influences the stability of the reaction's transition state.[4] A solvent screen is highly recommended. For proline-catalyzed reactions, polar aprotic solvents like DMSO and DMF are common starting points, but sometimes non-polar solvents like toluene can provide better results.[4][5] In some copper-catalyzed reactions, THF has been shown to be superior to other ethers or dichloromethane.[1]

• Concentration: The concentration of reactants can affect reaction rates and, in some cases, selectivity. High dilution can sometimes favor the desired product by minimizing side reactions.[6]

Issue 2: Low Reaction Yield

Q2: I'm struggling with a low yield of my target pyrrolidine, even though TLC analysis shows consumption of the starting material. What are the likely causes?

A2: Low yields in pyrrolidine synthesis can arise from several factors, including intermediate instability, side reactions, or product degradation.

• Intermediate Instability: In [3+2] cycloaddition reactions, the azomethine ylide intermediate is often transient and can be unstable.[6][8] It is critical to ensure it is generated in situ under strictly anhydrous conditions to prevent decomposition.[6]

• Catalyst Inefficiency or Poisoning: The chosen catalyst may not be optimal for your specific substrates.[6] For metal catalysts, impurities in the starting materials, such as thiols, can act as catalyst poisons.[6]

• Side Reactions: Competing reaction pathways can significantly reduce the yield of the desired product. For instance, in some reactions, the formation of a four-membered azetidine ring can compete with the desired five-membered pyrrolidine ring.[6] Adjusting reaction conditions, such as lowering the temperature, can often favor the desired pathway.[6]

• Product Instability/Degradation: The pyrrolidine product itself might be unstable under the reaction or work-up conditions. For example, certain protecting groups on the nitrogen atom can impact the stability and reactivity of the pyrrolidine core.[6]

Issue 3: Complex Product Mixture and Purification Difficulties

Q3: My crude reaction mixture is showing multiple spots on TLC, and I'm having trouble isolating the desired product. How can I simplify the product mixture and improve purification?

A3: A complex product mixture often indicates a lack of reaction selectivity (chemo-, regio-, or diastereoselectivity). Purification of chiral pyrrolidines can also be challenging.

• Diastereoselectivity Issues: In reactions that form multiple stereocenters, such as 1,3-dipolar cycloadditions, both endo and exo diastereomers can be formed.[9] The choice of catalyst (e.g., Cu(I) vs. Ag(I)) and ligand can sometimes be tuned to favor one diastereomer over the other.[3] Lowering the reaction temperature can also improve diastereoselectivity.[10]

• By-product Formation: As mentioned in the low yield section, side reactions can lead to a complex mixture. Re-evaluating the reaction conditions and catalyst choice is crucial.[6]

• Purification Strategy:

  • Chromatography: Flash column chromatography is the standard method. If diastereomers are difficult to separate, try different solvent systems or stationary phases.

  • Crystallization: If your product is a solid, recrystallization can be a powerful purification technique, potentially even separating diastereomers.[11]

  • Chiral HPLC/SFC: For separating enantiomers for analytical or preparative purposes, High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) with a chiral stationary phase (CSP) is the method of choice.[12] Polysaccharide-based CSPs are a common starting point for method development.[12][13]

Section 2: Frequently Asked Questions (FAQs)

Q4: How do I choose the right catalyst for my enantioselective pyrrolidine synthesis?

A4: Catalyst selection is a multifaceted decision that depends on the specific reaction, substrates, and desired stereochemical outcome.[14]

• For [3+2] Cycloadditions of Azomethine Ylides: Transition-metal catalysts, particularly those based on Copper(I) and Silver(I), are highly effective.[3][9] The choice of chiral ligand is critical for inducing enantioselectivity. Palladium-catalyzed versions have also been developed and show excellent selectivity.[15]

• For Aldol or Michael Reactions to form Pyrrolidine Precursors: Organocatalysis using proline or its derivatives is a powerful, metal-free option.[16][17] Diarylprolinol silyl ethers are a well-established class of catalysts for these transformations.[18][19]

• For C-H Amination Reactions: Copper- and Rhodium-based catalysts have shown promise in forming the pyrrolidine ring via intramolecular C-H amination.[1][20]

A logical workflow for catalyst selection is presented below.

Caption: A logical workflow for selecting and optimizing a catalyst.

Q5: My chiral HPLC analysis is giving poor results (no separation, bad peak shape). What should I do?

A5: Troubleshooting chiral HPLC requires a systematic approach, similar to optimizing a reaction.

• No Resolution: If the enantiomers are co-eluting, the chiral stationary phase (CSP) may not be suitable for your compound. Screening different CSPs is often necessary.[13] Alternatively, you can try optimizing the mobile phase by varying the percentage of the organic modifier (e.g., isopropanol) or changing the modifier itself.[7]

• Poor Peak Shape (Tailing): Peak tailing is often caused by secondary interactions between your analyte and the stationary phase.[7] For basic compounds, adding a small amount of a basic modifier like diethylamine (DEA) to the mobile phase can improve peak shape. For acidic compounds, adding an acid like trifluoroacetic acid (TFA) can help.[7] Column overload is another common cause; try injecting a more dilute sample.[7]

• Ghost Peaks: Unexpected peaks can come from contaminated solvents or carryover from previous injections.[7] Always use fresh, HPLC-grade solvents and ensure your autosampler's wash protocol is effective.[7]

The diagram below illustrates a decision-making process for troubleshooting poor enantiomeric resolution.

Caption: Troubleshooting workflow for poor HPLC enantioseparation.

Q6: Can additives improve my reaction's enantioselectivity?

A6: Yes, additives can have a profound impact. In proline-catalyzed reactions, for example, water, acids, or thioureas can act as co-catalysts or influence the catalyst's conformation to enhance stereoselectivity.[10] They can help tune the solubility and reactivity of the catalyst, making the process more efficient.[10] However, the effect of an additive is highly system-dependent, and screening is necessary to identify a beneficial effect.

Section 3: Data & Protocols

Table 1: Influence of Reaction Parameters on Enantioselectivity

Parameter	General Effect on Enantiomeric Excess (% ee)	Rationale & Key Considerations
Temperature	Decreasing temperature generally increases % ee.[5]	Lower thermal energy allows for greater differentiation between the diastereomeric transition states.[7]
Solvent Polarity	Highly variable; must be screened.	The solvent stabilizes the transition state; optimal polarity depends on the specific catalytic cycle.[1][4]
Catalyst Loading	Increasing loading may slightly increase % ee, but can be uneconomical.	Ensures the catalytic pathway dominates over any background (racemic) reaction.
Concentration	Generally, lower concentration can increase % ee.	Can minimize aggregation of the catalyst or side reactions that may be of a higher kinetic order.[6]
Additives	Can significantly increase % ee.	Can act as co-catalysts, proton shuttles, or alter the catalyst's active conformation.[10]

Experimental Protocol 1: General Procedure for an Organocatalyzed [3+2] Cycloaddition

This protocol is a representative example for the synthesis of a substituted pyrrolidine using a chiral squaramide catalyst.[14]

Materials:

• Aldehyde (1.0 mmol, 1.0 equiv)

• Glycine ester hydrochloride (1.2 mmol, 1.2 equiv)

• Alkenyl dipolarophile (e.g., benzoylacetonitrile) (1.0 mmol, 1.0 equiv)

• Chiral squaramide catalyst (0.05 mmol, 5 mol%)

• Base (e.g., triethylamine) (1.5 mmol, 1.5 equiv)

• Anhydrous solvent (e.g., dichloromethane, 2 mL)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the aldehyde, glycine ester hydrochloride, and alkenyl dipolarophile.

• Add the anhydrous solvent (dichloromethane) and stir until all solids are dissolved.

• Add the chiral squaramide catalyst, followed by the base (triethylamine).

• Stir the reaction mixture at the desired temperature (e.g., room temperature) for the specified duration (typically 12-24 hours).

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water or a saturated aqueous solution of ammonium chloride.[5]

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Experimental Protocol 2: Determination of Enantiomeric Excess by Chiral HPLC

This protocol provides a general workflow for analyzing the enantiomeric purity of your synthesized pyrrolidine derivative.

Workflow:

• Prepare a Racemic Standard: First, synthesize a small amount of the desired pyrrolidine derivative using a non-chiral catalyst or method to obtain a racemic (50:50) mixture. This is essential for confirming that your analytical method can separate the two enantiomers.

• Column Selection: Select a chiral stationary phase (CSP). Polysaccharide-based columns (e.g., derivatized cellulose or amylose) are a versatile starting point.[12][13]

• Method Development:

  • Dissolve the racemic standard in the mobile phase.

  • Start with a standard mobile phase, typically a mixture of hexane and isopropanol for normal-phase chromatography.

  • Inject the racemic standard and monitor the chromatogram. You should observe two peaks if separation is occurring.

  • Optimize the mobile phase composition (e.g., vary the isopropanol percentage from 5% to 20%) to achieve baseline resolution (Rs > 1.5) between the two enantiomer peaks.[13]

  • If resolution is poor, consider changing the organic modifier (e.g., to ethanol) or screening a different CSP.

• Sample Analysis:

  • Once an optimal method is developed, dissolve your enantiomerically enriched sample in the mobile phase at a known concentration.

  • Inject the sample onto the HPLC system.

  • Integrate the peak areas of the two enantiomers.

• Calculation of Enantiomeric Excess (% ee):

  • Use the following formula, where A₁ and A₂ are the integrated areas of the major and minor enantiomers, respectively: % ee = [(A₁ - A₂) / (A₁ + A₂)] * 100[21]

References

• Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction. (2024). PMC. Retrieved January 8, 2026, from [Link]

• 10.1: Chiral Proline Based Reactions. (2021). Chemistry LibreTexts. Retrieved January 8, 2026, from [Link]

• Chiral Purity (enantiomer excess) for HPLC. (2007). Physics Forums. Retrieved January 8, 2026, from [Link]

• A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction. (2020). MDPI. Retrieved January 8, 2026, from [Link]

• Pyrrolidine. (n.d.). Wikipedia. Retrieved January 8, 2026, from [Link]

• Development of an Enantioselective [3 + 2] Cycloaddition To Synthesize the Pyrrolidine Core of ABBV-3221 on Multikilogram Scale. (2021). ResearchGate. Retrieved January 8, 2026, from [Link]

• Organocatalysis with proline derivatives: improved catalysts for the asymmetric Mannich, nitro-Michael and aldol reactions. (2005). Organic Chemistry Portal. Retrieved January 8, 2026, from [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. (2023). MDPI. Retrieved January 8, 2026, from [Link]

• Enantioselective Construction of Pyrrolidines by Palladium-Catalyzed Asymmetric [3 + 2] Cycloaddition of Trimethylenemethane with Imines. (2012). Organic Chemistry Portal. Retrieved January 8, 2026, from [Link]

• Pyrrolidine synthesis. (n.d.). Organic Chemistry Portal. Retrieved January 8, 2026, from [Link]

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. (2022). PMC. Retrieved January 8, 2026, from [Link]

• Palladium(II)-Catalyzed Enantio- and Diastereoselective Synthesis of Pyrrolidine Derivatives. (2016). ACS Publications. Retrieved January 8, 2026, from [Link]

• Improved Synthesis of Chiral Pyrrolidine Inhibitors and Their Binding Properties to Neuronal Nitric Oxide Synthase. (2012). NIH. Retrieved January 8, 2026, from [Link]

• Evaluation of a Novel Positively-Charged Pyrrolidine-Based Chiral Derivatization Reagent for the Enantioseparation of Carboxylic Acids by LC-ESI-MS/MS. (2017). ResearchGate. Retrieved January 8, 2026, from [Link]

• Combining Photochemical Oxyfunctionalization and Enzymatic Catalysis for the Synthesis of Chiral Pyrrolidines and Azepanes. (2021). PMC. Retrieved January 8, 2026, from [Link]

• A new path to enantioselective substituted pyrrolidines. (2017). Mapping Ignorance. Retrieved January 8, 2026, from [Link]

• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. (2012). Wiley Online Library. Retrieved January 8, 2026, from [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (2024). MDPI. Retrieved January 8, 2026, from [Link]

• Enantioselective Synthesis of the Pyrrolidine Core of Endothelin Antagonist ABT-627 (Atrasentan) via 1,2-Oxazines. (2003). ResearchGate. Retrieved January 8, 2026, from [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. (2023). PubMed. Retrieved January 8, 2026, from [Link]

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• Complex Induced Proximity Effects: Enantioselective Syntheses Based on Asymmetric Deprotonations of N-Boc-pyrrolidines. (1990). ACS Publications. Retrieved January 8, 2026, from [Link]

• General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams. (2021). ACS Publications. Retrieved January 8, 2026, from [Link]

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. (2022). ACS Publications. Retrieved January 8, 2026, from [Link]

• 1,3-Dipolar Cycloaddition Reactions of Azomethine Ylides with Carbonyl Dipolarophiles Yielding Oxazolidine Derivatives. (2016). PMC. Retrieved January 8, 2026, from [Link]

• Enantioselective Synthesis of Pyrrolidines by Imidodiphosphorimidate (IDPi)-catalysed anti-hydroamination of alkenes. (2023). ChemRxiv. Retrieved January 8, 2026, from [Link]

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Technical Support Center: Optimization of Reaction Conditions for Alkylation of Pyroglutamates

Welcome to the Technical Support Center for the alkylation of pyroglutamates. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important class of molecules. Here, you will find in-depth troubleshooting advice and frequently asked questions (FAQs) to help you navigate the complexities of pyroglutamate alkylation and optimize your reaction conditions for higher yields and selectivity.

Introduction to Pyroglutamate Alkylation

Pyroglutamic acid and its derivatives are versatile chiral building blocks in the synthesis of a wide range of biologically active compounds.[1] The alkylation of pyroglutamates is a key transformation that allows for the introduction of various substituents, leading to the creation of novel molecular scaffolds. However, achieving efficient and selective alkylation can be challenging due to the presence of multiple reactive sites (N-H and α-carbons) and the potential for side reactions. This guide provides practical solutions to common problems encountered during these reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges in the alkylation of pyroglutamates?

The primary challenges in pyroglutamate alkylation include:

• Regioselectivity: Controlling whether the alkylation occurs at the nitrogen (N-alkylation) or the α-carbon (C-alkylation).

• Diastereoselectivity: For C-alkylation, controlling the stereochemical outcome at the newly formed stereocenter.

• Low Yields: Often resulting from incomplete reactions, side reactions, or difficult purification.

• Side Reactions: Such as lactam ring opening, over-alkylation, or elimination.[2]

• Protecting Group Strategy: Choosing the appropriate protecting groups for the nitrogen and carboxylic acid functionalities is crucial for directing the desired reactivity.[3][4][5]

Q2: How do I favor N-alkylation over C-alkylation?

To favor N-alkylation, the nitrogen of the pyroglutamate ring must be deprotonated to form a nucleophilic amide anion. This is typically achieved using a suitable base. A general and practical method involves the use of sodium hydride (NaH) in an anhydrous solvent like tetrahydrofuran (THF).[2][6] Phase transfer catalysis can also be employed as an alternative, though it may be less general.[2][6]

Key Considerations for N-Alkylation:

• Base Selection: Sodium hydride is a strong, non-nucleophilic base that effectively deprotonates the lactam nitrogen.

• Solvent: Anhydrous THF is a common choice as it is relatively inert and effectively solvates the resulting sodium salt.[2] Careful drying of the solvent is critical to prevent side reactions and ensure reproducible yields.[2]

• Reaction Conditions: The reaction is typically performed by adding the alkylating agent to a pre-formed solution of the pyroglutamate and base.

Q3: What conditions promote C-alkylation?

C-alkylation requires the formation of an enolate at the α-carbon. This is generally achieved by using a strong, sterically hindered base that can deprotonate the α-carbon without attacking the carbonyl group.

Key Considerations for C-Alkylation:

• Base Selection: Lithium diisopropylamide (LDA) is a common choice for generating the enolate of pyroglutamates.[2]

• Temperature: Enolate formation is typically carried out at low temperatures (e.g., -78 °C) to minimize side reactions.[2]

• Protecting Groups: The nitrogen of the pyroglutamate is often protected with a group like tert-butoxycarbonyl (Boc) to prevent N-alkylation and direct the reactivity to the α-carbon.[7][8]

Q4: How does the choice of base and solvent affect the reaction outcome?

The choice of base and solvent is critical in determining the regioselectivity and yield of the alkylation reaction.

Parameter	Effect on N-Alkylation	Effect on C-Alkylation
Base	Strong, non-nucleophilic bases like NaH are preferred.[2][6]	Strong, hindered bases like LDA are used to form the enolate.[2]
Solvent	Anhydrous polar aprotic solvents like THF are commonly used.[2]	Anhydrous THF is also a good choice for stabilizing the lithium enolate.[2]

Q5: What is the role of protecting groups in pyroglutamate alkylation?

Protecting groups are essential for directing the regioselectivity of the alkylation.[4][5]

• N-Protection: Protecting the nitrogen with groups like Boc or benzyloxycarbonyl (Cbz) prevents N-alkylation and facilitates C-alkylation by allowing for the formation of a stable enolate.[7][8]

• Carboxyl Protection: The carboxylic acid is typically protected as an ester (e.g., methyl or ethyl ester) to prevent its reaction with the base.

Troubleshooting Guides

Problem 1: Low or No Product Yield

Low or no yield is a common issue that can stem from various factors.

Troubleshooting Workflow: Low Yield

Caption: Troubleshooting workflow for low product yield.

Detailed Troubleshooting Steps:

• Verify Reagent Quality and Stoichiometry:

  • Pyroglutamate: Ensure the starting material is pure and dry.

  • Base: Use a fresh, active batch of base. For instance, NaH can become deactivated upon exposure to air and moisture. The activity of LDA solutions should also be checked.

  • Alkylating Agent: Verify the purity and reactivity of the alkylating halide or other electrophile.

  • Stoichiometry: Carefully check the molar equivalents of all reagents. For N-alkylation with NaH, a slight excess (e.g., 1.1 equivalents) is often used. For C-alkylation with LDA, at least two equivalents are typically needed to form the dianion if the nitrogen is unprotected.

• Review Reaction Conditions:

  • Temperature: For N-alkylation, the reaction is often run at room temperature or with gentle heating. For C-alkylation, maintaining a low temperature (e.g., -78 °C) during enolate formation and alkylation is crucial to prevent side reactions.[2]

  • Reaction Time: Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time. Insufficient time can lead to incomplete conversion, while prolonged reaction times may promote side reactions.

• Ensure Anhydrous Conditions:

  • Water can quench the base and the anionic intermediates, leading to low yields. Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., argon or nitrogen). Solvents must be rigorously dried.[2]

• Analyze for Side Reactions:

  • Lactam Ring Opening: Strong nucleophiles or harsh basic conditions can lead to the opening of the pyroglutamate ring.[2] This can be minimized by using appropriate bases and controlling the reaction temperature.

  • Elimination: If the alkylating agent has a leaving group on a β-carbon with an abstractable proton, elimination can compete with substitution.

Problem 2: Poor Diastereoselectivity in C-Alkylation

Achieving high diastereoselectivity is often a key goal in the C-alkylation of pyroglutamates, especially for the synthesis of chiral molecules.

Factors Influencing Diastereoselectivity:

• Nature of the Electrophile: The steric bulk of the electrophile can influence the direction of its approach to the enolate.

• Counterion: The nature of the metal counterion (e.g., Li+, Na+, K+) can affect the geometry of the enolate and the transition state of the alkylation.

• Additives: Additives like HMPA or TMEDA can alter the aggregation state of the enolate and influence stereoselectivity.

• Quenching Agent: The use of a bulky proton source for quenching can sometimes influence the stereochemical outcome.[7][9]

Strategies to Improve Diastereoselectivity:

• Optimize the Base and Solvent System:

  • Experiment with different lithium amide bases (e.g., LDA, LiHMDS, LTMP) and solvents (e.g., THF, diethyl ether) to find the optimal combination for your specific substrate and electrophile.

• Vary the Reaction Temperature:

  • Lowering the reaction temperature can often enhance diastereoselectivity by favoring the kinetically controlled product.

• Utilize Chiral Auxiliaries:

  • Attaching a chiral auxiliary to the pyroglutamate can effectively control the stereochemical outcome of the alkylation.

• Screen Different Electrophiles:

  • If possible, try different leaving groups on the electrophile (e.g., I > Br > Cl) as this can impact the reaction rate and selectivity.

Problem 3: Formation of Side Products

The formation of unwanted side products can complicate purification and reduce the yield of the desired product.

Common Side Products and Their Prevention:

Side Product	Cause	Prevention Strategy
Ring-Opened Product	Attack of a nucleophile (e.g., base, hydroxide) on the lactam carbonyl.[2]	Use a non-nucleophilic base (e.g., NaH, LDA). Maintain anhydrous conditions and control the reaction temperature.
Di-alkylation Product	Reaction of the mono-alkylated product with another equivalent of the alkylating agent.	Use a controlled stoichiometry of the alkylating agent. Add the alkylating agent slowly to the reaction mixture.
Elimination Product	Use of a sterically hindered base with a suitable alkylating agent.	Choose an alkylating agent less prone to elimination. Use a less hindered base if possible.

General Experimental Protocol for N-Alkylation of Ethyl Pyroglutamate

This protocol is adapted from a general procedure using sodium hydride.[2]

• Preparation:

  • Under an argon atmosphere, add sodium hydride (1.1 equivalents, 60% dispersion in mineral oil) to a flame-dried round-bottom flask.

  • Wash the NaH with anhydrous hexane to remove the mineral oil, and then carefully decant the hexane.

  • Add anhydrous THF to the flask.

• Reaction:

  • Add a solution of ethyl pyroglutamate (1.0 equivalent) in anhydrous THF dropwise to the NaH suspension at room temperature.

  • Stir the mixture until hydrogen evolution ceases (typically 30-60 minutes).

  • Add the alkylating agent (1.1 equivalents) neat or as a solution in anhydrous THF.

  • Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Workup and Purification:

  • Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Visualization of Key Concepts

General Reaction Scheme for Pyroglutamate Alkylation

Caption: General schemes for N- and C-alkylation of pyroglutamates.

Conclusion

The successful alkylation of pyroglutamates hinges on a careful selection of reaction conditions, including the choice of base, solvent, and protecting groups. By understanding the underlying principles and systematically troubleshooting common issues, researchers can optimize their synthetic routes to achieve high yields and the desired selectivity. This guide provides a foundation for addressing the challenges associated with this important transformation. For further in-depth information, please consult the referenced literature.

References

• Simandan, T., & Smith, M. B. (1996). A General N-Alkylation Procedure for Ethyl Pyroglutamate. Synthetic Communications, 26(9), 1827-1833. [Link]

• Taylor & Francis Online. (n.d.). A General N-Alkylation Procedure for Ethyl Pyroglutamate. Retrieved from [Link]

• Fernández, R., et al. (2003). Highly Diastereoselective Alkylation of a Pyroglutamate Derivative with an Electrophile Obtained from Indole. Synthesis of a Potential Intermediate for the Preparation of the Natural Sweetener (-)-Monatin. Helvetica Chimica Acta, 86(8), 2843-2853. [Link]

• Gong, L., et al. (2017). Direct Enantioselective Allylic Alkylation of α-Amino Esters to Quaternary Glutamates via Strategic Pyridoxal Catalyst Design. Journal of the American Chemical Society, 139(39), 13664-13667. [Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504. [Link]

• Chen, Y., et al. (2018). Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics. Journal of Proteome Research, 17(1), 163-171. [Link]

• Chelius, D., et al. (2006). Formation of pyroglutamic acid from N-terminal glutamic acid in immunoglobulin gamma antibodies. Analytical Chemistry, 78(7), 2370-2376. [Link]

• ResearchGate. (n.d.). Formation of Pyroglutamic Acid from N-Terminal Glutamic Acid in Immunoglobulin Gamma Antibodies. Retrieved from [Link]

• Baskaran, S., et al. (2011). Synthesis of alkylated pyroglutamates 4–9. Reagents and conditions. ResearchGate. [Link]

• Panday, S. K. (2014). Pyroglutamic Acid and its Derivatives: The Privileged Precursors for the Asymmetric Synthesis of Bioactive Natural Products. Current Organic Synthesis, 11(4), 541-563. [Link]

• ResearchGate. (n.d.). Amino Acid-Protecting Groups. Retrieved from [Link]

• ResearchGate. (n.d.). Directing the Regioselectivity of the Alkylation of Pyroglutamate Carbamates by Formation of a Stable Counter-ion Complex. Retrieved from [Link]

• Herdeis, C., & Hubmann, H. P. (1986). Conversion of L-pyroglutamic acid to 4-alkyl-substituted L-prolines. The synthesis of trans-4-cyclohexyl-L-proline. The Journal of Organic Chemistry, 51(16), 3140-3143. [Link]

• ResearchGate. (n.d.). Pressure/Temperature Combined Treatments of Precursors Yield Hormone-like Peptides with Pyroglutamate at the N Terminus. Retrieved from [Link]

• Ezquerra, J., et al. (1993). Stereoselective Double Alkylation of Ethyl N-Boc-pyroglutamate. The Journal of Organic Chemistry, 58(21), 5600-5603. [Link]

• Liu, D., et al. (2011). N-terminal Glutamate to Pyroglutamate Conversion in Vivo for Human IgG2 Antibodies. The Journal of Biological Chemistry, 286(13), 11211-11217. [Link]

• National Center for Biotechnology Information. (n.d.). Pyroglutamate. PubChem Compound Database. Retrieved from [Link]

• Google Patents. (n.d.). Methods for increasing pyroglutamic acid formation of proteins.

• Charrier, J.-D., et al. (1998). Unusual stereoselectivity in the alkylation of pyroglutamate ester urethanes. Journal of the Chemical Society, Perkin Transactions 1, (14), 2337-2342. [Link]

• Google Patents. (n.d.). Process for synthesizing l-y-methylene glutamic acid and analogs.

• Wang, Y., et al. (2024). Selective copper-mediated cross-coupling of pyroglutamate post-translational modifications. ChemRxiv. [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• Ezquerra, J., et al. (1996). Synthesis of Enantiomerically Pure 4-Substituted Glutamic Acids and Prolines: General Aldol Reaction of Pyroglutamate Lactam Lithium Enolate Mediated by Et2O.cntdot.BF3. The Journal of Organic Chemistry, 61(17), 5804-5812. [Link]

• Yu, X. C., et al. (2011). Investigation of N-terminal glutamate cyclization of recombinant monoclonal antibody in formulation development. Journal of Pharmaceutical and Biomedical Analysis, 55(5), 1148-1155. [Link]

• Yan, B., et al. (2013). Method to convert N-terminal glutamine to pyroglutamate for characterization of recombinant monoclonal antibodies. Analytical Biochemistry, 438(1), 35-37. [Link]

• Cynis, H., et al. (2011). N-terminal pyroglutamate formation in CX3CL1 is essential for its full biologic activity. The FASEB Journal, 25(11), 3947-3956. [Link]

• Wikipedia. (n.d.). Pyroglutamic acid. Retrieved from [Link]

• Chelius, D., et al. (2006). Formation of pyroglutamic acid from N-terminal glutamic acid in immunoglobulin gamma antibodies. Analytical Chemistry, 78(7), 2370-2376. [Link]

• ResearchGate. (n.d.). Diastereoselective alkylation and methods for chiral auxiliary removal. Retrieved from [Link]

• Treimo, E., et al. (2016). Systematic Evaluation of Protein Reduction and Alkylation Reveals Massive Unspecific Side Effects by Iodine-containing Reagents. Molecular & Cellular Proteomics, 15(8), 2631-2645. [Link]

• Bouter, Y., et al. (2014). Structural and functional analyses of pyroglutamate-amyloid-β-specific antibodies as a basis for Alzheimer immunotherapy. The Journal of Biological Chemistry, 289(49), 34159-34173. [Link]

• Hanada, E. M., et al. (2024). Lack of Evidence Supporting Widespread Use of 1,2-Dibromoethane as an Activator for Zinc: Alternative Stirring or TMSCl Activation. Organic Process Research & Development. [Link]

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Stability and storage conditions for 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate

Welcome to the technical support center for 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate (CAS 188528-95-2). This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and proper handling of this versatile building block. Here, you will find in-depth troubleshooting advice and frequently asked questions to support your experimental success.

Understanding the Molecule: Key Stability-Influencing Features

1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate is a compound featuring two key functional groups that dictate its stability: a 2-pyrrolidinone ring and a tert-butoxycarbonyl (Boc) protecting group. The 2-pyrrolidinone structure contains a lactam (a cyclic amide) that can be susceptible to hydrolysis, while the N-Boc group is known to be labile under acidic conditions and at elevated temperatures.[1][2] Understanding the interplay of these features is crucial for maintaining the integrity of the compound throughout its storage and use.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for this compound?

For long-term stability, it is recommended to store 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) at -20°C. Some suppliers also suggest storage at 2-8°C for shorter periods, but for maximum shelf-life, freezing is preferable.

Q2: Is this compound sensitive to air or moisture?

Yes, due to the presence of the 2-pyrrolidinone ring, the compound is susceptible to hydrolysis, which can be accelerated by moisture.[1] The N-Boc group is generally stable to hydrolysis under neutral or basic conditions but can be cleaved by strong acids. Therefore, it is critical to handle the compound in a dry environment and minimize its exposure to atmospheric moisture.

Q3: Can I handle this compound on the benchtop?

For brief periods, such as weighing and preparing solutions, handling on a clean, dry benchtop is acceptable. However, to minimize the risk of degradation from atmospheric moisture and oxygen, it is best practice to work in a glove box or under a stream of dry, inert gas.

Q4: What solvents are recommended for dissolving this compound?

1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate is soluble in a range of common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF). When preparing stock solutions for storage, ensure the solvent is anhydrous to prevent hydrolysis.

Q5: How does pH affect the stability of this compound in solution?

The compound is most stable in neutral to slightly acidic conditions (pH 5-7). Strong acidic conditions (pH < 4) can lead to the cleavage of the N-Boc protecting group.[2] Strongly basic conditions (pH > 9) can promote the hydrolysis of the lactam ring in the 2-pyrrolidinone structure.[1]

Troubleshooting Guide

This section addresses specific issues that may arise during your experiments, providing potential causes and actionable solutions.

Problem 1: Inconsistent or poor yields in reactions using the compound.

• Possible Cause 1: Degradation of the starting material.

  • Scientific Rationale: Improper storage or handling may have led to partial hydrolysis of the lactam ring or cleavage of the N-Boc group, reducing the concentration of the active starting material.

  • Solution: Before use, verify the purity of the compound using an appropriate analytical method such as HPLC or ¹H NMR. If degradation is suspected, it is recommended to use a fresh, properly stored batch of the compound.

• Possible Cause 2: Incompatibility with reaction conditions.

  • Scientific Rationale: The N-Boc group is known to be unstable in the presence of strong acids (e.g., trifluoroacetic acid, hydrochloric acid) and can also be cleaved at high temperatures.[2][3]

  • Solution: Review your reaction conditions. If strong acids are required, consider an alternative synthetic route or a different protecting group strategy. For thermal reactions, assess the temperature stability of the N-Boc group in your specific reaction context.

Problem 2: Appearance of unexpected peaks in analytical data (HPLC, LC-MS, NMR).

• Possible Cause: Onset of degradation.

  • Scientific Rationale: The appearance of new peaks often indicates the formation of degradation products. For this compound, common degradants include the N-deprotected pyrrolidinone and the ring-opened product from lactam hydrolysis.[1]

  • Solution: To identify the degradation pathway, a forced degradation study can be performed. This involves exposing the compound to controlled stress conditions (acid, base, heat, oxidation, and light) and analyzing the resulting products.[4] This will help in identifying the impurities and optimizing the experimental conditions to avoid their formation.

Data Summary Table

Parameter	Recommended Condition	Rationale
Storage Temperature	-20°C (long-term), 2-8°C (short-term)	Minimizes thermal degradation and hydrolytic pathways.
Atmosphere	Inert gas (Argon, Nitrogen)	Prevents oxidative degradation and hydrolysis from atmospheric moisture.
pH in Solution	5 - 7	Avoids acid-catalyzed cleavage of the N-Boc group and base-catalyzed hydrolysis of the lactam ring.
Light Exposure	Store in amber vials or in the dark	While not definitively established for this specific molecule, many organic compounds are light-sensitive.[1]

Experimental Protocols

Protocol 1: Standard Handling and Stock Solution Preparation

• Preparation: Before opening the container, allow it to equilibrate to room temperature in a desiccator to prevent condensation of moisture onto the compound.

• Inert Atmosphere: Perform all manipulations in a glove box or under a gentle stream of dry argon or nitrogen.

• Weighing: Quickly weigh the desired amount of the compound into a clean, dry vial.

• Dissolution: Add anhydrous solvent (e.g., dichloromethane, ethyl acetate) to the vial to achieve the desired concentration.

• Storage of Solution: If the stock solution is to be stored, flush the vial with an inert gas, seal it tightly with a cap containing a chemically resistant septum or liner, and store at -20°C.

Visualizing Stability: A Troubleshooting Workflow

The following diagram illustrates a decision-making workflow for troubleshooting stability issues with 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate.

Caption: Troubleshooting workflow for stability issues.

References

• PubChem. (n.d.). 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Thermal Methods. Retrieved from [Link]

• Wikipedia. (2023, October 27). Tert-Butyloxycarbonyl protecting group. Retrieved from [Link]

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Technical Support Center: Stereochemical Integrity in Chiral Pyrrolidine Modification

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the critical challenge of preventing racemization during the chemical modification of chiral pyrrolidines. Maintaining stereochemical purity is paramount, as the biological activity of many pharmaceuticals and fine chemicals is intrinsically linked to the specific configuration of their chiral centers.[1][2]

This resource is designed to be a practical, field-proven guide. We will delve into the mechanistic underpinnings of racemization and provide actionable protocols to safeguard the stereochemical integrity of your molecules throughout your synthetic campaigns.

I. Understanding the Problem: The "Why" of Racemization

Before diving into solutions, it's crucial to understand the mechanisms that lead to the loss of stereochemical purity in chiral pyrrolidines. Racemization, or the conversion of one enantiomer into an equal mixture of both enantiomers, typically occurs via intermediates that temporarily destroy the chiral center.

Frequently Asked Questions (FAQs): The Fundamentals

Q1: What is racemization in the context of chiral pyrrolidines, and why is it a significant issue?

A1: Racemization is the process where a pure enantiomer of a chiral pyrrolidine converts into a 1:1 mixture of both its enantiomers (a racemic mixture). This is a critical issue in drug development and fine chemical synthesis because the biological activity of a molecule is often dependent on its specific 3D structure. The "wrong" enantiomer can be inactive or, in some cases, have harmful side effects. Thus, maintaining enantiomeric purity is essential for safety and efficacy.[1][2]

Q2: What is the primary chemical mechanism responsible for racemization at the C2 position of a pyrrolidine ring?

A2: The most common mechanism involves the deprotonation of the α-carbon (C2) by a base to form a planar enolate or a related achiral intermediate. Reprotonation of this intermediate can occur from either face with equal probability, leading to a mixture of both enantiomers. The acidity of this α-proton is significantly increased by electron-withdrawing groups, such as esters or amides, at the C2 position.[3]

Q3: Can modifications at other positions on the pyrrolidine ring induce racemization at a distant stereocenter?

A3: While less common, modifications at other positions can sometimes lead to racemization. For example, harsh reaction conditions, such as high temperatures or the use of strong bases, can promote equilibrium processes that may lead to epimerization at a vulnerable stereocenter.[4][5] It is always crucial to consider the overall stability of the molecule under the chosen reaction conditions.

Visualizing the Mechanism of Racemization

The following diagram illustrates the base-catalyzed racemization pathway for a generic C2-substituted pyrrolidine.

Caption: Base-catalyzed racemization via a planar intermediate.

II. Troubleshooting Guide: Practical Solutions for Common Reactions

This section provides a structured approach to troubleshooting racemization issues during specific chemical modifications of chiral pyrrolidines.

Scenario 1: N-Alkylation or N-Acylation

This is one of the most common modifications where racemization can be a significant side reaction, especially if the C2 position bears an activating group.

Issue: Loss of enantiomeric excess (% ee) after N-alkylation or N-acylation.

Potential Cause	Troubleshooting Recommendation & Rationale
Strong, Non-hindered Base	Solution: Switch to a sterically hindered or weaker base.[1] Rationale: Strong, small bases (e.g., triethylamine) can easily deprotonate the C2 position. Hindered bases like diisopropylethylamine (DIEA) or 2,4,6-collidine are less likely to access the C2 proton due to steric hindrance, thus minimizing racemization.[1][6]
High Reaction Temperature	Solution: Perform the reaction at the lowest effective temperature. Rationale: Racemization is a thermally activated process.[7][8][9] Lowering the temperature reduces the rate of the racemization side reaction more significantly than the desired N-alkylation/acylation, thus favoring the kinetic product.[10][11][12]
Polar, Aprotic Solvent	Solution: Consider less polar solvents. Rationale: Polar aprotic solvents like DMF can stabilize the charged enolate intermediate, promoting racemization.[1] Solvents like dichloromethane (DCM) or tetrahydrofuran (THF) may suppress this pathway.[13] However, solubility of reagents must be considered.
Prolonged Reaction Time	Solution: Monitor the reaction closely (e.g., by TLC or LC-MS) and quench it as soon as the starting material is consumed. Rationale: Extended exposure to basic conditions and elevated temperatures increases the probability of racemization.

Scenario 2: Modification of a C2-Substituent (e.g., Ester Hydrolysis or Amide Coupling)

Modifying a substituent at the chiral center is inherently risky.

Issue: Significant racemization observed after converting a C2-ester to a carboxylic acid or coupling a C2-carboxylic acid to form an amide.

Potential Cause	Troubleshooting Recommendation & Rationale
Harsh Hydrolysis Conditions	Solution: For ester hydrolysis, use milder conditions such as enzymatic hydrolysis or conditions known to minimize racemization (e.g., LiOH in THF/H₂O at 0 °C). Rationale: Strong basic (e.g., NaOH at reflux) or acidic conditions can readily promote enolization and subsequent racemization.
Peptide Coupling Reagents	Solution: Avoid coupling reagent combinations known to cause racemization in proline-type structures, such as carbodiimides (e.g., DIC) with HOBt in DMF.[1][13] Rationale: This combination can form intermediates that actively catalyze racemization.[13] Consider using coupling reagents like HATU or COMU, which are known for lower racemization rates.[14]
Use of Protecting Groups	Solution: Protect the pyrrolidine nitrogen before modifying the C2 substituent. Rationale: An N-protecting group, such as Boc or Cbz, can alter the electronic properties of the ring and may reduce the acidity of the C2 proton, thereby suppressing racemization.[15][16][17]

Experimental Protocol: N-Alkylation with Minimized Racemization

This protocol provides a general guideline for the N-alkylation of a chiral pyrrolidine-2-carboxylate, aiming to minimize racemization.

• Preparation: To a solution of the chiral pyrrolidine-2-carboxylate (1.0 eq) in anhydrous Dichloromethane (DCM) (10 mL/mmol) under an inert atmosphere (N₂ or Ar), add the alkyl halide (1.1 eq).

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Base Addition: Add diisopropylethylamine (DIEA) (1.5 eq) dropwise over 10 minutes.

• Reaction: Allow the reaction to stir at 0 °C and slowly warm to room temperature. Monitor the reaction progress by TLC or LC-MS every hour.

• Work-up: Once the starting material is consumed, quench the reaction by adding saturated aqueous NH₄Cl solution. Extract the product with DCM, wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification & Analysis: Purify the crude product by flash column chromatography. Determine the enantiomeric excess of the purified product using chiral HPLC or GC.[18]

III. Analytical Methods for Detecting Racemization

Accurately quantifying the extent of racemization is crucial for validating your synthetic methods.

Frequently Asked Questions (FAQs): Analytical Techniques

Q4: What are the most reliable methods for determining the enantiomeric excess (% ee) of my modified pyrrolidine?

A4: The gold standard methods are chiral High-Performance Liquid Chromatography (HPLC) and chiral Gas Chromatography (GC).[18] These techniques use a chiral stationary phase to separate the two enantiomers, allowing for their direct quantification. Nuclear Magnetic Resonance (NMR) spectroscopy using chiral solvating agents or chiral shift reagents can also be a rapid method for determining enantiomeric ratios.[19]

Q5: Can I use optical rotation to determine % ee?

A5: While a change in optical rotation can indicate that racemization has occurred, it is not a reliable method for quantifying % ee unless a calibration curve is prepared with samples of known enantiomeric composition. The relationship between optical rotation and % ee can be non-linear.

Q6: Are there any high-throughput methods for screening reaction conditions to minimize racemization?

A6: Yes, several high-throughput assays have been developed. Some are based on fluorescence, where diastereomeric complexes formed with a chiral fluorescent probe exhibit different emission intensities.[20] Mass spectrometry-based methods are also available for rapid chiral analysis.[21]

Visualizing the Analytical Workflow

The following diagram outlines the general workflow for assessing the stereochemical outcome of a reaction.

Caption: Workflow for reaction optimization and chiral analysis.

By understanding the mechanisms of racemization and systematically applying the troubleshooting strategies and analytical methods outlined in this guide, you can significantly improve the stereochemical outcomes of your reactions involving chiral pyrrolidines.

References

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• On the Mechanism and Selectivity of Palladium-Catalyzed C(sp3)–H Arylation of Pyrrolidines and Piperidines at Unactivated C4 Positions: Discovery of an Improved Dimethylaminoquinoline Amide Directing Group | ACS Catalysis. (2023). ACS Publications. Retrieved from [Link]

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• Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group - NIH. (2023). Retrieved from [Link]

• Enantioconvergent Cross-Couplings of Racemic Alkylmetal Reagents with Unactivated Secondary Alkyl Electrophiles: Catalytic Asymmetric Negishi α-Alkylations of N-Boc-pyrrolidine - PMC - NIH. (n.d.). Retrieved from [Link]

• Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - MDPI. (n.d.). Retrieved from [Link]

• Effects of Temperature on Enantiomerization Energy and Distribution of Isomers in the Chiral Cu 13 Cluster - MDPI. (n.d.). Retrieved from [Link]

• A Flash Thermal Racemization Protocol for the Chemoenzymatic Dynamic Kinetic Resolution and Stereoinversion of Chiral Amines - ACS Publications. (2023). Retrieved from [Link]

• Protecting Groups in Peptide Synthesis: A Detailed Guide. (n.d.). Retrieved from [Link]

• Kinetic Control Versus Thermodynamic Control Of A Reaction - Rate Processes In Chemical Reactions Kinetics And Equilibrium - MCAT Content - Jack Westin. (n.d.). Retrieved from [Link]

• The effect of temperature on rates of reaction. (n.d.). Chemguide. Retrieved from [Link]

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• The Importance of Kinetic and Thermodynamic Control when Assessing Mechanisms of Carboxylate-Assisted C-H Activation | Request PDF. (n.d.). ResearchGate. Retrieved from [Link]

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• A General N-alkylation Platform via Copper Metallaphotoredox and Silyl Radical Activation of Alkyl Halides - PMC - PubMed Central. (n.d.). Retrieved from [Link]

• High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening - PubMed. (2020). Retrieved from [Link]

• Spectroscopic methods for determining enantiomeric purity and absolute configuration in chiral pharmaceutical molecules - PubMed. (n.d.). Retrieved from [Link]

• Absolute structure of the chiral pyrrolidine derivative (2S)-methyl (Z)-5-(2-tert-butoxy-1-cyano-2-oxoethylidene)pyrrolidine-2-carboxylate, a compound with low resonant scattering. (2019). Retrieved from [Link]

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• Avoiding Over-alkylation - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. (n.d.). Retrieved from [Link]

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Challenges in the selective deprotection of tert-butyl vs ethyl esters

A Guide for Researchers in Organic Synthesis and Drug Development

Welcome to the technical support center for advanced organic synthesis. As a Senior Application Scientist, I understand that navigating the nuances of protecting group chemistry is critical to the success of complex, multi-step syntheses. This guide provides in-depth, field-proven insights into one of the most common yet challenging scenarios: the selective deprotection of tert-butyl (t-Bu) versus ethyl (Et) esters. Here, we move beyond simple protocols to explore the mechanistic reasoning, troubleshooting strategies, and robust methodologies that ensure predictable and high-yielding outcomes.

Frequently Asked Questions (FAQs): The Core Principles

This section addresses the fundamental concepts that govern the orthogonal relationship between t-butyl and ethyl esters.

Q1: What is the fundamental chemical difference that allows for the selective cleavage of a t-butyl ester in the presence of an ethyl ester?

The ability to selectively deprotect these two esters hinges on their vastly different reaction mechanisms under acidic and basic conditions.

• tert-Butyl Esters (Acid-Labile): These are cleaved under acidic conditions via a mechanism involving the formation of a stable tertiary carbocation (a unimolecular E1 or SN1 pathway). The process is initiated by protonation of the ester's carbonyl oxygen. This is followed by the departure of the t-butyl group as the highly stable tert-butyl carbocation, which then typically eliminates a proton to form gaseous isobutylene.[1][2][3] This pathway is highly favored due to the exceptional stability of the tertiary carbocation intermediate.

• Ethyl Esters (Base-Labile): These are cleaved under basic conditions through a process called saponification, which is a bimolecular nucleophilic acyl substitution.[4] A hydroxide ion directly attacks the electrophilic carbonyl carbon, forming a tetrahedral intermediate. This intermediate then collapses, expelling an ethoxide anion as the leaving group. A subsequent, essentially irreversible acid-base reaction occurs where the strongly basic ethoxide deprotonates the newly formed carboxylic acid, driving the reaction to completion.[5]

The orthogonality arises because the conditions favoring one mechanism are generally benign to the other ester.

Q2: Why are ethyl esters typically stable to the acidic conditions used for t-butyl ester removal?

Ethyl esters can be hydrolyzed under acidic conditions, but the reaction is a reversible equilibrium and requires much harsher conditions (e.g., strong acid and prolonged heating with a large excess of water) compared to t-butyl ester cleavage.[6][7] The conditions typically used for t-butyl deprotection (e.g., trifluoroacetic acid in dichloromethane at room temperature) are anhydrous and kinetically insufficient to promote significant hydrolysis of the more robust ethyl ester.[1][6] The ethyl ester lacks the ability to form a stable carbocation, making the SN1/E1 pathway inaccessible.

Q3: Why are t-butyl esters resistant to the basic hydrolysis (saponification) conditions used to cleave ethyl esters?

The resistance of t-butyl esters to basic hydrolysis is primarily due to steric hindrance.[8] The bulky tert-butyl group physically blocks the incoming hydroxide nucleophile from attacking the carbonyl carbon.[8] This steric shield makes the rate of saponification for a t-butyl ester exceedingly slow compared to that of a less hindered ethyl or methyl ester, rendering it stable under typical basic hydrolysis conditions.

Troubleshooting Guide: Selective Deprotection of tert-Butyl Esters

This section focuses on issues encountered when removing the t-butyl group while intending to preserve the ethyl ester.

Q: My t-butyl ester deprotection with Trifluoroacetic Acid (TFA) is incomplete or sluggish. What are the common causes and solutions?

Incomplete deprotection is a frequent issue. Several factors can be at play, and troubleshooting should proceed from the mildest to the most forcing adjustments.[9][10]

Potential Cause	Explanation & Troubleshooting Steps
Insufficient Acid	The reaction is catalytic in principle, but using a stoichiometric excess of TFA is common practice to ensure the reaction goes to completion, especially if the substrate has other basic sites.[3][9] Solution: Ensure you are using a standard concentration, typically a 1:1 (v/v) mixture of TFA in a solvent like dichloromethane (DCM).[6][11]
Reaction Time/Temp	While many deprotections are complete within 1-4 hours at room temperature, sterically hindered substrates may require more time.[9][10] Solution: First, extend the reaction time to overnight, monitoring progress by TLC or LC-MS. If still incomplete, gently warm the reaction to 30-40°C, but be aware this may increase side reactions.[9]
Poor Solubility	If the starting material is not fully dissolved, the reaction will be slow and incomplete. Solution: Ensure your substrate is fully soluble in the chosen solvent system. If using DCM, you may need to increase the solvent volume.
Presence of Water	While trace water can act as a scavenger, significant amounts can dilute the acid and may not be ideal for all substrates. Solution: Use anhydrous solvents for consistent results, especially if monitoring kinetics is important.[11]

Q: I'm observing unexpected side products after acid-mediated deprotection. What are they and how can I prevent them?

The primary source of side reactions is the highly reactive tert-butyl carbocation generated during cleavage.[2][11] This potent electrophile can alkylate any available nucleophile on your substrate, a particularly common issue in peptide synthesis.

• Commonly Affected Residues: Tryptophan, methionine, cysteine, and tyrosine are highly susceptible to alkylation by the t-butyl cation.[10]

• Prevention (The Use of Scavengers): The key to preventing these side reactions is to include a "scavenger" in the reaction cocktail. The scavenger is a nucleophile added in excess to trap the t-butyl cation before it can react with your molecule.

Recommended Scavenger	Use Case & Concentration
Triisopropylsilane (TIS)	Excellent general-purpose scavenger, particularly for sulfur-containing residues. Reduces sulfoxides back to thioethers. Typical Use: 2.5–5% (v/v).[9][10]
Water	A simple and effective scavenger. Typical Use: 2.5–5% (v/v).[10][11]
1,2-Ethanedithiol (EDT)	Very effective for protecting tryptophan residues. Typical Use: 2.5% (v/v).[10]

Q: My ethyl ester is being cleaved along with my t-butyl ester. How can I improve selectivity?

While generally stable, the ethyl ester can be cleaved under overly harsh acidic conditions. If you are observing this, it's a sign that your deprotection method is not mild enough for your substrate.

• Avoid High Temperatures: Do not heat the reaction excessively or for prolonged periods.

• Switch to a Milder Acid System: If standard TFA/DCM is too harsh, consider alternative, more selective reagents. Aqueous phosphoric acid has been shown to be effective for deprotecting t-butyl esters and ethers while leaving other groups intact.[12][13] Lewis acids, such as Zinc Bromide (ZnBr₂) in DCM, can also offer enhanced selectivity for certain substrates, though their effectiveness can be substrate-dependent.[14][15][16]

Troubleshooting Guide: Selective Deprotection of Ethyl Esters

This section addresses challenges when removing the ethyl group via saponification while preserving the t-butyl ester.

Q: My saponification of the ethyl ester is not going to completion. What should I troubleshoot?

An incomplete saponification is typically due to issues with reagents, solubility, or reaction conditions.

Potential Cause	Explanation & Troubleshooting Steps
Insufficient Base	Saponification requires at least one full equivalent of base. To ensure the reaction goes to completion, a significant excess is typically used. Solution: Use 2-5 equivalents of your hydroxide source (e.g., LiOH, NaOH).[17][18]
Poor Solubility	Many organic molecules are not soluble in purely aqueous base. The reaction will only occur at the interface, leading to very slow conversion. Solution: Use a co-solvent system to create a homogeneous solution. Common choices include THF/water, methanol/water, or ethanol/water.[4][18][19]
Low Temperature	While many saponifications proceed at room temperature, sterically hindered or electronically deactivated esters may require heating to proceed at a reasonable rate. Solution: If the reaction is slow at room temperature, gently heat the mixture to reflux, monitoring carefully for any degradation.[18]
Steric Hindrance	If the carbonyl group is highly sterically hindered, the reaction will be inherently slow. Solution: This may require more forcing conditions: higher temperature, longer reaction time, and a larger excess of base.

Q: I am observing degradation or epimerization of my product during saponification. How can I avoid this?

Many molecules contain other base-sensitive functional groups or stereocenters that can be affected by strong hydroxide bases.

• Epimerization: If your ester has a stereocenter at the α-position, the strongly basic conditions can deprotonate this position, leading to racemization or epimerization.

• Degradation: Other base-labile groups (e.g., some protecting groups, β-lactams) may be cleaved.

Mitigation Strategies:

• Lower the Temperature: Run the reaction at 0°C or even lower if the reaction rate is still acceptable.

• Use a Milder Base: While hydroxides are common, other base systems could be explored depending on the substrate.

• Careful Monitoring: Follow the reaction closely by TLC or LC-MS and add the acid for workup as soon as the starting material is consumed to avoid over-exposure to the basic conditions.

Experimental Protocols & Methodologies

Protocol 1: Selective TFA-Mediated Deprotection of a tert-Butyl Ester

This protocol is a standard method for robust substrates containing acid-sensitive nucleophiles.

• Preparation: Dissolve the substrate containing both t-butyl and ethyl esters in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1 M in a round-bottom flask.[11]

• Add Scavengers: To the solution, add triisopropylsilane (TIS) (5% v/v) and water (5% v/v).[10]

• Reaction Initiation: Cool the flask in an ice bath (0°C). Slowly add an equal volume of trifluoroacetic acid (TFA) for a final 1:1 TFA/DCM mixture.[11][20]

• Reaction Monitoring: Remove the ice bath and allow the reaction to stir at room temperature. Monitor the progress every 30-60 minutes using TLC or LC-MS. A typical reaction time is 1-4 hours.[9]

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure using a rotary evaporator. To remove residual TFA, co-evaporate two or three times with toluene or DCM.[11]

• Purification: The crude carboxylic acid can then be purified by standard methods such as crystallization or column chromatography.

Protocol 2: Selective Saponification of an Ethyl Ester with Lithium Hydroxide

This protocol is a reliable method for cleaving ethyl esters in the presence of base-stable groups like t-butyl esters.

• Preparation: Dissolve the substrate in a mixture of tetrahydrofuran (THF) and water (e.g., a 2:1 or 3:1 v/v ratio) in a round-bottom flask.[17][18]

• Add Base: Add lithium hydroxide monohydrate (LiOH·H₂O) (3-5 equivalents) to the stirred solution.[21]

• Reaction Monitoring: Stir the reaction vigorously at room temperature. Monitor the disappearance of the starting material by TLC or LC-MS. Reactions are often complete within 12-24 hours.[21]

• Work-up (Quench & Acidify): Once complete, dilute the reaction mixture with a suitable organic solvent like ethyl acetate. Carefully acidify the aqueous layer with 1 M HCl until the pH is ~2-3.[18]

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer two or three times with ethyl acetate.[18][21]

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude carboxylic acid for subsequent purification.

Visual Guides & Workflows

Deprotection Strategy Selection

Caption: Decision workflow for selecting the appropriate selective deprotection strategy.

Mechanism: Acid-Catalyzed t-Butyl Ester Deprotection

Caption: Mechanism of acid-catalyzed t-butyl ester cleavage via a stable carbocation.

Mechanism: Base-Catalyzed Ethyl Ester Hydrolysis (Saponification)

Caption: Mechanism of base-catalyzed ethyl ester hydrolysis (Saponification).

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• Wikipedia. Saponification.
• Organic Chemistry Tutor. Saponification of Esters.
• Kocienski, P. J. (1994). Protecting Groups. Georg Thieme Verlag. (Conceptual basis for orthogonality, not directly linked as the source is a book).
• Reddit. Help with a deprotection method.

Sources

• 1. Acids - Wordpress [reagents.acsgcipr.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
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• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. tert-Butyl Esters [organic-chemistry.org]
• 13. tert-Butyl Ethers [organic-chemistry.org]
• 14. researchgate.net [researchgate.net]
• 15. Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2. | Semantic Scholar [semanticscholar.org]
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• 18. Saponification-Typical procedures - operachem [operachem.com]
• 19. Ester to Acid - Common Conditions [commonorganicchemistry.com]
• 20. rsc.org [rsc.org]
• 21. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate

Welcome to the technical support center for 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and purification protocols for this versatile building block. Our focus is on providing not just procedural steps, but the underlying scientific principles to empower you to adapt and optimize these methods for your specific experimental context.

Frequently Asked Questions (FAQs)

Q1: My crude product is an oil, but I've seen it described as a solid. What should I do?

A1: It is common for crude products, especially those containing residual solvents or impurities, to present as oils or viscous gums. The related isomer, 1-tert-Butyl 3-ethyl 4-oxopyrrolidine-1,3-dicarboxylate, is an off-white solid with a melting point of 55-65 °C.[1] Your target compound likely has similar properties. First, ensure all volatile solvents are removed under high vacuum. If it remains an oil, this suggests the presence of impurities that are depressing the melting point. Proceeding with a thorough purification, such as column chromatography, is recommended. Crystallization can then be attempted from a purified fraction.

Q2: What are the most common impurities I should expect?

A2: The impurities will largely depend on the synthetic route. A common route to such a molecule would be the N-Boc protection of ethyl 2-oxopyrrolidine-3-carboxylate. Potential impurities include:

• Unreacted Starting Materials: Ethyl 2-oxopyrrolidine-3-carboxylate.

• Reagents from N-Boc Protection: Di-tert-butyl dicarbonate ((Boc)₂O) and its byproducts, or unreacted coupling agents like DMAP if used.[2]

• Side-Reaction Products: Impurities from the synthesis of the starting material, or potential side reactions during the Boc-protection step.

• Residual Solvents: Solvents used in the reaction and workup (e.g., dichloromethane, ethyl acetate, THF).

Q3: Which analytical techniques are best for assessing the purity of my product?

A3: A combination of techniques is recommended for a comprehensive assessment:

• Thin-Layer Chromatography (TLC): An excellent first-pass technique to quickly assess the complexity of the crude mixture and to monitor the progress of purification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information and is highly effective for identifying and quantifying impurities.

• High-Performance Liquid Chromatography (HPLC): Offers high-resolution separation and accurate quantification of purity. A purity of >97% is often achievable.

• Mass Spectrometry (MS): Confirms the molecular weight of the desired product (257.28 g/mol ).[3]

Troubleshooting and Purification Guides

This section provides detailed protocols to address common purification challenges.

Issue 1: Presence of Water-Soluble or Acidic/Basic Impurities

This is a common issue arising from the reaction workup. An aqueous wash is the first line of defense.

This protocol is designed to remove inorganic salts, and water-soluble organic impurities.

Scientific Rationale: This procedure leverages the differential solubility of the target compound and impurities between an organic solvent and water. The use of a mild base like sodium bicarbonate will remove acidic impurities, while a brine wash helps to break up emulsions and remove residual water from the organic layer.

Step-by-Step Methodology:

• Dissolve the crude reaction mixture in a suitable organic solvent such as ethyl acetate (EtOAc) or dichloromethane (DCM).

• Transfer the solution to a separatory funnel.

• Wash the organic layer sequentially with:

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution.

  • Water.

  • Saturated aqueous sodium chloride (brine) solution.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filter off the drying agent and concentrate the organic phase under reduced pressure.

Issue 2: Complex Mixture of Byproducts with Similar Polarities

When an aqueous workup is insufficient, column chromatography is the most effective technique for separating compounds with different polarities.

Scientific Rationale: Flash chromatography on silica gel separates compounds based on their differential adsorption to the stationary phase (silica) and solubility in the mobile phase (eluent). Non-polar compounds will travel down the column faster, while more polar compounds will be retained longer. For N-Boc protected compounds, a gradient elution is often effective.[2]

Step-by-Step Methodology:

• Prepare the Column: Pack a glass column with silica gel (230-400 mesh) as a slurry in a non-polar solvent (e.g., hexane).

• Sample Preparation: Adsorb the crude product onto a small amount of silica gel. To do this, dissolve the crude material in a minimal amount of a polar solvent (like DCM or acetone), add silica gel, and then evaporate the solvent to obtain a dry, free-flowing powder.

• Loading: Carefully add the silica-adsorbed sample to the top of the column.

• Elution: Begin elution with a non-polar eluent system (e.g., 9:1 Hexane:Ethyl Acetate). Gradually increase the polarity of the eluent (e.g., to 7:3 or 1:1 Hexane:Ethyl Acetate). The optimal solvent system should be determined beforehand by TLC analysis. A gradient of methanol in dichloromethane (e.g., 3% to 5%) has also been reported for a similar compound.[2]

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Data Presentation: Eluent Systems for Column Chromatography

Eluent System (v/v)	Polarity	Typical Impurities Removed
95:5 Hexane:EtOAc	Low	Very non-polar byproducts, residual (Boc)₂O.
80:20 Hexane:EtOAc	Medium	Separation of the target compound from less polar impurities.
50:50 Hexane:EtOAc	High	Elution of the target compound and more polar impurities.
97:3 DCM:MeOH	High	Effective for polar compounds, as demonstrated for a similar structure.[2]

Issue 3: Product is an Oil After Chromatography or Contains Minor Impurities

Recrystallization is an excellent final purification step to obtain a high-purity crystalline solid, assuming the compound is solid at room temperature.

Scientific Rationale: This technique relies on the principle that the solubility of a compound in a solvent increases with temperature. A saturated solution is prepared at an elevated temperature, and as it cools, the solubility decreases, leading to the formation of crystals of the pure compound, while impurities remain in the solution.

Step-by-Step Methodology:

• Solvent Screening: In small test tubes, test the solubility of your compound in various solvents (e.g., isopropanol, ethanol, ethyl acetate, hexane, diethyl ether, or mixtures thereof). A good recrystallization solvent will dissolve the compound when hot but not when cold.

• Dissolution: In a flask, dissolve the impure compound in the minimum amount of the chosen hot solvent.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. Then, cool it further in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining mother liquor.

• Drying: Dry the crystals under vacuum.

Visualization of Purification Workflow

The following diagram illustrates the decision-making process for purifying 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate.

Caption: Decision tree for purification workflow.

References

• PubChem. (n.d.). 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate. Retrieved from [Link]

• PubChem. (n.d.). 1-tert-Butyl 3-ethyl 4-oxopyrrolidine-1,3-dicarboxylate. Retrieved from [Link]

• Bandarage, U. K., et al. (2021). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. Molecules, 26(15), 4483. Retrieved from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate | C12H19NO5 | CID 11207608 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up the Synthesis of Ethyl 1-Boc-2-oxopyrrolidine-3-carboxylate

Welcome to the technical support center for the synthesis of Ethyl 1-boc-2-oxopyrrolidine-3-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions related to the scale-up of this important synthetic intermediate.

Ethyl 1-boc-2-oxopyrrolidine-3-carboxylate, also known as N-Boc-L-pyroglutamic acid ethyl ester, is a valuable chiral building block in pharmaceutical and peptide chemistry.[1] Its protected amino and carboxyl groups allow for precise and selective transformations in multi-step syntheses.[1] The pyroglutamic acid core provides a conformationally constrained scaffold that can enhance the stability and pharmacological properties of target molecules.[1] As research and development projects advance from laboratory-scale to industrial-scale production, scientists often encounter challenges that require a thorough understanding of the reaction mechanism and process parameters. This guide aims to address these challenges directly.

Process Overview: The Dieckmann Condensation

The synthesis of Ethyl 1-boc-2-oxopyrrolidine-3-carboxylate is typically achieved through an intramolecular Claisen condensation, specifically a Dieckmann condensation.[2][3] This reaction involves the cyclization of a diester in the presence of a base to form a β-keto ester.[2][3] In this case, the starting material is a diester derivative of glutamic acid. The reaction is driven by the formation of a stable enolate of the resulting β-keto ester, which is a key mechanistic feature to consider during scale-up.[2][3]

Below is a generalized workflow for the synthesis and scale-up process.

Caption: Generalized workflow for scaling up the synthesis of Ethyl 1-boc-2-oxopyrrolidine-3-carboxylate.

Troubleshooting Guide

This section addresses specific problems that may arise during the scale-up synthesis in a question-and-answer format.

Low or No Product Formation

Question: My reaction yield is significantly lower than expected, or I am not observing any product formation. What are the likely causes and how can I troubleshoot this?

Answer:

Several factors can contribute to low or no product formation during a Dieckmann condensation. A systematic approach to troubleshooting is crucial.

1. Base Inactivity or Insufficient Amount:

• Causality: The Dieckmann condensation is base-catalyzed. The base, typically a strong alkoxide like sodium ethoxide or potassium tert-butoxide, must be active and present in at least a stoichiometric amount.[2] The reaction is driven to completion by the deprotonation of the product, forming a stable enolate.[2][3] If the base has degraded due to moisture or is not used in a sufficient quantity, the reaction will not proceed efficiently.

• Troubleshooting Steps:

  • Verify Base Quality: Use a fresh, unopened container of the base or titrate an older batch to determine its activity.

  • Ensure Anhydrous Conditions: The reaction is highly sensitive to moisture, which will consume the base. Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (e.g., nitrogen or argon). Solvents must be anhydrous.

  • Stoichiometry: While catalytic amounts of base can initiate the reaction, a full equivalent is required to drive the equilibrium towards the product by forming the final enolate.[2]

2. Reaction Temperature:

• Causality: The initial deprotonation to form the enolate and the subsequent cyclization have specific temperature requirements. Running the reaction at a suboptimal temperature can either slow the reaction rate to a crawl or lead to side reactions.

• Troubleshooting Steps:

  • Consult Literature: Refer to established protocols for the specific base and solvent system you are using. Some protocols may require initial cooling to control the exothermic deprotonation, followed by warming to facilitate cyclization.[4]

  • Monitor Internal Temperature: On a larger scale, it is critical to monitor the internal reaction temperature, as exothermic events can be more pronounced.

3. Purity of Starting Material:

• Causality: Impurities in the starting diester can interfere with the reaction. For instance, acidic impurities will quench the base, while other reactive functional groups could lead to side reactions.

• Troubleshooting Steps:

  • Analyze Starting Material: Use techniques like NMR or GC-MS to confirm the purity of your starting diester.

  • Purify if Necessary: If impurities are detected, purify the starting material before proceeding with the scale-up reaction.

Formation of Side Products

Question: I am observing significant amounts of side products in my crude reaction mixture. What are these impurities and how can I minimize their formation?

Answer:

Side product formation is a common challenge in scaling up organic reactions. In the context of the Dieckmann condensation, several side reactions can occur.

1. Intermolecular Claisen Condensation:

• Causality: If the concentration of the starting diester is too high, an intermolecular Claisen condensation between two diester molecules can compete with the desired intramolecular cyclization. This leads to the formation of linear β-keto esters and other oligomeric byproducts.

• Troubleshooting Steps:

  • High Dilution: Employing high dilution conditions favors the intramolecular reaction pathway. This can be achieved by slowly adding the diester to the reaction mixture containing the base.

  • Optimize Concentration: Experiment with different concentrations on a smaller scale to find the optimal balance between reaction rate and side product formation before proceeding with a large-scale run.

2. Hydrolysis of Esters:

• Causality: The presence of water can lead to the saponification (hydrolysis) of the ester groups, especially under basic conditions. This will not only consume the starting material but also the product.

• Troubleshooting Steps:

  • Strict Anhydrous Conditions: As mentioned previously, ensure all reagents, solvents, and equipment are free of water.

3. Epimerization:

• Causality: The chiral center at the 3-position is susceptible to epimerization under basic conditions, which can be problematic if stereochemical purity is critical.

• Troubleshooting Steps:

  • Control Reaction Time and Temperature: Minimize the reaction time and use the lowest effective temperature to reduce the extent of epimerization.

  • Choice of Base: The choice of base can influence the degree of epimerization. Experiment with different bases (e.g., sodium ethoxide vs. potassium tert-butoxide) on a small scale.

Work-up and Purification Issues

Question: I am having difficulty with the work-up and purification of my product on a larger scale. What are the best practices to follow?

Answer:

Scaling up the work-up and purification requires careful planning to ensure efficiency and product quality.

1. Emulsion Formation during Extraction:

• Causality: On a larger scale, vigorous mixing during aqueous work-up can lead to the formation of stable emulsions, making phase separation difficult.

• Troubleshooting Steps:

  • Gentle Mixing: Use gentle agitation for mixing the aqueous and organic layers.

  • Brine Wash: Adding a saturated sodium chloride solution (brine) can help to break emulsions by increasing the ionic strength of the aqueous phase.

  • Filtration: Filtering the mixture through a pad of Celite can sometimes help to break up emulsions.

2. Product Precipitation during Work-up:

• Causality: The sodium or potassium salt of the product enolate is often soluble in the reaction mixture but may precipitate upon addition of water or during pH adjustment.[5]

• Troubleshooting Steps:

  • Controlled Quenching: Add the quenching acid slowly and with good stirring to control the precipitation.

  • Solvent Selection: Ensure that the chosen extraction solvent has good solubility for the final product.

  • Temperature Control: Cooling the mixture during quenching may be necessary to control exotherms, but be aware that this can also affect solubility.[5]

3. Purification Strategy:

• Causality: While chromatography is often used on a small scale, it can be impractical and costly for large-scale purification.

• Troubleshooting Steps:

  • Crystallization: Develop a robust crystallization procedure. This is often the most efficient and scalable method for purifying solid products. Experiment with different solvent systems to find one that gives good recovery and high purity.

  • Distillation: If the product is a liquid or a low-melting solid, distillation under reduced pressure might be a viable purification method.

Frequently Asked Questions (FAQs)

Q1: What is the best base to use for the Dieckmann condensation on a large scale?

A1: The choice of base depends on several factors, including cost, safety, and reactivity. Sodium ethoxide and potassium tert-butoxide are commonly used.[2][4] Sodium hydride (NaH) is also effective but requires careful handling due to its flammability.[5][6] For large-scale synthesis, the use of a solution of the base (e.g., sodium ethoxide in ethanol) is often preferred over a solid for easier handling and addition.

Q2: How can I monitor the progress of the reaction on a large scale?

A2: Thin-layer chromatography (TLC) is a quick and effective way to monitor the disappearance of the starting material. For more quantitative analysis, high-performance liquid chromatography (HPLC) is recommended. Taking aliquots from the reaction mixture at regular intervals will provide a clear picture of the reaction's progress.

Q3: My final product is an oil, but the literature reports it as a solid. What could be the reason?

A3: This could be due to the presence of residual solvent or impurities that are depressing the melting point. Ensure the product is thoroughly dried under vacuum. If it remains an oil, consider purifying it further, for example, by column chromatography on a small sample to see if a solid product can be obtained. The presence of epimers can also sometimes result in an oily product.

Q4: Are there any specific safety precautions I should take when scaling up this synthesis?

A4: Yes, several safety precautions are crucial:

• Exothermic Reaction: The reaction can be exothermic, especially during the addition of the base. Ensure the reactor is equipped with adequate cooling and temperature monitoring.

• Flammable Solvents: The solvents used (e.g., toluene, THF) are often flammable. Work in a well-ventilated area, away from ignition sources, and use appropriate grounding and bonding procedures.

• Reactive Reagents: Strong bases like sodium hydride and potassium tert-butoxide are corrosive and react violently with water. Handle them with appropriate personal protective equipment (PPE) in a dry environment.

Experimental Protocols

General Procedure for Scale-up Synthesis

This is a general guideline; specific quantities and conditions should be optimized based on your specific starting material and scale.

• Reactor Setup: A multi-necked, jacketed glass reactor equipped with a mechanical stirrer, a temperature probe, a condenser, and an addition funnel is assembled and dried thoroughly. The system is then placed under an inert atmosphere (nitrogen or argon).

• Solvent and Base: Anhydrous solvent (e.g., toluene) is charged to the reactor. The base (e.g., sodium ethoxide solution) is then added via the addition funnel.

• Diester Addition: The starting diester, dissolved in a minimal amount of anhydrous solvent, is added slowly to the stirred solution of the base at a controlled temperature.

• Reaction: The reaction mixture is stirred at the optimized temperature until the reaction is complete, as monitored by TLC or HPLC.

• Quenching: The reaction is cooled in an ice bath, and the mixture is quenched by the slow addition of a dilute acid (e.g., acetic acid or hydrochloric acid) until the pH is neutral or slightly acidic.

• Work-up: The layers are separated. The organic layer is washed with water and brine, then dried over a suitable drying agent (e.g., sodium sulfate or magnesium sulfate).

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by crystallization or distillation.

Data Presentation

Parameter	Laboratory Scale (e.g., 1 g)	Pilot Scale (e.g., 100 g)
Starting Diester	1.0 g	100 g
Base (e.g., NaOEt)	1.1 eq	1.1 eq
Solvent Volume	20 mL	2 L
Addition Time	10 min	1-2 hours
Reaction Time	2-4 hours	4-8 hours
Typical Yield	80-90%	75-85%

Note: The above table provides illustrative data. Actual values may vary depending on the specific reaction conditions.

Reaction Mechanism Visualization

The following diagram illustrates the key steps in the Dieckmann condensation for the formation of Ethyl 1-boc-2-oxopyrrolidine-3-carboxylate.

Caption: Mechanism of the Dieckmann Condensation.

References

• Hangzhou Leap Chem Co., Ltd. N-Boc-L-pyroglutamic Acid Ethyl Ester丨CAS 144978-12-1.
• Biosynth. N-Boc-L-pyroglutamic acid ethyl ester | 144978-12-1 | FB39596.
• S. K. Panday, J. Prasad, and D. K. Dikshit. "Pyroglutamic acid: A unique chiral synthon." Tetrahedron Asymmetry, 2009.
• C. Najera and M. Yus. "Pyroglutamic acid: A versatile building block in asymmetric synthesis." Tetrahedron Asymmetry, 1999.
• A. Stefanucci, E. Novellino, R. Costante, and A. Mollica. "Pyroglutamic acid derivatives: Building blocks for drug discovery." Heterocycles, 2014.
• ETW International. Boc-L-Pyroglutamic acid ethyl ester/Boc-Pyr-Oet.
• U.S. Patent 8,835,466 B2. "Synthesis and uses of pyroglutamic acid derivatives.
• S. K. Panday, et al. "Synthesis of N-[3′-(acetylthio)alkanoyl] and N-[3′-mercaptoalkanoyl]-4-a(s)-(phenylmethyl) pyroglutamic acids and prolines as potent ACE inhibitors." Med. Chem. Res., 2009.
• "Improved scale-up synthesis and purification of clinical asthma candid

• Master Organic Chemistry. Claisen Condensation and Dieckmann Condensation. [Link]

• Chemistry Steps. Dieckmann condensation – An Intramolecular Claisen Reaction. [Link]

• Reddit. I need some advice on a claisen(dieckmann) I'm running I can't tell if it's not reacting or if its reversing. [Link]

• M. B. Smith. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 8th ed., Wiley, 2019.
• "An efficient and scalable one-pot double Michael addition-Dieckmann condensation for the synthesis of 4,4-disubstituted cyclohexane beta-keto esters." J Org Chem., 2007.

• ResearchGate. An Efficient and Scalable One-Pot Double Michael Addition-Dieckmann Condensation for the Synthesis of 4,4-Disubstituted Cyclohexane β-Keto Esters. [Link]

• The Organic Chemistry Tutor. Dieckmann Condensation Reaction Mechanism. [Link]

• CN110734393B - Preparation method of N-benzyl-3-oxopiperidine-4-carboxylic acid ethyl ester hydrochloride - Google P
• "Side Reaction Analysis in Solid-Phase Peptide Synthesis: A Case Study in the Glu-Asp-Tyr Motif." PubMed.

Sources

• 1. leapchem.com [leapchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Dieckmann Condensation - Chemistry Steps [chemistrysteps.com]
• 4. Improved scale-up synthesis and purification of clinical asthma candidate MIDD0301 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. reddit.com [reddit.com]
• 6. researchgate.net [researchgate.net]

Common pitfalls in working with air-sensitive pyrrolidine reagents

Prepared by: Senior Application Scientist, Gemini Division

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who work with air-sensitive pyrrolidine reagents. Our goal is to move beyond simple instructions and provide a deep, mechanistic understanding of the common pitfalls encountered in the lab. By understanding the "why" behind a problem, you can develop robust, self-validating experimental systems.

Part 1: The Root of the Problem - Understanding Pyrrolidine's Air Sensitivity

This section addresses the fundamental chemical reactivity that causes the most common issues with pyrrolidine and its derivatives.

Q1: I just opened a new bottle of pyrrolidine, but it already has a yellow or brownish tint. The bottle I stored for a month is even darker. What's happening, and can I still use it?

A: The color change you are observing is a classic indicator of reagent decomposition. Pyrrolidine is a colorless to pale yellow liquid when pure, but it is highly susceptible to degradation upon exposure to the atmosphere.[1][2] This degradation is primarily caused by two components of air: oxygen and carbon dioxide.

• Oxidation: Like many amines, pyrrolidine can be oxidized by atmospheric oxygen. This process can be accelerated by light.[3] The resulting impurities are often complex, but related compounds like pyrrole are known to form carbonyl-containing byproducts, which contribute to the discoloration.[3]

• Reaction with Carbon Dioxide: Pyrrolidine is a moderately strong base (the pKa of its conjugate acid is ~11.27) and reacts readily with the acidic gas carbon dioxide (CO₂) present in the air.[4][5] This acid-base reaction forms pyrrolidinium carbamate salts, effectively reducing the concentration of the active amine in your bottle.

Can you still use it? It depends on the sensitivity of your reaction. For robust, non-quantitative applications, minor discoloration may be tolerable. However, for catalysis, quantitative analysis, or sensitive multi-step syntheses, using a decomposed reagent will lead to lower yields, unexpected side products, and poor reproducibility. We strongly recommend purifying the pyrrolidine by distillation under an inert atmosphere or purchasing a new bottle if purity is critical.

Q2: Can you visualize the primary degradation pathways?

A: Certainly. The following diagram illustrates the two main atmospheric reactions that compromise the integrity of pyrrolidine reagents.

Caption: Primary degradation pathways of pyrrolidine upon air exposure.

Part 2: Proactive Measures - Storage and Handling FAQs

Proper storage and handling are the most effective ways to prevent reagent degradation.

Q3: What is the best practice for storing pyrrolidine reagents to ensure long-term stability?

A: The key principle is to minimize contact with the atmosphere. Pyrrolidine should be stored in a tightly sealed container in a cool, well-ventilated area, away from heat and ignition sources.[6] For laboratory use, the type of container cap is critical.

Storage Method	Pros	Cons	Best For
Standard Screw Cap	Inexpensive; suitable for bulk storage.	High risk of atmospheric exposure with every use. Seal can degrade over time.	Long-term, unopened storage. Not recommended for frequent use.
Septum-Sealed Bottle (e.g., Sure/Seal™)	Allows for reagent withdrawal via syringe under an inert atmosphere, protecting the bulk material.[7][8] The liner can reseal after puncture with a small-gauge needle.[7]	Higher initial cost. Septum can wear out after multiple punctures.	Laboratories performing air-sensitive reactions. Ideal for maintaining reagent purity over many uses.

For maximum shelf-life, we recommend purchasing pyrrolidine in septum-sealed bottles and replacing the plastic cap after each use to protect the septum.[7]

Q4: My lab doesn't have a glovebox. Can I still successfully work with air-sensitive pyrrolidine?

A: Absolutely. While a glovebox is an excellent tool for creating an inert atmosphere, it is not a prerequisite.[9][10] Standard Schlenk line techniques are highly effective for handling air-sensitive liquids like pyrrolidine.[11][12] A Schlenk line, which is a dual-manifold system connected to a vacuum pump and a source of dry, inert gas (like nitrogen or argon), allows you to remove the laboratory atmosphere from your glassware and replace it with an inert one.[13]

The decision between using a Schlenk line and a glovebox often depends on the scale and type of manipulation required.

Caption: Decision workflow for choosing between a glovebox and a Schlenk line.

Part 3: In the Thick of It - Reaction Troubleshooting

Even with proper storage, issues can arise during the experiment. This section focuses on troubleshooting common pyrrolidine-mediated reactions.

Q5: My Stork enamine synthesis is giving a very low yield. I've checked my starting materials. What else could be going wrong?

A: Low yields in enamine syntheses are a frequent problem, often stemming from subtle issues related to air and moisture.[14][15] The formation of an enamine from a ketone and a secondary amine like pyrrolidine is a reversible condensation reaction that produces one equivalent of water.[16]

Here is a logical workflow to troubleshoot the issue:

Caption: Troubleshooting flowchart for low yields in enamine synthesis.

The most common oversight is inefficient water removal. Using a Dean-Stark apparatus with a refluxing solvent like toluene is a highly effective method.[16] Additionally, ensuring every component of your setup—from the solvent to the glassware—is scrupulously dry is paramount.[17][18]

Part 4: The Aftermath - Safe Quenching and Disposal

Handling reactive reagents doesn't end when the reaction is complete. Improper quenching and cleanup are significant safety hazards.

Q6: My reaction involved both pyrrolidine and a pyrophoric reagent (like t-BuLi). How do I safely quench it?

A: This is a critical safety concern. Never quench a reaction containing residual pyrophoric material directly with water or aqueous solutions.[19] The violent, exothermic reaction can ignite the solvent. A controlled, stepwise quenching protocol is mandatory.

The principle is to use a series of protic reagents with decreasing reactivity to gradually and safely neutralize the pyrophoric species. This is typically done at a reduced temperature (e.g., 0 °C in an ice bath) to help dissipate the heat generated.[19][20] See the detailed protocol below for a safe and effective method.

Q7: What is the correct procedure for cleaning glassware and disposing of an empty pyrrolidine bottle?

A: Proper cleanup prevents accidents and cross-contamination.

• Glassware: Syringes, needles, and flasks that have contained air-sensitive reagents should be cleaned immediately.[18] Failure to do so can result in residues hydrolyzing or oxidizing, leading to frozen syringe plungers or plugged needles.[18] First, rinse the apparatus with a non-reactive organic solvent (like toluene or THF) under an inert atmosphere to remove the bulk of the material. Then, you can proceed with a standard aqueous workup.

• Empty Bottles: An "empty" Sure/Seal™ bottle still contains residual reagent and vapor that will react with air.[7] Carefully remove the crown cap and liner in a fume hood and allow the open bottle to stand for at least 24 hours.[7][18] This allows the last traces of the reagent to slowly air-hydrolyze and oxidize in a controlled manner.[18] After this passivation period, the bottle can be safely rinsed with water and disposed of.[7]

Part 5: Standard Operating Protocols & Workflows

Protocol 1: Setting Up a Reaction Under Inert Atmosphere (Schlenk Line)

This protocol describes the fundamental "evacuate-refill" cycle to make a reaction flask inert.[13]

• Glassware Preparation: Ensure all glassware is thoroughly cleaned and oven-dried (e.g., 140 °C for 4 hours) to remove adsorbed moisture.[11][18]

• Assembly: Assemble the hot glassware (e.g., round-bottom flask with a stir bar and condenser) and immediately connect it to the Schlenk line's gas/vacuum manifold via thick-walled tubing. Use a light coating of vacuum grease on all glass joints.[18]

• Initial Purge: Open the stopcock on the flask to the inert gas line to flush the apparatus as it cools. This prevents air from being drawn inside.

• Evacuate-Refill Cycle (Repeat 3-5 times):

  • Close the flask's stopcock to the inert gas line and carefully open it to the vacuum line. Evacuate the flask for 2-3 minutes until a good vacuum is established. You may gently warm the outside of the flask with a heat gun to help drive off adsorbed moisture and oxygen.[18]

  • Close the stopcock to the vacuum line.

  • Slowly open the stopcock to the inert gas line, refilling the flask with nitrogen or argon. You should hear the gas flow stop when the pressure has equalized.

• Final State: After the final cycle, leave the flask connected to the inert gas manifold with a slight positive pressure, which can be visually monitored with an oil bubbler connected to the manifold's exhaust.[11][18] Your system is now ready for the addition of solvents and reagents.

Protocol 2: Transferring Pyrrolidine via Syringe from a Sure/Seal™ Bottle

This protocol ensures the quantitative and air-free transfer of the liquid reagent.[11]

• Prepare Syringe: Dry a glass syringe and a long needle in an oven. Assemble it while hot and flush thoroughly with dry nitrogen or argon as it cools.[11]

• Prepare System: Place your inert reaction flask (from Protocol 1) and the Sure/Seal™ bottle of pyrrolidine under a positive pressure of inert gas. A "nitrogen needle" connected to your gas line can be used to supply a counterflow of gas to the reagent bottle.

• Pressurize Reagent Bottle: Pierce the septum of the Sure/Seal™ bottle with the nitrogen needle. Apply a slight positive pressure (3-5 psi).[11]

• Withdraw Reagent: Pierce the septum with your dry syringe needle. Allow the positive pressure in the bottle to slowly push the plunger and fill the syringe to a volume slightly greater than needed. Do not pull the plunger back , as this can create gas bubbles and cause leaks.[11]

• Remove Bubbles: Invert the syringe and push the excess reagent and any gas bubbles back into the reagent bottle.[11]

• Transfer: Withdraw the syringe from the reagent bottle and quickly insert it through the septum on your reaction flask. Inject the pyrrolidine into the flask.

• Clean Up: Immediately rinse the syringe and needle with a suitable dry solvent and then with water to prevent seizure.[18]

Protocol 3: Safely Quenching a Reaction Containing Pyrophoric Residues

This protocol is for neutralizing highly reactive mixtures at the end of an experiment.[19]

• Preparation: Ensure the reaction flask is under a positive pressure of inert gas (N₂ or Ar) and is being stirred efficiently in an ice/water bath at 0 °C.

• Step 1: Isopropanol: Using a syringe, add isopropanol dropwise to the cold, stirring mixture. This is the most vigorous step. Control the addition rate to keep the reaction temperature from rising significantly. Continue adding until gas evolution subsides.[19]

• Step 2: Ethanol: After the reaction with isopropanol is complete, slowly add ethanol in the same manner.

• Step 3: Methanol: Once the ethanol addition causes no further reaction, slowly add methanol .

• Step 4: Water: Finally, after the methanol quench is complete, very slowly add water .[20] Even after the alcohol quenches, pockets of reactive material can react vigorously with water.[20]

• Warm and Neutralize: Once the addition of water causes no exotherm or gas evolution, remove the ice bath and allow the mixture to stir at room temperature for at least one hour to ensure all reactive species are consumed.[19] The mixture can then be processed in a standard aqueous workup.

References

• Wipf, P. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh.
• Molecular Inorganic Chemistry, Leiden University. (2008). Working with air and moisture sensitive compounds.
• Sigma-Aldrich. Handling Air-Sensitive Reagents Technical Bulletin AL-134.
• MIT. Handling air-sensitive reagents AL-134.
• Organic Chemistry Portal. Pyrrolidine synthesis.
• PubChem, NIH. Pyrrolidine | C4H9N | CID 31268.
• Fauske & Associates. (2020).
• Columbia University. The Safe Use of Pyrophoric Reagents.
• New Jersey Department of Health. (1999). HAZARD SUMMARY - Pyrrolidine.
• Master Organic Chemistry. (2025). Enamines – formation, properties, reactions, and mechanisms.
• Joyce, A. P. (2023).
• University of Wisconsin-Madison.
• Scott, D. W. et al. PURIFICATION AND PROPERTIES OF PYRROLE, PYRROLIDINE, PYRIDINE AND 2-METHYLPYRIDINE.
• University of Notre Dame. (2015). Common Standard Operating Procedure for...Quenching of pyrophoric substances and waste.
• Sigma-Aldrich. (2025).
• ChemistryViews. (2013). Tips and Tricks for the Lab: Air-Sensitive Techniques (2).
• ResearchGate. AQUEOUS SOLUTIONS OF PYRROLIDINE FOR CARBON DIOXIDE CAPTURE.
• Chemistry LibreTexts. (2024). Carbonyl Condensations with Enamines - The Stork Enamine Reaction.
• Wikipedia. Pyrrolidine.
• Spectrum Chemical. (2017).
• Sarpong, R. (2016). Quenching of Pyrophoric Materials. University of California, Berkeley.
• BenchChem. Enamine Formation and Condensation Reactions of 2,2-Diphenyl-cyclopentanone.

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• 2. spectrumchemical.com [spectrumchemical.com]
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• 4. researchgate.net [researchgate.net]
• 5. Pyrrolidine - Wikipedia [en.wikipedia.org]
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• 7. ehs.umich.edu [ehs.umich.edu]
• 8. as.uky.edu [as.uky.edu]
• 9. fauske.com [fauske.com]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
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• 13. Tips and Tricks for the Lab: Air-Sensitive Techniques (2) - ChemistryViews [chemistryviews.org]
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• 18. web.mit.edu [web.mit.edu]
• 19. chemistry.nd.edu [chemistry.nd.edu]
• 20. sarponggroup.com [sarponggroup.com]

Technical Support Center: Optimizing Catalyst Loading in Asymmetric Pyrrolidine Synthesis

Welcome to the technical support center dedicated to the nuanced art of asymmetric pyrrolidine synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered when optimizing catalyst loading and other critical reaction parameters. Pyrrolidine scaffolds are of immense importance in medicinal chemistry, appearing in numerous FDA-approved drugs.[1][2] Achieving high yield and enantioselectivity is paramount, and this resource provides a structured approach to troubleshooting and optimization.

Troubleshooting Guide: Addressing Common Experimental Issues

This section addresses specific problems you might encounter during your experiments. Each issue is followed by a systematic guide to identify the root cause and implement effective solutions.

Problem 1: Low or Inconsistent Enantiomeric Excess (% ee)

Q: My reaction is producing the desired pyrrolidine, but the enantioselectivity is low or varies between runs. What are the primary factors to investigate?

A: Low or inconsistent enantiomeric excess is a common hurdle in asymmetric catalysis.[3] A systematic investigation is key to pinpointing the cause. Here’s a prioritized checklist of factors to examine:

• Catalyst and Reagent Purity: The integrity of your chiral catalyst or ligand is paramount.[3][4][5] Impurities can act as catalyst poisons or promote non-selective background reactions, drastically reducing the ee.

  • Actionable Advice:

    • Ensure your catalyst is from a reputable source or has been recently purified.

    • Verify the purity of all substrates and reagents. Impurities in the starting material can interfere with the catalyst.[3]

    • Thoroughly dry all solvents and reagents, as water can deactivate many catalytic systems.[4][6]

• Reaction Temperature: Asymmetric reactions are often highly sensitive to temperature fluctuations.[3][4][5]

  • Causality: Lowering the reaction temperature generally increases enantioselectivity. This is because the desired transition state leading to the major enantiomer is more favored energetically at lower temperatures, amplifying the difference in activation energies between the two diastereomeric transition states.[3][4]

  • Actionable Advice: Screen a range of temperatures. While lower temperatures often improve ee, they can also decrease the reaction rate. Finding the optimal balance is crucial.[4]

• Solvent Effects: The solvent plays a critical role in the geometry and stability of the catalyst-substrate complex in the transition state.[3][4][7]

  • Causality: Solvent polarity and coordinating ability can significantly impact enantioselectivity.[3] Non-coordinating solvents are often preferred as they are less likely to interfere with the crucial catalyst-substrate interactions.[4][8]

  • Actionable Advice: Conduct a solvent screen with a variety of solvent classes (e.g., polar aprotic, nonpolar aprotic). Sometimes, a mixture of solvents can provide the optimal balance.[9]

• Catalyst Loading: While the goal is often to use the lowest possible catalyst loading for efficiency and cost-effectiveness, an insufficient amount can lead to a sluggish reaction where background, non-catalyzed reactions become more prominent, eroding the enantioselectivity.

  • Actionable Advice: If you suspect low catalyst activity, consider a moderate increase in catalyst loading.[5] However, be aware that higher loadings can sometimes lead to catalyst aggregation or side reactions.

Below is a troubleshooting workflow to systematically address low enantioselectivity:

Sources

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• 2. Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Monitoring Pyrrolidinone Synthesis with TLC/HPLC

Welcome to the technical support center for monitoring pyrrolidinone synthesis. This guide is designed for researchers, scientists, and drug development professionals who rely on accurate, real-time reaction tracking to ensure successful synthetic outcomes. Here, we address common challenges and frequently asked questions encountered when using Thin-Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC) for this purpose. Our approach is rooted in explaining the fundamental principles behind each step, enabling you to make informed decisions and troubleshoot effectively.

Section 1: Fundamentals of Reaction Monitoring

Q1: Why is it crucial to monitor the progress of my pyrrolidinone synthesis?

Monitoring reaction progress is fundamental to successful organic synthesis for several key reasons:

• Determine Reaction Completion: It allows you to definitively know when all the limiting starting material has been consumed, preventing premature workup (leading to low yield) or unnecessarily long reaction times (risking byproduct formation).[1]

• Optimize Reaction Conditions: By taking aliquots at various time points, you can assess the impact of temperature, catalyst loading, or reagent concentration, leading to optimized, more efficient protocols.

• Identify Intermediates and Byproducts: Monitoring can reveal the formation of transient intermediates or unexpected side products. This information is invaluable for mechanistic studies and for developing purification strategies.

• Prevent Failed Reactions: Early detection of a stalled or failed reaction saves significant time and resources.

A typical TLC setup for reaction monitoring involves spotting the starting material, the reaction mixture, and a "co-spot" (starting material and reaction mixture in the same lane) to clearly track the transformation.[2]

Q2: What are the key chemical species I should expect to see on my TLC plate or HPLC chromatogram?

The species you'll monitor depend on your specific synthetic route. Pyrrolidinones (also known as γ-lactams) are commonly synthesized via several pathways, each with distinct reactants and potential intermediates.

• From γ-Butyrolactone (GBL): The most common industrial route involves the ammonolysis of GBL. The key species are the GBL starting material, the ring-opened intermediate (γ-hydroxybutyramide), and the final 2-pyrrolidinone product.

• From γ-Amino Acids (e.g., GABA): Intramolecular cyclization of a γ-amino acid will show the disappearance of the linear amino acid and the appearance of the cyclic pyrrolidinone.

• From Succinimide: The reduction of succinimide to pyrrolidinone involves monitoring the conversion of the starting imide to the corresponding lactam.

Due to the difference in polarity between these compounds (e.g., amino acids are highly polar, while the resulting lactam is less so), they will separate well on TLC and HPLC.

Q3: When should I choose TLC versus HPLC for monitoring my reaction?

The choice between TLC and HPLC depends on the specific needs of your analysis.

• Choose TLC for:

  • Speed and Simplicity: TLC is exceptionally fast, often taking only a few minutes, making it ideal for quick qualitative checks at the bench.[3]

  • Method Development: It is an excellent tool for quickly screening various solvent systems before moving to more complex techniques like flash chromatography or HPLC.[4]

  • High Throughput: Multiple samples and standards can be run simultaneously on a single plate.

• Choose HPLC for:

  • Quantitative Analysis: HPLC provides precise quantitative data on the concentration of reactants, products, and impurities, which is essential for kinetic studies and purity assessment.[5]

  • High Resolution: It can separate complex mixtures with components that have very similar polarities, which may not be resolved by TLC.[6]

  • Automation and Reproducibility: HPLC systems offer high reproducibility and can be automated for unattended analysis of multiple time points.

In a drug development setting, TLC is often used for rapid, in-process checks during synthesis, while HPLC is the gold standard for final purity analysis and release testing.[5]

Section 2: Troubleshooting Thin-Layer Chromatography (TLC)

Q4: How do I select the right mobile phase (eluent) for my pyrrolidinone synthesis?

The goal is to find a solvent system where the starting material and product have Retention Factor (Rf) values between 0.15 and 0.85, with the product ideally having an Rf around 0.2-0.4 for good separation.[4] Since pyrrolidinones and their precursors (amino acids, hydroxy-amides) are polar, you will typically use a polar stationary phase like silica gel (normal-phase TLC) and a mobile phase of intermediate polarity.

A systematic approach is best:

• Start with a moderately polar solvent system: A mixture of a non-polar solvent (like hexane or heptane) and a more polar solvent (like ethyl acetate) is a classic starting point. A 70:30 mixture of Hexane:Ethyl Acetate is common.

• Adjust Polarity:

  • If spots remain at the baseline (Rf is too low): The eluent is not polar enough to move the compounds. Increase the proportion of the more polar solvent (e.g., switch to 50:50 Hexane:Ethyl Acetate).[7]

  • If spots run with the solvent front (Rf is too high): The eluent is too polar. Decrease the proportion of the polar solvent (e.g., switch to 90:10 Hexane:Ethyl Acetate).[7]

• Use Modifiers for Problematic Compounds: For basic compounds like amines or acidic compounds like carboxylic acids, which can streak, add a small amount of a modifier to the eluent.[8]

  • For amines: Add 0.1–2.0% triethylamine (Et₃N) or ammonia in methanol.[4]

  • For carboxylic acids: Add 0.1–2.0% acetic acid or formic acid.[7]

Compound Type	Starting Solvent System (Normal Phase Silica)	To Increase Rf	To Decrease Rf
Non-polar	100% Hexane or 5% Ethyl Acetate in Hexane	Add more Ethyl Acetate	Use a less polar solvent (e.g., pentane)
Moderately Polar	20-50% Ethyl Acetate in Hexane	Increase % Ethyl Acetate or add Methanol	Decrease % Ethyl Acetate
Polar (e.g., Pyrrolidinones)	100% Ethyl Acetate or 5-10% Methanol in Dichloromethane	Increase % Methanol	Decrease % Methanol or switch to Ethyl Acetate
Very Polar (e.g., Amino Acids)	20-30% Methanol in Dichloromethane (often with acid/base modifier)	Increase % Methanol	Decrease % Methanol

Table 1: Common TLC Solvent Systems and Adjustment Strategies.

Q5: My spots are streaking on the TLC plate. What are the common causes and solutions?

Streaking is a common issue where a compound moves up the plate as a continuous band rather than a tight spot. This obscures the true Rf value and can hide other components.

Cause	Explanation	Solution
Sample Overload	Applying too much sample to the baseline saturates the stationary phase, leading to a trailing effect as the eluent moves up.[9]	Dilute your sample solution and re-spot. Apply the sample in small, repeated applications to the same point, allowing the solvent to dry in between.[7]
Highly Polar/Ionic Compound	Compounds with strongly acidic or basic groups (like carboxylic acids or amines) can interact too strongly and irreversibly with the silica gel, causing streaking.[8]	Add a competitive binding agent to the mobile phase. For acids, add a few drops of acetic acid. For bases, add a few drops of triethylamine.[8]
Inappropriate Solvent	If the spotting solvent is too polar, it can create a large, diffuse starting spot that streaks upon development.[8]	Dissolve your sample in the least polar solvent possible. If a highly polar solvent is necessary, ensure the spot is as small and concentrated as possible.
Decomposition on Silica	Some sensitive compounds can decompose on the acidic silica gel surface, leading to a streak of degradation products.	Neutralize the TLC plate by eluting it once in a solvent system containing triethylamine, drying it, and then using it for your analysis.

Table 2: Troubleshooting Common TLC Streaking Problems.

Q6: I can't see my spots on the TLC plate after developing. What visualization techniques can I use?

Many organic compounds are colorless. If your compound doesn't have a chromophore that absorbs UV light, you will need a chemical stain.

• UV Light (Non-destructive): Most commercial TLC plates contain a fluorescent indicator (F254). When irradiated with short-wave UV light (254 nm), the plate glows green. Compounds that absorb UV light will quench this fluorescence and appear as dark spots.[10] This is the first method to try as it does not alter the compounds.

• Iodine Chamber (Semi-destructive): Place the developed plate in a sealed chamber with a few crystals of iodine. Iodine vapor is a general stain that complexes with most organic compounds, making them appear as temporary brown spots.[10] This is useful for a wide range of compounds, especially unsaturated and aromatic ones.[11]

• Potassium Permanganate (KMnO₄) Stain (Destructive): This is an excellent stain for compounds that can be oxidized, such as alkenes, alkynes, alcohols, and amines.[11] It provides a bright yellow spot on a purple background.

• Ninhydrin Stain (Destructive): This stain is highly specific for primary and secondary amines and amino acids, which are common starting materials in pyrrolidinone synthesis.[12] It typically produces purple or pink spots upon gentle heating.[13]

Protocol 1: Step-by-Step TLC Monitoring of a Reaction

• Preparation: Obtain a TLC plate. Using a pencil (never a pen, as the ink will run[9]), gently draw a baseline about 1 cm from the bottom.

• Spotting:

  • On the baseline, make three small, distinct spots using a capillary tube.

  • Lane 1 (SM): A diluted solution of your starting material.

  • Lane 2 (Co): A "co-spot" where you apply both the starting material and the reaction mixture to the same point.

  • Lane 3 (RM): An aliquot from your reaction mixture.[1]

• Development: Pour your chosen mobile phase into a developing chamber to a depth of about 0.5 cm. Place the TLC plate into the chamber, ensuring the solvent level is below the baseline.[9] Cover the chamber and allow the solvent to travel up the plate via capillary action.

• Completion: Once the solvent front is about 1 cm from the top of the plate, remove it and immediately mark the solvent front with a pencil.

• Visualization: Allow the plate to dry completely. View it under a UV lamp and circle any visible spots. If necessary, use an appropriate chemical stain to visualize the spots.

• Interpretation: Analyze the plate. The reaction is complete when the starting material spot in the "RM" lane has completely disappeared and a new spot (the product) has appeared. The co-spot lane helps to confirm if the spot in the RM lane is indeed unreacted starting material.[2]

Diagram 1: Workflow for TLC Method Development

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. silicycle.com [silicycle.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Thin Layer Chromatographic Analysis of Beta-Lactam Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. silicycle.com [silicycle.com]
• 8. chembam.com [chembam.com]
• 9. bitesizebio.com [bitesizebio.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. faculty.fiu.edu [faculty.fiu.edu]
• 12. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 13. TLC stains [reachdevices.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the 13C NMR Assignment of Ethyl 1-boc-2-oxopyrrolidine-3-carboxylate

In the landscape of pharmaceutical research and development, the unequivocal structural elucidation of novel chemical entities is paramount. Among the arsenal of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 13C NMR, stands as a cornerstone for mapping the carbon framework of organic molecules. This guide provides an in-depth analysis and a robust, field-tested strategy for the 13C NMR assignment of Ethyl 1-boc-2-oxopyrrolidine-3-carboxylate, a key intermediate in the synthesis of various biologically active compounds.

This guide moves beyond a mere listing of chemical shifts. It is designed to provide a logical, self-validating framework for spectral assignment, grounded in fundamental principles and comparative data analysis. For researchers and drug development professionals, this document will serve as a practical reference for interpreting the 13C NMR spectra of similarly complex heterocyclic systems.

The Strategic Importance of 13C NMR in Structural Verification

While 1H NMR provides a wealth of information on the proton environment and connectivity within a molecule, 13C NMR offers a direct window into the carbon skeleton. Each unique carbon atom in a molecule typically gives rise to a distinct signal, providing a carbon count and invaluable information about the electronic environment of each carbon. For a molecule such as Ethyl 1-boc-2-oxopyrrolidine-3-carboxylate, with its multiple carbonyl groups, a chiral center, and a protecting group, a definitive 13C NMR assignment is a critical component of its analytical data package.

Predicted 13C NMR Spectrum: A Starting Point for Assignment

In the absence of a readily available experimental spectrum in the public domain, we will leverage in-silico prediction tools as a foundational step. These algorithms, which are based on large databases of experimental data and sophisticated computational models, provide a reliable starting point for our analysis.[1][2][3][4][5] The predicted 13C NMR chemical shifts for Ethyl 1-boc-2-oxopyrrolidine-3-carboxylate are presented below. The subsequent sections will be dedicated to the rigorous, evidence-based assignment of these signals.

Predicted Chemical Shift (ppm)	Carbon Atom
172.5	C2 (Pyrrolidine Amide Carbonyl)
169.0	C6 (Ester Carbonyl)
150.0	C8 (Boc Carbonyl)
81.0	C9 (Boc Quaternary Carbon)
61.5	C7 (Ester Methylene)
58.0	C5 (Pyrrolidine Methine)
45.0	C3 (Pyrrolidine Methine)
28.0	C10 (Boc Methyl)
25.0	C4 (Pyrrolidine Methylene)
14.0	C11 (Ester Methyl)

A Systematic Approach to 13C NMR Assignment

Our strategy for assigning the 13C NMR signals of Ethyl 1-boc-2-oxopyrrolidine-3-carboxylate is a multi-faceted approach that integrates predictive data with empirical knowledge of chemical shift trends in related molecular fragments.

The Carbonyl Region: A Tale of Three Carbonyls

The downfield region of the 13C NMR spectrum (δ > 150 ppm) is the exclusive domain of carbonyl carbons. Our target molecule possesses three distinct carbonyl groups: an amide carbonyl (C2), an ester carbonyl (C6), and a carbamate carbonyl (C8 of the Boc group).

• C2 (Pyrrolidine Amide Carbonyl): Amide carbonyls typically resonate in the range of 165-175 ppm. In the context of the pyroglutamate ring, the literature data for L-Pyroglutamic acid shows the amide carbonyl at approximately 175 ppm.[6][7][8] Therefore, the signal predicted at 172.5 ppm is confidently assigned to C2.

• C6 (Ester Carbonyl): Ester carbonyls are generally found between 160-175 ppm. The predicted shift of 169.0 ppm is a reasonable value for this functional group.

• C8 (Boc Carbonyl): The carbamate carbonyl of the Boc protecting group is typically observed around 150-155 ppm.[9] The prediction of 150.0 ppm aligns well with this established range.

The Aliphatic Region: Deconvoluting the Ring and Side Chains

The upfield region of the spectrum (δ < 90 ppm) contains the signals for the remaining carbon atoms.

• C9 (Boc Quaternary Carbon): The quaternary carbon of the tert-butyl group in the Boc protecting group is highly characteristic and is consistently found in the 79-82 ppm range.[10][11][12] The predicted shift of 81.0 ppm is therefore unambiguously assigned to C9.

• C7 (Ester Methylene): The methylene carbon of the ethyl ester group is expected to be in the 60-65 ppm range, influenced by the adjacent oxygen atom. The predicted shift of 61.5 ppm is a logical assignment for C7.

• The Pyrrolidine Ring Carbons (C3, C4, C5): Assigning the carbons of the pyrrolidine ring requires a more nuanced analysis.

  • C5 (Pyrrolidine Methine): This methine carbon is adjacent to the nitrogen atom of the amide. Based on data for pyroglutamic acid and its derivatives, this carbon typically appears around 55-60 ppm.[6][7][8] The prediction of 58.0 ppm is thus assigned to C5.

  • C3 (Pyrrolidine Methine): This is the chiral methine carbon bearing the ester group. Its chemical shift will be influenced by the electron-withdrawing ester. The predicted value of 45.0 ppm is a reasonable assignment for this carbon.

  • C4 (Pyrrolidine Methylene): This methylene carbon is the most shielded of the ring carbons, and its signal is expected to be the most upfield. The predicted shift of 25.0 ppm is therefore assigned to C4.

• C10 (Boc Methyl): The three equivalent methyl carbons of the Boc group are highly shielded and give rise to a strong signal, typically around 28 ppm.[10][11][12] The predicted shift of 28.0 ppm is a confident assignment for C10.

• C11 (Ester Methyl): The terminal methyl carbon of the ethyl ester is the most shielded carbon in the molecule, and its signal is expected to be the furthest upfield. The predicted shift of 14.0 ppm is a classic value for an ethyl ester methyl group.

Visualizing the Assignment: A Structural and Spectral Correlation

To provide a clear visual representation of the 13C NMR assignment, the following diagram correlates the molecular structure of Ethyl 1-boc-2-oxopyrrolidine-3-carboxylate with the predicted chemical shifts.

Caption: Molecular structure of Ethyl 1-boc-2-oxopyrrolidine-3-carboxylate with predicted 13C NMR chemical shifts.

Experimental Protocol for 13C NMR Data Acquisition

To obtain high-quality experimental data for comparison with the predicted spectrum, the following protocol is recommended:

• Sample Preparation:

  • Accurately weigh approximately 20-30 mg of Ethyl 1-boc-2-oxopyrrolidine-3-carboxylate.

  • Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl3, DMSO-d6). Chloroform-d is a common choice for its excellent solubilizing properties for many organic compounds.

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.0 ppm).

  • Transfer the solution to a 5 mm NMR tube.

• NMR Spectrometer Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.

  • Tune and match the 13C probe.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal resolution.

• Data Acquisition:

  • Acquire a standard proton-decoupled 13C NMR spectrum.

  • Typical acquisition parameters:

    • Spectral width: ~250 ppm

    • Acquisition time: 1-2 seconds

    • Relaxation delay: 2-5 seconds (a longer delay may be needed for quaternary carbons)

    • Number of scans: 1024 or more, depending on the sample concentration.

• Data Processing:

  • Apply a Fourier transform to the free induction decay (FID).

  • Phase correct the spectrum.

  • Baseline correct the spectrum.

  • Calibrate the chemical shift scale using the TMS signal at 0.0 ppm.

Comparison with Alternative Analytical Techniques

While 13C NMR is a powerful tool, a comprehensive structural characterization relies on a combination of analytical methods.

• 1H NMR: Provides information on the number of different types of protons and their connectivity. Coupling patterns can help to confirm the structure of the pyrrolidine ring and the ethyl group.

• 2D NMR (COSY, HSQC, HMBC): These experiments are invaluable for definitively assigning both the 1H and 13C spectra.

  • COSY (Correlation Spectroscopy): Shows which protons are coupled to each other.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton with the carbon to which it is directly attached.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away, which is crucial for assigning quaternary carbons.

• Mass Spectrometry (MS): Provides the molecular weight of the compound and information about its fragmentation pattern, which can be used to confirm the molecular formula and identify structural motifs.

• Infrared (IR) Spectroscopy: Confirms the presence of key functional groups, such as the carbonyls (amide, ester, carbamate) and C-H bonds.

Conclusion

The 13C NMR assignment of Ethyl 1-boc-2-oxopyrrolidine-3-carboxylate is a systematic process that combines the power of in-silico prediction with a deep understanding of chemical shift theory and empirical data from related compounds. This guide has provided a logical and defensible assignment of the 13C NMR spectrum, a detailed experimental protocol for data acquisition, and a perspective on how this technique fits into a broader analytical strategy. By following this approach, researchers can confidently elucidate the structure of this and other complex organic molecules, ensuring the integrity and reliability of their scientific findings.

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A Senior Application Scientist's Guide to Asymmetric Synthesis of Pyroglutamic Acid Derivatives: A Comparative Analysis of Chiral Auxiliaries

For researchers, scientists, and drug development professionals, the stereoselective synthesis of substituted pyroglutamic acids is of paramount importance. These five-membered lactam rings are privileged scaffolds found in a multitude of bioactive natural products and pharmaceuticals. Achieving precise control over their stereochemistry, particularly at the C4 position, is a critical challenge that often dictates biological activity. This guide provides an in-depth comparison of the efficacy of different chiral auxiliaries for the diastereoselective alkylation of pyroglutamate precursors, offering field-proven insights and actionable experimental data.

The Central Role of Pyroglutamic Acid and the Need for Stereocontrol

(S)-Pyroglutamic acid, readily and affordably derived from L-glutamic acid, is a cornerstone of the "chiral pool," providing a robust starting point for complex molecular architectures.[1][2][3] Its rigid cyclic structure contains multiple functional handles—a lactam, a carboxylic acid, and a stereocenter at C5—that can be strategically manipulated.[3] The asymmetric synthesis of derivatives, especially those with new stereocenters, is crucial for developing novel therapeutics, including ACE inhibitors and AT-1 receptor antagonists.[1][2]

The most common strategy to introduce functionality at the C4 position is through the diastereoselective alkylation of a corresponding enolate. The key to success in this approach lies in the use of a chiral auxiliary—a transient chiral moiety that is covalently attached to the substrate to direct the approach of an incoming electrophile.

The General Workflow of Auxiliary-Mediated Asymmetric Alkylation

The process is a well-established, three-stage workflow that provides a reliable method for installing a new stereocenter with a predictable configuration. The choice of auxiliary is the most critical parameter influencing the outcome.

Caption: General workflow for chiral auxiliary-mediated asymmetric alkylation.

Head-to-Head Comparison: Evans' Oxazolidinones vs. Oppolzer's Sultams

While numerous chiral auxiliaries have been developed, two have emerged as the gold standards for the asymmetric alkylation of N-acyl systems due to their high stereoselectivity and reliability: Evans' oxazolidinones and Oppolzer's camphorsultams.

Auxiliary Class	Key Features	Typical Diastereoselectivity (d.r.)	Yields	Advantages	Disadvantages
Evans' Oxazolidinones	Derived from amino alcohols (e.g., valinol, phenylalaninol). Forms a rigid lithium chelate.	>95:5 to >99:1[4]	80-95%[2]	Highly predictable stereochemical outcome. Extensive literature support.[5][6] Readily available in both enantiomeric forms.	Cleavage can sometimes require harsh conditions.
Oppolzer's Camphorsultams	Derived from camphor. Forms a rigid chelate. Known for high crystallinity of derivatives.	>95:5 to >99:1[7]	85-98%	Excellent stereocontrol.[8][] Products are often crystalline, aiding purification. Both enantiomers are commercially available.[7]	Can be more expensive than some Evans' auxiliaries.

Disclaimer: The data presented is a synthesis from multiple sources and may not reflect results from a single, direct comparative study on a pyroglutamate substrate under identical conditions. Performance is substrate and electrophile dependent.

Mechanistic Insights: The Origin of Stereocontrol

The remarkable efficacy of these auxiliaries stems from their ability to enforce a rigid and predictable conformation in the key enolate intermediate. This conformation shields one face of the enolate, forcing the electrophile to approach from the less sterically hindered direction.

Evans' Oxazolidinone Model

For N-acyl oxazolidinones, deprotonation with a strong base like LDA or NaHMDS at low temperature (-78 °C) generates a rigid, chelated (Z)-enolate.[4] The substituent at the C4 position of the oxazolidinone (e.g., benzyl or isopropyl) effectively blocks the si-face of the enolate. Consequently, the electrophile can only approach from the exposed re-face, leading to a high degree of diastereoselectivity.[5]

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A Senior Application Scientist's Guide to the Validation of Enantiomeric Excess for Asymmetrically Synthesized Pyrrolidines

Introduction: The Criticality of Enantiopurity in Pyrrolidine Synthesis

The pyrrolidine scaffold is a cornerstone of modern medicinal chemistry, forming the structural core of numerous FDA-approved drugs and clinical candidates.[1][2] Its prevalence stems from its unique conformational constraints and its ability to serve as a versatile chiral building block.[3][4][5][6] When these molecules are produced through asymmetric synthesis, the precise quantification of their enantiomeric composition, expressed as enantiomeric excess (ee), is not merely an academic exercise—it is a critical quality attribute that dictates pharmacological activity, therapeutic efficacy, and patient safety.[3][7]

This guide provides an in-depth comparison of the primary analytical techniques used to validate the enantiomeric excess of asymmetrically synthesized pyrrolidines. Moving beyond a simple listing of methods, we will explore the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references, empowering researchers, scientists, and drug development professionals to select and implement the most appropriate validation strategy for their specific needs.

The Gold Standard: Chiral Chromatography

For the vast majority of applications, chiral chromatography stands as the most reliable and widely used method for determining enantiomeric excess.[8] Its power lies in the physical separation of enantiomers, allowing for their individual quantification.[9] The choice between High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) is primarily dictated by the analyte's physical properties.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Chiral Analysis

Chiral HPLC is the undisputed gold standard for its accuracy, robustness, and broad applicability.[7]

The Principle of Separation: A Tale of Transient Interactions The separation mechanism hinges on the differential interaction between the pyrrolidine enantiomers and a Chiral Stationary Phase (CSP) packed within the HPLC column.[3][10] Polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose, such as Chiralcel® or Chiralpak® columns) are particularly effective for a wide range of molecules, including N-acylated pyrrolidine derivatives.[3][10] These CSPs possess chiral cavities and grooves where enantiomers can transiently bind through a combination of interactions (e.g., hydrogen bonds, π-π stacking, dipole-dipole interactions). One enantiomer will have a more stable, longer-lasting interaction with the CSP, causing it to travel more slowly through the column and thus elute later, resulting in separation.[11]

Why is HPLC the Preferred Method? The choice of HPLC is underpinned by its versatility. It can handle a wide range of pyrrolidine derivatives, often without the need for derivatization, and operates under non-destructive conditions. Its high precision and accuracy make it the definitive method for regulatory submissions and quality control.[7]

Experimental Protocol: Direct Enantioseparation of a Pyrrolidine Carboxylic Acid Derivative by Chiral HPLC

This protocol provides a self-validating framework for determining the ee of a novel N-acyl pyrrolidine-2-carboxylic acid.

• System Preparation & Column Selection:

  • System: A standard HPLC system equipped with a UV/Vis or Photodiode Array (PDA) detector.[8]

  • Chiral Column: Select a polysaccharide-based column (e.g., Chiralcel® OD-H, 250 x 4.6 mm). The choice is based on the proven success of this column type for resolving N-acylated amino acid derivatives.[3][10]

  • Mobile Phase: A typical mobile phase for normal-phase chiral separations is a mixture of n-hexane and isopropanol (IPA). A small amount of an acidic modifier like trifluoroacetic acid (TFA, ~0.1%) is often added to sharpen peaks for acidic analytes by suppressing the ionization of the carboxylic acid, thereby ensuring consistent interaction with the CSP.[10]

• Method Development & Optimization:

  • Begin with an isocratic mobile phase, for example, 90:10 (v/v) n-hexane:IPA with 0.1% TFA, at a flow rate of 1.0 mL/min.[10]

  • Causality: The ratio of hexane to IPA is critical. Increasing the polar IPA content will generally decrease retention times. The goal is to find a ratio that provides baseline separation (Resolution, Rs > 1.5) of the two enantiomer peaks within a reasonable analysis time.

  • Maintain a constant column temperature (e.g., 25 °C) to ensure reproducible retention times.[8]

• Analysis of Racemic Standard:

  • Prepare a solution of the racemic pyrrolidine derivative. A racemic standard is essential as it validates that the method can separate both enantiomers and allows for the unambiguous identification of their respective retention times.

  • Inject the racemic standard and record the chromatogram. You should observe two well-separated peaks of approximately equal area.

• Analysis of the Asymmetrically Synthesized Sample:

  • Inject the sample from your asymmetric synthesis (after appropriate purification and dilution).

  • Record the chromatogram under the identical, optimized conditions.

• Data Analysis & Calculation:

  • Integrate the peak areas for the two enantiomers in both the racemic and the sample chromatograms.

  • Calculate the enantiomeric excess using the formula: ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100 where Area₁ is the peak area of the major enantiomer and Area₂ is the peak area of the minor enantiomer.[8]

Gas Chromatography (GC): For Volatile and Thermally Stable Analytes

Chiral GC is a powerful alternative to HPLC, offering high resolution and sensitivity, but its application is limited to pyrrolidines that are volatile and thermally stable.[12]

The Principle of Separation: Volatility Meets Chirality Similar to HPLC, chiral GC employs a capillary column coated with a CSP. Cyclodextrin-based CSPs are very common in GC.[8][9] The separation occurs in the gas phase, and the differential interactions between the enantiomers and the CSP dictate their elution times. For many pyrrolidines, especially those containing polar functional groups like amines or carboxylic acids, derivatization is necessary to increase their volatility and prevent unwanted interactions with the column.[8] For example, an amine can be acylated to form a less polar, more volatile amide.

Experimental Protocol: Enantioseparation of a Volatile Pyrrolidine by Chiral GC

• System & Column:

  • System: A gas chromatograph equipped with a Flame Ionization Detector (FID).[8]

  • Chiral Column: A capillary column with a cyclodextrin-based CSP.

• Sample Preparation (Derivatization):

  • Rationale: If the pyrrolidine is not sufficiently volatile, a derivatization step is required. For a simple pyrrolidine with a secondary amine, reaction with trifluoroacetic anhydride (TFAA) in a non-polar solvent like dichloromethane is a common and effective strategy to form a volatile trifluoroacetamide derivative.

  • Procedure: Dissolve the pyrrolidine sample in dichloromethane. Add an excess of TFAA and let the reaction proceed to completion. Quench the reaction carefully and use the organic solution directly for injection.

• GC Conditions:

  • Carrier Gas: Helium or hydrogen.[8]

  • Injector Temperature: Set to ensure rapid volatilization of the sample without degradation (e.g., 250 °C).

  • Oven Temperature Program: An initial hold followed by a temperature ramp is typically used to achieve good separation. For example: hold at 100 °C for 2 min, then ramp at 5 °C/min to 180 °C.

  • Detector Temperature: Set higher than the final oven temperature (e.g., 270 °C) to prevent condensation.[8]

• Analysis and Calculation:

  • As with HPLC, first inject a derivatized racemic standard to determine the retention times of the two enantiomers.

  • Inject the derivatized sample from the asymmetric reaction.

  • Integrate the peak areas and calculate the ee using the same formula as for HPLC.[8]

An Orthogonal Approach: NMR Spectroscopy

While chromatography physically separates enantiomers, NMR spectroscopy distinguishes them by converting the enantiomeric pair into a pair of diastereomers, which inherently have different physical properties and, therefore, distinct NMR spectra.[13][14][15] This provides a powerful, independent verification of the ee value obtained from chromatography.

Chiral Derivatizing Agents (CDAs): Creating Diastereomers Covalently

This technique involves reacting the chiral pyrrolidine with an enantiomerically pure chiral derivatizing agent to form a covalent bond, resulting in a mixture of two diastereomers.[13][16]

The Principle of Distinction: Mosher's Acid and Beyond The most famous CDA is α-methoxy-α-(trifluoromethyl)phenylacetic acid (MTPA), or Mosher's acid.[13] It is typically converted to its more reactive acid chloride form. When a scalemic mixture of a chiral pyrrolidine alcohol or amine is reacted with (R)-Mosher's acid chloride, two diastereomeric Mosher's esters or amides are formed. Because the two diastereomers have different 3D shapes, protons that were chemically equivalent in the original enantiomers now find themselves in slightly different magnetic environments. This difference lifts their degeneracy, leading to separate, distinguishable signals in the ¹H or ¹⁹F NMR spectrum. The ratio of the integrals of these distinct signals directly corresponds to the enantiomeric ratio of the original sample.[13]

Why Use a CDA? CDAs provide not only the ee but can also be used to determine the absolute configuration of the analyte. The method is relatively quick and uses standard NMR equipment. It's an excellent confirmatory technique.[17]

Experimental Protocol: ee Determination using (R)-Mosher's Acid Chloride

• Sample Preparation:

  • Ensure the pyrrolidine sample (containing an -OH or -NH group) is pure and scrupulously dry. Water will react with the acid chloride.

  • In an NMR tube, dissolve ~5-10 mg of the pyrrolidine sample in ~0.6 mL of a dry deuterated solvent (e.g., CDCl₃ or pyridine-d₅). Add a small amount of a base like pyridine or DMAP to scavenge the HCl byproduct.

• Derivatization:

  • Add a slight excess (~1.1 equivalents) of high-purity (R)-Mosher's acid chloride to the NMR tube.

  • Cap the tube, mix thoroughly, and allow the reaction to proceed to completion (monitor by TLC or ¹H NMR). The reaction is often complete within 30 minutes at room temperature.

• NMR Analysis:

  • Acquire a high-resolution ¹H NMR spectrum of the resulting diastereomeric mixture.

  • Causality: Look for a proton signal in the original molecule that is well-resolved and gives a sharp singlet or doublet. After derivatization, this signal should now appear as two distinct signals, one for each diastereomer. The methoxy (-OCH₃) signal from the Mosher's reagent itself is often a good diagnostic peak to integrate.

• Data Analysis:

  • Carefully integrate the two separated signals corresponding to the two diastereomers.

  • The enantiomeric excess is calculated from the integral values (Int₁ and Int₂) using the same formula as for chromatography.

Chiral Solvating Agents (CSAs): A Non-Destructive Alternative

CSAs are enantiomerically pure compounds that form weak, transient, non-covalent diastereomeric complexes with the analyte enantiomers.[17][18][19]

The Principle of Distinction: Fast Exchange, Different Environment Unlike CDAs, no covalent bonds are formed. The CSA and analyte are in a fast exchange equilibrium with the diastereomeric complex.[13] While complexed, the enantiomers experience a different chiral environment, leading to a separation of their NMR signals. The key advantage is that the sample is not consumed or altered, allowing for its recovery.[18] However, the chemical shift differences (Δδ) are often smaller than with CDAs and can be sensitive to concentration, solvent, and temperature.[19][20]

Method Comparison: A Head-to-Head Analysis

The choice of analytical method is a critical decision driven by the specific requirements of the project. A summary of the key performance characteristics is presented below.

Feature	Chiral HPLC	Chiral GC	NMR Spectroscopy (CDA)	Polarimetry
Principle	Physical separation	Physical separation	Diastereomer formation	Optical rotation
Accuracy	High (Gold Standard)	High	Good to High	Low to Moderate
Precision	High	High	Good	Low
Sensitivity	High (µg/mL)	Very High (pg/mL)	Moderate (mg scale)	Low (mg/mL)
Sample Throughput	Moderate	Moderate	High	Very High
Sample Type	Broad applicability	Volatile & stable	Requires reactive group	Pure sample required
Sample Prep	Minimal	Derivatization often needed	Derivatization needed	Minimal
Destructive?	No (analytical scale)	Yes	Yes	No
Provides Abs. Config.?	No (without standard)	No (without standard)	Yes (often possible)	No (only sign of rotation)
Cost (Instrument)	High	Moderate	High	Low

Visualization of Workflows & Decision Making

A logical workflow is essential for efficient and accurate validation of enantiomeric excess.

Caption: General workflow for validating enantiomeric excess.

Choosing the right analytical tool is paramount. The following decision tree provides a logical pathway for method selection.

Caption: Decision tree for selecting an ee determination method.

Classical and Emerging Techniques

Polarimetry: A Historical Perspective

Polarimetry is the original method for assessing enantiopurity.[12] It measures the degree to which a chiral compound in solution rotates plane-polarized light.[21][22] While simple and non-destructive, it is fraught with difficulties for accurate ee determination.[23] The specific rotation can be highly dependent on concentration, solvent, and temperature, and impurities can lead to drastically incorrect results.[12][24] Crucially, the relationship between optical rotation and enantiomeric excess is not always linear.[24] For these reasons, polarimetry is no longer considered a primary validation tool for ee but is used to report a bulk physical property of a newly synthesized, highly pure compound.

Emerging High-Throughput and Orthogonal Methods

For high-throughput screening of asymmetric reactions, more rapid techniques are desirable.[25]

• Capillary Electrophoresis (CE): Offers very high separation efficiency with minimal sample and solvent consumption, making it suitable for precious samples.[10][25]

• Vibrational Optical Activity (VOA): Techniques like Vibrational Circular Dichroism (VCD) and Raman Optical Activity (ROA) are powerful methods that can determine both ee and absolute configuration without the need for derivatization or separation.[26]

• Mass Spectrometry (MS): While inherently "chiral blind," MS can be coupled with chiral chromatography or used in more complex methods to determine ee.[7]

Conclusion

The validation of enantiomeric excess is a non-negotiable step in the development of chiral pyrrolidine-based molecules. While chiral HPLC remains the gold standard for its accuracy and reliability, a comprehensive understanding of orthogonal methods like chiral GC and NMR spectroscopy is essential for robust and trustworthy data. The choice of method should be a deliberate one, guided by the physicochemical properties of the analyte, the required level of accuracy, and the available instrumentation. By following the systematic protocols and logical frameworks presented in this guide, researchers can confidently and accurately characterize their synthesized molecules, ensuring the integrity of their scientific findings and advancing the development of new chiral therapeutics.

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The Rising Star in Organocatalysis: A Comparative Guide to 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate and its Proline-Based Peers

In the dynamic field of asymmetric organocatalysis, the quest for efficient, selective, and robust catalysts is perpetual. L-proline, often hailed as the "simplest enzyme," has been a cornerstone of this field, demonstrating remarkable efficacy in a plethora of stereoselective transformations.[1] This has spurred the development of a vast arsenal of proline derivatives, each designed to enhance catalytic activity, broaden substrate scope, or improve solubility.[2] This guide provides an in-depth technical comparison of a promising yet less-explored catalyst, 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate , against its well-established proline-based counterparts. We will delve into its structural nuances, projected performance in key asymmetric reactions supported by data from closely related analogues, and provide detailed experimental protocols for researchers and drug development professionals.

The Proline Paradigm: A Foundation of Asymmetric Synthesis

Proline and its derivatives are workhorses in organocatalysis due to their ability to act as bifunctional catalysts. The secondary amine facilitates the formation of nucleophilic enamine intermediates with carbonyl compounds, while the carboxylic acid group can participate in hydrogen bonding to activate the electrophile and control the stereochemical outcome of the reaction.[3] This dual activation mechanism is central to the success of proline-catalyzed reactions such as the Aldol, Mannich, and Michael additions.[1]

Caption: Generalized catalytic cycle of a proline-catalyzed aldol reaction.

Introducing 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate: A Pyroglutamic Acid Derivative

1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate, a derivative of pyroglutamic acid (a cyclized form of glutamic acid), presents an intriguing structural modification to the classic proline scaffold. The key distinguishing features are the presence of a lactam (a cyclic amide) and the N-protection with a tert-butoxycarbonyl (Boc) group.

The N-Boc group is a common protecting group in organic synthesis, known to enhance solubility in organic solvents and modulate the nucleophilicity of the nitrogen atom.[4] In the context of organocatalysis, this protection prevents the secondary amine from participating in the traditional enamine/iminium ion catalytic cycle in the same way as proline. However, this opens the door to alternative activation modes. The lactam ring and the ester group at the 3-position introduce unique steric and electronic properties that can influence the catalyst's interaction with substrates.

Caption: Structural comparison of L-Proline, N-Boc-L-Proline, and the target molecule.

Comparative Performance Analysis: Projecting Efficacy in Key Asymmetric Reactions

Asymmetric Aldol Reaction

The asymmetric aldol reaction is a fundamental carbon-carbon bond-forming reaction. L-proline is a classic catalyst for this transformation, typically affording good to excellent yields and enantioselectivities.[6]

Projected Performance: The N-Boc protected nature of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate would likely necessitate a different catalytic approach compared to proline. It may function as a Brønsted acid catalyst or through other non-covalent interactions. Research on other pyroglutamic acid derivatives suggests that the rigid, chiral scaffold can effectively control the stereochemical outcome.[7]

Catalyst	Aldehyde	Ketone	Yield (%)	ee (%)	Reference
L-Proline	4-Nitrobenzaldehyde	Acetone	68	76	[8]
(S)-2-Pyrrolidine-tetrazole	Ethyl pyruvate	Ethyl 3-methyl-2-oxobutyrate	7 (self) + 63 (cross)	94 (cross)	[9]
1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate	p-Nitrobenzaldehyde	Cyclohexanone	Projected: Moderate-Good	Projected: Moderate-High	-

Note: The data for the target molecule is a projection based on the performance of related structures and is for illustrative purposes.

Asymmetric Michael Addition

The Michael addition is a conjugate addition reaction crucial for the formation of 1,5-dicarbonyl compounds and their derivatives. Proline and its derivatives have been extensively used as catalysts for this reaction.[10]

Projected Performance: The unique stereoelectronic environment of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate could offer advantages in controlling the facial selectivity of the nucleophilic attack. Bifunctional catalysts derived from pyroglutamic acid have demonstrated the ability to co-activate both the nucleophile and the electrophile through hydrogen bonding, leading to high stereoselectivity.[4][5]

Catalyst	Michael Donor	Michael Acceptor	Yield (%)	ee (%)	Reference
L-Proline	Cyclohexanone	trans-β-Nitrostyrene	95	75	[10]
(S)-Diphenylprolinol silyl ether	Acetaldehyde	(E)-3-(4-nitrophenyl)-1-phenylprop-2-en-1-one	99	99	[11]
1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate	Cyclohexanone	trans-β-Nitrostyrene	Projected: Good-Excellent	Projected: Good-Excellent	-

Note: The data for the target molecule is a projection based on the performance of related structures and is for illustrative purposes.

Asymmetric Mannich Reaction

The Mannich reaction is a three-component reaction that produces β-amino carbonyl compounds, which are valuable synthetic intermediates. Proline-based catalysts have proven to be highly effective in promoting enantioselective Mannich reactions.[2]

Projected Performance: Similar to the Michael addition, the potential for bifunctional activation with 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate could lead to high levels of stereocontrol in the Mannich reaction. The steric bulk of the Boc group might also play a role in directing the approach of the reactants.

| Catalyst | Aldehyde | Ketone/Aldehyde | Amine | Yield (%) | ee (%) | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | | L-Proline | Benzaldehyde | Acetone | Aniline | 94 | 96 |[2] | | (5-Pyrrolidin-2-yl)-1H-tetrazole | Aromatic aldehydes | Acetone | p-Anisidine | up to 99 | up to >99 |[2] | | 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate | Benzaldehyde | Acetone | Aniline | Projected: Good-Excellent | Projected: Good-Excellent | - |

Note: The data for the target molecule is a projection based on the performance of related structures and is for illustrative purposes.

Experimental Protocols

General Procedure for a Proline-Catalyzed Asymmetric Aldol Reaction[8]

• To a stirred solution of the aldehyde (1.0 mmol) in the specified solvent (e.g., DMSO, 2 mL), add the ketone (5.0 mmol).

• Add L-proline (0.1 mmol, 10 mol%) to the mixture.

• Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride (NH4Cl).

• Extract the product with an organic solvent (e.g., ethyl acetate, 3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the enantiomeric excess by chiral high-performance liquid chromatography (HPLC).

General Procedure for an Asymmetric Michael Addition Catalyzed by a Proline Derivative[10]

• To a solution of the Michael acceptor (e.g., trans-β-nitrostyrene, 0.5 mmol) in an appropriate solvent (e.g., chloroform, 1 mL), add the Michael donor (e.g., cyclohexanone, 1.5 mmol).

• Add the proline derivative catalyst (e.g., 0.05 mmol, 10 mol%).

• Stir the reaction mixture at the specified temperature and monitor by TLC.

• After the reaction is complete, remove the solvent under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to obtain the desired product.

• Determine the diastereomeric ratio by 1H NMR spectroscopy and the enantiomeric excess by chiral HPLC analysis.

Caption: A generalized workflow for asymmetric organocatalytic reactions.

Conclusion and Future Outlook

While direct experimental validation is pending, the structural characteristics of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate position it as a potentially valuable organocatalyst. Its pyroglutamic acid core offers a rigid chiral scaffold, and the N-Boc and ester functionalities provide avenues for unique catalyst-substrate interactions and alternative activation modes beyond the traditional enamine catalysis of proline. The projected high efficacy in key asymmetric reactions, based on data from structurally related compounds, warrants further investigation by the scientific community. As researchers continue to push the boundaries of organocatalysis, exploring novel scaffolds such as this will be crucial for the development of the next generation of highly efficient and selective catalysts for the synthesis of complex chiral molecules.

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Alternative reagents for the synthesis of 3-substituted pyrrolidinones

An Application Scientist's Guide to Modern Synthetic Reagents for 3-Substituted Pyrrolidinones

The 3-substituted pyrrolidinone framework is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds and approved pharmaceuticals.[1][2] Its prevalence drives a continuous search for more efficient, selective, and sustainable synthetic methods. This guide provides a comparative analysis of modern, alternative reagents and strategies for accessing this valuable motif, moving beyond classical methods to focus on organocatalytic, transition-metal-catalyzed, and cascade approaches.

Asymmetric Organocatalysis: The Rise of Metal-Free Stereocontrol

Asymmetric organocatalysis has emerged as a powerful tool for constructing chiral molecules, offering a greener and often more robust alternative to metal-based catalysts.[3][4] For 3-substituted pyrrolidinones, the primary strategy involves the conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound, followed by cyclization. The choice of organocatalyst is critical for achieving high stereoselectivity.

Key Reagent Classes & Comparison

a) Proline and its Derivatives: L-proline was a foundational catalyst in this field.[4][5] However, modern alternatives like diarylprolinol silyl ethers, developed by Jørgensen and Hayashi, offer significantly improved reactivity and selectivity by providing greater steric hindrance to direct the incoming nucleophile.[3][4] These catalysts typically operate via an enamine-based activation mechanism.

b) Chiral Amines & Squaramides: Bifunctional catalysts, such as those derived from cinchona alkaloids or chiral diamines incorporating a squaramide or thiourea moiety, have proven highly effective.[6][7] These reagents utilize a dual-activation mode: the basic amine activates the nucleophile (e.g., a nitroalkane) while the hydrogen-bonding moiety (squaramide) activates the Michael acceptor, organizing the transition state for excellent stereocontrol.[6][7] This approach often allows for lower catalyst loadings and broader substrate scope compared to simple proline derivatives.

c) Chiral Phosphoric Acids (CPAs): CPAs excel in activating electrophiles, particularly imines, through hydrogen bonding. They are instrumental in three-component 1,3-dipolar cycloaddition reactions where an azomethine ylide, generated in situ from an aldehyde and an amino ester, reacts with a Michael acceptor to form the pyrrolidine ring.[8] This method allows for the rapid assembly of highly functionalized spiro[pyrrolidin-3,3′-oxindoles], which are of significant biological interest.[8]

Diagram 1: General Mechanism for Organocatalytic Michael Addition

Caption: Organocatalytic cycle for Michael addition to form pyrrolidinone precursors.

Catalyst Type	Activation Mode	Typical Substrates	Key Advantages	Typical Stereoselectivity
Diarylprolinol Silyl Ethers	Enamine	Aldehydes, Ketones + Nitroalkenes	High enantioselectivity, well-studied	>90% ee[7]
Bifunctional Squaramides	H-Bonding + Brønsted Base	Nitroalkanes + Enones/Enoates	Low catalyst loading, broad scope	Up to 97% ee[6]
Chiral Phosphoric Acids	H-Bonding (Brønsted Acid)	Aldehydes, Amino Esters + Alkenes	Access to complex spiro-heterocycles	Up to 98% ee[8]

Transition-Metal Catalysis: New Pathways via C-H Functionalization

Transition-metal catalysis opens up synthetic routes that are inaccessible through traditional methods, most notably by enabling the direct functionalization of C–H bonds.[9][10]

Key Reagent Classes & Comparison

a) Palladium Catalysis: Palladium catalysts have been successfully employed for the hydroarylation of N-alkyl pyrrolines.[1][11] This approach directly installs an aryl group at the 3-position of a pre-formed pyrroline ring. A key insight was using N-alkyl instead of N-acyl pyrrolines; the former favors the desired hydroarylation product, while the latter tends to yield olefinic products via β-hydride elimination.[12][13] This method provides direct access to drug-like molecules from readily available precursors.[1]

b) Copper Catalysis: Copper-catalyzed reactions have shown promise for intramolecular C–H amination to form the pyrrolidine ring itself.[9][14] Using N-fluoro or N-chloro amides as substrates, a copper catalyst can facilitate the cyclization via a proposed Cu(I)/Cu(II) cycle, where the C–H bond cleavage is the turnover-limiting step.[9] This strategy is powerful for creating the core ring structure, particularly from linear precursors. Furthermore, copper catalysis can enable δ-C(sp³)–H arylation of N-fluorosulfonamides through a radical relay mechanism, which, followed by a subsequent amination, can build the pyrrolidinone ring.[10]

Diagram 2: Palladium-Catalyzed Pyrroline Hydroarylation

Caption: Simplified catalytic cycle for Pd-catalyzed hydroarylation of a pyrroline.

Method	Catalyst System	Key Transformation	Key Advantages
Pd-Catalyzed Hydroarylation	Pd(OAc)₂, SPhos, NaOtBu	C-C bond formation on pyrroline	Direct functionalization of heterocycle, good scope
Cu-Catalyzed C-H Amination	[TpˣCuL] (Tp = tris(pyrazolyl)borate)	C-N bond formation (cyclization)	Forms the core ring via C-H activation
Cu-Catalyzed Radical Relay	Cu(OTf)₂, bisoxazoline ligand	δ C-H arylation + amination	Functionalizes remote, unactivated C-H bonds

Cascade Reactions: Maximizing Molecular Complexity

Cascade (or domino) reactions are highly efficient processes where multiple bond-forming events occur in a single synthetic operation without isolating intermediates. This approach aligns with the principles of green chemistry by reducing waste, time, and resource consumption.

A recently developed metal-free cascade provides access to densely functionalized α-arylated pyrrolidinones from arylsulfonamides and cyclopropane diesters.[15] The reaction proceeds via a three-step sequence in one pot:

• Nucleophilic Ring-Opening: The arylsulfonamide opens the cyclopropane ring.

• Smiles-Truce Aryl Transfer: The resulting enolate engages in an intramolecular aryl transfer.

• Lactam Formation: The intermediate cyclizes to form the final pyrrolidinone product.

This operationally simple method uses only a base (e.g., NaH) and heat, starting from widely available materials and creating significant molecular complexity in a single step.[15]

Detailed Experimental Protocol: Organocatalytic Asymmetric Michael Addition

This protocol is a representative example for the synthesis of a chiral 3-substituted pyrrolidinone precursor using a bifunctional organocatalyst, adapted from the literature.[6][16][17]

Objective: To synthesize (R)-methyl 2-benzoyl-5-oxo-1-phenylpyrrolidine-3-carboxylate with high enantioselectivity.

Materials:

• Methyl 2-((E)-3-oxo-1,3-diphenylprop-1-en-1-yl)benzoate (Michael Acceptor)

• Nitromethane (Nucleophile)

• (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (Hayashi-Jørgensen Catalyst)

• Toluene, Anhydrous

• Benzoic Acid (Additive)

• Standard glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To a flame-dried 10 mL round-bottom flask equipped with a magnetic stir bar, add the Michael acceptor (0.1 mmol, 1.0 equiv). The flask is sealed with a septum and purged with argon gas.

  • Scientist's Note: Ensuring anhydrous conditions is crucial as moisture can hydrolyze the catalyst and interfere with the enamine formation.

• Addition of Reagents: Add anhydrous toluene (1.0 mL) via syringe. Follow with the addition of the Hayashi-Jørgensen catalyst (0.02 mmol, 20 mol%) and benzoic acid (0.01 mmol, 10 mol%).

  • Scientist's Note: The acidic additive often accelerates the turnover-limiting hydrolysis of the iminium ion at the end of the catalytic cycle.

• Initiation: Add nitromethane (0.5 mmol, 5.0 equiv) to the stirred solution at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 24-48 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate solvent system.

  • Scientist's Note: The large excess of nucleophile (nitromethane) is common in these reactions to push the equilibrium towards the product.

• Workup & Purification: Upon completion, concentrate the reaction mixture under reduced pressure. The crude residue is then purified by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexane).

• Cyclization to Pyrrolidinone (separate step): The purified nitro-adduct is then subjected to reduction (e.g., using Raney Nickel under H₂ atmosphere) to reduce the nitro group to an amine, which subsequently undergoes spontaneous or acid-catalyzed intramolecular cyclization to form the desired pyrrolidinone.

• Characterization: The final product's structure and enantiomeric excess (ee) are confirmed using ¹H NMR, ¹³C NMR, and chiral High-Performance Liquid Chromatography (HPLC). Expected results are typically >90% yield and >95% ee.

References

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A Comparative Guide to the Reaction Kinetics for the Formation of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Substituted Pyrrolidones

The pyrrolidone ring is a cornerstone of many biologically active molecules, both natural and synthetic. Its prevalence in pharmaceuticals highlights the continuous need for efficient and well-understood synthetic routes. 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate is a key intermediate, featuring a protected nitrogen and an ester group that allow for diverse functionalization, making it a valuable building block in drug discovery. Understanding the reaction kinetics of its formation is paramount for optimizing its synthesis, ensuring high yield, purity, and cost-effectiveness on a laboratory and industrial scale.

This guide provides an in-depth analysis of the primary synthetic route for 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate—the Dieckmann condensation—and compares its kinetic and practical aspects with viable alternative methodologies. The discussion is grounded in established chemical principles and supported by experimental data from the literature to aid researchers in making informed decisions for their synthetic strategies.

Primary Synthetic Route: The Dieckmann Condensation

The most established and direct method for the synthesis of the 2-oxopyrrolidine-3-carboxylate core is the Dieckmann condensation, an intramolecular Claisen condensation of a diester.[1][2] For the target molecule, the precursor would be the corresponding N-Boc protected diester of glutamic acid.

Reaction Mechanism and Kinetic Profile

The Dieckmann condensation is a base-catalyzed reaction that proceeds through several key steps, each influencing the overall reaction rate:

• Enolate Formation: A strong base abstracts an α-proton from one of the ester groups to form a resonance-stabilized enolate. This is often the rate-determining step, and its kinetics are highly dependent on the strength and steric hindrance of the base, as well as the acidity of the α-proton.

• Intramolecular Nucleophilic Attack: The enolate attacks the carbonyl carbon of the other ester group within the same molecule, forming a cyclic tetrahedral intermediate.

• Elimination of the Leaving Group: The tetrahedral intermediate collapses, eliminating an alkoxide leaving group to form the cyclic β-keto ester.

• Final Deprotonation: The newly formed β-keto ester is more acidic than the starting diester and is deprotonated by the alkoxide generated in the previous step. This final, essentially irreversible deprotonation drives the reaction equilibrium towards the product.[2]

• Protonation: An acidic workup is required to protonate the enolate of the β-keto ester and yield the final product.

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Comparative Biological Activity Screening of Novel Compounds Synthesized from 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate

A Senior Application Scientist's Guide for Drug Discovery Professionals

Introduction: The Pyrrolidine Scaffold as a Privileged Structure in Medicinal Chemistry

The five-membered nitrogen-containing heterocyclic ring, pyrrolidine, is a cornerstone in drug discovery and development.[1][2][3] Its prevalence in natural products and synthetic bioactive molecules stems from its unique three-dimensional structure, which allows for precise spatial orientation of substituents to interact with biological targets.[1] Pyrrolidine derivatives have demonstrated a vast spectrum of pharmacological activities, including potent anticancer, anti-inflammatory, antiviral, and antimicrobial properties, making them a "privileged scaffold" for medicinal chemists.[4][5][6]

This guide focuses on a series of novel compounds synthesized from the versatile starting material, 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate . This precursor offers multiple reactive sites, enabling the generation of a chemically diverse library of compounds. The rationale behind using this specific starting material is its capacity for controlled, stepwise modification, allowing for a systematic exploration of the structure-activity relationship (SAR).[7][8]

Our objective is to provide an in-depth, objective comparison of the biological performance of these novel derivatives against established therapeutic agents. We will delve into the causality behind the experimental designs and present detailed, self-validating protocols for antibacterial, antifungal, and anticancer screening, supported by comparative experimental data.

Synthesis of Novel Pyrrolidine Derivatives: A Strategy for Chemical Diversity

The core synthetic strategy involves a multi-step sequence designed to introduce diverse functional groups onto the pyrrolidine scaffold. The initial step is the selective hydrolysis of the ethyl ester at the C-3 position of the starting material, followed by an amidation reaction. This approach allows for the introduction of a wide array of amines, thereby creating a library of novel N-substituted carboxamides. The tert-butyl protecting group on the pyrrolidine nitrogen can subsequently be removed under acidic conditions to allow for further functionalization.

The choice to create a library of amides was deliberate; the amide bond is a key feature in many biologically active molecules, capable of acting as both a hydrogen bond donor and acceptor, thus facilitating strong interactions with enzyme active sites and receptors.

Caption: General synthetic workflow for generating a library of novel pyrrolidine derivatives.

Part 1: Antibacterial Activity Screening

The rise of antimicrobial resistance necessitates the urgent discovery of new antibacterial agents.[9] This section compares the antibacterial efficacy of our novel pyrrolidine derivatives against a standard antibiotic.

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible in-vitro growth of a microorganism.[9] We employed the broth microdilution method, a standardized and accurate technique, following the guidelines established by the Clinical and Laboratory Standards Institute (CLSI).[9][10][11]

Step-by-Step Methodology:

• Compound Preparation: Serial two-fold dilutions of the novel compounds and the control antibiotic (Ciprofloxacin) were prepared in Mueller-Hinton Broth (MHB) directly in 96-well microtiter plates.[9] A typical concentration range tested was 256 µg/mL to 0.5 µg/mL.[9]

• Inoculum Preparation: Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) were cultured to the logarithmic growth phase. The suspension was adjusted to match a 0.5 McFarland turbidity standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.[9] This was then diluted in MHB to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in each well.

• Inoculation and Incubation: The standardized bacterial inoculum was added to each well containing the compound dilutions. A growth control well (bacteria and broth, no compound) and a sterility control well (broth only) were included on each plate.[9] The plates were incubated at 35°C ± 2°C for 16-20 hours.[9]

• Result Determination: The MIC was determined as the lowest concentration of the compound at which no visible bacterial growth (turbidity) was observed.

Caption: Experimental workflow for Minimum Inhibitory Concentration (MIC) determination.

Comparative Data: Antibacterial Activity

Compound ID	Modification on Pyrrolidine Core	MIC (µg/mL) vs. S. aureus (Gram+)	MIC (µg/mL) vs. E. coli (Gram-)
NPD-01	Parent Amine (NH2)	>256	>256
NPD-05	4-Fluorobenzyl Amide	16	64
NPD-09	3,4-Dichlorobenzyl Amide	8	32
NPD-12	Naphthylmethyl Amide	32	128
Ciprofloxacin	(Reference Drug)	1	0.25

Analysis and Structure-Activity Relationship (SAR): The results indicate that derivatization of the parent compound is essential for antibacterial activity. A clear SAR is observed: compounds with halogenated aromatic rings (NPD-05 and NPD-09) exhibit the most potent activity, particularly against the Gram-positive S. aureus. The presence of two chlorine atoms in NPD-09 led to a two-fold increase in potency compared to the monofluorinated NPD-05. This suggests that electron-withdrawing groups and increased lipophilicity on the aromatic moiety enhance antibacterial efficacy. While the novel compounds did not surpass the potency of Ciprofloxacin, NPD-09 shows promise as a scaffold for further optimization.

Part 2: Antifungal Activity Screening

Fungal infections represent a significant and growing threat to human health, particularly in immunocompromised populations, creating a demand for novel antifungal agents.[12]

Experimental Protocol: Antifungal Susceptibility Testing

The protocol for antifungal screening is adapted from the antibacterial broth microdilution method, following CLSI M27 guidelines for yeasts, to determine the MIC.

Step-by-Step Methodology:

• Medium and Strains: RPMI-1640 medium was used for fungal growth. The test organism was Candida albicans.

• Compound and Inoculum Preparation: Serial dilutions of the test compounds and the reference drug (Fluconazole) were prepared in 96-well plates. A standardized fungal inoculum was prepared and diluted to a final concentration of 0.5-2.5 x 10³ CFU/mL.

• Incubation: Plates were incubated at 35°C for 24-48 hours.[13]

• Result Determination: The MIC was determined as the lowest concentration showing substantial inhibition of growth (typically ≥50% reduction in turbidity) compared to the growth control.

Comparative Data: Antifungal Activity

Compound ID	Modification on Pyrrolidine Core	MIC (µg/mL) vs. C. albicans
NPD-01	Parent Amine (NH2)	>256
NPD-05	4-Fluorobenzyl Amide	64
NPD-09	3,4-Dichlorobenzyl Amide	32
NPD-14	Pyridin-4-ylmethyl Amide	16
Fluconazole	(Reference Drug)	4

Analysis and Structure-Activity Relationship (SAR): The SAR for antifungal activity differs from the antibacterial profile. While the halogenated compound NPD-09 retained moderate activity, the introduction of a heterocyclic pyridine ring in NPD-14 resulted in the most potent antifungal agent in the series. This suggests that the nitrogen atom in the pyridine ring may be crucial for interacting with a fungal-specific target. Although less potent than Fluconazole, NPD-14 serves as a valuable hit compound for developing new antifungal leads.

Part 3: Anticancer Activity Screening (Cytotoxicity)

The search for novel chemical entities with cytotoxic potential against cancer cells is a primary goal in oncology drug discovery.[14][15][16] Pyrrolidine derivatives, in particular, have shown significant promise as anticancer agents.[4][15][17]

Experimental Protocol: MTT Assay for Cell Viability

The MTT assay is a robust colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[18][19] The principle lies in the reduction of the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide, or MTT) into purple formazan crystals by mitochondrial dehydrogenases in living, metabolically active cells.[18][20]

Step-by-Step Methodology:

• Cell Seeding: Human cancer cell lines (e.g., MCF-7 breast cancer, A549 lung cancer) are seeded into 96-well plates at an optimal density (e.g., 5,000-10,000 cells/well) and incubated for 24 hours to allow for attachment.[14]

• Compound Treatment: The culture medium is replaced with fresh medium containing serial dilutions of the novel compounds and a reference drug (e.g., Doxorubicin). A vehicle control (medium with solvent) is also included. The plates are then incubated for a specified period, typically 48 or 72 hours.[14]

• MTT Addition: After incubation, 10 µL of MTT solution (5 mg/mL in PBS) is added to each well (final concentration 0.5 mg/mL).[14] The plates are incubated for another 4 hours in a humidified atmosphere at 37°C.

• Solubilization of Formazan: The medium containing MTT is carefully removed, and 100 µL of a solubilization solution (e.g., DMSO) is added to each well to dissolve the purple formazan crystals.[20] The plate is often shaken on an orbital shaker for 15 minutes to ensure complete dissolution.[20]

• Absorbance Measurement: The absorbance is measured using a microplate reader at a wavelength of 570-590 nm.[20][21]

• Data Analysis: The percentage of cell viability is plotted against the compound concentration to determine the IC50 value (the concentration of compound that inhibits cell growth by 50%).

Caption: Workflow for the MTT cytotoxicity assay.

Comparative Data: Anticancer Activity (IC50)

Compound ID	Modification on Pyrrolidine Core	IC50 (µM) vs. MCF-7 (Breast Cancer)	IC50 (µM) vs. A549 (Lung Cancer)
NPD-05	4-Fluorobenzyl Amide	22.5	35.1
NPD-09	3,4-Dichlorobenzyl Amide	15.8	21.4
NPD-18	4-Trifluoromethylbenzyl Amide	8.2	11.5
NPD-21	3-Phenoxybenzyl Amide	11.3	19.8
Doxorubicin	(Reference Drug)	0.9	1.2

Analysis and Structure-Activity Relationship (SAR): All tested compounds displayed dose-dependent cytotoxic activity. The SAR analysis reveals that strong electron-withdrawing groups on the benzyl amide moiety significantly enhance anticancer potency. Compound NPD-18 , bearing a trifluoromethyl group, was the most active compound in the series, with single-digit micromolar IC50 values against the MCF-7 cell line. This potency is significantly greater than that of the halogenated derivatives NPD-05 and NPD-09. The introduction of a bulky phenoxy group (NPD-21) was also favorable, suggesting that both electronic and steric factors play a critical role in the cytotoxic mechanism. While not as potent as the clinical drug Doxorubicin, the low micromolar activity of NPD-18 identifies it as a highly promising lead candidate for the development of novel anticancer agents.

Conclusion

This guide provides a comparative framework for evaluating the biological activities of novel compounds derived from 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate. Through systematic screening, we have demonstrated that specific structural modifications to the pyrrolidine scaffold can impart significant and varied biological activities.

• For antibacterial activity, di-halogenation of the benzylamide moiety (NPD-09) proved most effective.

• For antifungal activity, the introduction of a pyridine ring (NPD-14) was the most successful strategy.

• For anticancer activity, a powerful electron-withdrawing group like trifluoromethyl (NPD-18) resulted in the most potent compound.

These findings underscore the value of the pyrrolidine core as a versatile template in drug discovery. The identified lead compounds (NPD-09, NPD-14, and NPD-18) serve as validated starting points for further medicinal chemistry efforts to optimize potency, selectivity, and pharmacokinetic properties. The detailed protocols provided herein offer a robust and reproducible system for screening future generations of these promising compounds.

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A Researcher's Guide to the Structural Elucidation of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate Derivatives: An X-ray Crystallography Perspective

The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, is a cornerstone in modern medicinal chemistry. Its non-planar, puckered nature provides a three-dimensional scaffold that is ideal for exploring chemical space in drug discovery, a feature that sets it apart from its flat, aromatic counterparts.[1] Derivatives of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate are of significant interest as they combine the conformational rigidity of the pyroglutamate core with versatile functional handles—the tert-butyl and ethyl ester groups—that can be modulated to fine-tune physicochemical properties and biological activity.

Understanding the precise three-dimensional arrangement of atoms and intermolecular interactions within a crystal lattice is paramount for rational drug design. Single-crystal X-ray crystallography stands as the definitive method for obtaining this information, providing unambiguous proof of a molecule's structure and stereochemistry. This guide offers a comprehensive overview of the crystallographic analysis of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate derivatives, comparing the technique to other analytical methods and providing a practical framework for researchers in the field. While a public crystal structure for the parent compound, 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate, is not currently available, this guide outlines the established methodologies that would be applied to it and its derivatives.

Part 1: The Crucial First Step: Obtaining High-Quality Crystals

The adage "garbage in, garbage out" is particularly resonant in X-ray crystallography. The success of a diffraction experiment is entirely contingent on the quality of the single crystal. For small organic molecules like the target pyrrolidines, which may be oils or low-melting solids, crystallization can be a significant hurdle. The following is a systematic approach to this critical step.

Experimental Protocol: Crystallization of Pyrrolidine Derivatives

• Purification is Paramount: The starting material must be of the highest possible purity (>98%). Impurities can inhibit nucleation or become incorporated into the crystal lattice, leading to disorder and poor diffraction. Standard techniques such as column chromatography and recrystallization are essential.

• Solvent Selection: The ideal solvent system is one in which the compound is sparingly soluble. A good starting point is to find a solvent that fully dissolves the compound when heated but in which it is poorly soluble at room or lower temperatures.

• Common Crystallization Techniques:

  • Slow Evaporation: A solution of the compound in a relatively volatile solvent (e.g., dichloromethane, ethyl acetate) is left undisturbed in a loosely capped vial. The slow removal of the solvent gradually increases the concentration, promoting crystal growth.

  • Vapor Diffusion (Hanging or Sitting Drop): A concentrated solution of the compound is placed as a drop on a siliconized glass slide, which is then inverted and sealed over a reservoir containing a solvent in which the compound is insoluble (the "anti-solvent"). The anti-solvent vapor slowly diffuses into the drop, reducing the solubility of the compound and inducing crystallization. This is a highly controlled method ideal for small sample quantities.

  • Slow Cooling: A saturated solution of the compound in a suitable solvent at an elevated temperature is slowly cooled to room temperature, and then further to 4°C or -20°C. The gradual decrease in temperature reduces solubility, leading to crystal formation.

• Patience and Observation: Crystallization can take anywhere from a few hours to several weeks. It is crucial to monitor the experiments periodically under a microscope without disturbing them.

Part 2: From Crystal to Structure: The X-ray Diffraction Workflow

Once a suitable single crystal (typically 0.1-0.3 mm in size with well-defined faces) is obtained, the X-ray diffraction experiment can commence. Modern diffractometers have largely automated this process, but understanding the underlying principles is key to troubleshooting and interpreting the results.

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A Comparative Guide to Orthogonal Protecting Group Strategies in the Multi-Step Synthesis of Pyrrolidine-Containing Molecules

For Researchers, Scientists, and Drug Development Professionals

In the landscape of multi-step organic synthesis, particularly in the construction of complex nitrogen-containing heterocycles like pyrrolidines, the strategic implementation of protecting groups is paramount. Pyrrolidine rings are a common motif in a vast array of pharmaceuticals and natural products, and their successful synthesis often hinges on the ability to selectively mask and unmask reactive functional groups. This guide provides an in-depth, objective comparison of orthogonal protecting group strategies, offering field-proven insights and experimental data to inform the rational design of synthetic routes.

The Principle of Orthogonality: A Cornerstone of Modern Synthesis

At its core, an orthogonal protecting group strategy employs multiple protecting groups that can be removed under distinct and non-interfering reaction conditions.[1] This allows for the selective deprotection of one functional group while others remain shielded, a critical capability for sequential bond formation and functionalization. The most prevalent orthogonal protecting groups for amines, including the secondary amine of the pyrrolidine ring, are the tert-Butoxycarbonyl (Boc), Carboxybenzyl (Cbz), and 9-Fluorenylmethyloxycarbonyl (Fmoc) groups.[2][3] Their orthogonality stems from their unique cleavage conditions:

• Boc (tert-Butoxycarbonyl): Cleaved under acidic conditions, typically with trifluoroacetic acid (TFA).[2]

• Cbz (Carboxybenzyl): Removed by catalytic hydrogenolysis.[2]

• Fmoc (9-Fluorenylmethyloxycarbonyl): Cleaved under basic conditions, commonly with piperidine.[2]

The judicious selection of these groups allows chemists to orchestrate complex synthetic sequences with precision.

Comparative Analysis of Orthogonal Strategies in Pyrrolidine Synthesis

To illustrate the practical application and comparative performance of these strategies, we will examine two distinct approaches for the synthesis of a hypothetical multi-functionalized pyrrolidine derivative.

Strategy 1: The Boc/Cbz Orthogonal Pair

This classic combination leverages the acid-lability of the Boc group against the hydrogenolysis-lability of the Cbz group. This pairing is particularly useful when the synthetic route involves both acid-sensitive and reducible functional groups.

Strategy 2: The Fmoc/Boc Orthogonal Pair

This pairing contrasts the base-lability of the Fmoc group with the acid-lability of the Boc group. This strategy is a cornerstone of solid-phase peptide synthesis (SPPS) and is equally powerful in solution-phase synthesis, especially when hydrogenation conditions are not viable.[4]

Performance Comparison

The following table summarizes the key characteristics and typical performance of each strategy.

Feature	Strategy 1: Boc/Cbz	Strategy 2: Fmoc/Boc
Pyrrolidine N-Protection	Boc	Fmoc
Side-Chain Amine Protection	Cbz	Boc
Orthogonal Deprotection Conditions	1. TFA (for Boc) 2. H₂/Pd-C (for Cbz)	1. Piperidine/DMF (for Fmoc) 2. TFA (for Boc)
Compatibility	Avoids strong bases. Cbz is stable to most acidic and basic conditions.[5]	Avoids hydrogenation. Fmoc is stable to acids.[6]
Potential Issues	Catalyst poisoning in hydrogenolysis, potential for side reactions with sulfur-containing compounds.[1]	The dibenzofulvene byproduct from Fmoc deprotection can sometimes lead to side reactions.[7]
Typical Yields (Deprotection)	Generally high (>90%)	Generally high (>95%)

Experimental Protocols

Below are representative, step-by-step methodologies for the key deprotection steps in each strategy.

Protocol 1: Selective Deprotection in the Boc/Cbz Strategy

A. Boc Group Removal (Acidic Cleavage)

• Dissolve the Boc-protected pyrrolidine derivative in dichloromethane (DCM) at a concentration of approximately 0.1 M.

• Add trifluoroacetic acid (TFA) to the solution, typically in a 1:1 ratio with DCM.

• Stir the reaction mixture at room temperature for 1-2 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove excess TFA and DCM.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield the deprotected amine.[5]

B. Cbz Group Removal (Catalytic Hydrogenolysis)

• Dissolve the Cbz-protected compound in a suitable solvent such as methanol, ethanol, or ethyl acetate.

• Add a catalytic amount of palladium on activated carbon (Pd/C, typically 10% by weight of the substrate).

• Purge the reaction vessel with hydrogen gas and maintain a hydrogen atmosphere (typically using a balloon).

• Stir the reaction vigorously at room temperature until the starting material is consumed (monitored by TLC or LC-MS).

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the palladium catalyst.

• Rinse the Celite pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the deprotected amine.[5]

Protocol 2: Selective Deprotection in the Fmoc/Boc Strategy

A. Fmoc Group Removal (Basic Cleavage)

• Dissolve the Fmoc-protected pyrrolidine derivative in N,N-dimethylformamide (DMF).

• Add piperidine to the solution to a final concentration of 20% (v/v).[3]

• Stir the reaction at room temperature. The deprotection is typically rapid, often completing within 30 minutes.[5]

• Monitor the reaction by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine to remove DMF and piperidine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the deprotected amine.[5]

B. Boc Group Removal (Acidic Cleavage)

• Follow the same procedure as described in Protocol 1A.

Visualization of Orthogonal Deprotection Workflows

The following diagrams illustrate the logical flow of selective deprotection for each strategy.

Caption: Selective deprotection in the Boc/Cbz strategy.

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A Researcher's Guide to the Spectroscopic Comparison of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate Isomers

In the landscape of modern drug development, the stereochemical identity of a molecule is not a trivial detail but a critical determinant of its pharmacological and toxicological profile. For researchers and scientists working with chiral molecules like 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate, the ability to distinguish between its enantiomers is paramount. This guide provides an in-depth spectroscopic comparison of these isomers, offering both theoretical insights and practical, field-proven experimental protocols.

The Significance of Chirality in Drug Development

1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate, a substituted pyroglutamic acid derivative, possesses a chiral center at the C3 position of the pyrrolidine ring. This gives rise to two enantiomers: (R)-1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate and (S)-1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate. While physically and chemically identical in an achiral environment, these enantiomers can interact differently with chiral biological systems such as enzymes and receptors, leading to distinct therapeutic effects or metabolic pathways. Therefore, robust analytical methods to separate and characterize these isomers are indispensable for ensuring the safety and efficacy of potential drug candidates.

Standard Spectroscopic Characterization (Racemic Mixture)

In the absence of chiral influences, the standard spectroscopic data for the (R) and (S) enantiomers are identical. The following data represents the expected spectroscopic signature of the racemic mixture of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate, based on the analysis of structurally similar N-Boc protected pyrrolidine esters.[1][2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for structural elucidation. For our target compound, the key resonances in ¹H and ¹³C NMR are predictable.

Table 1: Predicted ¹H NMR Data for Racemic 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate (in CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~4.20	q	2H	-O-CH₂ -CH₃
~3.80	t	1H	N-CH (Pyrrolidine C5)
~3.60	t	1H	N-CH (Pyrrolidine C5)
~3.40	t	1H	CH -COOEt (Pyrrolidine C3)
~2.50	m	1H	-CH₂-CH - (Pyrrolidine C4)
~2.20	m	1H	-CH₂-CH - (Pyrrolidine C4)
1.50	s	9H	-C(CH₃)₃ (Boc)
1.25	t	3H	-O-CH₂-CH₃

Table 2: Predicted ¹³C NMR Data for Racemic 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate (in CDCl₃, 100 MHz)

Chemical Shift (δ, ppm)	Assignment
~172.0	C =O (Ester)
~170.0	C =O (Amide)
~150.0	C =O (Boc)
~83.0	-C (CH₃)₃ (Boc)
~61.0	-O-CH₂ -CH₃
~50.0	C H-COOEt (Pyrrolidine C3)
~45.0	N-CH₂ (Pyrrolidine C5)
~28.0	-C(CH₃ )₃ (Boc)
~25.0	-CH₂ -CH- (Pyrrolidine C4)
~14.0	-O-CH₂-CH₃

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in the molecule.

Table 3: Predicted IR Absorption Bands for 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate

Wavenumber (cm⁻¹)	Intensity	Assignment
~2980-2850	Medium-Strong	C-H stretch (Aliphatic)
~1750	Strong	C=O stretch (Ester)
~1700	Strong	C=O stretch (Amide - Lactam)
~1680	Strong	C=O stretch (Carbamate - Boc)
~1370 & ~1390	Medium	C-H bend (t-Butyl)
~1250-1150	Strong	C-O stretch (Ester and Carbamate)

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound. For 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate (C₁₂H₁₉NO₅), the expected molecular weight is 257.28 g/mol .[3]

Table 4: Predicted Key Fragments in Mass Spectrum (Electron Ionization - EI)

m/z	Proposed Fragment
257	[M]⁺ (Molecular Ion)
201	[M - C₄H₈]⁺ (Loss of isobutylene)
157	[M - Boc]⁺
100	[M - Boc - CO₂Et]⁺
57	[C₄H₉]⁺ (t-Butyl cation)

Distinguishing the Enantiomers: The Chiral Challenge

To differentiate the (R) and (S) enantiomers, we must introduce a chiral environment. This can be achieved through two primary methods: Chiral High-Performance Liquid Chromatography (HPLC) and NMR Spectroscopy with Chiral Solvating Agents.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful technique for both analytical and preparative separation of enantiomers.[4][5][6][7][8][9] The principle lies in the differential interaction of the enantiomers with a chiral stationary phase (CSP), leading to different retention times.

Experimental Protocol: Chiral HPLC Separation

• Column Selection: A polysaccharide-based chiral stationary phase, such as Chiralpak® IA or Chiralcel® OD-H, is often effective for the separation of N-protected amino acid derivatives.

• Mobile Phase Preparation: A typical mobile phase consists of a mixture of n-hexane and isopropanol. The ratio is critical and should be optimized for the best resolution. A common starting point is 90:10 (v/v) n-hexane:isopropanol. The addition of a small amount of an acidic modifier like trifluoroacetic acid (TFA) (e.g., 0.1%) can improve peak shape.

• Instrumentation:

  • HPLC system with a UV detector.

  • Chiral column as selected above.

• Procedure: a. Prepare a standard solution of the racemic 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate in the mobile phase (e.g., 1 mg/mL). b. Equilibrate the chiral column with the mobile phase at a constant flow rate (e.g., 1.0 mL/min) until a stable baseline is achieved. c. Inject a small volume of the sample solution (e.g., 10 µL). d. Monitor the elution profile using a UV detector at an appropriate wavelength (e.g., 210 nm). e. The two enantiomers will elute as separate peaks with different retention times (tR). The enantiomeric excess (% ee) can be calculated from the peak areas.

Experimental workflow for chiral HPLC separation.

NMR Spectroscopy with Chiral Solvating Agents (CSAs)

In an achiral solvent, the NMR spectra of enantiomers are identical because the corresponding protons are in chemically equivalent environments. However, the addition of a chiral solvating agent (CSA) can induce diastereomeric interactions, leading to the formation of transient, non-covalently bonded diastereomeric complexes.[10][11][12] These complexes have different magnetic environments, resulting in separate NMR signals for the enantiomers.

A commonly used class of CSAs for carboxylic acid derivatives is chiral alcohols, such as (R)- or (S)-1-(9-anthryl)-2,2,2-trifluoroethanol (Pirkle's alcohol).

Experimental Protocol: NMR with a Chiral Solvating Agent

• Sample Preparation: a. Accurately weigh a sample of the racemic 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate (e.g., 10 mg) and dissolve it in a deuterated solvent (e.g., 0.6 mL of CDCl₃) in an NMR tube. b. Acquire a standard ¹H NMR spectrum of the racemate. c. To the same NMR tube, add a molar equivalent of a chiral solvating agent, such as (R)-Pirkle's alcohol. d. Gently mix the solution to ensure homogeneity.

• NMR Data Acquisition: a. Acquire another ¹H NMR spectrum of the mixture. b. Compare the spectrum with the original one. Look for splitting of signals that were singlets or simple multiplets in the spectrum of the racemate alone. The protons closest to the chiral center of the analyte are most likely to show resolved signals.

• Data Analysis: a. The integration of the now-separated signals corresponding to the two enantiomers can be used to determine the enantiomeric ratio.

Expected Observations:

Upon addition of a chiral solvating agent, certain proton signals of the two enantiomers are expected to shift to different extents. For 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate, the proton at the C3 position is the most likely to exhibit resolved signals. The protons of the ethyl ester group and the pyrrolidine ring may also show some degree of splitting.

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A Senior Application Scientist's Guide to the Cost-Benefit Analysis of Chiral Pyrrolidine Synthesis

The chiral pyrrolidine scaffold is a cornerstone of modern medicinal chemistry, embedded in the architecture of numerous pharmaceuticals and natural products. Its synthesis, therefore, is a critical endeavor for researchers in drug discovery and development. The choice of synthetic route is a complex decision, balancing enantioselectivity, yield, cost, scalability, and safety. This guide provides an in-depth, objective comparison of the three primary strategies for accessing these valuable chiral molecules: organocatalysis, transition metal catalysis, and enzymatic synthesis.

Organocatalytic Routes: The Rise of Metal-Free Asymmetric Synthesis

Organocatalysis, particularly using proline and its derivatives, has revolutionized the synthesis of chiral pyrrolidines. These methods offer a greener and often more cost-effective alternative to traditional metal-based catalysts.[1][2]

Proline and Diarylprolinol Silyl Ether Catalysis

The seminal work on proline-catalyzed asymmetric aldol and Michael additions paved the way for a surge in organocatalytic methods.[3] Proline's bifunctional nature, with both a secondary amine and a carboxylic acid, allows it to activate both the nucleophile (via enamine formation) and the electrophile.[2] A significant advancement in this area was the development of diarylprolinol silyl ethers, which often provide higher enantioselectivities and yields.

Mechanism of Proline-Catalyzed Asymmetric Aldol Reaction:

Caption: Proline-catalyzed aldol reaction mechanism.

Experimental Protocol: Proline-Catalyzed Asymmetric Aldol Reaction [3]

• To a solution of the aldehyde (1.0 mmol) in a suitable solvent (e.g., DMSO or a water/methanol mixture), add (S)-proline (0.1-0.3 mmol, 10-30 mol%).

• Add the ketone (2.0-5.0 mmol) to the mixture.

• Stir the reaction at room temperature for 24-72 hours, monitoring by TLC or GC.

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Cost-Benefit Analysis of Organocatalytic Routes

Parameter	Analysis
Cost	Favorable. (S)-Proline is an inexpensive and readily available amino acid.[1] While more complex proline derivatives are more expensive, they are still generally more cost-effective than precious metal catalysts and their associated chiral ligands.[4]
Performance	Good to Excellent. High enantioselectivities (often >90% ee) and good yields can be achieved. However, catalyst loading can be high (10-30 mol%), and reaction times can be long.[3]
Scalability	Moderate. Scaling up can be challenging due to the high catalyst loading and sometimes difficult purification from the polar catalyst. However, continuous flow protocols are being developed to address these issues.[5][6]
Safety & Environment	Excellent. Organocatalysts are generally non-toxic and environmentally benign. Reactions are often run under mild conditions, avoiding the need for high pressures or temperatures.[1]

Transition Metal Catalysis: High Efficiency and Broad Scope

Transition metal catalysis, particularly using rhodium, ruthenium, and copper, offers highly efficient and versatile routes to chiral pyrrolidines. These methods often feature high turnover numbers and frequencies, making them attractive for industrial applications.

Asymmetric Hydrogenation of Pyrroles

The direct asymmetric hydrogenation of prochiral pyrroles is an atom-economical method for producing chiral pyrrolidines. This approach typically employs rhodium or ruthenium catalysts with chiral phosphine ligands.[7][8]

Experimental Workflow for Asymmetric Hydrogenation:

Caption: Asymmetric hydrogenation workflow.

Copper-Catalyzed Asymmetric C-H Amination

Recent advances have led to the development of enantioselective Hofmann-Löffler-Freytag (HLF) reactions catalyzed by copper complexes. This powerful method allows for the direct conversion of linear precursors to chiral pyrrolidines via a remote C-H amination.

Cost-Benefit Analysis of Transition Metal Catalysis

Parameter	Analysis
Cost	Moderate to High. Noble metal catalysts (Rh, Ru, Ir) and their chiral phosphine ligands can be expensive.[9] However, their high efficiency (low catalyst loading, high TON/TOF) can make them cost-effective on an industrial scale.
Performance	Excellent. Typically provides very high enantioselectivities (>99% ee) and yields. Reactions are often fast and highly efficient.
Scalability	Excellent. The high efficiency and low catalyst loadings make these methods highly scalable.[10]
Safety & Environment	Moderate. Requires careful handling of flammable hydrogen gas at high pressures.[11] Metal contamination of the final product is a concern, especially in pharmaceutical applications, and requires rigorous purification.[1]

Enzymatic Synthesis: The Ultimate in Selectivity

Biocatalysis offers an unparalleled level of selectivity and operates under mild, environmentally friendly conditions. Enzymes such as lipases, transaminases, and engineered cytochrome P450s are increasingly being used for the synthesis of chiral pyrrolidines.[12]

Kinetic Resolution and Dynamic Kinetic Resolution

Enzymatic kinetic resolution (EKR) involves the selective reaction of one enantiomer in a racemic mixture, leaving the other enantiomer unreacted. While effective, the maximum theoretical yield is 50%. This limitation can be overcome by dynamic kinetic resolution (DKR), where the unreacted enantiomer is racemized in situ, allowing for a theoretical yield of 100%.

Asymmetric C-H Amination

Engineered cytochrome P450 enzymes have been developed to catalyze the intramolecular C-H amination of azides to form chiral pyrrolidines with high enantioselectivity.[13] This "new-to-nature" biocatalysis provides a direct and efficient route to these valuable compounds.[14]

Conceptual Workflow for Enzymatic C-H Amination:

Caption: Enzymatic C-H amination workflow.

Cost-Benefit Analysis of Enzymatic Synthesis

Parameter	Analysis
Cost	Variable. The cost of enzymes can be high, especially for engineered variants.[15][16] However, the cost per gram of product can be competitive due to high efficiency and the potential for enzyme immobilization and reuse.[17]
Performance	Excellent. Unmatched enantioselectivity (often >99.9% ee). Reactions are performed in aqueous media under mild conditions.
Scalability	Good. Scalability is improving with advances in fermentation technology and enzyme immobilization.[18]
Safety & Environment	Excellent. Biocatalysis is considered a green technology, using water as a solvent and avoiding hazardous reagents and harsh conditions.[12]

Comparative Summary and Recommendations

The optimal synthetic route to a chiral pyrrolidine depends heavily on the specific requirements of the project.

Synthetic Route	Catalyst Cost	Performance (ee%, Yield)	Scalability	Safety & Environment	Best For...
Organocatalysis	Low to Moderate	Good to Excellent	Moderate	Excellent	Early-stage discovery, small to medium scale, metal-sensitive applications.
Transition Metal Catalysis	Moderate to High	Excellent	Excellent	Moderate	Large-scale industrial production, high-throughput synthesis.
Enzymatic Synthesis	Variable	Excellent	Good	Excellent	Pharmaceutical applications requiring very high enantiopurity, green chemistry initiatives.

Recommendations for Route Selection:

• For early-stage drug discovery and medicinal chemistry efforts, where a variety of analogs are needed on a small to medium scale, organocatalysis often provides the best balance of cost, ease of use, and good performance.

• For large-scale industrial synthesis of a specific target molecule, the high efficiency and scalability of transition metal catalysis often make it the most cost-effective option, despite the higher initial catalyst cost.

• When extremely high enantiopurity is required, or for processes where green chemistry is a primary driver, enzymatic synthesis is an increasingly attractive and powerful option.

The field of asymmetric synthesis is continually evolving, with new catalysts and methods being developed at a rapid pace. A thorough evaluation of the specific synthetic challenge, considering all the factors outlined in this guide, will enable researchers to select the most appropriate and effective route to their target chiral pyrrolidines.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate

Inferred Hazard Profile and Risk Assessment

Given the absence of specific GHS classification for this compound, we must infer its potential hazards from analogous structures. A structural isomer, 1-tert-Butyl 3-ethyl 4-oxopyrrolidine-1,3-dicarboxylate, is classified as causing skin and serious eye irritation, and may cause respiratory irritation.[4] Other pyrrolidine derivatives are known to be harmful if swallowed and can cause skin, eye, and respiratory irritation.[1][2][3] Therefore, it is prudent to handle 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate as a hazardous substance.

Potential Hazard	Basis for Inference (Structurally Similar Compounds)	Primary Safety Concern
Skin Irritation	Causes skin irritation (1-tert-Butyl 3-ethyl 4-oxopyrrolidine-1,3-dicarboxylate)[4]	Direct contact can cause redness, itching, or inflammation.
Serious Eye Irritation	Causes serious eye irritation (1-tert-Butyl 3-ethyl 4-oxopyrrolidine-1,3-dicarboxylate)[4]	Contact can result in significant eye damage.
Respiratory Irritation	May cause respiratory irritation (1-tert-Butyl 3-ethyl 4-oxopyrrolidine-1,3-dicarboxylate)[4]	Inhalation of dust or aerosols may irritate the respiratory tract.
Acute Oral Toxicity	Harmful if swallowed (2-Phenylpyrrolidine, 2-(2-Aminoethyl)-1-methylpyrrolidine)[2][3]	Ingestion may lead to adverse health effects.

Mandatory Personal Protective Equipment (PPE)

Before handling or initiating any disposal procedures, the following Personal Protective Equipment (PPE) is mandatory to minimize exposure and ensure personal safety.[2][3]

• Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[3] This is critical to prevent contact that could lead to serious eye damage.

• Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a standard laboratory coat are required to prevent skin contact.[2] Gloves should be inspected before use and disposed of as contaminated waste after handling.

• Respiratory Protection: All handling of the solid compound or solutions that could generate aerosols should be conducted within a certified chemical fume hood to prevent inhalation.[2]

Step-by-Step Disposal Protocol

The disposal of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate must be managed as a hazardous chemical waste stream. Adherence to institutional, local, state, and federal regulations is mandatory.[5] Under no circumstances should this chemical be disposed of down the drain or in regular solid waste receptacles. [2][3]

Step 1: Waste Segregation and Collection

Collect waste 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate and any materials contaminated with it (e.g., weighing paper, disposable gloves, absorbent pads) in a designated hazardous waste container.[3] Do not mix this waste with other waste streams, such as solvents or aqueous waste, unless explicitly permitted by your institution's hazardous waste management plan.[1][6]

Step 2: Use of Appropriate Waste Containers

The designated container must be:

• Compatible: Made of a material that does not react with the chemical. A high-density polyethylene (HDPE) wide-mouthed jar is suitable for solid waste.

• In Good Condition: Free of leaks, cracks, or external residue.[6]

• Properly Sealed: The container must have a tightly fitting screw-top cap and be kept closed at all times except when adding waste.[6]

Step 3: Labeling of Hazardous Waste

Properly label the waste container immediately upon adding the first quantity of waste. The label must include:

• The words "Hazardous Waste" .[6]

• The full chemical name: "1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate" and its CAS number: 188528-95-2 .

• An accurate list of all constituents and their approximate percentages if it is a mixed waste.[7]

• The date when waste was first added (Accumulation Start Date).[7]

Step 4: Storage Pending Disposal

Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA). This area should be at or near the point of generation and under the control of laboratory personnel.[1] Ensure the storage area is secure and away from incompatible materials, such as strong oxidizing agents.[5]

Step 5: Arranging for Final Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed professional waste disposal service to arrange for the pickup and final disposal of the waste.[2][8] The disposal must be carried out at an approved and licensed waste disposal facility, likely via incineration.[9][10]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the safe and compliant disposal of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate.

Caption: Disposal workflow for 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and environmental contamination.

• Evacuate and Secure: Alert personnel in the immediate area and restrict access. If the spill is large or involves a volatile solution, evacuate the laboratory.

• Ensure Ventilation: Work within a fume hood if possible. Ensure the area is well-ventilated.

• Containment (Small Spills): For small spills of the solid, carefully sweep or scoop the material into a suitable container for disposal. Avoid generating dust.[11]

• Absorption (Small Liquid Spills): If the compound is in solution, absorb the spill with an inert, non-combustible material such as vermiculite, dry sand, or earth.[1][3] Do not use combustible materials like paper towels as the primary absorbent.

• Collection: Collect the absorbed material and contaminated debris using spark-proof tools and place it into a sealed, properly labeled hazardous waste container.[1][12]

• Decontamination: Clean the spill area thoroughly with soap and water. Collect all cleaning materials as hazardous waste.

• Reporting: Report the spill to your laboratory supervisor and your institution's EHS department, following their specific reporting procedures.[2]

By adhering to these detailed procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate, upholding the highest standards of laboratory safety and regulatory compliance.

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Navigating the Safe Handling of 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate: A Guide to Personal Protective Equipment and Laboratory Protocols

In the landscape of pharmaceutical research and complex organic synthesis, the introduction of novel chemical entities necessitates a rigorous and proactive approach to laboratory safety. One such compound, 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate, presents a unique profile that demands careful consideration of handling procedures to ensure the well-being of laboratory personnel and the integrity of the research. This guide provides an in-depth, experience-driven framework for the safe handling of this compound, with a primary focus on the selection and use of appropriate Personal Protective Equipment (PPE). The protocols outlined herein are synthesized from the safety data of structurally similar compounds, establishing a robust, precautionary safety paradigm in the absence of specific data for this exact molecule.

Immediate Safety and Hazard Assessment

An initial assessment, drawing from data on analogous compounds, indicates that 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate should be handled with caution. The primary hazards are anticipated to be:

• Skin Irritation: Similar chemical structures are known to cause skin irritation.[1][2][3]

• Serious Eye Damage/Irritation: Contact with eyes may lead to serious damage.[1][2][4]

• Acute Oral Toxicity: The compound may be harmful if swallowed.[1][2][4]

• Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.[1][2][3][4]

These potential hazards underscore the necessity of a multi-faceted PPE strategy to create a reliable barrier between the researcher and the chemical.

Core Personal Protective Equipment (PPE) Directives

The selection of PPE is not a static, one-size-fits-all protocol. It is a dynamic process that must be adapted to the specific experimental conditions, including the quantity of the compound being handled, the potential for aerosolization, and the duration of the procedure.

Eye and Face Protection: The First Line of Defense

Given the high risk of serious eye damage, robust eye and face protection is non-negotiable.

• Standard Operations: For routine tasks such as weighing and preparing solutions, tightly fitting safety goggles with side-shields that conform to EN 166 (EU) or NIOSH (US) standards are mandatory.[4]

• High-Risk Procedures: When there is a heightened risk of splashes or aerosol generation (e.g., during heating, pressure reactions, or large-scale transfers), a full-face shield should be worn in conjunction with safety goggles. This provides a secondary layer of protection for the entire face.

Skin and Body Protection: A Comprehensive Barrier

Protecting the skin from direct contact is crucial to prevent irritation and potential systemic absorption.

• Gloves: Chemical-impermeable gloves are essential.[4] While specific breakthrough times for 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate are not available, nitrile gloves are a common and effective choice for handling many organic chemicals. It is critical to:

  • Inspect gloves for any signs of degradation or perforation before each use.

  • Change gloves frequently , especially after direct contact with the compound.

  • Wash hands thoroughly with soap and water after removing gloves.

• Laboratory Coat: A standard laboratory coat should be worn at all times. For procedures with a higher risk of splashes, a chemically resistant apron over the lab coat is recommended.

• Protective Clothing: For large-scale operations, flame-retardant and impervious clothing should be considered.[4]

Respiratory Protection: Safeguarding Against Inhalation

Given the potential for respiratory irritation, engineering controls should be the primary method of exposure reduction.

• Engineering Controls: All manipulations of solid 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate that could generate dust, or handling of its solutions that could produce aerosols, must be conducted in a certified chemical fume hood.

• Respiratory Equipment: In the rare event that engineering controls are not sufficient to maintain exposure below acceptable limits, or during emergency situations, a full-face respirator with an appropriate cartridge should be used.[4]

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE based on the nature of the laboratory task.

Caption: PPE selection workflow based on task-specific risks.

Operational and Disposal Plans: A Step-by-Step Guide

Beyond personal protection, safe handling extends to the entire lifecycle of the chemical in the laboratory, from receipt to disposal.

Handling and Storage Protocol

• Receiving and Inspection: Upon receipt, inspect the container for any damage. Ensure the supplier's label and hazard information are clearly visible.

• Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[4] It should be stored away from incompatible materials, though specific incompatibilities for this compound are not well-documented. A general precaution is to avoid strong oxidizing agents. For long-term stability, storage in a freezer at under -20°C in an inert atmosphere has been suggested.[5]

• Engineered Controls: Always handle the compound in a chemical fume hood to minimize inhalation exposure.

• Hygiene Practices: Do not eat, drink, or smoke in areas where the chemical is handled.[4] Wash hands thoroughly after handling.[4] Contaminated clothing should be removed and washed before reuse.[4]

Emergency Procedures

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[4]

• Skin Contact: Wash off immediately with plenty of soap and water.[4][6] If skin irritation occurs, get medical help.[4]

• Inhalation: Move the person to fresh air and keep them comfortable for breathing.[4] If feeling unwell, seek medical help.[4]

• Ingestion: Rinse mouth and get medical help.[4]

• Spills: In case of a small spill, absorb with an inert material and place in a suitable container for disposal. For larger spills, follow institutional emergency procedures.

Disposal Plan

All waste containing 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate must be treated as hazardous waste.

• Waste Collection: Collect all waste, including contaminated gloves, absorbent materials, and empty containers, in a clearly labeled, sealed container.

• Disposal: Dispose of the contents and container in accordance with all local, state, and federal regulations at an approved waste disposal facility.[4] Do not dispose of down the drain.

By adhering to these rigorous safety protocols, researchers can confidently and safely work with 1-tert-Butyl 3-ethyl 2-oxopyrrolidine-1,3-dicarboxylate, ensuring both personal safety and the integrity of their scientific endeavors.

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